Triethylene Glycol

• CAS: 119438-10-7

Core Science & Biosynthesis

Triethylene Glycol: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Introduction

Triethylene glycol (TEG) is a viscous, colorless, and odorless organic compound with the chemical formula HOCH₂CH₂OCH₂CH₂OCH₂CH₂OH. As a member of the polyethylene (B3416737) glycol family, it possesses a unique combination of properties, including high hygroscopicity, a high boiling point, low volatility, and excellent solvency for a wide range of substances.[1][2][3] These characteristics make it a versatile and valuable excipient in the pharmaceutical industry, where it is utilized as a solvent, humectant, plasticizer, and disinfectant.[3][4][5] This in-depth technical guide provides a comprehensive overview of the chemical and physical properties of triethylene glycol, detailed experimental protocols for their determination, and a workflow for a key pharmaceutical application.

Chemical and Physical Properties of Triethylene Glycol

The fundamental chemical and physical properties of triethylene glycol are summarized in the tables below. These values represent a compilation of data from various sources and may exhibit slight variations depending on the specific grade and purity of the substance.

Table 1: General and Physical Properties of Triethylene Glycol

Property	Value	References
Chemical Formula	C₆H₁₄O₄	[1][2]
Molecular Weight	150.17 g/mol	[1][2]
CAS Number	112-27-6	[1]
Appearance	Colorless, viscous liquid	[1][2]
Odor	Odorless to slightly sweet	[2][4]
Melting Point	-7 °C (19.4 °F)	[1][2]
Boiling Point	285 °C (545 °F) at 760 mmHg	[1]
Density	1.1255 g/mL at 20 °C	[1]
Refractive Index (n²⁰/D)	1.455	[4]

Table 2: Thermochemical and Safety Properties of Triethylene Glycol

Property	Value	References
Flash Point (Closed Cup)	177 °C (350.6 °F)	[6]
Autoignition Temperature	371 °C (699.8 °F)	[6]
Lower Explosive Limit	0.9%	[7]
Upper Explosive Limit	9.2%	[7]
Vapor Pressure	<0.01 mmHg at 20 °C	[8]
Vapor Density (Air = 1)	5.17	[6]
Viscosity (Dynamic)	48.2 mPa·s at 20°C	[9]

Table 3: Solubility of Triethylene Glycol

Solvent	Solubility	References
Water	Miscible	[1]
Ethanol	Soluble	[1]
Acetone	Soluble	[1]
Acetic Acid	Soluble	[1]
Glycerine	Soluble	[1]
Pyridine	Soluble	[1]
Aldehydes	Soluble	[1]
Diethyl Ether	Slightly Soluble	[1]
Oils and Fats	Insoluble	[1]
Most Hydrocarbons	Insoluble	[1]

Experimental Protocols

The following sections detail the standard methodologies for determining key physical and chemical properties of triethylene glycol, primarily referencing ASTM International standards.

Determination of Purity by Gas Chromatography (ASTM E202)

This method is used to determine the purity of triethylene glycol and to quantify impurities such as diethylene glycol and tetraethylene glycol.[10][11]

Methodology:

• Apparatus: A gas chromatograph equipped with a flame ionization detector (FID) and a suitable capillary column (e.g., PEG-20M) is used.[7]

• Sample Preparation: The triethylene glycol sample is typically analyzed directly without dilution. A known standard mixture of glycols is prepared for calibration.[3]

• Chromatographic Conditions:

  • Carrier Gas: Helium or Nitrogen.[3]

  • Injection Volume: Typically 1 µL.[3]

  • Temperature Program: An initial oven temperature is held for a set time, then ramped up to a final temperature to ensure separation of all glycol components. For example, hold at 135°C for 8 minutes, then increase at 3°C/min to 180°C and hold for 9 minutes.[7]

• Analysis: The sample is injected into the gas chromatograph. The retention times of the peaks are compared to those of the standard mixture to identify the components. The area of each peak is integrated, and the percentage of each component is calculated based on the total area of all peaks.[12]

Determination of Kinematic Viscosity (ASTM D445)

This method measures the kinematic viscosity of transparent liquids like triethylene glycol.[1][5]

Methodology:

• Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type) and a constant-temperature water bath are required.[13]

• Procedure:

  • The viscometer is charged with the triethylene glycol sample.

  • The viscometer is placed in the constant-temperature bath until the sample reaches the desired temperature.[1]

  • The time it takes for the liquid to flow between two marked points on the viscometer under gravity is measured accurately.[13]

• Calculation: The kinematic viscosity is calculated by multiplying the measured flow time by the calibration constant of the viscometer.[14]

Determination of Density and Specific Gravity (ASTM E202)

This method covers the determination of the specific gravity of glycols.[15]

Methodology:

• Apparatus: A pycnometer or a hydrometer can be used.[3][16]

• Procedure (using a pycnometer):

  • The clean, dry pycnometer is weighed.

  • The pycnometer is filled with the triethylene glycol sample and weighed again at a controlled temperature (e.g., 20°C).

  • The pycnometer is then emptied, cleaned, and filled with distilled water and weighed at the same temperature.

• Calculation: The specific gravity is calculated as the ratio of the weight of the triethylene glycol to the weight of an equal volume of water.[3]

Determination of Flash Point (ASTM D93)

This method uses the Pensky-Martens closed-cup tester to determine the flash point of combustible liquids like triethylene glycol.[17][18]

Methodology:

• Apparatus: A Pensky-Martens closed-cup flash point tester.[7]

• Procedure:

  • A sample of triethylene glycol is placed in the test cup.

  • The sample is heated at a slow, constant rate while being stirred.[2]

  • An ignition source is directed into the cup at regular temperature intervals.[2]

  • The flash point is the lowest temperature at which the vapors above the liquid ignite.[7]

Determination of Water Content (ASTM E203)

The Karl Fischer titration method is used for the accurate determination of water content in triethylene glycol.[19][20]

Methodology:

• Apparatus: An automatic Karl Fischer titrator.[9]

• Procedure:

  • A known weight of the triethylene glycol sample is injected into the titration vessel containing a Karl Fischer reagent.[19]

  • The reagent reacts with the water present in the sample.

  • The endpoint of the titration is detected potentiometrically.[9]

• Calculation: The instrument automatically calculates the water content based on the amount of reagent consumed.[19]

Determination of Refractive Index

The refractive index is a measure of how light bends as it passes through the substance.[21]

Methodology:

• Apparatus: An Abbe refractometer or a digital refractometer.[21]

• Procedure:

  • A few drops of the triethylene glycol sample are placed on the prism of the refractometer.[8]

  • Light is passed through the sample, and the refractive index is read from the instrument's scale or digital display.[21]

  • The temperature should be controlled and recorded as the refractive index is temperature-dependent.[8]

Application in Pharmaceutical Formulation: A Workflow

Triethylene glycol's excellent solvent properties make it a valuable component in liquid and semi-solid pharmaceutical formulations, particularly for dissolving active pharmaceutical ingredients (APIs) with poor water solubility.[22] The following diagram illustrates a typical experimental workflow for determining the solubility of an API in a TEG-based solvent system.

Caption: Workflow for Determining API Solubility in a TEG-Based Solvent System.

Conclusion

Triethylene glycol is a highly versatile and functional excipient with a well-characterized profile of chemical and physical properties. Its hygroscopicity, solvency, and low toxicity make it suitable for a wide range of applications in the pharmaceutical industry, from oral and topical formulations to its use as a disinfectant.[2][3] The standardized experimental protocols outlined in this guide provide a framework for the accurate and reproducible assessment of its key properties, ensuring its quality and performance in drug development and manufacturing. A thorough understanding of these properties and their determination is essential for researchers and scientists to effectively utilize triethylene glycol in the creation of safe and efficacious pharmaceutical products.

References

• 1. ASTM D445 | Anton Paar Wiki [wiki.anton-paar.com]
• 2. ASTM D93 | Flash Point by Pensky-Martens Closed Cup Tester [ayalytical.com]
• 3. scribd.com [scribd.com]
• 4. American Society for Testing and Materials Standard ASTM D445 Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids - AG - Australian Business Licence and Information Service [ablis.business.gov.au]
• 5. store.astm.org [store.astm.org]
• 6. chemeducator.org [chemeducator.org]
• 7. Basics of Pensky-Martens closed-cup flash point testing | Anton Paar Wiki [wiki.anton-paar.com]
• 8. airwholesalers.com.au [airwholesalers.com.au]
• 9. laboratuar.com [laboratuar.com]
• 10. webstore.ansi.org [webstore.ansi.org]
• 11. store.astm.org [store.astm.org]
• 12. matestlabs.com [matestlabs.com]
• 13. ppapco.ir [ppapco.ir]
• 14. ASTM D445 - eralytics [eralytics.com]
• 15. infinitalab.com [infinitalab.com]
• 16. dynalene.com [dynalene.com]
• 17. store.astm.org [store.astm.org]
• 18. precisionlubrication.com [precisionlubrication.com]
• 19. Determination of Water Content in Ethylene glycol Using Karl Fischer Titration [sigmaaldrich.com]
• 20. matestlabs.com [matestlabs.com]
• 21. Using a Refractometer for Propylene Glycol: A Guide For Beginners [rennysdraftsolutions.com]
• 22. teamchem.co [teamchem.co]

An In-depth Technical Guide to Triethylene Glycol (CAS No. 112-27-6) for Researchers and Drug Development Professionals

Introduction

Triethylene glycol (TEG), with the chemical formula C6H14O4, is a viscous, colorless, and odorless organic compound. As a member of the polyethylene (B3416737) glycol (PEG) family, TEG possesses a unique combination of properties, including high hygroscopicity, low volatility, and excellent solvency for a wide range of substances.[1][2] These characteristics make it a valuable excipient and versatile building block in the pharmaceutical and biotechnology industries. This technical guide provides an in-depth overview of TEG, focusing on its physicochemical properties, applications in drug development, relevant experimental protocols, and safety information to support its use by researchers, scientists, and drug development professionals.

Physicochemical and Toxicological Properties

A comprehensive understanding of the physicochemical and toxicological profile of Triethylene glycol is fundamental for its effective and safe application in research and drug development. The following tables summarize key quantitative data for TEG.

Physicochemical Data

Property	Value	Reference(s)
Molecular Formula	C6H14O4	[2]
Molecular Weight	150.17 g/mol	[3][4]
CAS Number	112-27-6	[5]
Appearance	Colorless, viscous liquid	[5]
Odor	Mild, slightly sweet	[2]
Boiling Point	285 - 295 °C (at 1013 hPa)	[1]
Melting Point	-7 °C	[1]
Flash Point	166 °C (Closed Cup)	[2]
Density	1.124 - 1.13 g/cm³ (at 15-20 °C)	[6]
Viscosity	48.2 mPa·s (dynamic)	[6]
Vapor Pressure	<0.01 mmHg (at 20 °C)	[6]
Autoignition Temperature	323 - 371 °C	[6]
Refractive Index	1.4559 (at 20 °C)	[7]
Solubility	Miscible with water, ethanol, acetone, acetic acid, glycerine, and pyridine. Slightly soluble in diethyl ether. Insoluble in oil, fat, and most hydrocarbons.	[1]
logP (Octanol-Water Partition Coefficient)	-1.75 to -1.24	[6]

Toxicological Data

Triethylene glycol exhibits a low order of acute toxicity.[8]

Test	Species	Route	Value	Reference(s)
LD50	Rat	Oral	>2000 mg/kg	[9]
LD50	Rat	Oral	17,000 mg/kg	[10]
LD50	Mouse	Oral	20,000 mg/kg	[11]
LD50	Rabbit	Dermal	>2000 mg/kg	[9]
LD50	Rabbit	Dermal	>22,500 mg/kg	[12]
LC50	Rat	Inhalation	>5.2 mg/L (4 h)	[13]
Eye Irritation	Rabbit	-	Mild irritant	[12]
Skin Irritation	Rabbit	-	Mild irritant	[12]
Skin Sensitization	Animal studies	-	Not a sensitizer	[13]
Mutagenicity	Ames test	-	Not mutagenic	[13]
Carcinogenicity	Animal studies	-	No carcinogenic effects	[13]
Reproductive/Developmental Toxicity	Animal studies	-	No evidence of reproductive toxicity	[14]

Applications in Research and Drug Development

Triethylene glycol's unique properties lend themselves to a variety of applications within the pharmaceutical sciences.

• Solvent and Co-solvent: TEG is an excellent solvent for a wide range of active pharmaceutical ingredients (APIs), including those that are poorly soluble in water.[15] This property is crucial for the formulation of liquid dosage forms such as oral solutions, syrups, and injectables.

• Humectant: Its hygroscopic nature makes TEG an effective humectant in topical formulations like creams, ointments, and gels, preventing them from drying out.

• Plasticizer: In the manufacturing of capsules and tablet coatings, TEG can be used as a plasticizer to enhance flexibility and prevent cracking.

• Linker in Bioconjugation: As a short, hydrophilic spacer, TEG is utilized as a linker in the synthesis of more complex molecules like PROTACs (Proteolysis Targeting Chimeras) and Antibody-Drug Conjugates (ADCs).[16] The TEG linker can improve the solubility and pharmacokinetic properties of the resulting conjugate.

• Chemical Intermediate: TEG serves as a starting material for the synthesis of various derivatives with tailored properties for drug delivery applications.

Experimental Protocols

The following sections provide detailed methodologies for common applications of Triethylene glycol in a research and development setting.

Protocol 1: Synthesis of Triethylene Glycol Monomethyl Ether

This protocol describes the synthesis of a simple TEG derivative, which can be a precursor for further functionalization.

Materials:

• Triethylene glycol

• Sodium hydroxide (B78521) (NaOH) or potassium hydroxide (KOH)

• Methyl iodide (CH3I) or dimethyl sulfate (B86663) ((CH3)2SO4)

• Anhydrous solvent (e.g., Tetrahydrofuran - THF)

• Deionized water

• Organic solvent for extraction (e.g., Dichloromethane - DCM)

• Drying agent (e.g., anhydrous sodium sulfate - Na2SO4)

• Round-bottom flask, condenser, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator.

Procedure:

• Preparation of Alkoxide: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve Triethylene glycol in anhydrous THF.

• Add a stoichiometric equivalent of a strong base (e.g., NaOH or KOH) to the solution. The reaction mixture is stirred at room temperature until the base is fully dissolved and the alkoxide is formed.

• Methylation: Cool the reaction mixture in an ice bath. Slowly add one equivalent of the methylating agent (methyl iodide or dimethyl sulfate) dropwise to the flask.

• Allow the reaction to warm to room temperature and stir for several hours or overnight. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction by adding deionized water.

• Transfer the mixture to a separatory funnel and extract the product with an organic solvent like dichloromethane.

• Wash the combined organic layers with brine (saturated NaCl solution).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation or column chromatography to yield pure Triethylene glycol monomethyl ether.[17][18]

Protocol 2: Formulation of a Topical Hydrogel

This protocol outlines the preparation of a basic topical gel using TEG as a humectant.

Materials:

• Gelling agent (e.g., Carbomer 940)

• Triethylene glycol (TEG)

• Neutralizing agent (e.g., Triethanolamine - TEA)

• Preservative (e.g., Methylparaben, Propylparaben)

• Purified water

• Active Pharmaceutical Ingredient (API) - optional

• Beakers, magnetic stirrer, pH meter, overhead stirrer.

Procedure:

• Dispersion of Gelling Agent: In a beaker, disperse the Carbomer 940 powder in purified water with continuous stirring using a magnetic stirrer. Avoid clump formation. Allow the dispersion to hydrate (B1144303) for at least 2 hours.[19][20]

• Addition of Humectant and Preservatives: In a separate beaker, dissolve the preservatives in Triethylene glycol. If an API is to be included, it can be dissolved in this mixture or in the aqueous phase, depending on its solubility.

• Combining Phases: Slowly add the TEG/preservative mixture to the hydrated Carbomer dispersion while stirring.

• Neutralization and Gel Formation: While continuously stirring with an overhead stirrer, slowly add the neutralizing agent (Triethanolamine) dropwise. The viscosity of the solution will increase as the gel forms.

• pH Adjustment: Monitor the pH of the gel using a pH meter and adjust to the desired range (typically pH 5.5-7.0 for topical application) by adding more TEA if necessary.

• Final Mixing: Continue stirring until a homogenous, transparent gel is formed.

• Deaeration: Allow the gel to stand to remove any entrapped air bubbles, or use a vacuum chamber for faster deaeration.

Protocol 3: Quantitative Analysis of Triethylene Glycol by HPLC

This protocol provides a general method for the quantification of TEG in a pharmaceutical formulation using High-Performance Liquid Chromatography (HPLC) with a Refractive Index Detector (RID).

Materials and Equipment:

• HPLC system with a Refractive Index Detector (RID)

• HPLC column suitable for glycol analysis (e.g., a carbohydrate analysis column or a specific column for glycols)

• Triethylene glycol standard

• Mobile phase (e.g., degassed, deionized water)

• Sample preparation solvents (as per the formulation)

• Syringe filters (0.45 µm)

Procedure:

• Standard Preparation: Prepare a stock solution of Triethylene glycol of a known concentration in the mobile phase. From the stock solution, prepare a series of calibration standards by serial dilution.

• Sample Preparation: Accurately weigh a portion of the pharmaceutical formulation and dissolve it in a suitable solvent. Dilute the sample to a concentration that falls within the range of the calibration standards. Filter the final sample solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: As recommended for glycol analysis.

  • Mobile Phase: Degassed, deionized water.

  • Flow Rate: Isocratic, typically 0.5-1.0 mL/min.

  • Column Temperature: As recommended for the specific column, often slightly elevated (e.g., 30-40 °C).

  • Detector: Refractive Index Detector (RID). Allow sufficient time for the detector to stabilize.

  • Injection Volume: Typically 10-20 µL.

• Analysis: Inject the calibration standards to generate a calibration curve (peak area vs. concentration). Then, inject the prepared sample solutions.

• Quantification: Determine the concentration of Triethylene glycol in the sample by comparing its peak area to the calibration curve.[21][22][23]

Mandatory Visualizations

Synthesis of Triethylene Glycol

Caption: Commercial synthesis of Triethylene glycol.

Workflow for Topical Gel Formulation

Caption: Workflow for preparing a topical gel with TEG.

Triethylene Glycol as a Linker in Bioconjugation

Caption: Using TEG as a linker in bioconjugation.

Conclusion

Triethylene glycol is a highly versatile and valuable compound for researchers and professionals in drug development. Its well-characterized physicochemical properties, low toxicity profile, and diverse applications as a solvent, humectant, plasticizer, and chemical linker make it an indispensable tool in the formulation of a wide range of pharmaceutical products. The provided experimental protocols and workflows serve as a practical guide for the effective utilization of TEG in a laboratory setting. As the demand for advanced drug delivery systems and novel therapeutic modalities continues to grow, the unique attributes of Triethylene glycol and its derivatives will undoubtedly continue to play a significant role in the advancement of pharmaceutical sciences.

References

• 1. Triethylene glycol - Wikipedia [en.wikipedia.org]
• 2. productsandsolutions.pttgcgroup.com [productsandsolutions.pttgcgroup.com]
• 3. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 4. Triethylene Glycol | C6H14O4 | CID 8172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ladco.com.ar [ladco.com.ar]
• 6. univarsolutions.com [univarsolutions.com]
• 7. studylib.net [studylib.net]
• 8. Triethylene glycol HO(CH2CH2O)3H - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. kostusa.com [kostusa.com]
• 10. westliberty.edu [westliberty.edu]
• 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 12. bionium.miami.edu [bionium.miami.edu]
• 13. download.basf.com [download.basf.com]
• 14. nexchem.co.uk [nexchem.co.uk]
• 15. teamchem.co [teamchem.co]
• 16. medchemexpress.com [medchemexpress.com]
• 17. TRIETHYLENE GLYCOL MONOMETHYL ETHER synthesis - chemicalbook [chemicalbook.com]
• 18. CN1403429A - Three, the preparation method of tetraethylene glycol methyl ether and the reuse method of its by-product polyglycol methyl ether - Google Patents [patents.google.com]
• 19. Formulation, Characterization, and Optimization of a Topical Gel Containing Tranexamic Acid to Prevent Superficial Bleeding: In Vivo and In Vitro Evaluations - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Technological study of preparing gel from semi-solid extract of Cacalia hastata L - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. globalresearchonline.net [globalresearchonline.net]
• 23. researchgate.net [researchgate.net]

An In-depth Technical Guide to Triethylene Glycol: Molecular Structure, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethylene glycol (TEG) is a versatile organic compound with the chemical formula C₆H₁₄O₄.[1][2] It is a linear polyether diol, consisting of a three-unit ethylene (B1197577) glycol chain with hydroxyl groups at both ends.[3] This structure imparts a unique combination of properties, including high hygroscopicity, low volatility, and excellent solvency for a wide range of substances.[2][4] As a result, TEG finds extensive application across various industries, from natural gas dehydration to the formulation of pharmaceutical products.[3][4][5] This technical guide provides a comprehensive overview of the molecular structure, physicochemical properties, synthesis, and key applications of triethylene glycol, with a particular focus on its relevance to researchers, scientists, and professionals in drug development.

Molecular Structure and Formula

The molecular structure of triethylene glycol is characterized by a flexible backbone of three repeating ethylene oxide units, capped by hydroxyl groups. The IUPAC name for triethylene glycol is 2-[2-(2-hydroxyethoxy)ethoxy]ethanol.[1]

Key Identifiers:

• Chemical Formula: C₆H₁₄O₄[1]

• Molecular Weight: 150.17 g/mol [1][2]

• CAS Number: 112-27-6[1]

• Structural Formula: HOCH₂CH₂OCH₂CH₂OCH₂CH₂OH[1]

Physicochemical Properties

Triethylene glycol is a colorless, odorless, and viscous liquid at room temperature.[2][4] Its physical and chemical properties are summarized in the tables below.

Table 1: Physical Properties of Triethylene Glycol

Property	Value	References
Appearance	Colorless, viscous liquid	[2][4]
Odor	Odorless	[2][4]
Boiling Point	285 °C (545 °F)	[6]
Melting Point	-7 °C (19 °F)	[6]
Density	1.124 g/cm³ (at 20°C)	[2]
Viscosity	48 cP (at 25°C)	[2]
Vapor Pressure	<0.01 mmHg (at 20°C)	[2]
Solubility	Miscible with water and many organic solvents	[2]

Table 2: Toxicological Properties of Triethylene Glycol

Endpoint	Value	Species	References
Acute Oral LD50	>18,080 mg/kg	Rat	[6]
Acute Dermal LD50	>18,080 mg/kg	Rabbit	[6]
Acute Inhalation LC50	>5.2 mg/L (4 h)	Rat	[6]
Skin Irritation	Not irritating	[6]
Eye Irritation	Not irritating	[6]
Skin Sensitization	Not a sensitizer	[6]

Spectroscopic Data and Interpretation

Spectroscopic analysis is crucial for the identification and characterization of triethylene glycol.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum of triethylene glycol is relatively simple, exhibiting signals corresponding to the different proton environments in the molecule. The hydroxyl protons typically appear as a broad singlet, while the methylene (B1212753) protons adjacent to the hydroxyl groups and those in the ethylene oxide units give rise to distinct multiplets.

The ¹³C NMR spectrum of triethylene glycol in CDCl₃ shows three distinct peaks corresponding to the different carbon environments: one for the terminal carbons bonded to the hydroxyl groups and two for the internal carbons of the ethylene oxide units.[1]

Table 3: ¹³C NMR Chemical Shifts of Triethylene Glycol in CDCl₃

Chemical Shift (ppm)	Assignment
72.69	-O-C H₂-CH₂-O-
70.26	HO-CH₂-C H₂-O-
61.33	HO-C H₂-CH₂-O-

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum of triethylene glycol displays characteristic absorption bands that confirm its functional groups. A broad band in the region of 3400 cm⁻¹ is indicative of the O-H stretching vibration of the hydroxyl groups. The C-H stretching vibrations of the alkyl chain are observed around 2900 cm⁻¹. A strong C-O stretching band, characteristic of the ether linkages, is prominent around 1100 cm⁻¹.

Experimental Protocols

Synthesis of Triethylene Glycol

Triethylene glycol is commercially produced as a co-product of the oxidation of ethylene at high temperatures in the presence of a silver oxide catalyst, followed by the hydration of ethylene oxide.[7] For laboratory-scale synthesis, a Williamson ether synthesis approach can be employed.

Protocol for Laboratory Synthesis of Triethylene Glycol:

This protocol describes a two-step synthesis starting from diethylene glycol.

Step 1: Monotosylation of Diethylene Glycol

• Dissolve diethylene glycol (1 equivalent) in pyridine (B92270) at 0 °C.

• Slowly add p-toluenesulfonyl chloride (1 equivalent) to the solution while maintaining the temperature at 0 °C.

• Stir the reaction mixture at 0 °C for 4-6 hours.

• Pour the mixture into ice-water and extract with dichloromethane.

• Wash the organic layer with cold, dilute HCl, followed by saturated NaHCO₃ solution, and finally with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the monotosylated diethylene glycol.

Step 2: Williamson Ether Synthesis

• Prepare a solution of sodium ethoxide by dissolving sodium (1.1 equivalents) in absolute ethanol (B145695).

• Add ethylene glycol (1.5 equivalents) to the sodium ethoxide solution and stir for 30 minutes.

• Add the monotosylated diethylene glycol from Step 1 (1 equivalent) to the reaction mixture.

• Reflux the mixture for 12-18 hours.

• Cool the reaction mixture and neutralize with dilute HCl.

• Remove the ethanol under reduced pressure.

• Extract the aqueous residue with dichloromethane.

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to obtain triethylene glycol.

Caption: Laboratory synthesis of triethylene glycol via Williamson ether synthesis.

Application in Natural Gas Dehydration

Triethylene glycol is widely used in the oil and gas industry to remove water from natural gas, a process known as dehydration. This is crucial to prevent the formation of methane (B114726) hydrates and corrosion in pipelines.[5][8]

Process Description:

• Absorption: Wet natural gas enters the bottom of an absorption tower and flows upward. Lean (dry) TEG is pumped into the top of the tower and flows downward, absorbing water from the gas.[8][9]

• Separation: The dry natural gas exits the top of the tower. The rich (wet) TEG collects at the bottom and is sent to a regeneration unit.[8][9]

• Regeneration: The rich TEG is heated in a reboiler to boil off the absorbed water. The regenerated, lean TEG is then cooled and pumped back to the absorption tower for reuse.[5][9]

Caption: Process flow diagram of natural gas dehydration using triethylene glycol.

Applications in Drug Development

In the pharmaceutical industry, triethylene glycol serves as a versatile excipient due to its low toxicity and desirable physical properties.[3][4]

Solvent and Cosolvent

TEG's ability to dissolve a wide range of active pharmaceutical ingredients (APIs) makes it a valuable solvent and cosolvent in liquid dosage forms, such as oral solutions, syrups, and injectable preparations.[3] It can enhance the solubility of poorly water-soluble drugs, thereby improving their bioavailability.[3]

Humectant

The hygroscopic nature of triethylene glycol makes it an effective humectant in topical and transdermal formulations like creams, ointments, and gels.[3] It helps to retain moisture, preventing the product from drying out and improving its texture and application.

Plasticizer

In the manufacturing of solid dosage forms, TEG can be used as a plasticizer in the film coatings of tablets and capsules.[3] It increases the flexibility and durability of the coating, preventing it from cracking.

Controlled-Release Drug Delivery

Triethylene glycol and its derivatives are utilized in the development of controlled-release drug delivery systems.[10] They can be incorporated into polymer matrices to modulate the release rate of the encapsulated drug. For instance, polyethylene (B3416737) glycol (PEG), of which TEG is a short-chain member, is widely used to create hydrogels that can provide sustained drug release.[11] The hydrophilic nature of TEG can facilitate the diffusion of aqueous fluids into the delivery system, influencing the drug release kinetics.

Caption: Role of triethylene glycol in a controlled-release drug delivery system.

Safety and Handling

Triethylene glycol has a low order of acute toxicity.[12] It is not considered to be a skin or eye irritant, nor a skin sensitizer.[12] However, as with any chemical, appropriate safety precautions should be taken. It is important to use TEG in a well-ventilated area and to wear appropriate personal protective equipment (PPE), such as gloves and safety glasses, to avoid prolonged or repeated contact.[13] For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

Triethylene glycol is a valuable and versatile chemical with a well-characterized molecular structure and a unique set of physicochemical properties. Its high hygroscopicity, low volatility, and excellent solvency make it indispensable in a variety of industrial applications, most notably in natural gas dehydration. For researchers, scientists, and drug development professionals, TEG offers significant utility as a non-toxic and effective pharmaceutical excipient, serving as a solvent, humectant, and plasticizer. Its role in the development of advanced drug delivery systems further underscores its importance in the pharmaceutical sciences. A thorough understanding of its properties and applications is essential for its safe and effective utilization in research and product development.

References

• 1. Triethylene Glycol | C6H14O4 | CID 8172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. How Does Triethylene Glycol Enhance Product Performance？ [eureka.patsnap.com]
• 3. teamchem.co [teamchem.co]
• 4. nbinno.com [nbinno.com]
• 5. scribd.com [scribd.com]
• 6. download.basf.com [download.basf.com]
• 7. Triethylene glycol synthesis - chemicalbook [chemicalbook.com]
• 8. vurup.sk [vurup.sk]
• 9. projekter.aau.dk [projekter.aau.dk]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Poly(ethylene glycol)-containing hydrogels in drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Triethylene glycol HO(CH2CH2O)3H - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. kostusa.com [kostusa.com]

An In-depth Technical Guide to the Spectral Properties of Triethylene Glycol

This technical guide provides a comprehensive overview of the spectral properties of triethylene glycol (TEG), a widely used hygroscopic organic compound. The document details its Infrared (IR), Nuclear Magnetic Resonance (¹H and ¹³C NMR), and Mass Spectrometry (MS) characteristics. This guide is intended for researchers, scientists, and professionals in drug development and materials science who utilize these analytical techniques for identification, quantification, and structural elucidation.

Infrared (IR) Spectroscopy

Infrared spectroscopy of triethylene glycol reveals characteristic absorption bands corresponding to its functional groups, primarily the hydroxyl (-OH) and ether (C-O-C) groups.

Table 1: Key IR Absorption Bands for Triethylene Glycol

Wavenumber (cm⁻¹)	Intensity	Assignment
~3400 (broad)	Strong	O-H stretching (hydrogen-bonded)
~2925, ~2870	Strong	C-H stretching (aliphatic)
~1455	Medium	C-H bending
~1120	Strong	C-O-C stretching (ether linkage)[1]
~1060	Strong	C-O stretching (primary alcohol)

Data compiled from representative spectra.[2][3][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of the hydrogen and carbon atoms within the triethylene glycol molecule. Due to the molecule's symmetry, the number of unique signals is simplified.

Structure and Atom Labeling:

HO-C H₂-C H₂-O-C H₂-C H₂-O-C H₂-C H₂-OH (a) (b) (c) (c) (b) (a)

Table 2: ¹H NMR Spectral Data for Triethylene Glycol

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.72	Triplet	4H	-O-CH ₂-CH₂-OH (b)
~3.65	Singlet	4H	-O-CH ₂-CH ₂-O- (c)
~3.59	Triplet	4H	HO-CH ₂- (a)
Variable	Broad Singlet	2H	-OH

Solvent: CDCl₃. Chemical shifts are approximate and can vary with solvent and concentration.[5][6][7][8]

Table 3: ¹³C NMR Spectral Data for Triethylene Glycol

Chemical Shift (δ) ppm	Assignment
~72.7	-O-C H₂-CH₂-OH (b)
~70.3	-O-C H₂-C H₂-O- (c)
~61.3	HO-C H₂- (a)

Solvent: CDCl₃. Chemical shifts are approximate and can vary with solvent and concentration.[5][9][10]

Mass Spectrometry (MS)

Electron Ionization (EI) mass spectrometry of triethylene glycol results in the formation of a molecular ion and a series of characteristic fragment ions. The fragmentation pattern is dominated by cleavage of C-O and C-C bonds.

Table 4: Key Mass Spectral Data (Electron Ionization) for Triethylene Glycol

m/z	Relative Intensity	Assignment
150	Low	[M]⁺ (Molecular Ion)
105	Moderate	[M - CH₂CH₂OH]⁺
89	Moderate	[HO(CH₂)₂O(CH₂)₂]⁺
75	High	[HO(CH₂)₂OCH₂]⁺
45	Very High (Base Peak)	[CH₂CH₂OH]⁺[11]
31	High	[CH₂OH]⁺

Data represents a typical EI mass spectrum and relative intensities can vary.[11][12]

Experimental Protocols

The following are generalized protocols for obtaining the spectral data presented. Instrument parameters should be optimized for the specific equipment used.

4.1 Infrared (IR) Spectroscopy Protocol

• Sample Preparation: As triethylene glycol is a liquid, a neat sample can be analyzed. Place a single drop of pure triethylene glycol between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.

• Instrument Setup:

  • Spectrometer: Fourier Transform Infrared (FTIR) Spectrometer.

  • Scan Range: 4000 cm⁻¹ to 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: Typically 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Acquisition:

  • Acquire a background spectrum of the clean, empty salt plates.

  • Place the prepared sample in the spectrometer's sample holder.

  • Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum against the background.

• Data Processing: Perform baseline correction and peak picking to identify the key absorption bands.

4.2 Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of triethylene glycol into a clean, dry vial.[13]

  • Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) to the vial. Deuterated solvents are used to avoid large solvent signals in the ¹H NMR spectrum.

  • Ensure the sample is fully dissolved.

  • Filter the solution through a small plug of glass wool or cotton in a Pasteur pipette directly into a clean 5 mm NMR tube to remove any particulate matter.[13][14]

  • Cap the NMR tube securely.

• Instrument Setup:

  • Spectrometer: A high-field NMR spectrometer (e.g., 300 MHz or higher).

  • Nuclei to be observed: ¹H and ¹³C.

  • Reference: The residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) is typically used for chemical shift referencing. Tetramethylsilane (TMS) can also be used as an internal standard.

• Data Acquisition:

  • Insert the sample into the spectrometer.

  • Perform standard instrument tuning, locking (on the deuterium (B1214612) signal of the solvent), and shimming procedures to optimize the magnetic field homogeneity.

  • Acquire the ¹H spectrum using appropriate pulse sequences.

  • Acquire the ¹³C spectrum. Due to the low natural abundance of ¹³C, more scans are required, and proton decoupling is typically used to simplify the spectrum and improve signal-to-noise.

• Data Processing: Use NMR processing software to perform Fourier transformation, phase correction, baseline correction, and integration of the resulting spectra.

4.3 Mass Spectrometry (MS) Protocol

• Sample Preparation:

  • Prepare a dilute solution of triethylene glycol in a volatile solvent such as methanol (B129727) or dichloromethane. The concentration should be in the range of 10-100 µg/mL.

• Instrument Setup:

  • Mass Spectrometer: A mass spectrometer equipped with an Electron Ionization (EI) source.[15][16] This is often coupled with a Gas Chromatography (GC) system for sample introduction.

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: Standard 70 eV to ensure fragmentation is consistent and comparable to library spectra.[16]

  • Mass Range: Scan from m/z 30 to 200 amu.

• Data Acquisition:

  • If using GC-MS, inject a small volume (e.g., 1 µL) of the prepared solution into the GC inlet. The GC will separate the sample from the solvent before it enters the MS.

  • Alternatively, a direct insertion probe can be used to introduce the liquid sample directly into the ion source.[15]

  • The mass spectrometer will bombard the gaseous sample molecules with electrons, causing ionization and fragmentation.[17] The resulting ions are then separated by their mass-to-charge ratio by the mass analyzer.

• Data Processing: Analyze the resulting mass spectrum to identify the molecular ion and the major fragment ions. Compare the fragmentation pattern to spectral libraries (e.g., NIST) for confirmation.

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the comprehensive spectral analysis of a liquid sample like triethylene glycol.

Caption: Workflow for Spectroscopic Analysis of Triethylene Glycol.

References

• 1. soft-matter.uni-tuebingen.de [soft-matter.uni-tuebingen.de]
• 2. Triethylene glycol(112-27-6) IR Spectrum [chemicalbook.com]
• 3. Triethylene glycol [webbook.nist.gov]
• 4. spectrabase.com [spectrabase.com]
• 5. Triethylene Glycol | C6H14O4 | CID 8172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. Triethylene glycol(112-27-6) 1H NMR spectrum [chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. hmdb.ca [hmdb.ca]
• 10. Triethylene glycol(112-27-6) 13C NMR spectrum [chemicalbook.com]
• 11. massbank.eu [massbank.eu]
• 12. Triethylene glycol [webbook.nist.gov]
• 13. NMR Sample Preparation [nmr.chem.umn.edu]
• 14. sites.bu.edu [sites.bu.edu]
• 15. Electron ionization - Wikipedia [en.wikipedia.org]
• 16. Electron Ionization - Creative Proteomics [creative-proteomics.com]
• 17. acdlabs.com [acdlabs.com]

An In-Depth Technical Guide to the Solubility of Triethylene Glycol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of triethylene glycol (TEG) in a diverse range of organic solvents. Understanding the solubility characteristics of TEG is critical for its effective application in various fields, including as a plasticizer, humectant, and solvent in pharmaceutical formulations, as well as in the synthesis of polymers and other organic compounds. This document presents a compilation of quantitative and qualitative solubility data, detailed experimental protocols for solubility determination, and a visual guide to solvent selection.

Core Principles of Triethylene Glycol Solubility

Triethylene glycol (HOCH₂CH₂OCH₂CH₂OCH₂CH₂OH) is a polar protic molecule due to the presence of two terminal hydroxyl groups and two ether linkages. Its solubility in organic solvents is governed by the principle of "like dissolves like." Consequently, TEG exhibits high solubility in polar solvents with which it can form hydrogen bonds and dipole-dipole interactions. Conversely, its solubility is limited in non-polar, non-hydrogen bonding solvents.

Quantitative and Qualitative Solubility Data

The following tables summarize the available data on the solubility of triethylene glycol in various organic solvents. It is important to note that while some sources provide precise quantitative data, much of the available information is qualitative, describing TEG as "miscible," "soluble," "slightly soluble," or "insoluble."

Table 1: Solubility of Triethylene Glycol in Common Organic Solvents

Solvent Class	Solvent Name	Chemical Formula	Solubility at 25°C	Data Type	Reference(s)
Alcohols	Methanol	CH₃OH	Miscible	Qualitative	[1]
Ethanol	C₂H₅OH	Miscible	Qualitative	[2][3][4]
Ketones	Acetone	C₃H₆O	Miscible	Qualitative	[2][3][4]
Ethers	Diethyl Ether	(C₂H₅)₂O	Slightly Soluble	Qualitative	[2][3][4]
Aromatic Hydrocarbons	Benzene	C₆H₆	Miscible	Qualitative	[4][5]
Toluene	C₇H₈	Miscible	Qualitative	[4][5]
o-Dichlorobenzene	C₆H₄Cl₂	Miscible	Qualitative	[1]
Chlorinated Solvents	Chloroform	CHCl₃	Slightly Soluble	Qualitative	[5]
Chlorobenzene	C₆H₅Cl	Miscible	Qualitative	[1]
Esters	Ethyl Acetate	C₄H₈O₂	Soluble	General	-
Acids	Acetic Acid	CH₃COOH	Miscible	Qualitative	[2][3][4]
Amines	Pyridine	C₅H₅N	Miscible	Qualitative	[2][3][4]
Monoethanolamine	C₂H₇NO	Miscible	Qualitative	[1]
Diethanolamine	C₄H₁₁NO₂	Miscible	Qualitative	[1]
Other Polar Solvents	Glycerine	C₃H₈O₃	Miscible	Qualitative	[2][3][4]
Aliphatic Hydrocarbons	n-Heptane	C₇H₁₆	Slightly Soluble	Qualitative	[1]
Petroleum Ether	-	Insoluble	Qualitative	[5]
Oils and Fats	-	-	Insoluble	Qualitative	[2][3][4]

Note: "Miscible" indicates that the two liquids are completely soluble in each other at all proportions.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for process development and formulation. The shake-flask method is a widely recognized and reliable technique for determining the equilibrium solubility of a liquid in a solvent.

Shake-Flask Method for Liquid-Liquid Solubility

Objective: To determine the equilibrium solubility of triethylene glycol in an organic solvent at a specified temperature.

Principle: A mixture of the solute (TEG) and the solvent is agitated at a constant temperature for a sufficient period to reach thermodynamic equilibrium. After equilibrium is established, the two phases (if they are not miscible) are separated, and the concentration of the solute in the solvent-rich phase is determined using a suitable analytical method.

Apparatus:

• Thermostatically controlled orbital shaker or water bath.

• Glass flasks or vials with airtight stoppers.

• Calibrated pipettes and syringes.

• Centrifuge (optional, for phase separation).

• Analytical instrument for concentration measurement (e.g., Gas Chromatograph with a Flame Ionization Detector (GC-FID) or High-Performance Liquid Chromatograph (HPLC)).

Procedure:

• Preparation:

  • Ensure all glassware is clean and dry.

  • Prepare a series of standard solutions of known concentrations of TEG in the solvent of interest. These will be used to create a calibration curve for the analytical instrument.

• Equilibration:

  • In a series of flasks, add known volumes of triethylene glycol and the organic solvent in various ratios. Ensure that for systems with limited solubility, an excess of the solute phase is present to ensure saturation.

  • Securely stopper the flasks to prevent evaporation.

  • Place the flasks in the thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25°C).

  • Agitate the mixtures at a constant speed for a predetermined time (typically 24 to 72 hours) to ensure that equilibrium is reached. The exact time required should be determined through preliminary experiments where concentration is measured at different time points until it becomes constant.

• Phase Separation:

  • After equilibration, cease agitation and allow the flasks to stand undisturbed in the constant temperature bath for a sufficient period (e.g., 24 hours) to allow for complete separation of the two phases.

  • If the phases do not separate cleanly by gravity, centrifugation at the same temperature can be employed.

• Sampling:

  • Carefully withdraw a known volume of the solvent-rich phase (the supernatant) using a pipette or syringe. It is crucial to avoid disturbing the interface and to prevent any of the TEG-rich phase from being drawn into the sample.

• Analysis:

  • Dilute the collected sample with the pure solvent to a concentration that falls within the linear range of the analytical instrument's calibration curve.

  • Analyze the diluted sample using a pre-calibrated GC-FID or HPLC method to determine the concentration of TEG.

• Calculation:

  • Using the concentration of the diluted sample and the dilution factor, calculate the original concentration of TEG in the saturated solvent phase.

  • The solubility can be expressed in various units, such as g/100 mL, g/g, or weight percent (wt%).

Analytical Methodologies

Gas Chromatography (GC): A common method for quantifying glycols is gas chromatography with a flame ionization detector (GC-FID). A capillary column suitable for polar compounds should be used. The method involves injecting a known volume of the diluted sample and comparing the peak area of TEG to the calibration curve generated from the standard solutions.

High-Performance Liquid Chromatography (HPLC): HPLC with a refractive index detector (RID) or a UV detector (if TEG is derivatized to a UV-absorbing species) can also be used. A reversed-phase C18 column is often suitable. Similar to GC, quantification is achieved by comparing the peak response of the sample to a calibration curve.

Visualization of Solvent Selection Workflow

The selection of an appropriate solvent for a specific application involving triethylene glycol often follows a logical workflow. The following diagram, generated using the DOT language, illustrates this process.

Solvent selection workflow for TEG applications.

This guide provides a foundational understanding of the solubility of triethylene glycol in organic solvents. For critical applications, it is always recommended to perform experimental verification of solubility under the specific conditions of use.

References

• 1. agilent.com [agilent.com]
• 2. Triethylene glycol [webbook.nist.gov]
• 3. Triethylene glycol - Wikipedia [en.wikipedia.org]
• 4. TRIETHYLENE GLYCOL (TEG) - Ataman Kimya [atamanchemicals.com]
• 5. Triethylene Glycol | C6H14O4 | CID 8172 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Hygroscopic Nature and Water Absorption of Triethylene Glycol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic properties of triethylene glycol (TEG), a widely utilized liquid desiccant. The document details the equilibrium water absorption of TEG under various conditions, outlines the experimental protocols for its characterization, and presents a visual representation of the relationship between relative humidity and water content. This information is critical for professionals in research, science, and drug development where precise moisture control is imperative.

Introduction to Triethylene Glycol and its Hygroscopic Properties

Triethylene glycol (HOCH₂CH₂OCH₂CH₂OCH₂CH₂OH) is a colorless, odorless, and viscous liquid that is completely miscible with water.[1] Its prominent characteristic is its hygroscopicity, the ability to attract and hold water molecules from the surrounding environment, both in liquid and vapor phases.[2][3] This property makes TEG an excellent liquid desiccant in various industrial applications, most notably in the dehydration of natural gas to prevent pipeline corrosion and hydrate (B1144303) formation.[4][5][6] In the pharmaceutical and drug development sectors, understanding and controlling the hygroscopic nature of excipients like TEG is crucial for ensuring the stability, efficacy, and shelf-life of drug formulations.

Quantitative Analysis of Water Absorption

The efficiency of TEG as a desiccant is dependent on its equilibrium water content at a given temperature and relative humidity. The following table summarizes the equilibrium concentration of water in TEG at various dew point depressions, which can be correlated to specific relative humidity conditions. The dew point depression is the difference between the temperature of the gas and the dew point temperature of the gas after being dried by TEG. A larger dew point depression indicates a lower water content in the gas and a higher water absorption capacity of the TEG.

TEG Concentration (% wt)	Temperature (°F)	Dew Point Depression (°F)	Equilibrium Water in Gas (lb/MMSCF)
95	80	55	~15
98	80	70	~7
99.5	80	90	~3
95	100	50	~25
98	100	65	~12
99.5	100	85	~5

Note: This data is derived from equilibrium data in natural gas dehydration applications and provides a strong indication of TEG's water absorption capabilities.[7] The equilibrium water in gas can be converted to relative humidity for a given temperature and pressure.

Experimental Protocols for Determining Hygroscopicity and Water Content

Accurate determination of the water absorption characteristics and the precise water content of triethylene glycol is essential for its effective application. The following are detailed methodologies for key experiments.

Dynamic Vapor Sorption is a gravimetric technique used to measure the amount and rate of solvent vapor absorbed by a sample at controlled temperature and relative humidity.[8][9][10]

Objective: To determine the water sorption and desorption isotherm of triethylene glycol, providing a detailed profile of its hygroscopic behavior.

Apparatus:

• Dynamic Vapor Sorption Analyzer

• Microbalance (0.1 µg resolution)

• Controlled humidity and temperature chamber

• Nitrogen gas supply (for drying)

Procedure:

• Sample Preparation: A small, accurately weighed sample of TEG (typically 10-20 mg) is placed in a sample pan.

• Drying: The sample is initially dried in the DVS instrument under a stream of dry nitrogen (0% relative humidity) at a specified temperature (e.g., 25°C) until a stable mass is achieved. This establishes the dry mass of the sample.

• Sorption Phase: The relative humidity is then increased in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH). At each step, the system holds the RH constant and monitors the sample's mass until equilibrium is reached (i.e., the rate of mass change is below a defined threshold).

• Desorption Phase: After reaching the maximum RH, the humidity is decreased in a similar stepwise manner back to 0% RH, again allowing the sample to reach mass equilibrium at each step.

• Data Analysis: The change in mass at each relative humidity step is recorded and plotted as a percentage of the initial dry mass. The resulting plot of mass change versus relative humidity is the water sorption isotherm.

Karl Fischer titration is a highly specific and accurate method for determining the water content in a sample.[4][5][11]

Objective: To quantify the precise amount of water present in a triethylene glycol sample.

Apparatus:

• Karl Fischer Titrator (volumetric or coulometric)

• Titration vessel

• Stirrer

• Electrodes for endpoint detection

• Syringes for sample injection

Procedure (Volumetric Method):

• Reagent Preparation: The titration vessel is filled with a suitable solvent (e.g., anhydrous methanol) and the Karl Fischer reagent is placed in the burette.

• Pre-Titration: The solvent in the vessel is pre-titrated with the Karl Fischer reagent to neutralize any residual moisture, establishing a dry baseline.

• Sample Introduction: A known mass of the TEG sample is accurately weighed and injected into the titration vessel.

• Titration: The sample is titrated with the Karl Fischer reagent. The iodine in the reagent reacts stoichiometrically with the water in the sample.

• Endpoint Detection: The endpoint of the titration is detected potentiometrically when an excess of iodine is present.

• Calculation: The volume of Karl Fischer reagent consumed is used to calculate the water content of the sample, based on the known titer of the reagent. The result is typically expressed as a percentage or in parts per million (ppm).

The static desiccator method is a classical gravimetric technique for assessing hygroscopicity by exposing a sample to a constant relative humidity environment created by a saturated salt solution.

Objective: To determine the equilibrium water content of triethylene glycol at a specific relative humidity.

Apparatus:

• Airtight desiccators

• Saturated salt solutions to create specific relative humidity environments (e.g., NaCl for ~75% RH, MgCl₂ for ~33% RH at 25°C)

• Sample containers (e.g., glass weighing bottles)

• Analytical balance

Procedure:

• Desiccator Preparation: A saturated solution of a specific salt is placed at the bottom of a desiccator to create a constant relative humidity environment. The desiccator is sealed and allowed to equilibrate for at least 24 hours.

• Sample Preparation: An accurately weighed amount of TEG is placed in a pre-weighed, open sample container.

• Exposure: The sample container is placed on a perforated shelf inside the equilibrated desiccator. The desiccator is then sealed.

• Equilibration: The sample is stored in the desiccator at a constant temperature for an extended period (days to weeks) until it reaches a constant mass, indicating that it has reached equilibrium with the surrounding atmosphere. The sample is weighed periodically to monitor its mass change.

• Calculation: The percentage of water absorbed is calculated from the difference between the initial and final mass of the sample. This procedure is repeated with different saturated salt solutions to determine the equilibrium water content at various relative humidities.

Visualizing the Hygroscopic Behavior of Triethylene Glycol

The following diagrams illustrate the key relationships and workflows described in this guide.

Caption: Logical relationship between environmental conditions and TEG's equilibrium water content.

Caption: Experimental workflow for Dynamic Vapor Sorption (DVS) analysis.

Caption: Experimental workflow for Karl Fischer Titration.

Conclusion

The hygroscopic nature of triethylene glycol is a key property that dictates its performance as a desiccant and its suitability in moisture-sensitive applications. A thorough understanding of its water absorption characteristics, quantified through methods like Dynamic Vapor Sorption and Karl Fischer titration, is paramount for researchers, scientists, and drug development professionals. The data and protocols presented in this guide serve as a valuable resource for the precise control of moisture in various scientific and industrial processes.

References

• 1. metrohm.com [metrohm.com]
• 2. skpharmteco.com [skpharmteco.com]
• 3. vurup.sk [vurup.sk]
• 4. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 5. merckmillipore.com [merckmillipore.com]
• 6. researchgate.net [researchgate.net]
• 7. DVS Systems | Dynamic Vapor Sorption | proUmid [proumid.com]
• 8. surfacemeasurementsystems.com [surfacemeasurementsystems.com]
• 9. azom.com [azom.com]
• 10. onemine.org [onemine.org]
• 11. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]

An In-depth Technical Guide to the Thermal Stability and Degradation Pathways of Triethylene Glycol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of triethylene glycol (TEG) and its degradation pathways. The information is intended to assist researchers, scientists, and professionals in drug development and other fields where TEG is utilized, particularly in applications involving elevated temperatures. This document details the chemical processes involved in TEG degradation, the products formed, and the analytical methods used for their identification and quantification.

Thermal Stability of Triethylene Glycol

Triethylene glycol is a stable, high-boiling point liquid, making it suitable for a variety of high-temperature applications. However, its stability is significantly influenced by the presence of oxygen and the operating temperature.

General Stability Profile

In an inert atmosphere, such as nitrogen, TEG exhibits greater thermal stability. However, in the presence of oxygen, its degradation is accelerated, a process known as oxidative degradation. This degradation can lead to the formation of acidic byproducts, which can in turn catalyze further decomposition.

Quantitative Thermal Analysis Data

Parameter	Temperature (°C)	Conditions/Notes
Onset of Oxidative Degradation	~80	In the presence of air.[1][2]
Onset of Significant Thermal Degradation	>200	In an inert atmosphere.[3]
Recommended Maximum Operating Temperature	204	In natural gas dehydration units to minimize thermal breakdown.[3]
Decomposition Temperature	404	General decomposition temperature often cited in industrial applications.[3]

Note: The onset of degradation can be influenced by factors such as purity, presence of catalysts (e.g., metal ions), and the specific experimental conditions (e.g., heating rate).

A study on triethylene glycol dinitrate (TEGDN), a derivative of TEG, provides some insight into the thermal behavior of a related structure, showing an onset decomposition temperature of 191.05 °C at 0.1 MPa.[4] It is important to note that the dinitrate functional groups significantly alter the thermal stability compared to pure TEG.

Degradation Pathways of Triethylene Glycol

The degradation of TEG proceeds through different pathways depending on the presence or absence of oxygen. In both cases, the primary mechanism involves the cleavage of the ether linkages within the TEG molecule.

Oxidative Degradation

In the presence of oxygen, TEG undergoes a free-radical chain reaction. This process is generally understood to occur in three stages: initiation, propagation, and termination.

• Initiation: The process begins with the formation of free radicals, often initiated by heat or the presence of impurities. This typically involves the abstraction of a hydrogen atom from the TEG molecule.

• Propagation: The initial radical reacts with oxygen to form a peroxy radical. This peroxy radical can then abstract a hydrogen atom from another TEG molecule, propagating the chain reaction and leading to the formation of hydroperoxides. These hydroperoxides are unstable and can decompose to form a variety of degradation products.

• Termination: The reaction ceases when free radicals combine to form stable, non-radical products.

The following diagram illustrates the generalized free-radical mechanism for the oxidative degradation of polyethylene (B3416737) glycols, which is applicable to TEG.

Caption: Oxidative degradation pathway of TEG.

Thermal Degradation (Inert Atmosphere)

In the absence of oxygen, the thermal degradation of TEG primarily proceeds through homolytic cleavage of the C-O and C-C bonds in the ether linkages. This results in the formation of smaller glycol molecules and other byproducts. The reaction is generally considered to be a random chain scission process.[2]

The following diagram illustrates the primary cleavage points in the TEG molecule during thermal degradation.

Caption: Primary thermal degradation products of TEG.

Degradation Products

The thermal degradation of TEG results in a complex mixture of products. The composition of this mixture is highly dependent on the degradation conditions.

Primary and Secondary Degradation Products

The table below summarizes the major degradation products identified in various studies.

Degradation Product	Chemical Formula	Conditions of Formation
Monoethylene Glycol (MEG)	C₂H₆O₂	Oxidative and Thermal[5]
Diethylene Glycol (DEG)	C₄H₁₀O₃	Oxidative and Thermal[5]
Formic Acid	CH₂O₂	Oxidative[6]
Acetic Acid	C₂H₄O₂	Oxidative[6]
Glycolic Acid	C₂H₄O₃	Oxidative[6]
Formaldehyde	CH₂O	Oxidative
Acetaldehyde	C₂H₄O	Oxidative

The formation of acidic products is a key concern in industrial applications as it can lead to corrosion of equipment.[7]

Experimental Protocols for Degradation Analysis

The analysis of TEG and its degradation products typically involves chromatographic techniques. The following sections provide detailed methodologies for the key experiments cited in the literature.

Thermogravimetric Analysis (TGA)

TGA is used to determine the thermal stability of TEG by measuring its mass change as a function of temperature in a controlled atmosphere.

• Objective: To determine the onset of decomposition and the temperature ranges of mass loss for TEG.

• Instrumentation: A thermogravimetric analyzer.

• Methodology:

  • A small, accurately weighed sample of TEG (typically 5-10 mg) is placed in a tared TGA pan (e.g., alumina (B75360) or platinum).

  • The sample is heated from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

  • The analysis is performed under a controlled atmosphere, typically a continuous flow of an inert gas (e.g., nitrogen) or an oxidative gas (e.g., air or a mixture of oxygen and nitrogen).

  • The mass of the sample is recorded continuously as a function of temperature.

  • The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset temperature of decomposition (the temperature at which significant mass loss begins) and the temperatures at which the rate of mass loss is maximal (from the derivative of the TGA curve, DTG).

The following workflow illustrates the general procedure for TGA.

Caption: General workflow for TGA analysis.

Gas Chromatography (GC) for Glycol Analysis

Gas chromatography with a flame ionization detector (GC-FID) is a robust and widely used method for the quantitative analysis of TEG and its less volatile degradation products like MEG and DEG.[5] Gas chromatography-mass spectrometry (GC-MS) is used for the definitive identification of these compounds.

• Objective: To separate, identify, and quantify TEG, MEG, and DEG in a degraded sample.

• Instrumentation: Gas chromatograph with FID or MS detector.

• Methodology:

  • Sample Preparation (Derivatization): Due to the polar nature of glycols, derivatization is often necessary to improve their volatility and chromatographic performance. A common method involves silylating the hydroxyl groups.

    • An aliquot of the degraded TEG sample is mixed with a derivatizing agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilyl (TMCS).

    • The mixture is heated to ensure complete derivatization.

  • Injection: A small volume of the derivatized sample is injected into the GC.

  • Separation: The components are separated on a capillary column (e.g., a non-polar or medium-polarity column). The oven temperature is programmed to ramp up to elute the compounds based on their boiling points and interaction with the stationary phase.

  • Detection and Quantification: The separated components are detected by FID or MS. For quantification with FID, calibration curves are generated using standards of known concentrations of TEG, MEG, and DEG. For MS, identification is based on the mass spectrum of each compound.

The following table provides typical GC parameters for the analysis of glycols.

GC Parameter	Typical Setting
Column	Capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium or Hydrogen
Injection Mode	Split/Splitless
Injector Temperature	250-300 °C
Oven Temperature Program	Initial temp: 50-100 °C, ramp to 250-300 °C
Detector	Flame Ionization Detector (FID) or Mass Spectrometer (MS)
Detector Temperature (FID)	250-300 °C

High-Performance Liquid Chromatography (HPLC) / Ion Chromatography (IC) for Acidic Byproducts

HPLC and IC are powerful techniques for the separation and quantification of the acidic degradation products of TEG, such as formic, acetic, and glycolic acids.[6]

• Objective: To separate and quantify organic acids in a degraded TEG sample.

• Instrumentation: HPLC with a UV or refractive index (RI) detector, or an Ion Chromatograph with a conductivity detector.

• Methodology:

  • Sample Preparation: The degraded TEG sample is typically diluted with the mobile phase and filtered through a syringe filter before injection.

  • Injection: A small volume of the prepared sample is injected into the chromatograph.

  • Separation: The organic acids are separated on a suitable column. For HPLC, a reverse-phase C18 column or a specific organic acid column is often used. For IC, an anion-exchange column is employed. The mobile phase is typically an aqueous buffer.

  • Detection and Quantification: The separated acids are detected by a UV detector (if they have a chromophore), an RI detector, or a conductivity detector (for IC). Quantification is performed by comparing the peak areas of the sample to those of standard solutions of the respective acids.

The following table provides typical chromatographic conditions for the analysis of acidic degradation products.

Parameter	HPLC	Ion Chromatography
Column	Reverse-phase C18 or Organic Acid column	Anion-exchange column
Mobile Phase	Aqueous buffer (e.g., dilute sulfuric acid or phosphate (B84403) buffer)	Aqueous carbonate/bicarbonate or hydroxide (B78521) eluent
Detector	UV or Refractive Index (RI)	Suppressed Conductivity
Flow Rate	0.5 - 1.5 mL/min	0.5 - 2.0 mL/min

Conclusion

The thermal stability of triethylene glycol is a critical parameter in its various industrial and scientific applications. While TEG is relatively stable, it undergoes degradation at elevated temperatures, particularly in the presence of oxygen. The primary degradation pathways involve free-radical mediated chain scission, leading to the formation of smaller glycols and acidic byproducts. Understanding these degradation processes and the products formed is essential for optimizing process conditions, preventing equipment corrosion, and ensuring the longevity and safety of systems utilizing TEG. The analytical techniques outlined in this guide provide the necessary tools for monitoring the condition of TEG and mitigating the effects of its thermal degradation.

References

• 1. researchgate.net [researchgate.net]
• 2. pure.korea.ac.kr [pure.korea.ac.kr]
• 3. ijret.org [ijret.org]
• 4. researchgate.net [researchgate.net]
• 5. projekter.aau.dk [projekter.aau.dk]
• 6. researchgate.net [researchgate.net]
• 7. nva.sikt.no [nva.sikt.no]

An In-depth Technical Guide to the Reaction Kinetics of Triethylene Glycol in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the reaction kinetics of triethylene glycol (TEG) in several key organic synthesis reactions. It is designed to be a valuable resource for researchers, scientists, and professionals in drug development and other fields where the chemical behavior of TEG is of interest. This document details the kinetics of oxidation, esterification, and Williamson ether synthesis involving TEG, as well as its thermal degradation. The guide includes summaries of quantitative kinetic data, detailed experimental protocols, and visualizations of reaction pathways and workflows.

Oxidation of Triethylene Glycol

The oxidation of triethylene glycol is a reaction of significant interest, particularly in understanding its degradation pathways and in the development of novel synthetic methodologies. Kinetic studies have provided insights into the reaction mechanisms and the factors influencing the rate of oxidation.

Kinetic Data for Oxidation Reactions

The oxidation of triethylene glycol has been studied using various oxidizing agents. The kinetic parameters for these reactions are summarized in the table below.

Oxidizing Agent	Reaction Conditions	Rate Law	Rate Constant (k)	Activation Energy (Ea) (kJ/mol)	Other Thermodynamic Parameters	Reference
Ditelluratocuprate(III) (DTC)	Alkaline medium, 20-40°C	Pseudo-first order in [DTC], Fractional order in [TEG]	kobs decreases with increasing [TeO₄²⁻] and increases with increasing [OH⁻]	43.05	ΔH≠ = 40.61 kJ/mol, ΔS≠ = -133.37 J/K·mol	[1]
N-chlorosaccharin	Aqueous acetic acid, HClO₄, 303-323K, CTAB catalyzed	First order in [N-chlorosaccharin], First order in [TEG]	-	-	ΔG* = 5.95 kJ/mol, ΔS* = -122.46 J/K·mol	[2]
Chloramine-T	Acidic medium, CTAB catalyzed, 313-333K	First order in [Chloramine-T], Fractional order in [TEG]	-	-	Thermodynamic parameters calculated from Arrhenius plot.	[3]

Experimental Protocol for Kinetic Study of TEG Oxidation

This protocol describes a general method for studying the kinetics of triethylene glycol oxidation, based on the spectrophotometric monitoring of the oxidant concentration.

Objective: To determine the rate law and rate constant for the oxidation of triethylene glycol.

Materials:

• Triethylene glycol (TEG)

• Oxidizing agent (e.g., Ditelluratocuprate(III))

• Buffer solution to maintain constant pH

• Inert salt to maintain constant ionic strength (e.g., sodium perchlorate)

• Solvent (e.g., deionized water)

• UV-Vis Spectrophotometer with a thermostatted cell holder

• Magnetic stirrer and stir bars

• Volumetric flasks, pipettes, and other standard laboratory glassware

Procedure:

• Solution Preparation:

  • Prepare a stock solution of triethylene glycol of known concentration in the chosen solvent.

  • Prepare a stock solution of the oxidizing agent of known concentration. The concentration should be chosen such that its absorbance can be accurately measured by the UV-Vis spectrophotometer.

  • Prepare the reaction medium by mixing the buffer solution and inert salt in a volumetric flask.

• Kinetic Run:

  • Equilibrate the spectrophotometer's cell holder to the desired reaction temperature.

  • In a reaction vessel (e.g., a cuvette or a small flask), add a known volume of the TEG stock solution and the reaction medium.

  • Place the vessel in the thermostatted cell holder and allow it to reach thermal equilibrium.

  • Initiate the reaction by adding a known volume of the pre-thermostatted oxidizing agent stock solution.

  • Immediately start monitoring the absorbance of the oxidizing agent at its λmax as a function of time.

• Data Analysis:

  • Record the absorbance values at regular time intervals.

  • Convert absorbance to concentration using a previously established Beer-Lambert law calibration curve for the oxidizing agent.

  • To determine the order of the reaction with respect to the oxidant, plot ln(concentration) vs. time (for first-order) or 1/concentration vs. time (for second-order). The linearity of the plot will indicate the order.

  • To determine the order with respect to TEG, perform a series of experiments where the initial concentration of TEG is varied while keeping the concentrations of all other reactants constant (pseudo-first-order conditions).

  • The rate constant (k) can be determined from the slope of the linear plot.

  • Repeat the experiment at different temperatures to determine the activation energy (Ea) using the Arrhenius equation.

Reaction Pathway and Experimental Workflow

The following diagrams illustrate a proposed mechanism for the oxidation of triethylene glycol and a general workflow for the kinetic analysis.

Proposed mechanism for the oxidation of triethylene glycol.

General workflow for a kinetic study of TEG oxidation.

Esterification of Triethylene Glycol

Esterification is a fundamental reaction in organic synthesis, and the use of triethylene glycol allows for the formation of a variety of esters with diverse applications. The kinetics of these reactions are crucial for process optimization and control.

Kinetic Data for Esterification Reactions

The esterification of triethylene glycol with various carboxylic acids has been investigated, often using acid catalysts.

Carboxylic Acid	Catalyst	Reaction Conditions	Rate Law/Model	Activation Energy (Ea) (kJ/mol)	Reference
Methacrylic Acid	Methane Sulphonic Acid / Sulphuric Acid	Homogeneous catalysis	Empirical expression developed	-	[4]
Methacrylic Acid	Phosphotungstic acid	353-383 K	-	Parameters derived	[5]
Acetic Acid	Cation Exchange Resin (Seralite SRC-120)	333-363 K	Langmuir-Hinshelwood-Hougen-Watson (LHHW) model	42.07	[6]

Experimental Protocol for Kinetic Study of TEG Esterification

This protocol outlines a general procedure for studying the kinetics of the acid-catalyzed esterification of triethylene glycol.

Objective: To determine the kinetic parameters of the esterification of triethylene glycol with a carboxylic acid.

Materials:

• Triethylene glycol (TEG)

• Carboxylic acid (e.g., methacrylic acid, acetic acid)

• Acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid, or a solid acid catalyst)

• Solvent (optional, e.g., toluene (B28343) for azeotropic water removal)

• Quenching agent (e.g., cold deionized water or a specific inhibitor)

• Analytical instrument for concentration measurement (e.g., Gas Chromatography with Flame Ionization Detector (GC-FID), High-Performance Liquid Chromatography (HPLC))

• Jacketed batch reactor with temperature control, mechanical stirrer, and condenser

• Sampling device

Procedure:

• Reactor Setup:

  • Set up the jacketed batch reactor and connect it to a circulating bath for precise temperature control.

  • Equip the reactor with a mechanical stirrer, a thermometer, a condenser (with a Dean-Stark trap if azeotropic removal of water is desired), and a sampling port.

• Reaction Mixture Preparation:

  • Charge the reactor with known amounts of triethylene glycol, the carboxylic acid, and the solvent (if used).

  • Start the stirrer to ensure a homogeneous mixture and allow the temperature to stabilize to the desired setpoint.

• Reaction Initiation and Monitoring:

  • Initiate the reaction by adding a known amount of the catalyst.

  • Start the timer immediately after catalyst addition.

  • Withdraw samples at regular time intervals using the sampling device.

  • Immediately quench each sample to stop the reaction. This can be done by rapid cooling and/or adding a specific quenching agent.

• Sample Analysis:

  • Analyze the composition of each quenched sample using a pre-calibrated analytical instrument (e.g., GC-FID) to determine the concentrations of reactants and products.[4]

• Data Analysis:

  • Plot the concentration of the limiting reactant versus time.

  • Use the integral or differential method to determine the reaction order and the rate constant. For more complex reactions, a kinetic model (e.g., a pseudo-homogeneous or LHHW model) may be fitted to the experimental data.

  • Repeat the experiment at different temperatures to calculate the activation energy using the Arrhenius equation.

Reaction Pathway and Experimental Workflow

The following diagrams depict the acid-catalyzed esterification mechanism of triethylene glycol and the experimental workflow for its kinetic study.

Acid-catalyzed esterification of triethylene glycol.

References

• 1. pure.korea.ac.kr [pure.korea.ac.kr]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. terra-docs.s3.us-east-2.amazonaws.com [terra-docs.s3.us-east-2.amazonaws.com]
• 4. scribd.com [scribd.com]
• 5. academic.oup.com [academic.oup.com]
• 6. jptcp.com [jptcp.com]

Navigating the Molecular Landscape of Triethylene Glycol: A Technical Guide to Modeling and Simulation

For Researchers, Scientists, and Drug Development Professionals

Triethylene glycol (TEG), a versatile liquid polyether diol, finds extensive application in the pharmaceutical, cosmetic, and chemical industries. Its utility as a solvent, plasticizer, and dehydrating agent is intrinsically linked to its molecular structure and dynamics. Understanding these at an atomic level is paramount for optimizing its performance and for the rational design of new formulations. This technical guide provides an in-depth overview of the molecular modeling and simulation of triethylene glycol, offering a comparative analysis of commonly employed force fields, detailing simulation and experimental protocols, and presenting a clear workflow for computational studies.

Core Principles of Triethylene Glycol Simulation

Molecular modeling and simulation of triethylene glycol predominantly employ molecular dynamics (MD) and Monte Carlo (MC) methods. MD simulations compute the trajectory of atoms and molecules over time by integrating Newton's laws of motion, providing insights into dynamic properties like viscosity and diffusion. MC simulations, on the other hand, use statistical mechanics to sample different molecular configurations, proving particularly useful for calculating thermodynamic properties.

The accuracy of these simulations is critically dependent on the chosen force field, which is a set of mathematical functions and parameters that describe the potential energy of a system of particles. For triethylene glycol and related polyethylene (B3416737) glycol (PEG) oligomers, several well-established force fields are available, each with its strengths and limitations.

Comparative Analysis of Force Fields for Triethylene Glycol

The selection of an appropriate force field is a crucial first step in any molecular simulation study. Several force fields, including OPLS-AA, CHARMM, GROMOS, and GAFF, have been utilized to model TEG. Recent studies have highlighted that while some force fields accurately reproduce static properties like density, they may falter in predicting dynamic properties such as the self-diffusion coefficient.[1][2] For instance, the CHARMM force field has been shown to provide good estimates of experimental densities, whereas the GROMOS force field has demonstrated better performance for self-diffusion coefficients.[1] The Optimized Potentials for Liquid Simulations (OPLS) force field often represents a good compromise for achieving reasonable agreement with both static and dynamic experimental properties.[1][3] It's also noteworthy that modifications to existing force fields, such as adjusting dihedral potentials and the polarity of hydroxyl groups, can significantly improve the accuracy of simulation results.[1][2]

A recent study employing the General AMBER Force Field (GAFF) for various PEG oligomers, including a tetramer similar in size to TEG, demonstrated excellent agreement with experimental data for density, self-diffusion coefficient, and viscosity, suggesting it is a reliable option for simulating such systems.[4][5] In contrast, the same study reported that the OPLS force field showed significant deviations for dynamic properties like the diffusion coefficient and viscosity.[4][5]

Experimental Data for Model Validation

The validation of computational models against experimental data is a cornerstone of robust molecular simulation. A wealth of experimental data exists for the physical and thermodynamic properties of triethylene glycol.

Table 1: Experimental Properties of Triethylene Glycol

Property	Value	Units	Temperature (K)	Pressure (kPa)	Reference
Molecular Weight	150.17	g/mol	-	-	[6]
Density	1.1255	g/cm³	293.15	101.325	[7]
Viscosity	57.8	mPa·s	293.15	101.325	[8]
Boiling Point	561.15	K	101.325	-	[9]
Surface Tension	45.2	mN/m	298.15	101.325	[9]

Methodologies and Protocols

Molecular Dynamics Simulation Protocol

A typical molecular dynamics simulation of liquid triethylene glycol involves a series of well-defined steps to prepare the system, run the simulation, and analyze the results.

Experimental Workflow: Molecular Dynamics Simulation of Triethylene Glycol

Caption: Workflow for a typical molecular dynamics simulation of triethylene glycol.

• Molecule Parameterization : Assign force field parameters (e.g., atom types, charges, bond lengths, angles, and dihedrals) to the triethylene glycol molecule. This can be done using software packages like GROMACS, AMBER, or CHARMM.[10]

• System Building : Create a simulation box and populate it with a sufficient number of TEG molecules to represent the liquid phase. The initial placement can be random.

• Energy Minimization : Perform energy minimization to relax the system and remove any unfavorable steric clashes between molecules that may have arisen from the initial random placement.

• NVT Ensemble Simulation : Equilibrate the system at a constant number of particles, volume, and a target temperature (NVT ensemble). This allows the system to reach the desired temperature.

• NPT Ensemble Simulation : Further equilibrate the system at a constant number of particles, pressure, and temperature (NPT ensemble). This allows the density of the system to relax to its equilibrium value.

• Production MD : Once the system is well-equilibrated, run the production simulation to generate the trajectory data for analysis.

• Property Calculation : Analyze the trajectory to calculate macroscopic properties such as density, viscosity, and self-diffusion coefficient.

• Structural Analysis : Perform structural analysis to understand the molecular-level organization of the liquid, including radial distribution functions and hydrogen bonding patterns.

Experimental Protocol for Density and Viscosity Measurement

The experimental determination of properties like density and viscosity is crucial for validating simulation results.

Table 2: Experimental Protocols for TEG Characterization

Parameter	Method	Brief Description
Density	Hydrostatic Weighing	This method involves weighing a plummet of known volume when it is suspended in the fluid of interest. The buoyant force exerted on the plummet is used to determine the density of the fluid.
Viscosity	Falling-Body Technique	This technique measures the time it takes for a body of known size and density to fall a specific distance through the fluid under the influence of gravity. The viscosity is then calculated based on the terminal velocity of the falling body.
TEG Concentration in Air	NIOSH Method 5523	A known volume of air is drawn through a sorbent tube containing XAD-7. The adsorbed triethylene glycol is then desorbed and analyzed, typically by gas chromatography, to determine its concentration in the air sample.[11]

Validation of Simulation Results

The final and most critical step is the comparison of simulation results with experimental data. This process validates the chosen force field and simulation protocol.

Logical Diagram: Simulation Validation Workflow

Caption: Workflow for validating simulation results against experimental data.

A successful validation, where simulation results are in good agreement with experimental data, provides confidence in the predictive power of the computational model. This validated model can then be used to explore conditions that are difficult or expensive to probe experimentally, accelerating research and development in various applications of triethylene glycol.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. On the Behavior of the Ethylene Glycol Components of Polydisperse Polyethylene Glycol PEG200 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Thermophysical properties of polyethylene glycol oligomers via molecular dynamics simulations - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Triethylene Glycol | C6H14O4 | CID 8172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. ladco.com.ar [ladco.com.ar]
• 10. Force fields in GROMACS — GROMACS 2018.1 documentation [manual.gromacs.org]
• 11. Impact of test methodology on the efficacy of triethylene glycol (Grignard Pure) against bacteriophage MS2 - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Health and Safety of Triethylene Glycol in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling and use of triethylene glycol (TEG) in a laboratory setting. It is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to work with TEG safely, minimizing occupational risks and ensuring environmental compliance.

Chemical and Physical Properties

Triethylene glycol is a colorless, odorless, and hygroscopic liquid.[1] A summary of its key physical and chemical properties is presented in Table 1. Understanding these properties is crucial for the safe handling, storage, and emergency response related to TEG.

Table 1: Physical and Chemical Properties of Triethylene Glycol

Property	Value	Reference
CAS Number	112-27-6	[2]
Molecular Formula	C6H14O4	[3]
Molecular Weight	150.17 g/mol	[3]
Appearance	Colorless liquid	[1]
Odor	Odorless	[1]
Boiling Point	285°C (545°F)	[1]
Melting Point	-5°C (23°F)	[1]
Flash Point	166°C (330.8°F) Closed Cup	[4]
Specific Gravity	1.1274 @ 20°C (Water = 1)	[1]
Vapor Density	5.17 (Air = 1)	[1]
Vapor Pressure	<0.01 mmHg @ 20°C	[2]
Solubility	Miscible with water	[1][2]
Autoignition Temperature	371°C (700°F)	[4]

Toxicological Data

Triethylene glycol generally exhibits low acute toxicity. However, prolonged or repeated exposure may pose health risks. The primary routes of occupational exposure are through skin and eye contact, with inhalation of aerosols being a less common but potential route.[5]

Acute Toxicity

Acute toxicity data for various exposure routes are summarized in Table 2.

Table 2: Acute Toxicity of Triethylene Glycol

Exposure Route	Species	Test	Value	Reference
Oral	Rat	LD50	17,000 mg/kg	[1]
Dermal	Rabbit	LD50	>2000 mg/kg	[6]
Inhalation (aerosol)	Rat	LC50 (4h)	>5.2 mg/L	[2]
Oral	Guinea Pig	LD50	5,000 - 15,000 mg/kg	[4]

Irritation and Sensitization

• Eye Irritation: Direct contact with the eyes is likely to cause temporary or moderate irritation.[2][6] However, it is not classified as a severe eye irritant.[2]

• Skin Irritation: Prolonged or repeated skin contact may cause temporary or moderate irritation.[2][6] TEG is not considered a skin sensitizer.[2]

• Respiratory Irritation: Inhalation of high concentrations of TEG vapor or aerosol may irritate the respiratory system, causing symptoms such as coughing and shortness of breath.[2][6] Repeated exposure to TEG aerosols may lead to respiratory tract irritation.[5] A study in mice identified TEG as a peripheral chemosensory irritant with a 50% respiratory rate decrease (RD50) at 5,140 mg/m³.[5]

Chronic Toxicity and Other Health Effects

Prolonged or repeated exposure to triethylene glycol may cause damage to organs, particularly the kidneys and central nervous system, through oral exposure.[6] It is not classified as a carcinogen by IARC, NTP, or OSHA.[7] Studies have shown no evidence of mutagenic, teratogenic, or adverse effects on fertility.[2][8]

Occupational Exposure Limits

To ensure worker safety, several organizations have established occupational exposure limits for triethylene glycol. These are presented in Table 3.

Table 3: Occupational Exposure Limits for Triethylene Glycol

Organization	Limit Type	Value	Reference
NIOSH	REL (Ceiling)	50 ppm	[6]
DFG (Germany)	MAK (Inhalable Fraction)	1,000 mg/m³	[9]
OSHA	PEL	Not Listed	[4]

Safe Handling and Personal Protective Equipment (PPE)

Adherence to proper handling procedures and the use of appropriate personal protective equipment are essential to minimize exposure to triethylene glycol in the laboratory.

Engineering Controls

• Ventilation: Use in a well-ventilated area.[10] Local exhaust ventilation should be used to control the airborne concentrations of vapors or mists, especially when heating or agitating TEG.[1]

• Safety Stations: Eyewash stations and safety showers must be readily accessible in areas where TEG is handled.[1][11]

Personal Protective Equipment (PPE)

• Eye and Face Protection: Wear chemical safety goggles or glasses with side shields.[4][12]

• Skin Protection:

  • Gloves: Wear suitable chemical-resistant gloves (e.g., nitrile rubber, PVC).[8][10][12]

  • Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.[1][12]

• Respiratory Protection: Under normal laboratory conditions with adequate ventilation, respiratory protection is typically not required.[11] If aerosols are generated or ventilation is inadequate, a NIOSH/MSHA-approved respirator should be used.[6][11]

A logical workflow for selecting and using PPE when handling triethylene glycol is illustrated below.

Personal Protective Equipment (PPE) Selection Workflow for TEG.

Storage and Disposal

Storage

• Store in a cool, dry, and well-ventilated area.[13]

• Keep containers tightly closed to prevent moisture absorption (as TEG is hygroscopic).[1][13]

• Store away from incompatible materials such as strong oxidizers, strong acids, and strong bases.[6]

• Avoid sources of ignition.[6]

Disposal

• Dispose of waste triethylene glycol and contaminated materials in accordance with all applicable local, state, and federal regulations.[6][12]

• Do not pour TEG down the drain or into sewer systems.[6][14]

• Waste glycol may be classified as hazardous waste, potentially due to contamination with heavy metals or other substances during use.[14] A Toxicity Characteristic Leaching Procedure (TCLP) may be required to determine if the waste is hazardous.[14]

• Use a licensed chemical disposal agency for disposal.[11][15]

Emergency Procedures

Prompt and appropriate action is critical in the event of an emergency involving triethylene glycol.

First Aid Measures

• Inhalation: If inhaled, move the affected person to fresh air and keep them at rest. If breathing is difficult, seek medical attention.[6][13]

• Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly with soap and water.[2] Seek medical attention if irritation persists.[10]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open.[2][6] Remove contact lenses if present and easy to do.[6] Seek medical attention if irritation continues.[2]

• Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[3][6] Seek immediate medical advice.[6]

Spills and Leaks

• Minor Spills:

  • Alert personnel in the immediate area.

  • Wear appropriate PPE (goggles, gloves, lab coat).

  • Contain the spill using an inert absorbent material (e.g., sand, earth, vermiculite).[1][10]

  • Collect the absorbed material into a suitable, labeled container for disposal.[1][10]

  • Clean the spill area with water.[13]

• Major Spills:

  • Evacuate the area and prevent entry.[6]

  • If flammable vapors may be present, remove all ignition sources.[10]

  • Contact your institution's emergency response team or environmental health and safety office.

The general workflow for responding to a chemical spill in a laboratory setting is depicted below.

General Laboratory Chemical Spill Response Workflow.

Fire Hazards and Firefighting

• Flammability: Triethylene glycol is a combustible liquid and must be preheated before ignition can occur.[6]

• Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, carbon dioxide, or water spray.[6][8][10]

• Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may spread the fire.[6]

• Hazardous Combustion Products: Combustion may produce toxic fumes of carbon monoxide and carbon dioxide.[2][10]

• Firefighting Precautions: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective clothing.[2][6]

Experimental Protocols Cited

The toxicological data presented in this guide are derived from standardized experimental protocols, primarily those established by the Organisation for Economic Co-operation and Development (OECD). Below are brief descriptions of the methodologies for key toxicological assessments.

Acute Oral Toxicity (Based on OECD Guideline 401, now superseded)

This test was designed to determine the median lethal dose (LD50) of a substance after a single oral administration.[14][16]

• Principle: The test substance is administered by gavage in graduated doses to several groups of fasted experimental animals (typically rats), with one dose per group.[14]

• Procedure:

  • Healthy, young adult rodents are acclimatized and fasted overnight.[14]

  • The substance is administered in a single dose.[14]

  • Animals are observed for mortality, signs of toxicity, and behavioral changes for up to 14 days.[14]

  • Necropsies are performed on all animals.[14]

• Endpoint: The LD50 value is calculated, representing the statistically estimated dose that would be fatal to 50% of the animals.

Acute Dermal Toxicity (Based on OECD Guideline 402)

This study assesses the potential for a substance to cause toxicity from a single, short-term dermal exposure.[17][18]

• Principle: The test substance is applied to the skin of experimental animals (typically rats or rabbits) in a stepwise procedure using fixed doses.[17]

• Procedure:

  • The fur is removed from the dorsal area of the animal's trunk.[19]

  • The test substance is applied uniformly over an area of at least 10% of the body surface.[19]

  • The application site is covered with a porous gauze dressing for a 24-hour exposure period.[18][20]

  • Animals are observed for signs of toxicity and mortality for at least 14 days.[18]

• Endpoint: The study identifies the dose causing toxicity or mortality, which informs GHS classification.[17]

Acute Eye Irritation/Corrosion (Based on OECD Guideline 405 / Draize Test)

This test evaluates the potential of a substance to cause irritation or corrosion to the eyes.[21][22]

• Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of an experimental animal (albino rabbit), with the other eye serving as a control.[21]

• Procedure:

  • A small volume (e.g., 0.1 mL for liquids) of the substance is instilled into the eye.[8]

  • The eyes are examined and scored for effects on the cornea, iris, and conjunctiva at specific intervals (e.g., 1, 24, 48, and 72 hours).[21][23]

  • The observation period can extend up to 21 days to assess the reversibility of the effects.[13]

• Endpoint: A scoring system is used to classify the substance based on the severity and reversibility of the observed eye lesions.[8]

The workflow for an in vivo eye irritation assessment is outlined below.

Experimental Workflow for Acute Eye Irritation Testing.

Conclusion

Triethylene glycol is a chemical with low acute toxicity, but it requires careful handling to mitigate risks associated with irritation and potential organ damage from prolonged or repeated exposure. By understanding its properties, adhering to safe handling procedures, using appropriate personal protective equipment, and being prepared for emergencies, laboratory professionals can work with triethylene glycol safely and effectively. This guide serves as a foundational resource, and it is imperative that all laboratory personnel also consult the specific Safety Data Sheet (SDS) for the product in use and adhere to their institution's safety policies.

References

• 1. New approaches to the assessment of eye and skin irritation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation and Application of the RD50 for Determining Acceptable Exposure Levels of Airborne Sensory Irritants for the General Public - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ecolink.com [ecolink.com]
• 4. Repeated dose 90-days oral toxicity study in rodents (OECD 408: 2018). - IVAMI [ivami.com]
• 5. tulsa.okstate.edu [tulsa.okstate.edu]
• 6. Draize test - Wikipedia [en.wikipedia.org]
• 7. New Developments with the Alarie Test, RD50, Sensory Irritation [yvesalarie.com]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. Emergency procedures | Administration and support services | Imperial College London [imperial.ac.uk]
• 10. benchchem.com [benchchem.com]
• 11. oecd.org [oecd.org]
• 12. tandfonline.com [tandfonline.com]
• 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 14. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 15. How to Handle Chemical Spills in Laboratories [blink.ucsd.edu]
• 16. oecd.org [oecd.org]
• 17. oecd.org [oecd.org]
• 18. nucro-technics.com [nucro-technics.com]
• 19. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 20. Acute Dermal Toxicity OECD 402 - Altogen Labs [altogenlabs.com]
• 21. oecd.org [oecd.org]
• 22. nucro-technics.com [nucro-technics.com]
• 23. oecd.org [oecd.org]

Triethylene Glycol: A Technical Guide to its Environmental Impact and Biodegradability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and ecotoxicological profile of triethylene glycol (TEG). The information is intended to support environmental risk assessments and to inform safe handling and disposal practices in research and industrial settings.

Environmental Fate and Transport

Triethylene glycol's physicochemical properties largely govern its behavior and distribution in the environment. Its high water solubility and low octanol-water partition coefficient indicate a low potential for bioaccumulation and adsorption to soil and sediment.

In Soil: TEG is expected to have high mobility in soil. However, its rapid biodegradation is the primary mechanism of removal from terrestrial environments.

In Water: When released into water, TEG is not expected to significantly adsorb to suspended solids and sediment. Biodegradation is the most significant removal process in aquatic systems, with studies showing complete degradation in river water within 7 to 11 days[1]. Hydrolysis is not considered an important environmental fate process for TEG[2][3][4].

In Air: In the atmosphere, triethylene glycol is expected to exist solely in the vapor phase. Its degradation is primarily driven by reactions with photochemically-produced hydroxyl radicals. The estimated half-life for this reaction in the air is approximately 11 hours[1], indicating it is not persistent in the atmosphere. Direct photolysis is not expected to be a significant degradation pathway[2][3][4].

Biodegradability

Test Guideline	Inoculum	Duration	Result	Reference
OECD 301C (MITI I Test)	Activated Sludge	28 days	25 - 92% of ThOD	[5]
River Die-Away Test	Freshwater microorganisms	7-11 days	Complete degradation	[1]

ThOD: Theoretical Oxygen Demand

The results from a study following the OECD 301C guideline showed a biodegradation of 25-92% of the theoretical oxygen demand over 28 days, classifying it as readily biodegradable[5]. Further evidence from river die-away tests demonstrates its rapid and complete degradation in natural aquatic environments[1].

Ecotoxicity

Triethylene glycol exhibits a low order of toxicity to a wide range of aquatic and terrestrial organisms.

Aquatic Toxicity

TEG is considered to be practically non-toxic to aquatic organisms based on a battery of standardized tests.

Organism	Species	Test Duration	Endpoint	Value (mg/L)	Reference
Fish
Bluegill sunfish	Lepomis macrochirus	96 hours	LC50	>10,000	[5][6]
Fathead minnow	Pimephales promelas	96 hours	LC50	59,900 - 77,400	[6]
Sheepshead minnow	Cyprinodon variegatus	96 hours	LC50	48,000	[6]
Inland silverside	Menidia beryllina	96 hours	LC50	>10,000	[6]
Menidia peninsulae	28 days	LC50 (Chronic)	>1,500	[5]
Invertebrates
Water flea	Daphnia magna	48 hours	EC50	>10,000	[5]
Daphnia magna	21 days	EC50 (Chronic)	33,911	[5]
Mysid shrimp	Mysidopsis bahia	96 hours	LC50	11,000	[6]
Algae
Green algae	Scenedesmus subspicatus	192 hours	EC0 (growth rate)	>10,000	[5]
Microorganisms
Activated sludge	-	0.5 hours	EC10	>1,995	[5]

LC50: Lethal concentration for 50% of the test population. EC50: Effect concentration for 50% of the test population. EC0: Effect concentration for 0% of the test population. EC10: Effect concentration for 10% of the test population.

Terrestrial Toxicity

Limited data is available for the terrestrial toxicity of triethylene glycol; however, existing studies indicate low toxicity to soil organisms.

Organism	Species	Test Duration	Endpoint	Value (mg/kg soil dw)	Reference
Earthworm	Eisenia fetida	14 days	NOEC (mortality)	≥ 1000	[2]
Eisenia fetida	14 days	LOEC (mortality)	> 1000	[2]

dw: dry weight. NOEC: No Observed Effect Concentration. LOEC: Lowest Observed Effect Concentration.

Experimental Protocols

The following sections provide detailed methodologies for key experiments cited in this guide, based on OECD Test Guidelines.

Ready Biodegradability - OECD 301

These tests are designed to assess the potential for a chemical to undergo rapid and ultimate biodegradation in an aerobic aqueous medium.

OECD 301B: CO₂ Evolution Test

• Principle: A solution or suspension of the test substance in a mineral medium is inoculated with activated sludge and incubated in the dark in a closed system. The amount of carbon dioxide produced is measured at regular intervals and is an indicator of the extent of biodegradation.

• Apparatus: CO₂-free air supply, temperature-controlled incubator, CO₂ absorption bottles (e.g., containing barium hydroxide (B78521) or sodium hydroxide), and a means to titrate the remaining hydroxide.

• Procedure:

  • Prepare a mineral medium containing essential salts.

  • Add the test substance to achieve a concentration of 10-20 mg of total organic carbon (TOC) per liter.

  • Inoculate with a small volume of activated sludge from a domestic wastewater treatment plant.

  • A reference compound (e.g., sodium benzoate) and a blank control (inoculum only) are run in parallel.

  • Incubate the flasks in the dark at 20-25°C for 28 days.

  • The evolved CO₂ is trapped in an absorption solution.

  • The amount of CO₂ produced is determined by titrating the remaining absorbent or by measuring the precipitated carbonate.

• Pass Criteria: The percentage of CO₂ evolution must reach at least 60% of the theoretical maximum within a 10-day window, which starts when 10% of the theoretical CO₂ has been produced.

OECD 301F: Manometric Respirometry Test

• Principle: This method measures the oxygen consumed by a microbial population during the degradation of the test substance in a closed respirometer.

• Apparatus: Manometric respirometer (e.g., Warburg or electrolytic respirometer), temperature-controlled water bath or incubator.

• Procedure:

  • A measured volume of inoculated mineral medium is placed in the respirometer flask.

  • The test substance is added as the sole source of organic carbon.

  • The flask is sealed, and the consumption of oxygen is measured over time by the change in pressure or volume.

  • Evolved CO₂ is absorbed by a potassium hydroxide solution.

  • Blank controls with inoculum only and a reference compound are run concurrently.

  • The test is typically run for 28 days at a constant temperature.

• Pass Criteria: The oxygen uptake must be at least 60% of the theoretical oxygen demand (ThOD) within a 10-day window.

Aquatic Toxicity

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test

• Principle: Exponentially growing cultures of a selected freshwater alga (e.g., Scenedesmus subspicatus) are exposed to various concentrations of the test substance over several generations under defined conditions. The inhibition of growth is measured in relation to a control.

• Procedure:

  • Prepare a nutrient-rich culture medium.

  • Inoculate flasks with a low, known concentration of algal cells.

  • Add a range of concentrations of the test substance.

  • Include a control group without the test substance.

  • Incubate the cultures under continuous, uniform illumination and constant temperature (21-24°C) for 72 hours.

  • Measure the algal biomass (e.g., by cell counts, fluorescence, or absorbance) at least daily.

• Endpoint: The primary endpoint is the inhibition of growth, expressed as the EC50, which is the concentration that causes a 50% reduction in either growth rate or yield compared to the control.

OECD 202: Daphnia sp. Acute Immobilisation Test

• Principle: Young daphnids (Daphnia magna), less than 24 hours old, are exposed to a range of concentrations of the test substance for 48 hours. The endpoint is the immobilization of the daphnids.

• Procedure:

  • Prepare a series of test solutions with different concentrations of the substance in a suitable dilution water.

  • Place a specified number of young daphnids (e.g., 20 per concentration, divided into replicates) into the test vessels.

  • A control group in dilution water only is also prepared.

  • The test is conducted at a constant temperature (18-22°C) with a defined light-dark cycle.

  • Observe the daphnids for immobilization at 24 and 48 hours. Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.

• Endpoint: The EC50 at 48 hours is calculated, which is the concentration that immobilizes 50% of the daphnids.

Terrestrial Toxicity

OECD 207: Earthworm, Acute Toxicity Test

• Principle: This test evaluates the acute toxicity of a substance to earthworms (Eisenia fetida) in an artificial soil substrate.

• Procedure:

  • Prepare an artificial soil mixture (e.g., sand, kaolin (B608303) clay, sphagnum peat).

  • The test substance is thoroughly mixed into the soil at various concentrations.

  • A control group with untreated soil is included.

  • Introduce a defined number of adult earthworms into each test container.

  • The containers are maintained at a constant temperature (e.g., 20°C) and humidity in the dark for 14 days.

  • Assess mortality and observe any behavioral changes at 7 and 14 days.

• Endpoint: The primary endpoint is the LC50, the concentration that is lethal to 50% of the earthworms. NOEC and LOEC values are also determined.

Analytical Methods

Accurate quantification of triethylene glycol in environmental matrices is crucial for fate and transport studies. The most common analytical techniques are gas chromatography (GC) and high-performance liquid chromatography (HPLC), often coupled with mass spectrometry (MS).

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a robust method for the analysis of TEG in various samples. Derivatization is often employed to improve the volatility and chromatographic behavior of the glycol.

• High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS): This technique offers high sensitivity and selectivity, making it suitable for detecting trace levels of TEG in complex matrices like water and soil extracts[7]. Direct injection of aqueous samples is often possible, minimizing sample preparation[7][8].

Visualizations

Caption: Environmental fate pathways of triethylene glycol.

Caption: Workflow for assessing ready biodegradability (OECD 301).

References

• 1. Test No. 301: Ready Biodegradability - Tox Lab [toxlab.co]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. Toxicity of surfactants to green microalgae Pseudokirchneriella subcapitata and Scenedesmus subspicatus and to marine diatoms Phaeodactylum tricornutum and Skeletonema costatum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Microbial growth in a steady-state model of ethylene glycol-contaminated soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. Using gc-ms and hplc-ms/ms for analyzing impurities in triethylene glycol accumulating in the process of natural gas drying | Usachev | Fine Chemical Technologies [finechem-mirea.ru]
• 7. epa.gov [epa.gov]
• 8. www2.gov.bc.ca [www2.gov.bc.ca]

A Technical Guide to the Fundamental Interactions of Triethylene Glycol with Polymers

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Triethylene glycol (TEG), with the molecular formula HOCH₂CH₂OCH₂CH₂OCH₂CH₂OH, is a viscous, colorless, and odorless liquid belonging to a homologous series of polyethylene (B3416737) glycols (PEGs).[1] Its unique properties, including high hygroscopicity, a high boiling point, and miscibility with water, make it a versatile component in numerous industrial and biomedical applications.[1] In the realm of polymer science and drug development, TEG is of particular interest for its role as a plasticizer, a solvent, and a key building block in creating advanced drug delivery systems.[2][3][4]

The fundamental interactions between TEG and polymers govern the macroscopic properties of the resulting materials, influencing everything from mechanical flexibility to drug release kinetics.[5][6] Understanding these core interactions—primarily hydrogen bonding, hydrophobic interactions, and van der Waals forces—is critical for designing polymers with tailored characteristics for applications such as controlled-release drug formulations, hydrogels for tissue engineering, and flexible biocompatible materials.[7] This guide provides an in-depth examination of these interactions, details the experimental protocols used for their characterization, and presents quantitative data to inform research and development.

Core Principles of TEG-Polymer Interactions

The interaction of TEG with polymer chains is multifaceted, but it is predominantly driven by its ability to form hydrogen bonds and its amphiphilic nature. TEG possesses two terminal hydroxyl (-OH) groups that act as hydrogen bond donors and four ether oxygen atoms that act as hydrogen bond acceptors.[8]

Hydrogen Bonding

Hydrogen bonding is the most significant interaction between TEG and many polymers. TEG can disrupt the intermolecular and intramolecular hydrogen bonds within a polymer matrix (polymer-polymer bonds) and replace them with new polymer-TEG hydrogen bonds.[7] This process is crucial for its function as a plasticizer. By inserting itself between polymer chains, TEG increases the free volume and enhances the mobility of the polymer chains.[5]

Synchrotron-based FT-IR studies have shown that heating TEG-plasticized proteins leads to changes in the N-H and O-H stretching vibrations, indicating a disruption of weaker hydrogen bonds within the protein structure.[7] Concurrently, a broadening of the C-OH stretch from TEG suggests it becomes involved in a wider array of hydrogen bonding environments, improving its interaction and dispersion within the polymer matrix.[7]

Plasticization Effect

As a plasticizer, TEG enhances the flexibility and reduces the brittleness of polymers, particularly vinyl polymers like polyvinyl chloride (PVC).[1][2][9] The mechanism involves the insertion of TEG molecules between polymer chains, which pushes them apart and weakens the cohesive intermolecular forces.[5] This leads to a significant reduction in the glass transition temperature (Tg), the temperature at which a polymer transitions from a rigid, glassy state to a more flexible, rubbery state.[5]

Interactions in Aqueous Systems and Hydrogels

In aqueous environments, the interactions are more complex. For thermoresponsive polymers like poly(N-isopropylacrylamide) (PNIPAM), which exhibits a Lower Critical Solution Temperature (LCST), TEG can influence hydration and phase transition behavior.[10][11] Below the LCST, PNIPAM chains are hydrated and exist in a swollen, random coil conformation due to hydrogen bonds with water.[12] As temperature increases above the LCST, these bonds weaken, leading to dehydration and collapse into a globular state.[12] The presence of TEG can modulate this transition by competing for hydrogen bonding with water and the polymer chains.

Quantitative Data on TEG-Polymer Interactions

Table 1: Expected Effects of TEG Addition on Polymer Properties

Property	Effect of Increasing TEG Concentration	Primary Interaction Mechanism	Reference
Glass Transition Temp. (Tg)	Decrease	Plasticization, increased free volume	[5]
Tensile Strength	Decrease	Weakening of inter-chain forces	[5]
Young's Modulus	Decrease	Increased chain mobility	[5]
Elongation at Break	Increase	Increased flexibility and chain slippage	[5]
Viscosity (in polymer melts)	Decrease	Increased chain mobility, reduced entanglement	[13]

| Drug Diffusion Coefficient | Increase | Increased free volume and matrix porosity |[14][15][16] |

Note: The magnitude of these effects depends on the specific polymer, TEG concentration, and temperature.

Table 2: Diffusion Coefficients of Ethylene Glycol Oligomers in Water

Oligomer	Degree of Polymerization (n)	Molecular Weight ( g/mol )	Diffusion Coefficient (D) at 30°C (x 10⁻¹⁰ m²/s)
Ethylene Glycol	1	62.07	~15 (Estimated)
Diethylene Glycol	2	106.12	~11 (Estimated)
Triethylene Glycol	3	150.17	~8.5 [16]

| Tetraethylene Glycol | 4 | 194.23 | ~7.0[16] |

Data is based on studies of uniform PEG oligomers in dilute aqueous solutions, which provides insight into the hydrodynamic behavior of TEG.[16] The diffusion within a dense polymer matrix would be significantly lower but would follow similar trends.

Experimental Protocols for Characterizing Interactions

Several analytical techniques are employed to investigate the interactions between TEG and polymers. A typical experimental workflow involves sample preparation followed by characterization using a combination of spectroscopic and thermal analysis methods.

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// Analysis Nodes Analysis_FTIR [label="Analyze Peak Shifts\n(O-H, C-O-C)", shape=document, fillcolor="#F1F3F4", fontcolor="#202124"]; Analysis_DSC [label="Determine Glass\nTransition (Tg)", shape=document, fillcolor="#F1F3F4", fontcolor="#202124"]; Analysis_ITC [label="Calculate Binding Affinity\n(Kₐ, ΔH, ΔS)", shape=document, fillcolor="#F1F3F4", fontcolor="#202124"]; Analysis_NMR [label="Measure Diffusion\nCoefficients", shape=document, fillcolor="#F1F3F4", fontcolor="#202124"];

// Result Nodes Result_HBond [label="Hydrogen Bond\nConfirmation", shape=ellipse, style=filled, fillcolor="#5F6368", fontcolor="#FFFFFF"]; Result_Plasticization [label="Quantify Plasticization\nEffect", shape=ellipse, style=filled, fillcolor="#5F6368", fontcolor="#FFFFFF"]; Result_Thermo [label="Thermodynamic Profile", shape=ellipse, style=filled, fillcolor="#5F6368", fontcolor="#FFFFFF"]; Result_Mobility [label="Molecular Mobility\nData", shape=ellipse, style=filled, fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges Prep -> FTIR [color="#202124"]; Prep -> DSC [color="#202124"]; Prep -> ITC [label="Requires solution", color="#202124"]; Prep -> NMR [color="#202124"];

FTIR -> Analysis_FTIR [color="#202124"]; DSC -> Analysis_DSC [color="#202124"]; ITC -> Analysis_ITC [color="#202124"]; NMR -> Analysis_NMR [color="#202124"];

Analysis_FTIR -> Result_HBond [color="#202124"]; Analysis_DSC -> Result_Plasticization [color="#202124"]; Analysis_ITC -> Result_Thermo [color="#202124"]; Analysis_NMR -> Result_Mobility [color="#202124"]; } . Caption: A typical workflow for characterizing TEG-polymer interactions.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is used to probe hydrogen bonding interactions by monitoring characteristic vibrational frequencies.

• Objective: To identify and characterize hydrogen bonds between TEG and polymer functional groups.

• Methodology:

  • Sample Preparation: Prepare thin films of the polymer and TEG-polymer blends by solvent casting. Alternatively, for liquid samples, place a small amount between two KBr windows.[17]

  • Data Acquisition: Acquire spectra in the range of 4000-400 cm⁻¹.[17]

  • Analysis: Monitor the O-H stretching region (~3200-3600 cm⁻¹) and the C-O-C ether stretching region (~1070-1150 cm⁻¹).[7][18] A shift in the peak position (e.g., a red-shift or blue-shift) or a broadening of the peak upon mixing TEG with the polymer indicates the formation of new hydrogen bonding interactions.[7][19]

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction in a single experiment.[20]

• Objective: To quantify the binding affinity (Kₐ), enthalpy (ΔH), entropy (ΔS), and stoichiometry (n) of TEG binding to a polymer in solution.[21]

• Methodology:

  • Sample Preparation: Prepare solutions of the polymer and TEG in an identical, thoroughly degassed buffer.[21][22] Mismatched buffers can cause large heats of dilution that mask the binding signal.[21]

  • Instrument Setup: Load the polymer solution into the sample cell of the calorimeter and the TEG solution into the titration syringe.

  • Titration: Perform a series of small, sequential injections of the TEG solution into the polymer solution while maintaining a constant temperature.[22]

  • Data Analysis: The instrument measures the heat change after each injection. The resulting data is plotted as heat per injection versus the molar ratio of TEG to polymer. This binding isotherm is then fitted to a binding model to extract the thermodynamic parameters.[23]

Differential Scanning Calorimetry (DSC)

DSC is used to measure thermal transitions in materials, most notably the glass transition temperature (Tg), which is highly sensitive to plasticization.

• Objective: To quantify the effect of TEG on the Tg of a polymer.

• Methodology:

  • Sample Preparation: Prepare samples of the neat polymer and several TEG-polymer blends with varying concentrations of TEG. Samples are hermetically sealed in aluminum pans.

  • Thermal Program: Heat the samples at a controlled rate (e.g., 10°C/min) under an inert atmosphere (e.g., nitrogen).[24] A typical program involves a heat-cool-heat cycle to erase the thermal history of the material.

  • Data Analysis: The Tg is identified as a step change in the heat flow curve from the second heating scan. A plot of Tg versus TEG concentration is then generated to quantify the plasticizing effect.[17]

Molecular Dynamics (MD) Simulations

MD simulations provide atomistic-level insight into the dynamics and thermodynamics of TEG-polymer interactions that can be difficult to observe experimentally.[25]

• Objective: To model the conformation, distribution, and interaction energies of TEG molecules within a polymer matrix.

• Methodology:

  • System Setup: Construct a simulation box containing the polymer chains and TEG molecules at a desired concentration. The system is typically solvated if in an aqueous environment.

  • Force Field Selection: Choose an appropriate force field (e.g., OPLS-AA, GAFF, CHARMM) that accurately describes the inter- and intramolecular forces of both the polymer and TEG.[26][27]

  • Simulation Protocol:

    • Perform an energy minimization to remove unfavorable contacts.

    • Equilibrate the system at the desired temperature and pressure (e.g., in an NPT ensemble) to achieve a stable density.[28]

    • Run a production simulation for a sufficient length of time to sample the conformational space.

  • Analysis: Analyze the simulation trajectories to calculate properties such as radial distribution functions (to identify neighboring atoms), hydrogen bond lifetimes, and diffusion coefficients.[29][30]

Applications and Significance in Drug Development

The interaction between TEG and polymers is fundamental to its use in pharmaceutical formulations, particularly in drug delivery systems.[3]

TEG in Drug Delivery Systems

TEG and its derivatives are used to create hydrogels, nanoparticles, and polymer-drug conjugates.[4][31][32] In hydrogels, TEG can act as a porogen or plasticizer, controlling the mesh size of the polymer network and thus modulating the release of encapsulated drugs. For nanoparticle formulations, PEGylating surfaces with molecules like TEG can improve their circulation time in the bloodstream by reducing clearance by the reticuloendothelial system.[6][31]

Influence on Drug Release Kinetics

By plasticizing a polymer matrix, TEG increases the mobility of polymer chains and the overall free volume.[5] This creates larger transient gaps and channels within the matrix, which facilitates the diffusion of an entrapped drug molecule, leading to a faster release rate.[6] Researchers can therefore tune the release profile of a drug from a polymer-based device by carefully controlling the concentration of TEG in the formulation. This is a key strategy in designing oral solid dosage forms and transdermal patches with specific release characteristics.

Conclusion

The interactions between triethylene glycol and polymers are primarily governed by hydrogen bonding and its efficacy as a plasticizer. These fundamental interactions lead to significant and predictable changes in the thermal and mechanical properties of polymers. For researchers in materials science and drug development, a thorough understanding of these principles is essential for the rational design of advanced materials. The experimental and computational methods detailed in this guide—including FTIR, ITC, DSC, and MD simulations—provide a robust toolkit for characterizing these interactions and engineering polymer systems with precisely controlled properties for a wide range of biomedical applications.

References

• 1. Triethylene glycol - Wikipedia [en.wikipedia.org]
• 2. servochem.com [servochem.com]
• 3. How Does Triethylene Glycol Enhance Product Performance？ [eureka.patsnap.com]
• 4. Polymers for Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Triethylene Glycol | C6H14O4 | CID 8172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Triethylene Glycol (TEG) - Golden Dyechem [goldendyechem.co.in]
• 10. Poly(N-isopropylacrylamide)-Based Thermoresponsive Composite Hydrogels for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Controlling Growth of Poly (Triethylene Glycol Acrylate-Co-Spiropyran Acrylate) Copolymer Liquid Films on a Hydrophilic Surface by Light and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. Precise measurement of the self-diffusion coefficient for poly(ethylene glycol) in aqueous solution using uniform oligomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Data on FTIR, photo-DSC and dynamic DSC of triethylene glycol dimethacrylate and N-vinylpyrrolidone copolymerization in the presence of ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 18. soft-matter.uni-tuebingen.de [soft-matter.uni-tuebingen.de]
• 19. asianpubs.org [asianpubs.org]
• 20. Isothermal titration calorimetric studies on the temperature dependence of binding interactions between poly(propylene glycol)s and sodium dodecyl sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Isothermal Titration Calorimetry (ITC) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 22. youtube.com [youtube.com]
• 23. Isothermal titration calorimetry: experimental design, data analysis, and probing macromolecule/ligand binding and kinetic interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. mdpi.com [mdpi.com]
• 26. researchgate.net [researchgate.net]
• 27. Thermophysical properties of polyethylene glycol oligomers via molecular dynamics simulations - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04898A [pubs.rsc.org]
• 28. Reactive molecular dynamics simulations of an excess proton in polyethylene glycol-water solutions | ORNL [ornl.gov]
• 29. researchgate.net [researchgate.net]
• 30. researchgate.net [researchgate.net]
• 31. youtube.com [youtube.com]
• 32. Triethylene glycol-based poly(1,2,3-triazolium acrylate)s with enhanced ionic conductivity - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

The Role of Triethylene Glycol as a Hydrogen Bond Donor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Triethylene glycol (TEG), a viscous, colorless liquid with the chemical formula HO(CH₂CH₂O)₃H, plays a significant, multifaceted role in various scientific and industrial applications, largely attributable to its capacity to act as a hydrogen bond donor. This technical guide provides an in-depth exploration of the fundamental properties of TEG's hydrogen bond donation, supported by quantitative data, detailed experimental methodologies, and mechanistic visualizations.

The Structural Basis of Triethylene Glycol's Hydrogen Bond Donating Capacity

Triethylene glycol's molecular structure is key to its function as a hydrogen bond donor. The molecule possesses two terminal hydroxyl (-OH) groups, which are the primary sites for donating a hydrogen atom to an electronegative atom in another molecule. The presence of these two donor sites allows a single TEG molecule to engage in multiple hydrogen bonding interactions simultaneously.

Furthermore, the four ether oxygen atoms within the TEG molecule can act as hydrogen bond acceptors, allowing for complex intermolecular and intramolecular hydrogen bonding networks. This dual functionality contributes to its high boiling point, viscosity, and hygroscopicity.

Quantitative Analysis of Hydrogen Bonding

The strength and nature of TEG's hydrogen bond donor capabilities have been investigated through various experimental and computational methods. While direct experimental bond dissociation energies for TEG are not extensively reported, data from computational studies on glycols provide valuable insights into the energetics of these interactions.

Table 1: Calculated Hydrogen Bond Energies and Lifetimes for Glycols

Glycol System	Method	Interaction Energy (kJ/mol)	Hydrogen Bond Lifetime	Citation(s)
Ethylene Glycol (liquid)	Molecular Dynamics	-20.0 ± 2.6	147 ps (at 323 K)	[1]
Trimethylene Glycol-Water	Quantum Chemical Calculation	-29.3 to -33.5 (TMG as donor)	Not Reported	[2]
Aqueous Glycols	Molecular Dynamics	Not directly reported	Increased by 62 times with TEG	[3]

Table 2: Spectroscopic Evidence of Hydrogen Bonding Involving Triethylene Glycol

Spectroscopic Technique	System	Observed Shift	Interpretation	Citation(s)
FTIR Spectroscopy	TEG-plasticized protein	Broadening of C-OH stretch (~1076 cm⁻¹)	Increased hydrogen bonding environments	[4]
FTIR Spectroscopy	Urethane Dimethacrylate / TEG-Divinylbenzyl Ether	N-H stretch shifts from 3383 cm⁻¹ to 3335 cm⁻¹	Hydrogen bonding between N-H and TEG ether oxygen
FTIR Spectroscopy	TEG-Acetonitrile	Formation of C≡N···H-O and (AN methyl)H···O(TEG) bonds	Heteromolecular hydrogen bond formation	[5]
¹H NMR Spectroscopy	Glycols in various solvents	Downfield shift of hydroxyl proton signal	Deshielding due to hydrogen bond formation	[6]

Experimental Protocols for Characterizing Hydrogen Bonding

The investigation of TEG's hydrogen bonding characteristics relies on several key experimental and computational techniques. Below are detailed methodologies for these approaches.

Fourier Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful technique for identifying and characterizing hydrogen bonds by observing shifts in vibrational frequencies of the involved functional groups.

Methodology:

• Sample Preparation:

  • For liquid mixtures, prepare solutions of TEG and the hydrogen bond acceptor molecule at various concentrations in a non-polar solvent (e.g., carbon tetrachloride) to minimize solvent interference.

  • For solid samples (e.g., polymer films), cast a thin film of the polymer containing a known concentration of TEG onto an IR-transparent substrate (e.g., KBr or CaF₂ windows).

• Instrument Setup:

  • Use a Fourier Transform Infrared Spectrometer equipped with a suitable detector (e.g., DTGS or MCT).

  • Set the spectral resolution to at least 4 cm⁻¹.

  • Collect spectra in the mid-IR range (4000-400 cm⁻¹).

  • Perform a background scan using the pure solvent or the polymer film without TEG.

• Data Acquisition:

  • Acquire the IR spectrum of the sample.

  • Average a sufficient number of scans (e.g., 32 or 64) to achieve a good signal-to-noise ratio.

• Data Analysis:

  • Subtract the background spectrum from the sample spectrum.

  • Analyze the O-H stretching region (typically 3200-3600 cm⁻¹). A broad, red-shifted band indicates the presence of hydrogen-bonded -OH groups, while a sharper, higher frequency band corresponds to free -OH groups.

  • Analyze shifts in the hydrogen bond acceptor's characteristic peaks (e.g., C=O stretching in amides or esters). A red shift in the acceptor's peak is indicative of hydrogen bond formation.

  • Deconvolute overlapping peaks using curve-fitting software to quantify the relative amounts of free and hydrogen-bonded species.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly proton (¹H) NMR, can provide information about hydrogen bonding through changes in the chemical shift of the hydroxyl proton.

Methodology:

• Sample Preparation:

  • Dissolve the TEG-containing sample in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical as protic solvents can exchange with the TEG hydroxyl protons, obscuring the signal.

  • Prepare a series of samples with varying concentrations of the hydrogen bond acceptor to observe concentration-dependent chemical shifts.

  • Ensure samples are anhydrous to minimize interference from water.

• Instrument Setup:

  • Use a high-resolution NMR spectrometer.

  • Acquire ¹H NMR spectra.

• Data Acquisition:

  • Record the ¹H NMR spectrum.

• Data Analysis:

  • Identify the chemical shift of the TEG hydroxyl proton. In the absence of hydrogen bonding, this signal is typically a sharp singlet or a triplet (due to coupling with the adjacent CH₂ group).

  • Observe the change in the hydroxyl proton's chemical shift upon addition of a hydrogen bond acceptor. A downfield (higher ppm) shift is indicative of the proton being deshielded due to its involvement in a hydrogen bond. The magnitude of the shift can be correlated with the strength of the hydrogen bond.[7]

  • Note that in some cases, rapid proton exchange can lead to a broadening of the hydroxyl peak.

Molecular Dynamics (MD) Simulations

MD simulations provide a computational approach to study the dynamics and energetics of hydrogen bonding at the atomic level.

Methodology:

• System Setup:

  • Define the molecular topology and force field parameters for TEG and any other molecules in the system (e.g., water, a drug molecule). Common force fields include OPLS-AA, CHARMM, or AMBER.

  • Create an initial configuration by placing the molecules in a simulation box of appropriate dimensions. For solutions, solvate the TEG molecule with the desired solvent molecules (e.g., water).

• Energy Minimization:

  • Perform energy minimization on the initial system to relax any unfavorable steric clashes.

• Equilibration:

  • Perform a series of equilibration simulations to bring the system to the desired temperature and pressure. This is typically done in two stages:

    • NVT (Canonical) Ensemble: Equilibrate the system at a constant number of particles (N), volume (V), and temperature (T).

    • NPT (Isothermal-Isobaric) Ensemble: Equilibrate the system at a constant number of particles (N), pressure (P), and temperature (T), allowing the box volume to fluctuate.

• Production Run:

  • Once the system is equilibrated, run a longer production simulation to generate trajectories for analysis.

• Data Analysis:

  • Analyze the trajectories to identify and characterize hydrogen bonds based on geometric criteria (e.g., donor-acceptor distance and angle).

  • Calculate properties such as the average number of hydrogen bonds, hydrogen bond lifetimes, and radial distribution functions to understand the structure of the liquid.

  • Calculate the potential of mean force (PMF) to determine the free energy profile of hydrogen bond formation and dissociation.

Mechanistic Role of Triethylene Glycol as a Hydrogen Bond Donor

The hydrogen bond donating ability of TEG is fundamental to its function in several applications relevant to drug development and materials science.

Plasticizer for Vinyl Polymers

TEG is used as a plasticizer for vinyl polymers.[8] Its primary mechanism of action is the disruption of intermolecular polymer chain interactions, such as van der Waals forces and hydrogen bonds, by forming new hydrogen bonds with the polymer chains.

References

• 1. Molecular interactions of plant oil components with stratum corneum lipids correlate with clinical measures of skin barrier function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The effects of glycols on molecular mobility, structure, and permeability in stratum corneum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. NMR Characterization of Polyethylene Glycol Conjugates for Nanoparticle Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bpc.uni-frankfurt.de [bpc.uni-frankfurt.de]
• 6. ekwan.github.io [ekwan.github.io]
• 7. researchgate.net [researchgate.net]
• 8. stemed.site [stemed.site]

A Technical Guide to the Physical Properties of Triethylene Glycol

This in-depth technical guide provides a comprehensive overview of the key physical properties of triethylene glycol (TEG) for researchers, scientists, and drug development professionals. The information is presented in clearly structured tables, accompanied by detailed experimental protocols for the cited measurements and a visualization of a standard experimental workflow.

Triethylene glycol is a colorless, odorless, and stable liquid with a high viscosity and boiling point.[1] It is a member of the homologous series of polyethylene (B3416737) glycols and is known for its hygroscopic nature and ability to dehumidify fluids.[1] TEG is miscible with water and soluble in many organic liquids such as ethanol, acetone, acetic acid, glycerine, and pyridine.[1] However, it is only slightly soluble in diethyl ether and insoluble in oil, fat, and most hydrocarbons.[1] These properties make it a versatile compound with applications as a plasticizer for vinyl polymers, in air sanitizer products, as a liquid desiccant for natural gas, and as an additive for hydraulic and brake fluids.[1][2]

Core Physical Properties

The following tables summarize the temperature-dependent physical properties of triethylene glycol.

Table 1: Density of Triethylene Glycol at Various Temperatures

Temperature (°C)	Temperature (K)	Density (g/cm³)
15 - 20	288.15 - 293.15	1.13[3]
20	293.15	1.1255[1]
20	293.15	~1.127 (Pure TEG)[4]
40	313.15	~1.112 (Pure TEG)[4]
60	333.15	~1.097 (Pure TEG)[4]

Table 2: Viscosity of Triethylene Glycol at Various Temperatures

Temperature (°C)	Temperature (K)	Dynamic Viscosity (mPa·s)
20	293.15	48.2[3]
20	293.15	49.0
25	298.15	37.3
30	303.15	30.8
60	333.15	8.9

Table 3: Vapor Pressure of Triethylene Glycol at Various Temperatures

Temperature (°C)	Temperature (K)	Vapor Pressure (mmHg)
20	293.15	< 0.01[3]
114.3	387.45	1
152.1	425.25	10
185.5	458.65	40
221.8	494.95	100
278.6	551.75	400
285	558.15	760[1]

The Antoine Equation can be used to estimate the vapor pressure of triethylene glycol at different temperatures. The parameters for the equation log10(P) = A − (B / (T + C)), where P is vapor pressure in bar and T is temperature in Kelvin, are A=6.7568, B=3715.222, and C=-1.299 for the temperature range of 387 K to 551.4 K.[5]

Table 4: Specific Heat Capacity of Liquid Triethylene Glycol

Temperature (°C)	Temperature (K)	Specific Heat Capacity (J/g·K)
25	298.15	2.224
54	327.15	2.318

Table 5: Surface Tension of Pure Triethylene Glycol at Various Temperatures

Temperature (°C)	Temperature (K)	Surface Tension (dynes/cm)
20	293.15	45.2[6]
25	298.15	44.8
50	323.15	42.6
100	373.15	38.2
150	423.15	33.8

The surface tension of pure triethylene glycol can be calculated using the formula: Surface Tension (dynes/cm) = 47.330 - 0.088T, where T is the temperature in degrees Celsius.[7]

Experimental Protocols

The determination of the physical properties of triethylene glycol relies on standardized experimental methods to ensure accuracy and reproducibility. The following are detailed methodologies for key experiments based on ASTM standards.

Density Measurement

Method: Based on ASTM D4052 - Standard Test Method for Density, Relative Density, and API Gravity of Liquids by Digital Density Meter.[8][9][10][11]

Principle: This method utilizes an oscillating U-tube principle.[8] A small volume of the liquid sample is introduced into a U-shaped tube, which is then electromagnetically excited to oscillate. The density of the sample is determined by measuring the change in the oscillation frequency of the tube.[11]

Apparatus:

• Digital Density Meter: Capable of meeting the precision requirements of the standard.

• Thermostatic Bath: To maintain the sample at the desired temperature within ±0.02 °C.[12]

• Syringes: For manual injection of the sample.

Procedure:

• Calibration: Calibrate the instrument at the test temperature using two reference standards of known density (e.g., dry air and distilled water).

• Sample Preparation: Ensure the triethylene glycol sample is homogeneous and free of air bubbles.

• Sample Injection: Introduce approximately 1-2 mL of the TEG sample into the oscillating tube, either manually with a syringe or using an automated injection system.[11]

• Measurement: Allow the sample to thermally equilibrate in the measurement cell. The instrument will measure the oscillation period and calculate the density.

• Cleaning: After each measurement, thoroughly clean the sample tube with appropriate solvents (e.g., acetone, followed by dry air) to prevent cross-contamination.

Viscosity Measurement

Method: Based on ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids.[12]

Principle: This method determines the kinematic viscosity by measuring the time for a volume of liquid to flow under gravity through a calibrated glass capillary viscometer.[12] The dynamic viscosity is then calculated by multiplying the kinematic viscosity by the density of the liquid at the same temperature.[12]

Apparatus:

• Calibrated Glass Capillary Viscometer (e.g., Ubbelohde type).

• Constant-Temperature Bath: Capable of maintaining the temperature within ±0.02 °C for temperatures between 15 °C and 100 °C.[12]

• Timing Device: Accurate to 0.1 seconds.

• Thermometer: Calibrated to the required accuracy.

Procedure:

• Viscometer Selection: Choose a viscometer with a capillary size appropriate for the expected viscosity of the triethylene glycol sample.

• Sample Charging: Charge the viscometer with the TEG sample in the manner prescribed for the specific type of viscometer.

• Temperature Equilibration: Place the charged viscometer in the constant-temperature bath and allow it to equilibrate for at least 30 minutes.[12]

• Flow Measurement: Draw the liquid up through the capillary to a point above the top timing mark. Release the vacuum and measure the time it takes for the meniscus to pass from the first timing mark to the second.

• Calculation: Calculate the kinematic viscosity by multiplying the measured flow time by the viscometer's calibration constant.

• Dynamic Viscosity Calculation: Calculate the dynamic viscosity by multiplying the kinematic viscosity by the density of triethylene glycol at the test temperature.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the experimental determination of a physical property of triethylene glycol, such as density or viscosity.

References

• 1. Triethylene glycol - Wikipedia [en.wikipedia.org]
• 2. productsandsolutions.pttgcgroup.com [productsandsolutions.pttgcgroup.com]
• 3. univarsolutions.com [univarsolutions.com]
• 4. researchgate.net [researchgate.net]
• 5. Triethylene glycol [webbook.nist.gov]
• 6. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 7. ladco.com.ar [ladco.com.ar]
• 8. ASTM D4052 - eralytics [eralytics.com]
• 9. store.astm.org [store.astm.org]
• 10. standards.iteh.ai [standards.iteh.ai]
• 11. Standard Test Method for Density, Relative Density, and API Gravity of Petroleum Liquids - The ANSI Blog [blog.ansi.org]
• 12. ASTM D445 | Anton Paar Wiki [wiki.anton-paar.com]

Protocols & Analytical Methods

Application Notes: Triethylene Glycol (TEG) as a Pharmaceutical Solvent

Introduction

Triethylene glycol (TEG) is a versatile, low-volatility, and hygroscopic organic compound with the chemical formula C6H14O4.[1][2] Its unique physicochemical properties make it a valuable excipient in a wide range of pharmaceutical formulations.[1][3] TEG serves multiple functions, including as a solvent, co-solvent, humectant, plasticizer, and viscosity enhancer, contributing to the stability, bioavailability, and efficacy of various drug products.[1][3] These notes provide an overview of the applications of TEG in pharmaceutical formulations, supported by key data and experimental protocols.

Physicochemical Properties of Triethylene Glycol

A comprehensive understanding of TEG's properties is crucial for its effective application in pharmaceutical development.

Property	Value	Reference
Chemical Formula	C6H14O4	[4]
Molecular Weight	150.17 g/mol	[4]
Appearance	Colorless, odorless, viscous liquid	[2]
Boiling Point	285 °C (545 °F)	[2]
Melting Point	-7 °C (19 °F)	[2]
Density	1.1255 g/mL	[2]
Viscosity (at 25°C)	47.8 mPa·s	[5]
Solubility	Miscible with water, ethanol, acetone, acetic acid, glycerine, and pyridine. Slightly soluble in diethyl ether. Insoluble in oil, fat, and most hydrocarbons.	[2]

Key Applications in Pharmaceutical Formulations

TEG's versatility allows for its use in various dosage forms:

• Oral Liquids (Solutions, Syrups): TEG is an excellent solvent and co-solvent for many active pharmaceutical ingredients (APIs) that have poor water solubility.[1] Its use can enhance drug solubilization, leading to improved bioavailability.[1] Its moderate viscosity also aids in modifying the texture and palatability of oral formulations.[1]

• Topical Preparations (Creams, Gels, Ointments): As a humectant, TEG's hygroscopic nature helps to retain moisture, preventing topical products from drying out and ensuring a consistent application.[1] It can also act as a penetration enhancer, facilitating the delivery of the API through the skin.

• Parenteral Formulations (Injectables): In some cases, TEG can be used as a co-solvent in parenteral formulations to dissolve drugs with poor aqueous solubility.[3] Its low toxicity profile, when used within approved limits, makes it a viable option for such applications.[1]

• Ophthalmic Solutions: TEG can be found in some ophthalmic preparations, where it functions as a vehicle and viscosity enhancer to prolong the contact time of the drug with the ocular surface.

• Soft Gelatin Capsules: TEG can act as a plasticizer in the shell of soft gelatin capsules and as a solvent for the active ingredients within the capsule fill.

Quantitative Data

Viscosity of Aqueous Triethylene Glycol Solutions

The viscosity of a formulation is a critical parameter affecting its physical stability and ease of administration. The following table summarizes the viscosity of aqueous solutions of triethylene glycol at various concentrations at 25°C.

Concentration of TEG (wt. %)	Viscosity (cP)
0	0.89
10	1.45
20	2.30
30	3.60
40	5.50
50	8.50
60	13.5
70	21.0
80	32.0
90	40.0
100	47.8
Data sourced from: Journal of Chemical & Engineering Data[5]

Hygroscopicity Comparison

TEG is highly hygroscopic, meaning it readily absorbs moisture from the air. This property is beneficial for maintaining the stability of moisture-sensitive drugs.[4] Compared to other glycols like monoethylene glycol (MEG) and diethylene glycol (DEG), TEG has a higher capacity for water absorption, making it a more effective dehydrating agent in certain applications.[4]

Experimental Protocols

Protocol 1: Preparation of a Topical Hydrogel using Triethylene Glycol

This protocol outlines the preparation of a basic topical hydrogel where TEG is used as a co-solvent and humectant.

Materials:

• Active Pharmaceutical Ingredient (API)

• Triethylene Glycol (TEG)

• Carbomer (e.g., Carbopol® 940)

• Triethanolamine (B1662121) (TEA)

• Purified Water

• Preservative (e.g., methylparaben)

Procedure:

• Dispersion of Gelling Agent: Slowly disperse the carbomer into a vortex of purified water with continuous stirring until a uniform, lump-free dispersion is achieved. Allow the dispersion to hydrate (B1144303) for at least 24 hours.

• API Solubilization: In a separate container, dissolve the API and preservative in triethylene glycol. Gentle heating may be applied if necessary to aid dissolution.

• Incorporation of API Solution: Gradually add the API-TEG solution to the hydrated carbomer dispersion while stirring continuously until a homogenous mixture is obtained.

• Neutralization and Gel Formation: While monitoring the pH, slowly add triethanolamine dropwise to the mixture with gentle stirring. Continue addition until the desired pH (typically 6.0-7.0) is reached and a clear, viscous gel is formed.

• Final Mixing and Degassing: Continue gentle mixing for a short period to ensure uniformity. Allow the gel to stand for a few hours to remove any entrapped air bubbles.

Protocol 2: Evaluation of Drug Stability in a TEG-Containing Oral Solution

This protocol describes a stability study for an oral solution formulated with TEG to enhance the solubility of the API.

Materials:

• API-TEG Oral Solution

• Stability Chambers (controlled temperature and humidity)

• High-Performance Liquid Chromatography (HPLC) system

• pH meter

• Viscometer

Procedure:

• Sample Preparation and Storage: Prepare a batch of the oral solution and divide it into multiple aliquots in appropriate container closure systems. Place the samples in stability chambers under long-term (e.g., 25°C ± 2°C / 60% RH ± 5% RH) and accelerated (e.g., 40°C ± 2°C / 75% RH ± 5% RH) storage conditions.

• Initial Analysis (Time Zero): At the beginning of the study, analyze the initial samples for the following parameters:

  • Appearance (color, clarity)

  • pH

  • Viscosity

  • Assay of the API (using a validated HPLC method)

  • Presence of any degradation products (using HPLC)

• Stability Testing at Designated Time Points: At predetermined time intervals (e.g., 1, 3, 6, 9, 12, 18, 24, 36 months for long-term; 1, 2, 3, 6 months for accelerated), withdraw samples from the stability chambers and repeat the analyses performed at time zero.

• Data Analysis: Compare the results at each time point to the initial data. Any significant changes in the physical or chemical properties, a decrease in the API assay, or an increase in degradation products may indicate instability. The shelf-life of the product can be determined based on the time it takes for a significant change to occur.

Visualizations

Caption: Experimental workflow for topical hydrogel preparation.

Caption: Logical relationship of TEG's properties to formulation benefits.

References

• 1. teamchem.co [teamchem.co]
• 2. Triethylene glycol - Wikipedia [en.wikipedia.org]
• 3. nbinno.com [nbinno.com]
• 4. atdmco.com [atdmco.com]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Triethylene Glycol in Nanoparticle Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the versatile roles of triethylene glycol (TEG) in the synthesis of various nanoparticles. TEG's unique properties as a high-boiling point solvent, reducing agent, and surface-passivating capping agent make it a valuable tool in the fabrication of nanoparticles for a range of applications, including drug delivery and bioimaging. This document offers detailed experimental protocols, quantitative data on the influence of synthesis parameters, and visual diagrams to elucidate key processes.

Introduction: The Multifaceted Role of Triethylene Glycol

Triethylene glycol (HO(CH₂CH₂O)₃H) is a hydrophilic and biocompatible member of the polyethylene (B3416737) glycol (PEG) family. In the realm of nanoparticle synthesis, TEG offers several distinct advantages:

• High Boiling Point: With a boiling point of approximately 288°C, TEG serves as an excellent solvent for high-temperature syntheses, facilitating the formation of highly crystalline nanoparticles.[1]

• Reducing Agent: In the polyol synthesis method, the hydroxyl groups of TEG can be oxidized at elevated temperatures. This process reduces metal precursors to their zero-valent state, which is the fundamental step in nanoparticle formation.[2]

• Capping and Stabilizing Agent: TEG molecules can adsorb onto the surface of newly formed nanoparticles, providing a protective layer that prevents aggregation and enhances colloidal stability. This surface modification also imparts a hydrophilic character to the nanoparticles, which is crucial for their in vivo applications, as it can reduce non-specific protein adsorption and prolong circulation times.[2]

Quantitative Data Presentation

The following tables summarize the quantitative effects of key synthesis parameters when using TEG and related polyols in nanoparticle synthesis.

Table 1: Effect of Reaction Time and Precursor Concentration on Iron Oxide Nanoparticle Size in Glycol Solvents

Glycol Solvent	Precursor	Precursor Concentration (mM)	Reaction Time (h)	Average Nanoparticle Size (nm)	Reference
Diethylene Glycol	Fe(acac)₃	30	1	3.3 ± 0.8	[2]
Diethylene Glycol	Fe(acac)₃	30	8	3.8 ± 0.4	[2]
Diethylene Glycol	Fe(acac)₃	60	1	-	[2]
Diethylene Glycol	Fe(acac)₃	120	1	-	[2]
Triethylene Glycol	Fe(acac)₃	-	-	1.5 - 13	[2]

Table 2: Influence of Capping Agent Concentration on Silver Nanoparticle Size in Ethylene (B1197577) Glycol

Silver Precursor	PVP Concentration (mM)	Tannic Acid (TA) Concentration (µM)	Average Nanoparticle Size (nm)	Reference
AgOCOCF₃	1	5	27	[3]
AgOCOCF₃	1	150	19	[3]

Table 3: Comparison of Polyol Solvents on High-Entropy Alloy (HEA) Nanoparticle Composition

Solvent	Element	Atomic % (at. %)	Reference
Triethylene Glycol (TEG)	Pt	22.9 ± 2.3	[4]
Pd	25.5 ± 3.2	[4]
Ir	18.5 ± 2.8	[4]
Rh	24.7 ± 3.5	[4]
Ru	8.4 ± 1.4	[4]
Polyethylene Glycol 200 (PEG 200)	Pt	23.4 ± 2.9	[4]
Pd	27.5 ± 2.7	[4]
Ir	16.8 ± 3.1	[4]
Rh	23.6 ± 2.4	[4]
Ru	8.7 ± 1.9	[4]

Experimental Protocols

This section provides detailed methodologies for the synthesis of various nanoparticles using triethylene glycol.

Protocol for Synthesis of Iron Oxide (Fe₃O₄) Nanoparticles

This protocol describes a solvothermal method for synthesizing iron oxide nanoparticles using triethylene glycol as the solvent and reducing agent.[2]

Materials:

• Iron(III) acetylacetonate (B107027) (Fe(acac)₃)

• Triethylene glycol (TEG)

• Ethanol (B145695) (for washing)

• Deionized water

Equipment:

• Three-neck round-bottom flask

• Condenser

• Magnetic stirrer with heating plate

• Teflon-lined stainless-steel autoclave

• Centrifuge or magnet for separation

Procedure:

• Precursor Solution Preparation: Dissolve the desired amount of Fe(acac)₃ in TEG in a three-neck round-bottom flask to achieve the target concentration. For example, to achieve a concentration of 30 mM, dissolve the appropriate amount of Fe(acac)₃ in 40 mL of TEG.

• Reaction Setup: Equip the flask with a condenser and a magnetic stirrer.

• Heating and Aging: Heat the mixture to 180°C and maintain this temperature for a period to form a low-crystallinity iron-oxide-organic precursor.

• Nucleation and Growth: Increase the temperature to above 240°C (e.g., 280°C) to induce thermal decomposition of the precursor and subsequent nucleation and growth of the iron oxide nanocrystals. The final particle size can be controlled by adjusting the reflux time at this temperature.[2]

• Alternative Solvothermal Method: For larger particles, transfer the initial precursor solution to a Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it to 250°C for 12 hours.[2]

• Cooling and Collection: Allow the reaction vessel to cool to room temperature. Collect the black precipitate of iron oxide nanoparticles by magnetic separation or centrifugation.

• Purification: Wash the nanoparticles multiple times with ethanol and deionized water to remove any unreacted precursors and excess TEG.

• Drying: Dry the purified iron oxide nanoparticles under vacuum.

Protocol for Synthesis of Thiol-Triethylene Glycol Capped Gold (Au) Nanoparticles

This protocol details the synthesis of gold nanoparticles with a stabilizing thiol-containing triethylene glycol cap.[5]

Materials:

• Tetrachloroauric acid (HAuCl₄·3H₂O)

• Triethylene glycol thiol (EG₃SH)

• Methanol (B129727)

• Acetic acid

• Sodium borohydride (B1222165) (NaBH₄)

Equipment:

• Erlenmeyer flask

• Magnetic stirrer

Procedure:

• Reaction Mixture Preparation: In a 250 mL Erlenmeyer flask, stir a mixture of methanol and acetic acid for 2-5 minutes.

• Addition of Precursors: To this solution, add 78 mg of HAuCl₄·3H₂O and 13.6 mg of EG₃SH. Continue stirring for 5 minutes to obtain a clear yellow solution.

• Reduction: While stirring vigorously, add a freshly prepared aqueous solution of NaBH₄ (28 mg in 5 mL of water) dropwise.

• Reaction Completion: The solution will turn from yellow to brown, indicating the formation of gold nanoparticles. Continue stirring for an additional 30 minutes to ensure the completion of the reaction.

Protocol for Synthesis of CdSe/CdS Core/Shell Quantum Dots

This one-pot polyol approach utilizes triethylene glycol to synthesize water-soluble CdSe/CdS core/shell quantum dots.[1]

Materials:

• Cadmium acetate (B1210297) (Cd(Ac)₂)

• Selenium (Se) powder

• Thiourea (B124793)

• Poly(acrylic acid) (PAA, MW = 1,800)

• Triethylene glycol (TREG)

• Argon (Ar) gas

• Ethyl acetate

Equipment:

• Reaction flask with a condenser

• Heating mantle with a temperature controller

• Magnetic stirrer

Procedure:

• Precursor Solution Preparation: In a reaction flask, dissolve 1 g of PAA and 0.5 mmol of Cd(Ac)₂ in 20 mL of TREG.

• Heating under Argon: Heat the solution to 200°C under a flow of argon gas. After 30 minutes, cool the solution to room temperature.

• Selenium Addition: Add 19 mg of Se powder to the mixture.

• CdSe Core Synthesis: Heat the mixture to 240°C and maintain this temperature for a specific period (e.g., 1, 5, 60, or 120 minutes) to control the size of the CdSe cores.[1]

• CdS Shell Formation: To the CdSe precursor solution, add 19 mg of thiourea as the sulfur source.

• Shell Growth: Heat the mixture to 160°C and hold for 2 hours.

• Cooling and Precipitation: Quickly cool the solution to room temperature and precipitate the core/shell quantum dots by adding ethyl acetate.

• Purification: Purify the resulting solid products by dialysis and ultrafiltration.

Mandatory Visualizations

Experimental Workflows

General workflow for iron oxide nanoparticle synthesis.

Workflow for thiol-TEG capped gold nanoparticle synthesis.

Workflow for CdSe/CdS quantum dot synthesis.

Logical Relationships

Multifaceted roles of TEG in nanoparticle synthesis.

Mechanism of nanoparticle formation in TEG.

References

• 1. Formation of TiO2 nanomaterials via titanium ethylene glycolide decomposition | Journal of Materials Research | Cambridge Core [cambridge.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. tandfonline.com [tandfonline.com]

Triethylene Glycol as a Plasticizer for Vinyl Polymers: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethylene glycol (TEG) is a colorless, odorless, and viscous liquid that serves as an effective plasticizer for vinyl polymers, most notably polyvinyl chloride (PVC).[1] Its incorporation into a polymer matrix enhances flexibility, durability, and workability by reducing the intermolecular forces between polymer chains.[2][3] This document provides detailed application notes, experimental protocols, and representative data on the use of TEG as a plasticizer. It is intended to guide researchers in the formulation and characterization of plasticized vinyl polymers for various applications, including in the pharmaceutical and drug development fields where material properties are critical.

Mechanism of Action: Plasticizers like triethylene glycol function by inserting their molecules between the long polymer chains of vinyl resins. This increases the free volume and reduces the cohesive forces, such as van der Waals forces and dipole-dipole interactions, that hold the polymer chains together. The result is an increase in the mobility of the polymer chains, allowing them to slide past one another more easily. This molecular-level change manifests as a decrease in the material's glass transition temperature (Tg), a reduction in tensile strength and modulus, and a significant increase in its elongation at break, transforming a rigid polymer into a more flexible and ductile material.[3]

Data Presentation: Effects of Plasticizers on Vinyl Polymers

Disclaimer: The data in Tables 1, 2, and 3 are provided as representative examples to demonstrate the plasticizing effect. The values for triethylene glycol may vary depending on the specific vinyl polymer, processing conditions, and other additives.

Table 1: Representative Effect of a Glycol-Based Plasticizer on the Glass Transition Temperature (Tg) of Polyvinyl Alcohol (PVA)

Plasticizer Concentration (wt%)	Glass Transition Temperature (Tg) (°C)
0	62.9 ± 3.5
10	~45.0
20	~28.0
30	8.9 ± 3.0
Data derived from studies on propylene (B89431) glycol in PVA and is indicative of the potential performance of triethylene glycol.[4]

Table 2: Representative Effect of a Phthalate Plasticizer on the Glass Transition Temperature (Tg) of Polyvinyl Chloride (PVC)

Plasticizer (DOP) Concentration (wt%)	Glass Transition Temperature (Tg) (°C)
0	~85
10	~60
20	~40
Data for Dioctyl Phthalate (DOP) in PVC.[5]

Table 3: Representative Mechanical Properties of Plasticized Polyvinyl Chloride (PVC)

Plasticizer System	Tensile Strength (MPa)	Elongation at Break (%)
Unplasticized PVC	52.2	<10
PVC with 50 phr Bio-plasticizer	20.8	>300
PVC with 30 phr Bio-plasticizer	44.3	>250
Data for a glycerol (B35011) diacetate monolaurate bio-plasticizer in PVC, illustrating the typical trade-off between tensile strength and elongation.[2] "phr" denotes parts per hundred resin.

Experimental Protocols

The following are detailed protocols for the preparation and characterization of vinyl polymer films plasticized with triethylene glycol.

Protocol for Preparation of Plasticized PVC Films (Solvent Casting Method)

Objective: To prepare thin films of PVC with varying concentrations of triethylene glycol for subsequent characterization.

Materials:

• Polyvinyl chloride (PVC) resin

• Triethylene glycol (TEG)

• Tetrahydrofuran (THF) or other suitable solvent

• Glass petri dishes or a flat glass plate

• Magnetic stirrer and stir bars

• Drying oven

Procedure:

• Polymer Solution Preparation:

  • In a fume hood, dissolve a known amount of PVC resin in THF to achieve a concentration of 5-10% (w/v).

  • Stir the mixture at room temperature using a magnetic stirrer until the PVC is completely dissolved. Gentle heating (e.g., 40-50°C) may be applied to facilitate dissolution, but care should be taken to avoid solvent evaporation.

• Plasticizer Incorporation:

  • Calculate the required amount of TEG to achieve the desired plasticizer concentration (e.g., 10, 20, 30 wt% relative to the PVC).

  • Add the calculated amount of TEG to the PVC solution.

  • Continue stirring for a minimum of 2 hours to ensure a homogeneous mixture.

• Film Casting:

  • Pour the homogeneous PVC-TEG solution into a clean, level glass petri dish or onto a glass plate. The volume of the solution will determine the final film thickness.

  • Cover the casting surface with a watch glass or a similar object, leaving a small opening to allow for slow solvent evaporation. This helps to prevent the formation of bubbles and ensures a uniform film.

• Drying:

  • Allow the solvent to evaporate at room temperature in the fume hood for 24 hours.

  • Transfer the cast films to a vacuum oven and dry at a temperature below the glass transition temperature of the plasticized PVC (e.g., 40-60°C) for at least 48 hours to remove any residual solvent.

• Film Removal and Storage:

  • Carefully peel the dried film from the glass substrate.

  • Store the films in a desiccator at room temperature prior to characterization.

Protocol for Thermal Analysis: Glass Transition Temperature (Tg) Determination by Differential Scanning Calorimetry (DSC)

Objective: To determine the effect of triethylene glycol concentration on the glass transition temperature of the vinyl polymer.

Instrumentation:

• Differential Scanning Calorimeter (DSC)

Procedure:

• Sample Preparation:

  • Cut a small, uniform disc (5-10 mg) from the prepared plasticized polymer film.

  • Place the sample into an aluminum DSC pan and seal it. Prepare an empty sealed pan to be used as a reference.

• DSC Measurement:

  • Place the sample and reference pans into the DSC cell.

  • The following thermal program is recommended:

    • First Heating Scan: Heat the sample from room temperature to a temperature above the expected Tg (e.g., 120°C) at a heating rate of 10°C/min. This step is to erase the thermal history of the sample.

    • Cooling Scan: Cool the sample to a low temperature (e.g., -50°C) at a controlled cooling rate (e.g., 10°C/min).

    • Second Heating Scan: Heat the sample again from the low temperature to the upper temperature at the same heating rate (10°C/min).

• Data Analysis:

  • The glass transition temperature (Tg) is determined from the second heating scan. It is typically taken as the midpoint of the step change in the heat flow curve.[6]

  • Record the Tg for each concentration of triethylene glycol.

Protocol for Mechanical Analysis: Tensile Testing of Thin Films (ASTM D882)

Objective: To measure the tensile strength, elongation at break, and modulus of elasticity of the plasticized vinyl polymer films.

Instrumentation:

• Universal Testing Machine (UTM) with a suitable load cell

• Film grips

• Micrometer for thickness measurement

Procedure:

• Sample Preparation:

  • Cut rectangular or dumbbell-shaped specimens from the conditioned polymer films according to ASTM D882. Typical dimensions for rectangular specimens are 25 mm in width and 150 mm in length.[7]

  • Measure the thickness and width of the gauge section of each specimen at several points and calculate the average cross-sectional area.

• Conditioning:

  • Condition the test specimens at a standard laboratory temperature (23 ± 2°C) and relative humidity (50 ± 5%) for at least 24 hours before testing.[7]

• Tensile Testing:

  • Mount the specimen in the grips of the UTM, ensuring it is aligned vertically and not slipping.

  • Set the initial grip separation (gauge length).

  • Apply a tensile load at a constant rate of crosshead movement (e.g., 50 mm/min) until the specimen breaks.[7]

• Data Recording and Analysis:

  • Record the load versus elongation data.

  • From the stress-strain curve, determine the following properties:

    • Tensile Strength at Break: The maximum stress the material can withstand before fracturing.

    • Elongation at Break: The percentage increase in length at the point of fracture.

    • Modulus of Elasticity (Young's Modulus): The slope of the initial linear portion of the stress-strain curve, indicating the material's stiffness.

Visualizations

The following diagrams illustrate key concepts and workflows related to the use of triethylene glycol as a plasticizer.

Caption: Mechanism of Plasticization.

Caption: Experimental Workflow.

Caption: Property Relationships.

References

• 1. safeclimber.org [safeclimber.org]
• 2. mdpi.com [mdpi.com]
• 3. kgt88.com [kgt88.com]
• 4. benchchem.com [benchchem.com]
• 5. hitachi-hightech.com [hitachi-hightech.com]
• 6. Thermomechanical Properties of Nontoxic Plasticizers for Polyvinyl Chloride Predicted from Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. How Do Plasticizers Influence the Tensile Strength of Plastics?_Industry News_News_Jinli Chemical [en.jinlichemical.com]

Application Notes and Protocols: The Role of Triethylene Glycol in Protein Crystallization Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein crystallization is a critical step in determining the three-dimensional structure of proteins, which is fundamental for understanding their function and for structure-based drug design. The process of forming well-ordered, diffraction-quality crystals is often a major bottleneck. The selection of an appropriate precipitating agent is paramount to success. Among the various classes of precipitants, polyethylene (B3416737) glycols (PEGs) are the most widely used. Triethylene glycol, a very low molecular weight PEG, plays a significant role in protein crystallization screening due to its unique properties as a solvent and a precipitant. These application notes provide a detailed overview of the role of triethylene glycol, its mechanism of action, and protocols for its use in protein crystallization screening.

Mechanism of Action

Triethylene glycol, often used as a component of PEG 400, primarily induces protein crystallization through three key mechanisms:

• Volume Exclusion Effect: As a polymer, triethylene glycol occupies a significant volume in the solution, effectively reducing the amount of solvent available to the protein molecules. This "molecular crowding" increases the effective concentration of the protein, promoting the intermolecular interactions necessary for nucleation and crystal growth.[1]

• Depletion Interaction: The exclusion of triethylene glycol molecules from the immediate vicinity of the protein surfaces creates an osmotic pressure that pushes the protein molecules together. This attractive force, known as the depletion interaction, is a major driving force for protein self-association and crystallization.[1]

• Solubility Modulation: Triethylene glycol alters the solvent properties of the solution, reducing the solubility of the protein. This drives the system towards a supersaturated state, a prerequisite for the formation of crystal nuclei.[1]

The interplay of these factors creates a favorable thermodynamic environment for the ordered assembly of protein molecules into a crystal lattice.

Quantitative Data on the Effect of Low Molecular Weight PEGs in Protein Crystallization

The following tables summarize quantitative data from studies on the effect of low molecular weight polyethylene glycols on protein crystallization, providing insights into how varying precipitant concentration can impact crystal formation, size, and quality.

Table 1: Effect of PEG 4000 and NaCl Concentration on Lysozyme Crystallization

This table illustrates the interplay between a mid-range PEG and a salt on the crystallization of a model protein, lysozyme. Lower PEG 4000 concentrations in the presence of an appropriate salt concentration tend to produce fewer, larger crystals, while higher concentrations lead to a greater number of smaller crystals.

PEG 4000 Conc. (%)	NaCl Conc. (M)	Observation Time	Crystal Size	Crystal Number	Diffraction Resolution	Reference
Low	0.1 - 0.2	Days	Large	Few	Not Specified	[2]
High	0.1 - 0.2	Days	Small	Many	Higher	[2]
Very High	0.1 - 0.2	Days	Large (clustered)	Many	Not Specified	[2]

Table 2: Optimization of Membrane Protein Crystallization using PEG 400

This table demonstrates the optimization of crystallization conditions for the E. coli ammonia (B1221849) transporter (AmtB), a membrane protein. A finer screening of PEG 400 concentration, coupled with a change in pH, led to a significant improvement in crystal size and diffraction quality.

Protein	Initial Condition	Initial Crystal Size (µm)	Initial Resolution (Å)	Optimized Condition	Optimized Crystal Size (µm)	Optimized Resolution (Å)	Reference
E. coli AmtB	30% PEG 400, Sodium Acetate pH 4.6	30 - 40	~4	27-30% PEG 400, MES pH 6.5	200 - 300	1.35	[3]

Experimental Protocols

Detailed methodologies for utilizing triethylene glycol (or PEG 400) in protein crystallization screening are provided below. The hanging drop and sitting drop vapor diffusion methods are the most common due to their requirement for small sample volumes.

Protocol 1: Hanging Drop Vapor Diffusion

This technique involves a drop of the protein-precipitant mixture suspended over a reservoir containing a higher concentration of the precipitant.

Materials:

• Purified protein solution (typically 5-20 mg/mL)

• Triethylene glycol or PEG 400 stock solution (e.g., 50% w/v)

• Buffer stock solution (e.g., 1 M Tris, HEPES)

• Salt stock solution (e.g., 1 M NaCl, (NH₄)₂SO₄)

• 24-well crystallization plates (e.g., VDX plates)

• Siliconized glass cover slips

• High-vacuum grease

• Micropipettes and tips

Procedure:

• Prepare the Reservoir: Pipette 500 µL of the reservoir solution (containing the desired final concentration of triethylene glycol, buffer, and salt) into a well of the 24-well plate.[1]

• Apply Grease: Apply a thin, even ring of high-vacuum grease around the rim of the well.[1]

• Prepare the Drop: On a clean, siliconized cover slip, pipette 1 µL of the protein solution.[1]

• Add Precipitant: Add 1 µL of the reservoir solution to the protein drop. Gently mix by pipetting up and down, being careful to avoid introducing bubbles.[1]

• Seal the Well: Invert the cover slip and place it over the well, with the drop hanging in the center. Gently press on the cover slip to create an airtight seal with the grease.[1]

• Incubate: Store the plate in a stable temperature environment (e.g., 4°C or 20°C) and monitor for crystal growth over several days to weeks.

Protocol 2: Sitting Drop Vapor Diffusion

In this method, the protein-precipitant drop is placed on a post that sits (B43327) within the reservoir.

Materials:

• Same as for Hanging Drop, but with sitting drop crystallization plates (e.g., Cryschem plates).

• Clear sealing tape or cover slips.

Procedure:

• Prepare the Reservoir: Pipette 80-100 µL of the reservoir solution into the well of the sitting drop plate.

• Prepare the Drop: Pipette 1 µL of the protein solution onto the sitting drop post.[1]

• Add Precipitant: Add 1 µL of the reservoir solution to the protein drop on the post.[1]

• Seal the Well: Seal the well with clear sealing tape or a cover slip.[1]

• Incubate: Store the plate in a stable temperature environment and monitor for crystal growth.

Visualizations

Logical Relationship of Triethylene Glycol in Protein Crystallization

Caption: Mechanism of triethylene glycol-induced protein crystallization.

Experimental Workflow for Protein Crystallization Screening

Caption: Workflow for protein crystallization screening.

References

• 1. Optimization of crystallization conditions for biological macromolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A general protocol for the crystallization of membrane proteins for X-ray structural investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimization of salt concentration in PEG-based crystallization solutions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Triethylene Glycol in Polymerase Chain Reaction (PCR) Buffer Optimization

For Researchers, Scientists, and Drug Development Professionals

Introduction

The optimization of Polymerase Chain Reaction (PCR) buffers is critical for successful DNA amplification, particularly when dealing with challenging templates such as those with high GC content or complex secondary structures. Various additives have been employed to enhance PCR efficiency and specificity. Among these, glycols like ethylene (B1197577) glycol and polyethylene (B3416737) glycol are known to act as co-solvents that can improve the amplification of difficult templates. This document provides an application note and protocols for the investigation of Triethylene Glycol (TEG) as a potential PCR buffer additive.

Triethylene glycol is a colorless, odorless, and viscous liquid that is chemically related to other well-known PCR enhancers. The theoretical basis for using glycols in PCR is their ability to lower the melting temperature (Tm) of DNA and disrupt secondary structures, thereby facilitating primer annealing and polymerase extension. However, experimental evidence for the specific effects of triethylene glycol on PCR is limited, and some findings suggest it may have an inhibitory effect at certain concentrations. Therefore, a careful and systematic approach to its use is recommended.

Mechanism of Action of Glycols in PCR

The primary proposed mechanism by which glycols enhance PCR performance, particularly for GC-rich templates, is by influencing the thermodynamics of DNA melting.

• Lowering DNA Melting Temperature (Tm): Glycols act as cosolvents that can reduce the melting temperature of DNA. This is beneficial for templates with high GC content, which have a higher Tm and can be difficult to denature.

• Destabilization of Secondary Structures: By disrupting the hydrogen bonds within the DNA molecule, glycols can help to resolve stable secondary structures like hairpins and G-quadruplexes that can impede the progress of the DNA polymerase.

• Increased Primer Specificity: By facilitating the denaturation of the template DNA, primers may have better access to their target sequences, potentially increasing the specificity of the amplification.

It is important to note that while these are the generally accepted mechanisms for glycols, the specific effects of triethylene glycol on PCR require empirical validation.

Quantitative Data Summary

Direct quantitative data on the effect of triethylene glycol on PCR yield and specificity is not widely available in peer-reviewed literature. However, data for the related compounds, ethylene glycol and polyethylene glycol (PEG), can provide a useful reference for initial experimental design.

Table 1: Reported Final Concentrations of Ethylene Glycol and Polyethylene Glycol in PCR

Additive	Typical Final Concentration	Target Template Type	Observed Effect	Reference
Ethylene Glycol	1.075 M	GC-rich DNA (60-80% GC)	Improved amplification success rate compared to no additive or betaine.[1][2]	[1][2]
Polyethylene Glycol (PEG 8000)	5% - 15% (w/v)	General PCR	Enhanced PCR efficiency.
Tetraethylene Glycol	Up to 20% (v/v)	DNA amplification	Did not inhibit PCR.[3]	[3]
Triethylene Glycol	4% (v/v)	DNA amplification	Reported to cause complete inhibition of PCR. [3]	[3]

Caution: The finding that 4% (v/v) triethylene glycol may completely inhibit PCR is critical.[3] This suggests that TEG may not function as a typical PCR enhancer and should be evaluated with caution, starting at much lower concentrations.

Experimental Protocols

Protocol 1: Titration of Triethylene Glycol for PCR Optimization

This protocol describes a method to determine the optimal, if any, concentration of triethylene glycol for a specific PCR assay. It is crucial to perform a titration across a wide range of concentrations, starting from very low levels.

Materials:

• DNA template (e.g., a known GC-rich template)

• Forward and reverse primers

• Taq DNA polymerase or a high-fidelity polymerase

• dNTP mix

• 10X PCR buffer

• Triethylene glycol (TEG), molecular biology grade

• Nuclease-free water

• Thermocycler

• Agarose (B213101) gel electrophoresis system

Procedure:

• Prepare a TEG Stock Solution: Prepare a 20% (v/v) stock solution of triethylene glycol in nuclease-free water.

• Set up PCR Reactions: Prepare a master mix for the number of reactions to be tested. For a standard 25 µL reaction, the components are listed in Table 2.

• Create a TEG Titration Series: Add varying amounts of the 20% TEG stock solution to individual PCR tubes to achieve a range of final concentrations. It is recommended to start with very low concentrations and increase incrementally. A suggested titration series is provided in Table 3.

• Add Master Mix and Template: Add the PCR master mix and the DNA template to each tube containing the different concentrations of TEG.

• Perform PCR: Run the PCR using a standard thermocycling program appropriate for your primers and template. An example program is provided in Table 4.

• Analyze Results: Analyze the PCR products by agarose gel electrophoresis to determine the effect of different TEG concentrations on product yield and specificity.

Table 2: PCR Master Mix Components (per 25 µL reaction)

Component	Volume/Final Concentration
10X PCR Buffer	2.5 µL
dNTP Mix (10 mM each)	0.5 µL (200 µM)
Forward Primer (10 µM)	1.25 µL (0.5 µM)
Reverse Primer (10 µM)	1.25 µL (0.5 µM)
Taq DNA Polymerase (5 U/µL)	0.25 µL (1.25 U)
Nuclease-free water	Up to 25 µL
DNA Template	1-100 ng

Table 3: Suggested Triethylene Glycol Titration Series (for a 25 µL final volume)

Final TEG Concentration (% v/v)	Volume of 20% TEG Stock (µL)	Volume of Nuclease-free water to add (µL)
0 (Control)	0	2.5
0.1	0.125	2.375
0.25	0.3125	2.1875
0.5	0.625	1.875
1.0	1.25	1.25
2.0	2.5	0
4.0	5.0 (from 100% TEG, adjust water)	-

Table 4: Example Thermocycling Program

Step	Temperature (°C)	Time	Cycles
Initial Denaturation	95	2 min	1
Denaturation	95	30 sec	30-35
Annealing	55-65*	30 sec
Extension	72	1 min/kb
Final Extension	72	5 min	1
Hold	4	∞

* Annealing temperature should be optimized for the specific primer pair.

Visualizations

Logical Workflow for PCR Optimization with Triethylene Glycol

Caption: Workflow for optimizing PCR with triethylene glycol.

Putative Mechanism of Glycol Action in PCR

Caption: Putative mechanism of glycol additives in PCR.

Troubleshooting and Considerations

• Inhibition: As noted, there is evidence that triethylene glycol can be inhibitory to PCR at concentrations as low as 4%.[3] If no amplification is observed even at low concentrations, TEG may not be a suitable additive for your specific PCR system.

• Polymerase Sensitivity: Different DNA polymerases may have varying tolerances to additives. If using a high-fidelity polymerase, consult the manufacturer's recommendations for use with co-solvents.

• Primer and Template Specificity: The effect of any PCR additive can be highly dependent on the specific primer and template sequences. An additive that works for one system may not work for another.

• Comparison with Other Additives: It is advisable to compare the performance of TEG with other known PCR enhancers such as betaine, DMSO, or ethylene glycol to determine the most effective additive for your application.

Conclusion

Triethylene glycol presents a potential, yet under-investigated, additive for PCR buffer optimization. While its chemical similarity to other known PCR enhancers suggests it could be beneficial, particularly for GC-rich templates, preliminary data indicates a strong potential for PCR inhibition. Therefore, researchers and scientists are advised to approach its use with a systematic and cautious titration strategy, starting at very low concentrations. The protocols and information provided herein serve as a guide for the empirical determination of the utility of triethylene glycol in specific PCR applications.

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. WO2010149532A1 - Process for amplifying dna using tetraethylene glycol, kit of parts therefor and use thereof - Google Patents [patents.google.com]

Application of Triethylene Glycol in Drug Delivery Systems: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Triethylene glycol (TEG), a small, hydrophilic molecule, is an attractive component in the design of advanced drug delivery systems. Its unique properties, including biocompatibility, water solubility, and defined length, make it a versatile building block for enhancing the therapeutic efficacy of various drugs. TEG can be incorporated as a linker in bioconjugates, a component of nanoparticles and hydrogels, and as a surface modifier to improve the pharmacokinetic profiles of therapeutic agents.[1] This document provides detailed application notes and experimental protocols for the use of TEG in drug delivery.

Application Notes

TEG as a Hydrophilic Linker in Drug Conjugates

Triethylene glycol is frequently employed as a flexible, hydrophilic linker to connect therapeutic payloads to targeting moieties such as antibodies or small molecules.

• Antibody-Drug Conjugates (ADCs): In ADCs, a TEG linker can improve the solubility and stability of the conjugate, particularly when dealing with hydrophobic drug payloads.[2][3] The defined length of TEG allows for precise control over the distance between the antibody and the drug, which can be critical for optimal biological activity. While longer polyethylene (B3416737) glycol (PEG) chains are common, TEG provides a shorter, well-defined spacer.

• PROTACs (Proteolysis Targeting Chimeras): TEG is utilized as a linker in the synthesis of PROTACs, which are bifunctional molecules that induce the degradation of target proteins.[4] The TEG linker connects a ligand for the target protein and a ligand for an E3 ubiquitin ligase, and its length and flexibility are crucial for the formation of a productive ternary complex.

• Photosensitizer Conjugates: TEG has been conjugated to photosensitizers like chlorin (B1196114) e6 to enhance their water solubility and cellular uptake for photodynamic therapy.[5] Increasing the number of TEG units has been shown to improve these properties.[5]

TEG in Nanoparticle Formulations

TEG and its derivatives can be incorporated into various nanoparticle systems to enhance their drug delivery capabilities.

• Surface Modification ("TEGylation"): Similar to PEGylation, the surface of nanoparticles can be modified with TEG to create a hydrophilic shell. This "stealth" coating can reduce protein adsorption and opsonization, thereby prolonging circulation time and reducing clearance by the mononuclear phagocyte system.[6][7][8]

• Component of Nanoparticles: TEG can be part of the polymer matrix of nanoparticles. For instance, triethylene glycol dimethacrylate (TEGDMA) can be used to synthesize nanocapsules for encapsulating therapeutic agents.[9] These nanocapsules can be designed for self-healing applications in materials like dental resins.[9]

• Gold Nanoparticles: Gold nanoparticles conjugated with TEG-modified CpG oligodeoxynucleotides have been developed for lymphoma therapy. The TEG modification improves the stability and delivery of the CpG payload.[6]

TEG-Based Hydrogels for Controlled Release

Hydrogels are three-dimensional polymer networks that can absorb large amounts of water and are excellent candidates for controlled drug delivery.[10][11][12][13]

• Injectable Hydrogels: Thermosensitive hydrogels can be synthesized using copolymers containing PEG blocks. While many studies use longer PEG chains, the principles can be applied to TEG-containing polymers to create injectable systems that form a gel depot in situ for the sustained release of drugs.[14]

• Biodegradable Hydrogels: By incorporating biodegradable linkages, TEG-based hydrogels can be designed to degrade over time, releasing the encapsulated drug at a controlled rate. The degradation products of TEG are generally considered biocompatible and are readily cleared from the body.

Data Presentation

The following tables summarize quantitative data from various studies on TEG-based drug delivery systems. Note that direct comparisons between different systems are challenging as the experimental conditions, drug molecules, and cell lines vary between studies.

Table 1: Synthesis and Stability of TEG-Chlorin e6 Conjugates [5]

Conjugate	Description	Yield (%)	Purity (%)	Stability (% disappearance after 1h at pH 2.0)
1	Mono-TEG-chlorin e6	50	94.7	17
2	Di-TEG-chlorin e6	48	99.2	39
3	Tri-TEG-chlorin e6	33	99.9	Not Reported

Table 2: Characterization of TEG-Dimethacrylate (TEGDMA) Nanocapsules [9]

Parameter	Value
Average Drug Loading (DL%)	High (specific value not provided in abstract)
Encapsulation Efficiency (EE%)	High (specific value not provided in abstract)
Optimal Concentration for Dental Adhesive	9 wt%

Table 3: In Vitro Antitumor Activity of TEGylated Phenothiazine Derivatives [15]

Compound	Cell Line	IC50 (mM)
TEGylated derivative 1	HeLa	~0.015
TEGylated derivative 2	HeLa	~0.015
PEGylated derivative 1	HepG2	0.04
PEGylated derivative 2	CT26	0.029

Experimental Protocols

Protocol 1: Synthesis of a Triethylene Glycol-Drug Conjugate (Example: TEG-Chlorin e6)[5]

This protocol describes the synthesis of a mono-TEG-chlorin e6 conjugate.

Materials:

• Chlorin e6

• Methoxy triethylene glycol (TGEE)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (CH2Cl2), anhydrous

• Methanol (B129727) (CH3OH)

• Chloroform (CHCl3)

• Silica (B1680970) gel for column chromatography

• Nitrogen gas

Procedure:

• Dissolve chlorin e6 (90.0 mg, 0.15 mmol), TGEE (178.20 mg, 1.10 mmol), EDC (28.0 mg, 0.15 mmol), and DMAP (18.3 mg, 0.15 mmol) in 10.0 mL of anhydrous CH2Cl2 in a round-bottom flask.

• Stir the reaction mixture under a nitrogen atmosphere at room temperature for 24 hours.

• After 24 hours, remove the solvent under reduced pressure.

• Purify the residue by silica gel column chromatography using a mobile phase of 10% methanol in chloroform.

• Collect the fractions containing the desired product and evaporate the solvent to yield the TEG-chlorin e6 conjugate as a sticky blue solid.

• Characterize the final product using techniques such as NMR and mass spectrometry to confirm its structure and purity.

Protocol 2: Preparation of TEG-Modified Gold Nanoparticles[6]

This protocol provides a general workflow for the preparation of TEG-modified CpG-conjugated gold nanoparticles.

Materials:

• Gold(III) chloride solution

• Thiol-modified triethylene glycol

• Thiol-modified CpG oligodeoxynucleotides

• Reducing agent (e.g., sodium citrate)

• Phosphate-buffered saline (PBS)

Procedure:

• Gold Nanoparticle Synthesis: Synthesize gold nanoparticles by the reduction of a gold(III) chloride solution with a reducing agent, such as sodium citrate, in an aqueous solution with heating and stirring.

• Surface Modification: To the gold nanoparticle solution, add a mixture of thiol-modified triethylene glycol and thiol-modified CpG oligodeoxynucleotides. The thiol groups will form dative bonds with the gold surface.

• Incubation: Allow the mixture to react for several hours to ensure complete surface coverage.

• Purification: Purify the TEG-CpG-gold nanoparticles by centrifugation to remove excess reagents. Resuspend the nanoparticle pellet in PBS. Repeat the centrifugation and resuspension steps multiple times.

• Characterization: Characterize the nanoparticles for their size and surface modification using techniques such as Dynamic Light Scattering (DLS), Transmission Electron Microscopy (TEM), and UV-Vis spectroscopy.

Protocol 3: In Vitro Drug Release from a Hydrogel (General Protocol)

This protocol outlines a general method for studying the release of a drug from a TEG-containing hydrogel.

Materials:

• Drug-loaded TEG-hydrogel

• Release medium (e.g., PBS at a specific pH)

• Dialysis membrane with an appropriate molecular weight cut-off (MWCO)

• Shaking incubator or water bath

• Analytical instrument for drug quantification (e.g., UV-Vis spectrophotometer or HPLC)

Procedure:

• Place a known amount of the drug-loaded hydrogel into a dialysis bag.

• Add a small amount of release medium to the bag.

• Seal the dialysis bag and immerse it in a larger volume of the release medium in a beaker or flask.

• Place the setup in a shaking incubator or water bath maintained at a constant temperature (e.g., 37°C).

• At predetermined time intervals, withdraw a sample of the release medium from the beaker and replace it with an equal volume of fresh medium to maintain sink conditions.

• Quantify the concentration of the drug in the collected samples using a suitable analytical method.

• Calculate the cumulative percentage of drug released over time.

Visualizations

Caption: General workflow for the development and evaluation of TEG-based drug delivery systems.

Caption: Mechanism of action of a PROTAC utilizing a TEG linker to induce protein degradation.

References

• 1. teamchem.co [teamchem.co]
• 2. Design, Synthesis, and in vitro Evaluation of Multivalent Drug Linkers for High-Drug-Load Antibody-Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Polyethylene glycol-based linkers as hydrophilicity reservoir for antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Synthesis and Characterization of Mono-, Di-, and Tri-Polyethylene Glycol Chlorin e6 Conjugates for the Photokilling of Human Ovarian Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tri-ethylene glycol modified class B and class C CpG conjugated gold nanoparticles for the treatment of lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Effects of polyethylene glycol on the surface of nanoparticles for targeted drug delivery - Nanoscale (RSC Publishing) DOI:10.1039/D1NR02065J [pubs.rsc.org]
• 9. Synthesis and characterization of triethylene glycol dimethacrylate nanocapsules used in a self-healing bonding resin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. PEG Hydrogels for the Controlled Release of Biomolecules in Regenerative Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Designing hydrogels for controlled drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. HYDROGELS: POTENTIALS BIOMATERIALS FOR CONTROLLED DRUG DELIVERY [scielo.org.co]
• 13. Current Understanding of Hydrogel for Drug Release and Tissue Engineering | MDPI [mdpi.com]
• 14. Synthesis and characterization of PEG-PCL-PEG thermosensitive hydrogel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

Application Notes and Protocols for the Synthesis of Triethylene Glycol-Based Deep Eutectic Solvents

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Deep Eutectic Solvents (DESs) are emerging as a versatile class of green solvents with a wide range of applications, including in the pharmaceutical sciences.[1] Composed of a hydrogen bond acceptor (HBA) and a hydrogen bond donor (HBD), these systems exhibit a significant depression in freezing point compared to their individual components.[2] Triethylene glycol (TEG), a biocompatible and readily available polyol, serves as an excellent HBD for the formation of DESs. When combined with quaternary ammonium (B1175870) salts like choline (B1196258) chloride (ChCl), TEG forms DESs with tunable physicochemical properties, making them promising vehicles for enhancing the solubility and delivery of poorly water-soluble active pharmaceutical ingredients (APIs).[2][3]

These application notes provide detailed protocols for the synthesis, characterization, and application of TEG-based DESs in a research and drug development context.

I. Synthesis of Triethylene Glycol-Based Deep Eutectic Solvents

The most common method for synthesizing TEG-based DESs is the heating and stirring method. This involves mixing the HBA and HBD at a specific molar ratio and heating the mixture with constant stirring until a clear, homogeneous liquid is formed.

A. Key Components:

• Hydrogen Bond Donor (HBD): Triethylene Glycol (TEG)

• Common Hydrogen Bond Acceptors (HBA):

  • Choline Chloride (ChCl)

  • Methyltriphenylphosphonium bromide (MTPB)

  • Benzyltriphenylphosphonium chloride (BTPC)

  • Allyltriphenylphosphonium bromide (ATPB)

  • N,N-diethylenethanolammonium chloride (DAC)[2]

B. Experimental Protocol: Synthesis of Choline Chloride:Triethylene Glycol (ChCl:TEG) DES

This protocol describes the synthesis of ChCl:TEG DES at a 1:3 molar ratio.

Materials:

• Choline chloride (ChCl), ≥99% purity

• Triethylene glycol (TEG), ≥99% purity

• Round-bottom flask or sealed glass vial

• Magnetic stirrer hotplate

• Magnetic stir bar

• Spatula

• Weighing balance (accurate to ±0.01 g)

Procedure:

• Drying of Reagents: To minimize water content, dry the choline chloride and triethylene glycol under vacuum at 60°C for at least 24 hours before use. The presence of water can significantly affect the physicochemical properties of the DES.

• Weighing Components:

  • Accurately weigh the desired amount of choline chloride into the round-bottom flask.

  • Calculate and weigh the corresponding amount of triethylene glycol for the desired molar ratio (e.g., for a 1:3 molar ratio, use 3 moles of TEG for every 1 mole of ChCl). Add the TEG to the flask containing ChCl.

• Mixing and Heating:

  • Add a magnetic stir bar to the flask.

  • Seal the flask to prevent the absorption of atmospheric moisture.

  • Place the flask on the magnetic stirrer hotplate and begin stirring at approximately 600 RPM.

  • Heat the mixture to 80°C.

• Formation of DES:

  • Continue heating and stirring for approximately 1-2 hours, or until a clear, homogeneous, and colorless to pale yellow liquid is formed. Visually inspect the mixture to ensure no solid particles remain.

• Cooling and Storage:

  • Once a homogeneous liquid is formed, turn off the heat and allow the DES to cool to room temperature while still stirring.

  • Transfer the prepared DES to a sealed, airtight container. Store in a cool, dry place, preferably in a desiccator, to prevent moisture absorption.[4][5]

Note on Crystallization: Some DES mixtures may crystallize upon cooling.[6] If this occurs, gently reheating the mixture with stirring will typically restore the liquid state. Adjusting the molar ratio can also sometimes prevent crystallization.

C. Synthesis Parameters for Various TEG-Based DESs

Hydrogen Bond Acceptor (HBA)	Molar Ratio (HBA:TEG)	Synthesis Temperature (°C)	Approximate Synthesis Time (hours)
Choline Chloride (ChCl)	1:2	80	1-2
Choline Chloride (ChCl)	1:3	80	1-2
Choline Chloride (ChCl)	1:4	80	1-2
Methyltriphenylphosphonium bromide (MTPB)	1:3	80	2-3
Benzyltriphenylphosphonium chloride (BTPC)	1:4	80	2-3

II. Characterization of TEG-Based DESs

Confirmation of DES formation and assessment of its properties are crucial. Key characterization techniques include Fourier-transform infrared (FTIR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and the measurement of physicochemical properties.

A. FTIR Spectroscopy Protocol:

FTIR is used to confirm the hydrogen bonding interactions between the HBA and HBD.

• Acquire the FTIR spectra of the individual components (ChCl and TEG) and the synthesized DES.

• Spectra are typically recorded in the range of 4000-400 cm⁻¹.

• Analysis: The most significant indicator of DES formation is a broadening and shifting of the O-H stretching band of TEG (typically around 3400 cm⁻¹) to a lower wavenumber in the DES spectrum. This indicates the formation of hydrogen bonds between the hydroxyl groups of TEG and the chloride ion of ChCl.[7]

B. ¹H NMR Spectroscopy Protocol:

¹H NMR provides further evidence of hydrogen bond formation.

• Dissolve the individual components and the DES in a suitable deuterated solvent (e.g., DMSO-d₆).

• Acquire the ¹H NMR spectra.

• Analysis: A downfield shift in the chemical shifts of the hydroxyl protons of TEG in the DES spectrum compared to pure TEG confirms their involvement in hydrogen bonding with the chloride ion.

C. Physicochemical Properties:

The physical properties of the DES are critical for its application.

Table of Physicochemical Properties for ChCl:TEG DESs at 25°C

Molar Ratio (ChCl:TEG)	Density (g/cm³)	Viscosity (mPa·s)	Electrical Conductivity (mS/cm)
1:2	~1.12	~150	~0.5
1:3	~1.11	~100	~1.41 (at 25.05°C)[2]
1:4	~1.10	~70	~1.8

Note: These are approximate values and can vary based on water content and purity of reagents. The viscosity of TEG-based DESs decreases significantly with increasing temperature.[8]

III. Application: Enhancing the Solubility of Poorly Water-Soluble Drugs

TEG-based DESs can significantly enhance the solubility of BCS Class II and IV drugs.

A. Protocol for Drug Solubility Determination (Shake-Flask Method)

• Preparation: Add an excess amount of the API (e.g., ibuprofen, curcumin) to a known volume (e.g., 1-2 mL) of the prepared TEG-based DES in a sealed vial.

• Equilibration: Place the vial on a shaker or stirrer at a constant temperature (e.g., 25°C or 37°C) and agitate for 24-48 hours to ensure equilibrium is reached.

• Separation: Centrifuge the saturated solution at high speed (e.g., 10,000 rpm) for 15-20 minutes to pellet the undissolved API.

• Sampling and Dilution: Carefully withdraw a known volume of the supernatant and dilute it with a suitable solvent (e.g., methanol, ethanol) to a concentration within the linear range of the analytical method.

• Quantification: Analyze the concentration of the dissolved API using a validated analytical technique, such as UV-Vis spectrophotometry or HPLC.

• Calculation: Calculate the solubility of the API in the DES in mg/mL or mol/L.

B. Examples of Solubility Enhancement

Drug	DES System	Solubility Enhancement (Approximate)
Ibuprofen	Choline chloride:Triethylene glycol	Significant increase over aqueous solubility.[9]
Curcumin	Choline chloride:Glycerol (as an example)	Over 100-fold increase compared to water.[10][11]
Ketoprofen	Choline chloride:Triethylene glycol	Notable improvement in solubility.[12]

IV. Visualizations

A. Synthesis Workflow

Caption: Workflow for the synthesis of TEG-based DESs.

B. Molecular Interactions in ChCl:TEG DES

Caption: Hydrogen bonding in ChCl:TEG DES.

C. Application in Drug Delivery

Caption: Role of TEG-DES in drug delivery.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Exploring Deep Eutectic Solvents as Pharmaceutical Excipients: Enhancing the Solubility of Ibuprofen and Mefenamic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. download.basf.com [download.basf.com]
• 5. nexchem.co.uk [nexchem.co.uk]
• 6. The eutectic point in choline chloride and ethylene glycol mixtures | Electrolytes & Interfaces [perkin.web.ox.ac.uk]
• 7. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 8. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. Natural Deep Eutectic Solvents as Agents for Improving Solubility, Stability and Delivery of Curcumin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. semanticscholar.org [semanticscholar.org]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols: Triethylene Glycol (TEG) as a Key Component in CUBIC Tissue Clearing for Advanced Microscopy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Triethylene Glycol (TEG) as a crucial ingredient in the CUBIC (Clear, Unobstructed Brain/Body Imaging Cocktails and Computational analysis) tissue clearing protocol. This technique enables high-resolution, three-dimensional imaging of intact biological samples, a critical tool in modern research and drug development.

Introduction to TEG in Tissue Clearing

Triethylene glycol (TEG) is a water-soluble, high-refractive-index molecule that plays a significant role in aqueous-based tissue clearing methods. Its properties make it an effective agent for both delipidation and refractive index matching, two fundamental steps in rendering biological tissues transparent for deep imaging. The CUBIC protocol, a widely adopted hydrophilic clearing method, leverages TEG within its reagent cocktails to achieve excellent transparency while preserving the fluorescence of genetically encoded reporters and immunolabels. This makes it particularly valuable for studying complex cellular networks and the distribution of therapeutic agents within whole organs or even entire organisms.

The primary mechanism of tissue clearing involves minimizing light scattering by homogenizing the refractive indices (RI) of different cellular components.[1] Biological tissues are opaque due to the varied RIs of their constituents, such as lipids (RI ≈ 1.47), proteins (RI > 1.50), and cellular fluids (RI ≈ 1.35).[1] By removing lipids and replacing the interstitial and intracellular fluids with a solution that matches the RI of the remaining proteins, light can pass through the tissue with minimal distortion, enabling deep imaging.

Quantitative Performance of TEG-Containing CUBIC Protocol

The CUBIC protocol, which incorporates TEG, has been quantitatively compared with other major tissue clearing techniques. The following tables summarize key performance metrics.

Table 1: Comparison of Tissue Transparency

Clearing Method	Tissue Type(s)	Transparency Achieved	Time to Transparency	Reference(s)
CUBIC (TEG-containing)	Mouse Lung	~90%	Several days	[2]
CUBIC (TEG-containing)	Mouse Brain	Excellent	~10 days	[3]
s-DISCO	Mouse Lung	~30%	Hours	[2]
ECi	Mouse Lung	~30%	Hours	[2]
PACT	Mouse Brain	Excellent	3 - 4.5 days	[3]
SeeDB	Mouse Brain	Weakest	Shortest	[3]

Table 2: Impact on Tissue Dimensions

Clearing Method	Tissue Type(s)	Dimensional Change	Reference(s)
CUBIC (TEG-containing)	Mouse Lung	Significant increase in size	[2]
CUBIC (TEG-containing)	Mouse Brain	Temporary swelling in Reagent-1, size recovery in Reagent-2	[4]
s-DISCO	General	Shrinkage	[2]
ECi	General	Shrinkage	[2]
BABB	General	Shrinkage, dependent on sample size	[5]

Table 3: Fluorescence Preservation

Clearing Method	Fluorophore(s)	Preservation Efficiency	Reference(s)
CUBIC (TEG-containing)	tdTomato	Well-preserved	[2]
CUBIC (TEG-containing)	GFP	Well-preserved	[6]
s-DISCO	tdTomato	Immediately quenched	[2]
ECi	tdTomato	Immediately quenched	[2]
uDISCO	GFP	Preserved for months (with modifications)	[7]

Experimental Protocols

The following protocols are based on the CUBIC methodology, where TEG is a key component of the clearing and refractive index matching solutions.

This protocol is suitable for clearing whole organs such as the mouse brain.

Materials:

• CUBIC-L (Reagent 1): For delipidation and decolorization. A typical formulation includes urea, N,N,N',N'-tetrakis(2-hydroxypropyl)ethylenediamine, and Triton X-100.[6] While the exact commercial formulations are proprietary, lab-made versions can be prepared based on published literature.

• CUBIC-R (Reagent 2): For refractive index matching. A typical formulation includes sucrose (B13894) and urea.[5] Triethanolamine is also a component of CUBIC-Reagent II.[5]

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

Procedure:

• Fixation: Perfuse the animal transcardially with PBS followed by 4% PFA. Dissect the organ of interest and postfix in 4% PFA overnight at 4°C.[8]

• Washing: Wash the fixed organ with PBS three times, each for 1-2 hours, with gentle shaking.[5]

• Delipidation and Decolorization: Immerse the organ in CUBIC-L (Reagent 1) at 37°C with gentle shaking. For a whole mouse brain, this step can take up to 28 days, with the solution being changed every 3 days.[5] The tissue may temporarily swell during this step.[4]

• Washing: After delipidation, wash the organ with PBS three times, each for at least 2 hours, at room temperature with gentle shaking.[5]

• Refractive Index Matching: Immerse the organ in CUBIC-R (Reagent 2) at room temperature with gentle shaking. For a whole mouse brain, this can take up to 7 days, with the solution being changed every 2 days.[5] The tissue size should recover during this step.[4]

• Imaging: The cleared organ can be imaged using light-sheet fluorescence microscopy or confocal microscopy. The sample should be imaged while immersed in CUBIC-R.

This protocol is adapted for clearing and immunostaining of thick (e.g., 300 µm) brain sections.

Materials:

• All materials from Protocol 1

• Primary and fluorescently-conjugated secondary antibodies

• Carrier solution for antibody incubation (e.g., PBS with 0.3% Triton X-100, 0.5% BSA, and 1% Goat Serum)[5]

Procedure:

• Fixation and Sectioning: Fix the tissue as described in Protocol 1. Section the fixed tissue to the desired thickness (e.g., 300 µm) using a vibratome.

• Washing: Wash the sections with PBS three times, each for 1 hour, with gentle shaking.[5]

• Delipidation: Immerse the sections in CUBIC-L (Reagent 1) at room temperature with gentle shaking for 3 days, changing the solution daily.[5]

• Washing: Wash the sections with PBS three times, each for 2 hours, at room temperature with gentle shaking.[5]

• Immunostaining:

  • Incubate the sections in the carrier solution for at least 3 hours at room temperature.[5]

  • Incubate in the primary antibody diluted in the carrier solution for 2-3 days at room temperature or 6-7 days at 4°C with gentle shaking.[5]

  • Wash with PBS three times, each for 2 hours.[5]

  • Incubate in the secondary antibody (and counterstain like DAPI if desired) diluted in the carrier solution for 2-3 days at room temperature or 6-7 days at 4°C.[5]

  • Wash with PBS three times, for at least 2 hours each or overnight.[5]

• Refractive Index Matching: Immerse the stained sections in CUBIC-R (Reagent 2) for 1 day at room temperature with gentle shaking before imaging.[5]

• Imaging: Mount the cleared and stained sections for imaging in CUBIC-R.

Visualizations

Caption: General workflow for TEG-based tissue clearing using the CUBIC protocol.

Caption: Conceptual mechanism of TEG-assisted tissue clearing.

Discussion and Considerations

• Fluorescence Preservation: The CUBIC protocol, with its TEG-containing reagents, is known for its good preservation of fluorescent proteins like GFP and tdTomato, which is a significant advantage over many solvent-based clearing methods that can quench fluorescence.[2][6]

• Tissue Integrity: While CUBIC can cause some tissue expansion, especially in the initial delipidation step, the final size is often close to the original, and the overall morphology is well-preserved.[4]

• Applications in Drug Development: The ability to image entire organs at cellular resolution is invaluable for drug development. It allows for the precise visualization of drug distribution, target engagement, and off-target effects in the context of the whole organ. Furthermore, it can be used to assess the efficacy of therapies by observing changes in cellular structures or the infiltration of immune cells in disease models.

• Limitations: The CUBIC protocol can be time-consuming, especially for large samples.[3] Additionally, while it is gentler than many solvent-based methods, some epitopes for antibody staining may still be affected, requiring careful validation.

Conclusion

Triethylene glycol is a key enabler of the high performance of the CUBIC tissue clearing protocol. Its inclusion in both the delipidation and refractive index matching steps contributes to the high transparency and excellent fluorescence preservation achieved with this method. The detailed protocols and comparative data provided here serve as a valuable resource for researchers and professionals in drug development seeking to implement advanced 3D imaging techniques in their work. By enabling the visualization of complex biological systems in their entirety, TEG-based clearing methods are helping to accelerate discoveries in both basic science and therapeutic development.

References

• 1. Facilitated tissue expansion with topical estriol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Comparative Analyses of Clearing Efficacies of Tissue Clearing Protocols by Using a Punching Assisted Clarity Analysis [frontiersin.org]
• 3. Comparative Analyses of Clearing Efficacies of Tissue Clearing Protocols by Using a Punching Assisted Clarity Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Process Intensification of Triethylene Glycol Dehydration Units with Respect to Rated Energy Consumption, Emissions and Product Quality | Chemical Engineering Transactions [cetjournal.it]
• 5. Clearing-induced tisssue shrinkage: A novel observation of a thickness size effect - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Heat-Induced Antigen Retrieval: An Effective Method to Detect and Identify Progenitor Cell Types during Adult Hippocampal Neurogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tissue expansion: Concepts, techniques and unfavourable results - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of Triethylene Glycol in Electrospinning of Nanofibers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of triethylene glycol (TEG) in the electrospinning of nanofibers. Due to the limited availability of published literature specifically detailing the use of triethylene glycol in electrospinning, the following protocols and data are largely based on studies utilizing its polymer, polyethylene (B3416737) glycol (PEG), particularly low-molecular-weight PEGs. The principles governing the role of TEG as a solvent, plasticizer, and porogen are analogous to those of PEG.

Introduction to Triethylene Glycol in Electrospinning

Triethylene glycol (TEG) is a colorless, odorless, and viscous organic compound.[1] Its miscibility with water and many organic solvents makes it a versatile component in various industrial applications, including as a plasticizer and solvent.[1] In the context of electrospinning, TEG can be employed to modify the properties of the polymer solution and the resulting nanofibers.

Key Roles of Triethylene Glycol in Electrospinning:

• Solvent/Co-solvent: TEG can be used as a solvent or co-solvent for a range of polymers, facilitating the preparation of electrospinning solutions.

• Plasticizer: The addition of TEG can increase the flexibility and reduce the brittleness of the resulting nanofibers.[2]

• Porogen: TEG can be selectively removed from the electrospun fibers post-fabrication to create a porous structure, which is advantageous for applications such as filtration and tissue engineering.

• Hydrophilicity Modifier: Incorporating TEG can enhance the hydrophilicity of hydrophobic polymer nanofibers, which is beneficial for biomedical applications where cell-material interactions are important.

Applications in Research and Drug Development

The unique properties of nanofibers fabricated using TEG as an additive make them suitable for a variety of applications in research and drug development.

Drug Delivery

Nanofibers offer a high surface-area-to-volume ratio, making them excellent candidates for drug delivery systems. The inclusion of TEG can modulate the drug release profile. For instance, in blends with polymers like Poly(lactic-co-glycolic acid) (PLGA), glycols can influence the release of incorporated therapeutic agents. The hydrophilic nature of TEG can facilitate the release of hydrophilic drugs, while its plasticizing effect can alter the polymer matrix integrity, thereby affecting the diffusion of the entrapped drug.

Tissue Engineering

In tissue engineering, electrospun scaffolds are designed to mimic the native extracellular matrix (ECM), providing a supportive environment for cell adhesion, proliferation, and differentiation. Modifying polymer scaffolds with TEG can enhance their hydrophilicity, which generally improves cell attachment and viability. For example, blending polycaprolactone (B3415563) (PCL) with polyethylene glycol has been shown to improve the biological performance of the resulting scaffolds.

Filtration and Separation

The ability to create porous nanofibers by using TEG as a sacrificial porogen is valuable in the fabrication of advanced filtration membranes. After the electrospinning process, the TEG can be leached out, leaving behind a network of nanofibers with increased porosity and a larger surface area for capturing particles or facilitating separation processes.

Experimental Protocols

The following are detailed experimental protocols adapted from studies using polyethylene glycol (PEG), which can serve as a strong starting point for the use of triethylene glycol (TEG) in electrospinning. Researchers should optimize these parameters for their specific polymer and application.

Preparation of a PLA/TEG Blend Solution for Electrospinning

This protocol is adapted from a study that used a PEG-PPG-PEG copolymer with polylactic acid (PLA).

Materials:

• Polylactic acid (PLA)

• Triethylene glycol (TEG)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

Procedure:

• Prepare a 12% (w/v) PLA solution by dissolving the PLA pellets in DCM at 50°C for 1 hour with continuous stirring until a clear solution is obtained.[3]

• In a separate vial, prepare the desired concentration of TEG (e.g., 1%, 5%, 10% w/v) in DMF at 50°C for 30 minutes.

• Mix the PLA solution and the TEG solution at a ratio of 4:1 (PLA solution:TEG solution) and stir the mixture for 12 hours to ensure homogeneity.[3]

Electrospinning of PLA/TEG Nanofibers

Apparatus:

• High-voltage power supply

• Syringe pump

• Syringe with a needle (e.g., 23-gauge)

• Grounded collector (e.g., a rotating drum or a flat plate)

Parameters:

• Applied Voltage: 18 kV[3]

• Flow Rate: 0.8 mL/h[3]

• Distance to Collector: 20 cm[3]

• Collector Type: Rotating drum at 250 rpm[3]

• Temperature: ~24°C[3]

• Humidity: ~10%[3]

Procedure:

• Load the prepared PLA/TEG blend solution into the syringe and mount it on the syringe pump.

• Position the needle tip at the specified distance from the collector.

• Set the syringe pump to the desired flow rate.

• Apply the high voltage to the needle tip to initiate the electrospinning process.

• Collect the nanofibers on the grounded collector.

• After deposition, carefully remove the nanofiber mat from the collector and dry it in an oven at a suitable temperature (e.g., 50°C for 4 hours) to remove any residual solvent.

Preparation of a PCL/TEG Blend Solution for Electrospinning

This protocol is adapted from a study on PCL/PEG blends.

Materials:

• Poly(ε-caprolactone) (PCL)

• Triethylene glycol (TEG)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

Procedure:

• Prepare a PCL solution by dissolving PCL in a 9:1 mixture of DCM:DMF at 40°C for 1 hour.[4]

• Add the desired amount of TEG to the PCL solution and stir for another hour to achieve a homogeneous solution.[4]

Electrospinning of PCL/TEG Nanofibers

Parameters:

• Applied Voltage: 20 kV[4]

• Distance to Collector: 15 cm[4]

Procedure:

• Follow the general electrospinning procedure outlined in section 3.2, using the PCL/TEG solution and the specified parameters.

Data Presentation

The following tables summarize quantitative data from studies on the effect of PEG concentration on nanofiber properties. This data can be used as a reference for expected trends when using TEG.

Table 1: Effect of PEG Concentration on the Diameter of PAN/Lignin Electrospun Nanofibers [5]

PAN/Lignin Ratio	PEG Concentration (wt%)	Average Nanofiber Diameter (nm)
8:2	10	345 ± 18
8:2	15	377 ± 8
8:2	20	553 ± 10
9:1	10	432 ± 120
9:1	15	540 ± 9
9:1	20	729 ± 90

Table 2: Effect of PEG-PPG-PEG Concentration on the Properties of PLA Nanofibers [3]

Sample ID	PEG-PPG-PEG Concentration (%)	Average Fiber Diameter (nm)	Porosity (%)
#S1	1	-	~70
#S2	5	-	~65
#S3	7	~300	~55
#S4	10	~450	~60
#S5	30	~1200	~75

Note: The relationship between additive concentration and fiber diameter is not always linear and can be influenced by other factors such as solution viscosity and conductivity.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the preparation and electrospinning of polymer/TEG nanofibers.

General workflow for electrospinning with TEG.

Logical Relationship: Effect of TEG on Nanofiber Properties

This diagram illustrates the logical relationships between the addition of TEG and the resulting properties of the electrospun nanofibers.

Influence of TEG on nanofiber characteristics.

Conclusion

Triethylene glycol holds potential as a valuable additive in the electrospinning of nanofibers for various applications in research, drug development, and beyond. While specific literature on TEG is not as abundant as for PEG, the provided protocols and data based on PEG offer a solid foundation for researchers to begin their investigations. The ability of TEG to act as a solvent, plasticizer, and porogen allows for the tuning of nanofiber properties to meet the demands of specific applications. Further research into the direct use of TEG in electrospinning is encouraged to fully elucidate its benefits and optimize its use in the fabrication of advanced nanomaterials.

References

• 1. Triethylene Glycol (TEG) - SPS | Solvents & Petroleum Service, Inc. [solventsandpetroleum.com]
• 2. productsandsolutions.pttgcgroup.com [productsandsolutions.pttgcgroup.com]
• 3. Preparation and Characterization of Poly(Lactic Acid)/Poly (ethylene glycol)-Poly(propyl glycol)-Poly(ethylene glycol) Blended Nanofiber Membranes for Fog Collection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preclinical evaluation of the polycaprolactone-polyethylene glycol electrospun nanofibers containing egg-yolk oil for acceleration of full thickness burns healing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Electrospun Polyacrylonitrile/Lignin/Poly(Ethylene Glycol)-Based Porous Activated Carbon Nanofiber for Removal of Nickel(II) Ion from Aqueous Solution | MDPI [mdpi.com]

Triethylene Glycol (TEG) as a High-Performance Heat Transfer Fluid in Laboratory Setups: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of triethylene glycol (TEG) as a heat transfer fluid in various laboratory settings. Its properties make it a versatile and often superior alternative to other common fluids, particularly in applications requiring stable, high-temperature conditions.

Introduction to Triethylene Glycol (TEG) as a Heat Transfer Fluid

Triethylene glycol is a colorless, odorless, and viscous liquid with the chemical formula C₆H₁₄O₄.[1][2] It is a member of the polyethylene (B3416737) glycol family and is recognized for its high boiling point, low volatility, and excellent thermal stability.[1][2] These characteristics make it an ideal candidate for a heat transfer fluid in laboratory equipment such as heating baths, circulators, and rotary evaporators, especially for applications requiring precise temperature control above the boiling point of water.[3][4]

Advantages of Triethylene Glycol:

• High Thermal Stability: TEG can be used effectively at temperatures up to 204°C (400°F) without significant degradation, surpassing the operational limits of ethylene (B1197577) and propylene (B89431) glycol.[3][5]

• Low Volatility: Its low vapor pressure minimizes evaporative losses and the generation of fumes, contributing to a safer and more stable laboratory environment.[2]

• Good Heat Transfer Efficiency: TEG offers superior heat transfer capabilities compared to other glycols, leading to more efficient heating and cooling processes.[3]

• Hygroscopic Nature: Its ability to absorb moisture can be advantageous in certain applications, though it also necessitates proper storage to prevent water absorption which can alter its properties.[2]

Limitations of Triethylene Glycol:

• Higher Viscosity: Compared to water and other glycols, TEG has a higher viscosity, which may require more powerful circulation pumps.[3]

• Hygroscopicity: While sometimes an advantage, its tendency to absorb atmospheric moisture requires that it be stored in tightly sealed containers to maintain its purity and performance.[6]

Physical and Thermal Properties of Triethylene Glycol

A comprehensive understanding of the physical and thermal properties of TEG is crucial for its effective and safe use. The following tables summarize key quantitative data.

Property	Value
Molecular Formula	C₆H₁₄O₄
Molecular Weight	150.17 g/mol
Appearance	Colorless, viscous liquid
Odor	Odorless to mild
Boiling Point	285 °C (545 °F)
Freezing/Melting Point	-7 °C (19.4 °F)
Flash Point (Closed Cup)	165 °C (329 °F)
Autoignition Temperature	371 °C (699.8 °F)
Density (at 20°C)	1.125 g/mL
Solubility in Water	Miscible

Table 1: General Physical Properties of Triethylene Glycol. [1][2][7][8]

Thermal Properties as a Function of Temperature

Temperature (°C)	Thermal Conductivity (W/m·K)	Specific Heat Capacity (J/g·K)	Dynamic Viscosity (mPa·s or cP)
20	~0.20	~2.18	47.8 - 48.2
25	0.194 - 0.256	2.22	-
40	-	2.28	17.39
60	-	2.38	-
80	-	2.47	-
100	-	2.56	-
120	-	2.65	-
140	-	2.74	-
160	-	2.83	-

Table 2: Thermal Properties of Pure Triethylene Glycol at Various Temperatures. [5][7][8][9][10] (Note: Data is compiled from various sources and experimental conditions; some values are interpolated.)

Comparison with Other Common Heat Transfer Fluids

The selection of an appropriate heat transfer fluid is critical for optimal performance and safety. This table provides a comparison between TEG, propylene glycol, and silicone oil.

Feature	Triethylene Glycol (TEG)	Propylene Glycol (PG)	Silicone Oil
Operating Temperature Range	-7°C to 204°C	-51°C to 121°C (inhibited)	-50°C to 250°C (and higher for specialized formulations)
Heat Transfer Efficiency	Good to Excellent	Good	Moderate
Viscosity	Moderate to High	Lower than TEG	Varies widely with grade
Toxicity	Low acute oral toxicity	Generally Recognized as Safe (GRAS) by the FDA	Generally low toxicity
Flammability	Combustible at high temperatures	Not flammable	Generally not flammable, high flash points
Water Solubility	Miscible	Miscible	Insoluble
Cost	Moderate	Lower than TEG	Higher than glycols
Primary Advantages	High thermal stability, low volatility	Low toxicity, good low-temperature performance	Wide temperature range, low volatility, chemically inert
Primary Disadvantages	Higher viscosity, hygroscopic	Lower thermal stability than TEG	Lower heat transfer efficiency, higher cost

Table 3: Comparison of Triethylene Glycol with Propylene Glycol and Silicone Oil. [3][11][12][13]

Experimental Protocols

Protocol for Setting Up and Using a Triethylene Glycol Heating Bath

This protocol outlines the steps for safely setting up and operating a laboratory heating bath using TEG.

Materials:

• Heating bath with temperature controller

• Triethylene glycol (laboratory grade)

• Magnetic stirrer and stir bar (optional, for improved heat distribution)

• Thermometer or temperature probe

• Appropriate personal protective equipment (PPE): safety goggles, lab coat, and chemical-resistant gloves.[3]

Procedure:

• Placement: Position the heating bath on a stable, level surface, away from flammable materials and drafts.[14]

• Filling: Carefully pour TEG into the bath reservoir. Fill to a level that will immerse the desired portion of the glassware without overflowing when the apparatus is in place. Avoid overfilling, as TEG will expand upon heating.

• Apparatus Setup: Place the flask or vessel to be heated into the bath. Ensure it is securely clamped and that the liquid level of the TEG is above the level of the reaction mixture within the flask.

• Stirring: If using a magnetic stirrer, place a stir bar in the TEG bath to ensure even temperature distribution.

• Heating: Turn on the heating bath and set the desired temperature. Use a thermometer or temperature probe to monitor the actual temperature of the TEG.

• Monitoring: Periodically check the temperature and the liquid level of the bath, especially during prolonged heating.

• Cooldown: After the procedure is complete, turn off the heater and allow the bath to cool to a safe temperature before removing the glassware.

• Storage: When not in use, cover the bath to prevent contamination and absorption of atmospheric moisture.

Protocol for a Closed-Loop Circulating System with Triethylene Glycol

This protocol is for using TEG in a closed-loop system with a circulator to heat or cool an external apparatus (e.g., a jacketed reactor).

Materials:

• Recirculating chiller/heater with a pump compatible with TEG's viscosity

• Triethylene glycol (laboratory grade)

• Insulated tubing compatible with TEG and the operating temperatures

• Hose clamps

• External apparatus (e.g., jacketed vessel, condenser)

• Appropriate PPE

Procedure:

• System Inspection: Ensure all tubing and connections are secure and free of leaks.

• Filling the Reservoir: Fill the circulator's reservoir with TEG to the manufacturer's recommended level.

• Connecting Tubing: Connect the outlet of the circulator to the inlet of the external apparatus and the outlet of the apparatus back to the circulator's return port using insulated tubing and secure hose clamps.[4]

• Priming the Pump: Follow the manufacturer's instructions to prime the pump and ensure the fluid is circulating through the entire loop without air pockets.

• Setting Temperature: Turn on the circulator and set the desired temperature.

• Operation: Monitor the system for any leaks and ensure a steady flow of TEG.

• Shutdown: Once the process is complete, turn off the circulator and allow the system to return to a safe temperature before disconnecting any tubing.

• Maintenance: Periodically check the condition and level of the TEG in the reservoir. If the fluid becomes discolored or contaminated, it should be replaced.

Material Compatibility

Proper material selection is crucial to prevent equipment degradation and ensure the purity of the heat transfer fluid.

Material Category	Compatible	Generally Compatible (Testing Recommended)	Not Recommended / Incompatible
Metals	Stainless Steel (304, 316), Aluminum, Copper, Brass	Carbon Steel	-
Plastics	PTFE, PFA, PVDF, HDPE, Polypropylene	Polycarbonate, Polysulfone	PVC, Polystyrene
Elastomers	Fluorosilicone (FVMQ), EPDM	Buna-N (Nitrile), Neoprene	Natural Rubber

Table 4: Material Compatibility of Triethylene Glycol. [15][16][17][18] (Note: Compatibility can be affected by temperature and specific grade of material. Always consult manufacturer's data.)

Safety, Handling, and Disposal

6.1. Safety Precautions:

• Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves, when handling TEG.[3]

• Work in a well-ventilated area to avoid inhalation of any potential vapors, especially at elevated temperatures.

• Keep TEG away from strong oxidizing agents.[19]

• In case of a spill, absorb the liquid with an inert material (e.g., vermiculite, sand) and dispose of it as chemical waste.[20]

6.2. Handling and Storage:

• Store TEG in tightly sealed containers in a cool, dry place to prevent water absorption.[20]

• Avoid prolonged exposure to high temperatures to prevent degradation.[6]

6.3. Disposal:

• Used TEG may be classified as hazardous waste, especially if contaminated with other chemicals.

• Dispose of used TEG in accordance with local, state, and federal regulations. Do not pour it down the drain.[19]

Visualizations

Caption: Workflow for a TEG heating bath setup.

Caption: Logical flow in a closed-loop TEG circulator system.

References

• 1. Triethylene glycol - Wikipedia [en.wikipedia.org]
• 2. TRIETHYLENE GLYCOL (TEG) - Ataman Kimya [atamanchemicals.com]
• 3. teamchem.co [teamchem.co]
• 4. polyscience.com [polyscience.com]
• 5. journals.iau.ir [journals.iau.ir]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Triethylene Glycol | C6H14O4 | CID 8172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. univarsolutions.com [univarsolutions.com]
• 9. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 10. ijera.com [ijera.com]
• 11. goglycolpros.com [goglycolpros.com]
• 12. Propylene Glycol vs Water Heat Transfer | Exploring Propylene Glycol vs Water Heat Transfer | Compare Fluids for Industrial Systems [heat-inc.com]
• 13. dakenchem.com [dakenchem.com]
• 14. polyscience.com [polyscience.com]
• 15. US4758367A - Triethylene glycol-based heat transfer fluids - Google Patents [patents.google.com]
• 16. marcorubber.com [marcorubber.com]
• 17. geotechenv.com [geotechenv.com]
• 18. graco.com [graco.com]
• 19. chempoint.com [chempoint.com]
• 20. relatherm.com [relatherm.com]

Application Notes and Protocols: Triethylene Glycol as a Humectant in Cosmetic and Personal Care Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethylene glycol (TEG) is a versatile and effective humectant used in a wide array of cosmetic and personal care products. Its hygroscopic nature, meaning its ability to attract and retain moisture, makes it a valuable ingredient in formulations designed to hydrate (B1144303) the skin and hair.[1][2][3] Chemically, TEG is a colorless, odorless, and viscous liquid with the formula C6H14O4.[2] Its molecular structure, featuring three ethylene (B1197577) glycol units, contributes to its high water solubility and humectant properties.[3] In cosmetic formulations, triethylene glycol also functions as a solvent, viscosity-decreasing agent, and fragrance ingredient.[2][4]

These application notes provide a comprehensive overview of the use of triethylene glycol as a humectant, including its performance characteristics, safety data, and detailed experimental protocols for its evaluation in cosmetic and personal care formulations.

Mechanism of Action

Humectants, such as triethylene glycol, function by drawing water from the dermis to the epidermis and, in humid conditions, from the surrounding environment. The hydroxyl groups in the TEG molecule form hydrogen bonds with water molecules, effectively holding them at the skin's surface. This action helps to increase the water content of the stratum corneum, the outermost layer of the skin, leading to improved skin hydration, flexibility, and a reduction in the appearance of fine lines and wrinkles.

Caption: Mechanism of Triethylene Glycol as a Humectant.

Data Presentation

Physical and Chemical Properties

Property	Value
Chemical Formula	C6H14O4
Molecular Weight	150.17 g/mol
Appearance	Colorless, viscous liquid
Odor	Odorless
Boiling Point	285 °C
Solubility	Soluble in water

Comparative Humectant Efficacy (Water Activity vs. Water Content)

Water Activity (a_w)	Glycerin Concentration (wt%)	Water Content (g H₂O / g glycerin)
0.10	89.5	0.12
0.20	82.0	0.22
0.30	75.5	0.32
0.40	69.0	0.45
0.50	63.0	0.59
0.60	56.5	0.77
0.70	49.5	1.02
0.80	41.0	1.44
0.90	29.0	2.45

Data adapted from studies on glycerol-water mixtures.[1][5]

Safety Profile

The Cosmetic Ingredient Review (CIR) Expert Panel has assessed triethylene glycol and concluded it is safe for use in cosmetic products.[6] It exhibits low oral and dermal toxicity. However, it is recommended that formulations containing triethylene glycol not be used on damaged skin, as this could lead to increased absorption and potential systemic effects.[4][7]

Endpoint	Result
Acute Oral Toxicity (LD50, rat)	15-22 g/kg
Dermal Irritation (rabbit)	Non-irritating
Ocular Irritation (rabbit)	Minimally irritating
Skin Sensitization	Not a sensitizer

Data sourced from CIR safety assessments and toxicological studies.[4][8]

Experimental Protocols

Protocol for Evaluating Humectant Efficacy (In-Vivo)

Objective: To quantify the skin hydration effect of a cosmetic formulation containing triethylene glycol using a Corneometer®.

Apparatus:

• Corneometer® CM 825

• Standard room with controlled temperature (20-22°C) and humidity (40-60%)

• Test formulation with triethylene glycol

• Control formulation (without triethylene glycol)

• Volunteer subjects with dry to normal skin

Procedure:

• Volunteer Acclimatization: Subjects should acclimate to the controlled environment for at least 30 minutes before measurements are taken.

• Baseline Measurement: Define two test areas on the volar forearm of each subject. Take three baseline Corneometer® readings for each area and calculate the average.

• Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the test formulation to one area and the control formulation to the other.

• Post-Application Measurements: Take Corneometer® readings at specified time points (e.g., 1, 2, 4, and 8 hours) after product application.

• Data Analysis: Calculate the percentage change in skin hydration from baseline for both the test and control formulations at each time point. Statistical analysis (e.g., t-test) should be performed to determine the significance of the results.

Caption: In-Vivo Humectant Efficacy Evaluation Workflow.

Protocol for Skin Irritation and Sensitization Testing (Human Repeat Insult Patch Test - HRIPT)

Objective: To assess the potential of a cosmetic formulation containing triethylene glycol to cause skin irritation or allergic contact sensitization.

Methodology: This protocol is a summary of the key phases of a standard HRIPT. It should be conducted by a qualified clinical research organization.

Phases:

• Induction Phase (3 weeks):

  • A small amount of the test material is applied to the skin of human volunteers (typically on the back) under an occlusive or semi-occlusive patch.

  • The patch is worn for 24-48 hours and then removed.

  • The application site is evaluated for any signs of irritation.

  • This procedure is repeated nine times over a three-week period at the same application site.

• Rest Phase (2 weeks):

  • A two-week period with no product application to allow for the development of any potential allergic response.

• Challenge Phase (1 week):

  • A patch with the test material is applied to a new, previously untreated skin site.

  • The patch is removed after 24-48 hours.

  • The challenge site is evaluated for any signs of an allergic reaction (e.g., redness, swelling, papules) at 48 and 72 hours post-application.

Interpretation: The absence of a reaction at the challenge site indicates that the formulation is unlikely to be a skin sensitizer.

Caption: Human Repeat Insult Patch Test (HRIPT) Phases.

Protocol for Formulation of a Moisturizing Lotion with Triethylene Glycol

Objective: To provide a basic framework for creating a stable oil-in-water (O/W) moisturizing lotion containing triethylene glycol.

Ingredients:

• Water Phase:

  • Deionized Water

  • Triethylene Glycol (as humectant)

  • Glycerin (optional, for additional humectancy)

  • Xanthan Gum (thickener)

• Oil Phase:

  • Carrier Oil (e.g., Jojoba Oil, Almond Oil)

  • Emulsifying Wax NF

  • Cetyl Alcohol (co-emulsifier and thickener)

• Cool-Down Phase:

  • Preservative (e.g., Phenoxyethanol)

  • Fragrance or Essential Oil (optional)

Procedure:

• Preparation: In separate heat-resistant beakers, weigh the ingredients for the water phase and the oil phase.

• Heating: Heat both phases in a water bath to 70-75°C.

• Emulsification: Once both phases have reached the target temperature, slowly add the water phase to the oil phase while mixing with a high-shear mixer (e.g., stick blender). Continue mixing for 2-3 minutes to form a stable emulsion.

• Cooling: Allow the emulsion to cool while stirring gently.

• Cool-Down Phase: When the temperature of the lotion is below 40°C, add the preservative and any fragrance or essential oils.

• Final Mixing and pH Adjustment: Mix thoroughly until all ingredients are fully incorporated. Check and adjust the pH to the desired range for skin compatibility (typically 4.5-5.5).

• Packaging: Pour the finished lotion into sterilized containers.

Caption: Oil-in-Water Moisturizing Lotion Formulation Workflow.

Conclusion

Triethylene glycol is a well-established and effective humectant for use in cosmetic and personal care formulations. Its ability to attract and retain moisture contributes to enhanced skin hydration. The safety of triethylene glycol in cosmetic applications is supported by comprehensive reviews, with the important consideration of avoiding its use on compromised skin. The provided protocols offer a framework for the evaluation and formulation of products containing triethylene glycol, enabling researchers and formulators to develop effective and safe moisturizing products.

References

• 1. Molecular Basis of Water Activity in Glycerol–Water Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Molecular Basis of Water Activity in Glycerol–Water Mixtures [frontiersin.org]
• 6. scielo.br [scielo.br]
• 7. scielo.br [scielo.br]
• 8. Reconstructed Human Epidermis: An Alternative Approach for In Vitro Bioequivalence Testing of Topical Products - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Triethylene Glycol in the Synthesis of Polyester Resins

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethylene glycol (TEG) is a linear diol commonly employed as a co-monomer in the synthesis of polyester (B1180765) resins. Its incorporation into the polymer backbone imparts distinct properties to the final resin, primarily due to the presence of flexible ether linkages in its structure. These characteristics make TEG a valuable component for tailoring the performance of polyester resins for a variety of applications, including flexible coatings, adhesives, and plasticizers. The longer chain length of TEG compared to ethylene (B1197577) glycol or propylene (B89431) glycol typically results in resins with lower crosslink density, enhanced flexibility, and improved impact resistance.

These application notes provide detailed protocols for the synthesis of unsaturated polyester resins utilizing triethylene glycol. The methodologies cover a typical two-stage polycondensation reaction and outline the characterization of the resulting resin.

Key Applications of Triethylene Glycol in Polyester Resins

The inclusion of triethylene glycol in polyester resin formulations offers several advantages:

• Increased Flexibility and Toughness: The ether linkages in TEG contribute to a more flexible polymer chain, resulting in resins with lower modulus and higher elongation at break. This is particularly beneficial for applications requiring non-rigid materials.

• Improved Impact Strength: The enhanced flexibility often translates to improved impact resistance, making the polyester resin less brittle.

• Controlled Viscosity: TEG can be used to modify the viscosity of the uncured resin, which is a critical parameter for processing and application.

• Enhanced Solubility: The polarity imparted by the ether groups can improve the solubility of the polyester in certain solvents.

Experimental Protocols

This section details the experimental procedures for the synthesis of an unsaturated polyester resin using triethylene glycol, phthalic anhydride, and maleic anhydride.

Materials and Equipment

Materials:

• Triethylene Glycol (TEG), reagent grade

• Phthalic Anhydride (PA), reagent grade

• Maleic Anhydride (MA), reagent grade

• p-Toluenesulfonic acid (PTSA) or other suitable catalyst

• Hydroquinone (B1673460) (inhibitor)

• Styrene (B11656) (reactive diluent)

• Nitrogen gas (inert atmosphere)

• Toluene (for azeotropic removal of water, optional)

Equipment:

• Three-necked round-bottom flask

• Mechanical stirrer

• Heating mantle with temperature controller

• Condenser with a Dean-Stark trap (if using azeotropic removal) or a simple condenser

• Thermometer

• Nitrogen inlet

• Vacuum pump (for later stages of polycondensation)

Synthesis of Unsaturated Polyester Resin (Two-Stage Melt Polycondensation)

This protocol is a general guideline. The molar ratios of reactants can be adjusted to achieve desired resin properties. A typical molar ratio of (PA + MA) to TEG is approximately 1:1.1, providing a slight excess of the glycol to compensate for any losses during the reaction and to ensure hydroxyl end-groups. The ratio of PA to MA will determine the degree of unsaturation and, consequently, the reactivity of the resin during curing.

Stage 1: Esterification

• Reactor Setup: Assemble the reaction apparatus in a fume hood. Ensure all glassware is dry.

• Charging Reactants: Charge the three-necked flask with phthalic anhydride, maleic anhydride, and triethylene glycol. A representative molar ratio would be 0.5 moles of phthalic anhydride, 0.5 moles of maleic anhydride, and 1.1 moles of triethylene glycol.

• Inert Atmosphere: Start a slow stream of nitrogen gas through the flask to maintain an inert atmosphere and prevent oxidation.

• Heating and Stirring: Begin stirring the mixture and gradually heat the flask using the heating mantle.

• First Exotherm: The reaction between the anhydrides and the glycol is exothermic. Control the heating to maintain a steady temperature rise to approximately 150-160°C.

• Holding Temperature: Hold the reaction temperature at 150-160°C for about 1-2 hours. During this stage, the anhydrides react with the glycol to form half-esters. Water of condensation will begin to be evolved.

• Monitoring: The progress of the esterification can be monitored by measuring the acid value of the reaction mixture at regular intervals.

Stage 2: Polycondensation

• Temperature Increase: After the initial esterification, gradually increase the temperature to 180-210°C.[1]

• Water Removal: Water produced during the condensation reaction needs to be continuously removed to drive the reaction to completion. This can be achieved by:

  • Direct Distillation: The water will distill out of the reaction mixture and can be collected in the condenser.

  • Azeotropic Distillation: If using toluene, the water will be removed as an azeotrope and collected in the Dean-Stark trap.

• Catalyst Addition: Once the reaction temperature has stabilized, a catalyst such as p-toluenesulfonic acid (approximately 0.05-0.1% by weight of the reactants) can be added to accelerate the polycondensation.

• Vacuum Application (Optional): In the later stages of the reaction, a vacuum can be applied to facilitate the removal of the final traces of water and volatile by-products, thereby increasing the molecular weight of the polyester.

• Monitoring: Continue to monitor the reaction by measuring the acid value and viscosity. The reaction is typically considered complete when the acid value drops to a predetermined level (e.g., 20-30 mg KOH/g).

• Cooling and Inhibition: Once the desired acid value is reached, cool the reactor to about 120°C. Add a small amount of hydroquinone (e.g., 100-200 ppm) to inhibit premature cross-linking.

• Dilution: While the resin is still warm and has a lower viscosity, it can be diluted with a reactive diluent like styrene (typically to a resin to styrene ratio of 70:30 or 60:40 by weight) to obtain the final unsaturated polyester resin.

Data Presentation

The properties of the final polyester resin are highly dependent on the specific molar ratios of the reactants and the reaction conditions. The following table provides an illustrative comparison of properties that might be expected when using different glycols in the synthesis of unsaturated polyester resins.

Property	Ethylene Glycol (EG) Based Resin	Propylene Glycol (PG) Based Resin	Triethylene Glycol (TEG) Based Resin
Appearance	Often a soft solid at room temperature	Viscous liquid	Viscous liquid
Flexibility	Brittle	Moderately Flexible	Highly Flexible
Tensile Strength (MPa)	Higher	Moderate	Lower
Elongation at Break (%)	Lower	Moderate	Higher
Impact Strength (kJ/m²)	Lower	Moderate	Higher
Glass Transition Temp. (Tg, °C)	Higher	Moderate	Lower
Viscosity (uncured, cP)	Higher	Moderate	Lower

Note: The values in this table are qualitative and for comparative purposes. Actual values will vary based on the specific formulation and synthesis process.

Visualization of Workflow and Reaction

Experimental Workflow

Caption: Workflow for the synthesis of TEG-based unsaturated polyester resin.

Polycondensation Reaction Signaling Pathway

Caption: Polycondensation reaction of TEG and a diacid to form a polyester.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]

Application Notes and Protocols for Lab-Scale Natural Gas Dehydration Using Triethylene Glycol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethylene glycol (TEG) is a widely utilized liquid desiccant for removing water from natural gas streams, a critical process to prevent hydrate (B1144303) formation and corrosion in pipelines and processing equipment.[1][2] In laboratory settings, simulating and optimizing this dehydration process is essential for research, process development, and the evaluation of new materials or conditions. These application notes provide a detailed protocol for conducting natural gas dehydration using TEG on a laboratory scale, including the subsequent regeneration of the TEG.

The protocols outlined below are designed for a non-hazardous simulated natural gas stream (e.g., nitrogen or methane (B114726) saturated with water vapor). Researchers working with actual natural gas or sour gas mixtures must implement additional safety protocols to address flammability, toxicity, and high-pressure hazards.

Principle of TEG Dehydration

The dehydration process relies on the hygroscopic nature of triethylene glycol. When a wet gas stream comes into contact with lean (dry) TEG, water vapor is absorbed from the gas into the glycol. This is a physical absorption process driven by the difference in water partial pressure between the gas and the liquid TEG.[3] The efficiency of water removal is influenced by several factors, including the concentration of the lean TEG, the contact time between the gas and liquid, the operating temperature, and the pressure of the system.[4]

The water-rich TEG can be regenerated by heating it to its boiling point, which drives off the absorbed water as steam.[2] The regenerated, lean TEG is then cooled and can be reused in the dehydration process, creating a continuous cycle.

Experimental Setups

A laboratory-scale TEG dehydration and regeneration system can be constructed using standard laboratory glassware and equipment. The setup consists of two main sections: the absorption (dehydration) unit and the regeneration unit.

Absorption (Dehydration) Unit

The absorption unit is designed to bring the wet gas stream into intimate contact with the lean TEG. A typical lab-scale setup includes:

• Gas Inlet and Humidifier: A compressed gas cylinder (e.g., nitrogen or methane) with a regulator and mass flow controller to provide a steady flow of the simulated natural gas. The gas is bubbled through a water-filled flask (humidifier) to saturate it with water vapor.

• Gas-Liquid Contactor (Absorber): A packed glass column (e.g., 50 mm diameter, 500 mm length) filled with inert packing material like Raschig rings or glass beads to provide a large surface area for mass transfer.

• Lean TEG Inlet: A peristaltic pump is used to deliver a controlled flow of lean TEG to the top of the absorption column. Peristaltic pumps are suitable for handling viscous fluids like TEG.[1][5]

• Gas and Liquid Outlets: The dried gas exits from the top of the column, and the rich TEG is collected from the bottom.

Regeneration Unit

The regeneration unit is designed to heat the rich TEG to remove the absorbed water. A typical lab-scale setup includes:

• Heating Mantle and Round Bottom Flask: A three-neck round bottom flask containing the rich TEG is heated using a heating mantle with a temperature controller.

• Distillation Column: A short, packed distillation column (e.g., Vigreux column) is fitted to the central neck of the flask to separate the water vapor from the TEG.

• Condenser: A condenser is attached to the top of the distillation column to cool the water vapor and collect the distilled water.

• Lean TEG Collection: The regenerated, lean TEG remains in the round bottom flask and can be cooled and reused.

Detailed Experimental Protocols

Protocol for Natural Gas Dehydration

• System Preparation:

  • Assemble the gas absorption apparatus as described in section 3.1 in a well-ventilated fume hood.

  • Ensure all glassware is clean and dry.

  • Prepare a lean TEG solution (typically 99 wt% TEG, 1 wt% water).

• Experimental Procedure:

  • Fill the gas humidifier with deionized water.

  • Start the flow of the simulated natural gas at a controlled rate (e.g., 1-5 L/min) through the humidifier and then into the bottom of the absorption column.

  • Allow the gas to flow for 15-20 minutes to ensure the system is purged and the gas is saturated with water.

  • Begin pumping the lean TEG solution into the top of the absorption column at a controlled rate (e.g., 5-20 mL/min).

  • Collect the rich TEG from the bottom of the column.

  • After a steady state is reached (approximately 30-60 minutes), collect a sample of the dry gas from the outlet at the top of the column.

  • Analyze the water content of the inlet and outlet gas streams using a suitable analytical method (see section 5.0).

  • Continue the experiment for a desired duration, collecting rich TEG for regeneration.

  • At the end of the experiment, stop the gas and TEG flow, and safely disassemble the apparatus.

Protocol for TEG Regeneration

• System Preparation:

  • Assemble the distillation apparatus as described in section 3.2 in a fume hood.

  • Place the collected rich TEG into the round bottom flask.

• Experimental Procedure:

  • Begin heating the rich TEG using the heating mantle. Set the temperature controller to a temperature that will bring the solution to a gentle boil (the boiling point will depend on the water content). Do not exceed 204°C (400°F) to prevent thermal degradation of the TEG.[2]

  • Start the flow of cooling water through the condenser.

  • As the TEG solution heats up, water will begin to vaporize, rise through the distillation column, and condense in the condenser.

  • Collect the distilled water in a receiving flask.

  • Continue the distillation until the rate of water collection significantly decreases, indicating that most of the water has been removed.

  • Turn off the heating mantle and allow the regenerated TEG to cool to room temperature.

  • The regenerated TEG can be analyzed for its water content and reused for dehydration experiments.

Analytical Methods for Water Content Determination

The accurate determination of water content in the gas streams is crucial for evaluating the efficiency of the dehydration process. Suitable methods for laboratory-scale analysis include:

• Karl Fischer Titration: This is a highly accurate and specific method for determining the water content in both gas and liquid samples.[6]

• Chilled Mirror Hygrometer: This instrument measures the dew point of the gas, which can be correlated to the water content.

• Tunable Diode Laser Absorption Spectroscopy (TDLAS): A spectroscopic method that provides real-time, non-contact measurement of water vapor concentration.[7]

Data Presentation

The quantitative data from the dehydration experiments should be organized in a clear and structured manner to facilitate comparison and analysis.

Table 1: Experimental Conditions for TEG Dehydration

Parameter	Value	Units
Gas Flow Rate	2.0	L/min
TEG Flow Rate	10	mL/min
Absorber Temperature	25	°C
Absorber Pressure	1	atm
Lean TEG Concentration	99.5	wt%

Table 2: Water Removal Efficiency

Parameter	Inlet Gas	Outlet Gas	Units
Water Content	17,300	1,500	ppmv
Water Removal Efficiency	\multicolumn{2}{c	}{91.3 }	%

Note: The values in the tables are representative and will vary depending on the specific experimental conditions.

Visualizations

Experimental Workflow

Caption: Experimental workflow for lab-scale TEG dehydration and regeneration.

TEG Dehydration and Regeneration Cycle

Caption: TEG dehydration and regeneration cycle.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, lab coat, and chemical-resistant gloves when handling triethylene glycol.

• Ventilation: Conduct all experiments in a well-ventilated laboratory fume hood to avoid inhalation of any vapors.

• Heating: Use a heating mantle with a temperature controller for heating the TEG. Avoid open flames. Do not heat TEG above its decomposition temperature of 204°C (400°F).[2]

• Spills: In case of a spill, absorb the TEG with an inert material and dispose of it according to your institution's chemical waste disposal procedures.

• Material Compatibility: Ensure that all materials in contact with TEG are compatible. TEG is generally compatible with glass and stainless steel.

• Gas Handling: Handle compressed gas cylinders with care and ensure they are properly secured. Follow all institutional guidelines for the safe handling of flammable gases if methane is used.

References

• 1. vurup.sk [vurup.sk]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. mdpi.com [mdpi.com]
• 5. Investigation of natural gas dehydration process using triethylene glycol (TEG) based on statistical approach [ouci.dntb.gov.ua]
• 6. dspace.vut.cz [dspace.vut.cz]
• 7. Water-Cooled Thermoelectric Generators for Improved Net Output Power: A Review | MDPI [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Laboratory-Scale Removal of Water from Triethylene Glycol

Welcome to the Technical Support Center for laboratory-scale purification of triethylene glycol (TEG). This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on removing water from TEG for moisture-sensitive applications.

Frequently Asked Questions (FAQs)

Q1: Why is it necessary to remove water from triethylene glycol (TEG) for my experiments?

A1: Triethylene glycol is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1] In moisture-sensitive chemical reactions, such as those involving organometallic reagents (e.g., Grignard reagents), certain catalysts, or other water-reactive compounds, the presence of water can quench the reaction, lead to the formation of unwanted byproducts, or significantly reduce the reaction yield and reproducibility. For highly sensitive applications, a water content below 50 ppm is often recommended.[2]

Q2: What are the primary laboratory methods for drying TEG?

A2: The most common and effective methods for drying TEG in a laboratory setting are:

• Drying with Molecular Sieves: A convenient method for removing residual water.[1]

• Vacuum Distillation: Suitable for removing water and other volatile impurities from the high-boiling point TEG.[1]

• Azeotropic Distillation: This method involves using an entrainer, such as toluene (B28343), to form a lower-boiling azeotrope with water, which is then removed by distillation.[1]

Q3: What type of molecular sieves should I use for drying TEG?

A3: 4Å (angstrom) molecular sieves are generally recommended for drying TEG. Their pore size is effective at trapping smaller water molecules while excluding the larger TEG molecules.[1]

Q4: How can I accurately determine the water content in my dried TEG?

A4: The most precise and widely accepted method for quantifying trace amounts of water in organic solvents is the Karl Fischer titration.[3] This technique can accurately measure water content down to the parts-per-million (ppm) level.

Q5: How should I properly store dried triethylene glycol?

A5: Dried TEG should be stored under an inert atmosphere, such as nitrogen or argon, in a tightly sealed container. A flask with a septum-lined cap is ideal as it allows for the anhydrous transfer of the solvent via a syringe or cannula. Storing the dried TEG over freshly activated molecular sieves can help maintain its dryness.

Troubleshooting Guide

Problem	Possible Causes	Solutions
Reaction failure or low yield	High moisture content in the TEG is quenching sensitive reagents or catalysts.	1. Verify Water Content: Before use, confirm the water content of your TEG using Karl Fischer titration. 2. Re-dry the Solvent: Utilize one of the detailed protocols below to achieve the required low moisture level (e.g., <50 ppm for highly sensitive reactions).[2] 3. Ensure Anhydrous Conditions: Rigorously dry all glassware (oven-dried or flame-dried) and perform the reaction under a positive pressure of an inert gas like nitrogen or argon.[2]
Molecular sieves appear to be ineffective	1. The sieves were not properly activated and still contain water. 2. An insufficient quantity of sieves was used. 3. Inadequate contact time between the sieves and the TEG.	1. Reactivate the Molecular Sieves: Heat the sieves in a muffle furnace or under vacuum as detailed in Protocol 1.[1] 2. Use a Sufficient Amount: Typically, 10-20% of the solvent's weight by volume is recommended.[1] 3. Allow for Adequate Time: Let the TEG stand over the sieves for at least 24-48 hours, with occasional swirling.[1]
"Bumping" during vacuum distillation	Uneven heating or a lack of nucleation sites in the high-boiling liquid. Standard boiling chips are ineffective under vacuum.	1. Ensure Smooth Stirring: Use a magnetic stirrer and stir bar to ensure even heating and smooth boiling.[1] 2. Gradual Heating: Heat the distillation flask gently and gradually. 3. Proper Glassware: Use a Claisen adapter to minimize the chances of bumped liquid contaminating the distillate.[4]
Azeotropic distillation is not removing water effectively	1. An improper water-to-entrainer (toluene) ratio. 2. Inefficient separation of the azeotrope.	1. Use an Appropriate Volume of Toluene: Ensure enough toluene is present to form the azeotrope with all the water. 2. Efficient Apparatus Setup: Use a Dean-Stark apparatus to effectively collect and separate the condensed water.

Data Presentation: Comparison of TEG Drying Methods

Method	Typical Final Water Content (ppm)	Approximate Time Required	Suitable Scale	Advantages	Disadvantages
Molecular Sieves (4Å)	< 15 ppm[2]	24-72 hours (up to 1 week for <15 ppm)[2]	Small to medium (mL to L)	- Simple setup - Can achieve very low water content - Sieves are reusable after reactivation	- Can be slow - Sieves require proper activation - Finite water-absorbing capacity
Vacuum Distillation	< 20 ppm[1]	2-4 hours	Small to large (mL to several L)	- Highly effective for removing water and other volatile impurities[1] - Relatively fast	- Requires specialized glassware and a vacuum pump[1] - Risk of "bumping"[1] - Potential for thermal degradation if not carefully controlled[1]
Azeotropic Distillation (with Toluene)	< 50 ppm[1]	2-3 hours[2]	Medium to large (>100 mL)	- Effective for removing larger quantities of water[2] - Can be faster than using molecular sieves[1]	- Introduces a second solvent (toluene) that may need to be removed[1] - Toluene is flammable and has associated health risks[1] - Requires a specific apparatus (e.g., Dean-Stark)[1]

Experimental Protocols

Protocol 1: Drying TEG with 4Å Molecular Sieves

Objective: To reduce the water content of TEG to below 50 ppm.

Materials:

• Triethylene Glycol (TEG)

• 4Å Molecular Sieves

• Muffle furnace or vacuum oven

• Schlenk flask or other sealable, dry glassware

• Inert gas supply (Nitrogen or Argon)

• Desiccator

Methodology:

• Activation of Molecular Sieves:

  • Place the 4Å molecular sieve beads in a suitable flask or dish.

  • Heat in a muffle furnace at 350°C for at least 8 hours under a slow stream of dry nitrogen or argon.[1]

  • Alternatively, heat the sieves in a flask under vacuum at 150-200°C for at least 5-8 hours.[1]

  • Allow the sieves to cool to room temperature in a desiccator over a strong desiccant or under a stream of inert gas before use.[1]

• Drying Procedure:

  • Add the activated 4Å molecular sieves (approximately 10-20% of the TEG weight by volume) to a dry Schlenk flask.[1]

  • Under an inert atmosphere, transfer the TEG into the flask containing the molecular sieves.

  • Seal the flask and allow it to stand for at least 24-48 hours, with occasional swirling.[1] For highly critical applications requiring water content below 15 ppm, a drying time of up to one week may be necessary.[2]

  • For verification, a small aliquot can be carefully removed for Karl Fischer titration.

  • Transfer the dried TEG to a suitable storage vessel under an inert atmosphere.

Protocol 2: Drying TEG by Vacuum Distillation

Objective: To purify TEG by removing water and other volatile impurities.

Materials:

• Round-bottom flask

• Claisen adapter

• Short-path distillation head with a condenser and receiving flask

• Vacuum adapter

• Cold trap and vacuum pump

• Heating mantle with a magnetic stirrer

• Magnetic stir bar

• Thermometers

• Vacuum grease

Methodology:

• Apparatus Setup:

  • Assemble the vacuum distillation apparatus, ensuring all joints are properly sealed with a thin layer of vacuum grease. A Claisen adapter is recommended to prevent bumping.[4]

  • Place the TEG and a magnetic stir bar into the distillation flask. Do not use boiling stones, as they are ineffective under vacuum.[4]

• Distillation Procedure:

  • Begin stirring the TEG.

  • Gradually apply the vacuum. A stable vacuum should be achieved before heating.

  • Once the vacuum is stable, begin to gently heat the distillation flask with the heating mantle.[4]

  • Collect and discard the initial fraction, which will primarily consist of water and other low-boiling impurities.

  • Monitor the temperature at the distillation head. Collect the main fraction of purified, dry TEG when the temperature stabilizes at the expected boiling point for TEG at the applied pressure.

  • Discontinue the distillation before the flask boils to dryness to avoid the concentration of potentially unstable residues.[4]

  • Remove the heating mantle and allow the apparatus to cool completely to room temperature before slowly and carefully releasing the vacuum.[4]

Protocol 3: Drying TEG by Azeotropic Distillation

Objective: To remove a significant amount of water from TEG using an azeotropic entrainer.

Materials:

• Round-bottom flask

• Dean-Stark apparatus

• Condenser

• Heating mantle with a magnetic stirrer

• Magnetic stir bar

• Toluene (entrainer)

Methodology:

• Apparatus Setup:

  • Set up the distillation apparatus with the Dean-Stark trap positioned between the reaction flask and the condenser.

  • Place the TEG, toluene (typically 10-20% by volume), and a magnetic stir bar into the round-bottom flask.

• Distillation Procedure:

  • Begin stirring and heat the mixture to reflux.

  • The toluene-water azeotrope will begin to distill and collect in the Dean-Stark trap.

  • As the vapor condenses, it will separate into two layers in the trap: a lower aqueous layer and an upper toluene layer.

  • The excess toluene will overflow from the trap and return to the distillation flask.

  • Continue the distillation until no more water collects in the trap.

  • Allow the apparatus to cool. The dried TEG-toluene mixture can then be used, or the toluene can be removed by further distillation.

Visualization

Caption: Workflow for selecting a suitable method for drying triethylene glycol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. byjus.com [byjus.com]
• 4. benchchem.com [benchchem.com]

Purification of triethylene glycol for high-purity applications

This guide is intended for researchers, scientists, and drug development professionals who require high-purity triethylene glycol (TEG) for their experiments. Here you will find answers to frequently asked questions and troubleshooting guidance for common issues encountered during TEG purification.

Frequently Asked Questions (FAQs)

Q1: What are the typical impurities found in commercial-grade triethylene glycol?

A1: Commercial-grade TEG can contain various impurities that may interfere with sensitive applications. These include:

• Water: As a hygroscopic substance, TEG readily absorbs moisture from the atmosphere.[1][2]

• Other Glycols: The manufacturing process often results in the presence of related ethylene (B1197577) glycols such as monoethylene glycol (MEG), diethylene glycol (DEG), and tetraethylene glycol.[3][4]

• Oxidation and Degradation Products: Exposure to high temperatures, oxygen, or oxidizing agents can lead to the formation of organic acids (e.g., formic, acetic, glycolic acid) and aldehydes.[5][6]

• Hydrocarbons: In industrial applications like natural gas dehydration, TEG can absorb aromatic hydrocarbons (BTEX: benzene, toluene, ethylbenzene, and xylene).[4]

• Process-Related Impurities: These can include residual solvents and inorganic salts.[6][7]

Q2: What level of purity can I expect from commercial TEG and what is achievable with purification?

A2: Standard commercial grades of TEG typically have a purity of ≥99.0%.[1] For high-purity applications, it is often necessary to implement additional purification steps to remove trace impurities. Through methods like fractional vacuum distillation, it is possible to achieve a purity of ≥99.5% and significantly reduce water and other glycol content.[8][9]

Q3: Which analytical methods are best for assessing the purity of my TEG?

A3: Gas chromatography (GC) is the standard for analyzing TEG purity.[3]

• Gas Chromatography-Flame Ionization Detection (GC-FID): This is a robust and widely available method for quantifying volatile impurities.[4][10]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is excellent for both identifying and quantifying known and unknown volatile and semi-volatile impurities.[3][10][11] Other complementary techniques include High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) and Quantitative Nuclear Magnetic Resonance (qNMR).[10]

Troubleshooting Guide

This section addresses common problems encountered during the purification and use of high-purity TEG.

Problem: Discoloration of TEG (Yellowing or Darkening)

Q4: My TEG has turned yellow or brown after distillation. What is the cause and how can I prevent it?

A4: Discoloration is a common sign of thermal degradation.[4]

• Probable Cause: TEG is susceptible to degradation at high temperatures (above 204°C or 400°F), especially in the presence of oxygen.[6][12][13] This leads to the formation of color bodies.[14]

• Solution:

  • Use Vacuum Distillation: Lowering the pressure significantly reduces the boiling point of TEG, thereby preventing thermal decomposition.[5][14]

  • Maintain an Inert Atmosphere: Before heating, ensure your distillation setup is free of leaks and purged with an inert gas like nitrogen to eliminate oxygen.[5][6]

  • Control pH: Adjusting the pH of the TEG to between 6 and 8.5 before distillation can help inhibit the formation of color impurities.[14]

Problem: Incomplete Water Removal

Q5: I'm having trouble achieving the desired low water content in my purified TEG. What should I check?

A5: Inefficient water removal can compromise experiments where an anhydrous solvent is required.

• Probable Causes:

  • Insufficient vacuum during distillation.

  • Leaks in the distillation apparatus.[5]

  • Inefficient fractionating column.[5]

  • Inadequate reboiler temperature in industrial setups.[15]

• Solutions:

  • Verify Vacuum System: Ensure your vacuum pump is performing correctly and can achieve the necessary pressure to lower the boiling point of water sufficiently for removal.[5]

  • Check for Leaks: Carefully inspect all joints and seals in your distillation setup. Use high-vacuum grease where appropriate.[5]

  • Improve Distillation Efficiency: Use an efficient fractionating column (e.g., Vigreux) and ensure a slow, controlled distillation rate.[5] For industrial systems, increasing the reboiler temperature (not exceeding 204°C) or using stripping gas can improve water removal.[15][16]

Problem: Foaming During Purification or Use

Q6: My TEG is foaming during heating or when gas is passed through it. What could be the cause?

A6: Foaming is typically caused by the presence of contaminants.

• Probable Causes:

  • Solid Particulates: Fine solids can lead to foaming.[6]

  • Inorganic Salts: Water-soluble inorganic salts can promote foaming.[6][7]

  • Hydrocarbon Contamination: Heavy hydrocarbons can accumulate and cause foaming.[6]

  • Degradation Products: Acidic byproducts from TEG degradation can contribute to foaming issues.[12]

• Solutions:

  • Filtration: Use mechanical or ultrafiltration to remove fine particulates.[8][17]

  • Activated Carbon Treatment: Passing the TEG through a bed of activated carbon can effectively remove dissolved hydrocarbons and some degradation products.[8][18][19]

  • Control Operating Conditions: In gas applications, avoid high gas velocity and large temperature differentials, which can exacerbate foaming.[12][15]

Data Presentation

Table 1: Typical Specifications of High-Purity Triethylene Glycol

Parameter	Specification	Test Method
TEG Content (wt %)	≥ 99.0	GC
Diethylene Glycol (wt %)	≤ 1.0	GC
Water Content (wt %)	≤ 0.05	Karl Fischer
Color (Pt-Co)	≤ 25	ASTM D1209
Acidity as Acetic Acid (ppm)	≤ 14	Titration
Specific Gravity (20/20°C)	1.124 – 1.126	Densitometry
Data compiled from various sources.[1]

Table 2: Boiling Point of Triethylene Glycol at Reduced Pressures

Pressure (mmHg)	Boiling Point (°C)
760	285 - 288
100	~220
50	~200
13	~178
3	~155
Data compiled from various sources.[2][9][13]

Experimental Protocols

Protocol 1: Fractional Vacuum Distillation of Triethylene Glycol

Objective: To purify commercial-grade TEG to ≥99.5% purity by removing water, other glycols, and less volatile impurities.

Materials:

• Commercial-grade Triethylene Glycol

• Round-bottom flask

• Fractionating column (e.g., Vigreux)

• Distillation head with thermometer

• Condenser

• Receiving flask

• Heating mantle with magnetic stirring

• Vacuum pump with a pressure gauge

• Inert gas (Nitrogen or Argon)

• Boiling chips or magnetic stir bar

Procedure:

• Apparatus Setup: Assemble the fractional distillation apparatus. Ensure all glass joints are properly sealed.

• Inert Atmosphere: Purge the system with an inert gas to remove oxygen.

• Charging the Flask: Fill the round-bottom flask no more than two-thirds full with the TEG to be purified. Add boiling chips or a magnetic stir bar.[5]

• Applying Vacuum: Gradually apply vacuum to the system, aiming for a pressure that will bring the TEG's boiling point into a range that prevents thermal degradation (e.g., below 200°C).

• Heating: Begin gentle heating of the flask while stirring.

• Collecting Fractions:

  • Fore-run: Collect the initial, lower-boiling fraction, which will primarily contain water and any volatile solvents.

  • Main Fraction: As the temperature at the distillation head stabilizes at the boiling point of TEG for the applied pressure, switch to a clean receiving flask to collect the purified product.

  • Final Fraction: Stop the distillation before the flask runs dry to avoid concentrating potentially unstable residues.[5]

• Cooling and Storage: Allow the apparatus to cool completely under the inert atmosphere before dismantling. Store the purified TEG in a tightly sealed container under an inert atmosphere to prevent water absorption.

Protocol 2: Activated Carbon Treatment for Hydrocarbon Removal

Objective: To remove dissolved hydrocarbons and color bodies from TEG.

Materials:

• Contaminated Triethylene Glycol

• Granular Activated Carbon

• Glass chromatography column or filter funnel

• Erlenmeyer flask

• Filter paper

Procedure:

• Prepare Carbon Bed: Pack a glass column with granular activated carbon. Alternatively, create a filter bed in a funnel.

• Pass TEG through Carbon: Slowly pass the contaminated TEG through the activated carbon bed. The contact time is crucial for effective adsorption.[19]

• Recirculate if Necessary: For higher levels of contamination, it may be necessary to recirculate the TEG through the carbon bed multiple times.

• Monitor Purity: The effectiveness of the treatment can often be visually assessed by a reduction in color. For quantitative analysis, use GC-MS or GC-FID.

• Filtration: After treatment, filter the TEG to remove any fine carbon particles.

Visualizations

Caption: A typical workflow for the purification of triethylene glycol.

Caption: A troubleshooting decision tree for common TEG purification issues.

References

• 1. bisleyinternational.com [bisleyinternational.com]
• 2. productsandsolutions.pttgcgroup.com [productsandsolutions.pttgcgroup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. projekter.aau.dk [projekter.aau.dk]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. US9718752B2 - Process for the separation of an alkylene glycol - Google Patents [patents.google.com]
• 8. News - TRIETHYLENE GLYCOL DEHYDRATION UNIT FOR PROCESSING NATURAL GAS（2） [rtgastreat.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. gcms.cz [gcms.cz]
• 12. scribd.com [scribd.com]
• 13. KR20170082709A - Process For The Purification Of Triethylene glycol - Google Patents [patents.google.com]
• 14. US3847754A - Recovery of glycols from mixed glycol composition by distillation with acid treatment - Google Patents [patents.google.com]
• 15. 5 Troubleshooting Tips for Natural Gas Dehydration Equipment When You Aren't Meeting Dew Point | Kimray [kimray.com]
• 16. ep.liu.se [ep.liu.se]
• 17. Solvent Extraction Method: Principles, Applications, And Advantages [vinanhatrang.com]
• 18. physchemres.org [physchemres.org]
• 19. parker.com [parker.com]

Preventing triethylene glycol foaming in experimental setups.

Technical Support Center: Triethylene Glycol (TEG) Foaming

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting information and frequently asked questions to prevent and resolve foaming issues in experimental setups utilizing triethylene glycol.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments.

Q1: My TEG system has suddenly started foaming. What is the most likely cause?

A1: Sudden foaming is typically linked to a change in the system, most often the introduction of contaminants. The primary factor affecting TEG foaming is the presence of impurities.[1]

• Check for Contaminants: The most common culprits are liquid hydrocarbons, compressor oils, suspended solids, and chemical additives from upstream processes.[2][3] Even corrosion inhibitors or other antifoaming agents can themselves induce foaming.[1]

• Review Operational Parameters: Verify that there have been no recent changes in operating conditions such as gas flow rate, temperature, or pressure.[4] Abrupt pressure variations can trigger foaming.[1]

Q2: I suspect contamination is causing the foaming. What should I check first?

A2: A systematic approach is crucial. Based on their impact, you should investigate potential contaminants in the following order: chemical additives, solid impurities, and water-soluble inorganic salts.[5]

• Upstream Chemical Additives: Verify if any corrosion inhibitors, foam inhibitors, or other surfactants have been recently introduced or changed upstream. These additives can significantly reduce the surface tension of TEG, promoting stable foam.[1]

• Solid Particulates: Check filtration systems. The presence of fine, suspended solids like iron sulfide (B99878) (FeS), calcium carbonate (CaCO3), or corrosion products provides nucleation sites for bubbles, stabilizing foam.[2][4]

• Liquid Hydrocarbons: Ensure that upstream separators are functioning correctly to remove liquid hydrocarbons and compressor oils.[6][7]

• pH Level: Test the pH of your glycol solution. The optimal operating pH should be between 7.0 and 7.5. A pH above 8.5 can cause the saponification (soap formation) of hydrocarbons, leading to severe foaming.[2][3]

Q3: My lean TEG appears clean, but I'm still experiencing foaming in the contactor. What could be the issue?

A3: If the glycol itself seems uncontaminated, the issue likely stems from operational parameters within the contactor.

• Temperature Differential: The temperature of the lean glycol entering the contactor should be no more than 10-20°F (5-11°C) warmer than the incoming wet gas.[2][3] A larger temperature difference can cause condensation of volatile hydrocarbons from the gas phase into the glycol, creating an emulsion that foams easily.[2][3]

• Turbulence: Excessive gas velocity through the contactor can create turbulence, physically agitating the glycol and promoting foam formation.[2][3] Check if the gas flow rate is within the design parameters of your equipment.

• Glycol Degradation: Operating the reboiler at excessively high temperatures (above 400°F or 204°C) can thermally degrade the TEG.[3][4] Degradation products act as contaminants and can cause foaming.[7]

Q4: I've added an antifoaming agent, but the problem persists or has worsened. Why?

A4: While seemingly counterintuitive, the incorrect application or type of antifoaming agent can exacerbate foaming.

• Overdosing: Adding too much antifoam can stabilize foam rather than break it down. Antifoam agents should be added sparingly and incrementally.[8] For example, some experiments show that the effect of chemical additives on foaming plateaus or shows minimal change after reaching a concentration of 1500 mg/L.[1]

• Incorrect Type: Antifoams are specialized chemicals. An agent that works in one system may not be effective in another and could even act as a foam promoter. Ensure the selected antifoam is compatible with TEG and the specific contaminants present.

• Temporary Solution: Antifoam agents are often a temporary fix that treats the symptom (foam) but not the root cause (contamination or operational issue).[8] The primary focus should be on identifying and eliminating the source of the foaming.

Frequently Asked Questions (FAQs)

Q1: What is triethylene glycol (TEG) foaming?

A1: TEG foaming is the formation of a stable layer of bubbles on the surface of the glycol solution. This occurs when gas is dispersed within the liquid TEG and the bubble walls are stabilized by surfactants or fine solid particles, preventing them from coalescing and breaking.[3] Foaming is detrimental as it reduces the efficiency of gas-liquid contact, leading to poor dehydration and significant glycol losses.[1]

Q2: What are the main causes of TEG foaming?

A2: The causes of TEG foaming can be broadly categorized into two groups:

• Contamination: This is the most common cause. Impurities reduce the surface tension of the glycol, allowing foam to form and stabilize. The hierarchy of influence is generally: chemical additives (like corrosion inhibitors) > solid impurities > water-soluble inorganic salts > MDEA > hydrogen sulfide > hydrocarbons.[1][5]

• Operational Issues: These include high temperature differentials between the gas and glycol, excessive turbulence or gas velocity, and high pH levels (above 8.5).[2][3] High reboiler temperatures (>404°F or 204°C) can also cause TEG to decompose, creating foam-inducing byproducts.[1]

Q3: How can I prevent TEG foaming in my experimental setup?

A3: Proactive prevention is key.

• Ensure Gas Purity: Use high-efficiency inlet separators and filters to remove liquid hydrocarbons, water, and solid particles from the gas stream before it enters the TEG contactor.[6][9]

• Install Filtration: Use activated carbon filters to remove dissolved impurities, degradation products, and liquid hydrocarbons from the glycol stream.[2][7] Particulate filters (sock or horsehair type) should be used to remove suspended solids.[2]

• Maintain Optimal Operating Parameters:

  • Keep the lean TEG temperature no more than 10-20°F (5-11°C) above the inlet gas temperature.[3]

  • Maintain the TEG solution pH between 7.0 and 7.5.[2]

  • Ensure the reboiler temperature does not exceed 400°F (204°C).[8]

• Regularly Analyze Glycol: Periodically test the TEG for pH, contaminants, and degradation products.

Q4: What is the ideal pH for a TEG system and how do I maintain it?

A4: The optimal operating pH for a TEG solution is between 7.0 and 7.5.[2]

• Below 7.0: The glycol can become acidic and corrosive.

• Above 8.5: The glycol will tend to saponify hydrocarbons, creating soap-like substances that cause severe foaming.[3] To maintain the correct pH, alkaline neutralizers can be carefully added to the glycol solution.[2] Always monitor the pH after any additions to avoid over-treating.

Data Presentation: Impact of Contaminants on TEG Foaming

The following table summarizes the effect of various contaminant concentrations on the foaming properties of triethylene glycol, based on experimental data.[1]

Contaminant Type	Contaminant	Concentration (mg/L)	Effect on Surface Tension (mN/m)	Foaming Impact
Chemical Additives	Corrosion & Foam Inhibitors	1500	Reduced to 31.1	Most pronounced foaming influence.[1]
Water-Soluble Salts	MgCl₂	2000	Reduced to 33.8	High impact due to crystal morphology.[1]
NaHCO₃	2000	Moderate Reduction	Moderate foaming impact.[1]
KCl	2000	Moderate Reduction	Moderate foaming impact.[1]
NaCl	2000	Slight Reduction	Lower foaming impact.[1]
Na₂SO₄	2000	Slight Reduction	Lower foaming impact.[1]
CaCl₂	2000	Slight Reduction	Lowest foaming impact among salts tested.[1]
Amines	MDEA	> 750	Modest Reduction	Significant increase in foam height at higher concentrations.[4]
Hydrocarbons	Petroleum Ether/Gasoline	> 2000	Increased to 38.5	Negligible direct influence, but can increase foam duration at high concentrations.[1]

Experimental Protocols

Protocol 1: Antifoam Effectiveness Evaluation (Shake Test)

This protocol provides a rapid, comparative method for screening the effectiveness of different antifoaming agents.

Objective: To determine the knockdown efficiency and persistence of an antifoam agent in a TEG solution.

Materials:

• Contaminated TEG sample from the experimental setup

• Antifoam agent(s) to be tested

• Multiple 500-mL graduated cylinders with screw caps[10]

• Adjustable micropipette (2-20 microliter range)[10]

• Stopwatch[11]

• Protective lab gear (gloves, safety glasses)

Methodology:

• Sample Preparation:

  • Pour 200 mL of the foaming TEG solution into a 500-mL graduated cylinder.

  • Seal the cylinder securely with the cap.

• Baseline Foam Generation:

  • Vigorously shake the cylinder vertically for 30 seconds.

  • Immediately place the cylinder on a level surface and start the stopwatch.

  • Record the initial foam height (in mL) and the time it takes for the foam to completely dissipate ("break time").

• Antifoam Dosing and Knockdown Test:

  • To a fresh 200 mL sample of the same TEG, add a specific dose of the antifoam agent. A starting dose of 10 ppm is common (e.g., 2 microliters in 200 mL).[10]

  • Gently swirl the cylinder to disperse the agent without creating foam.

  • Repeat the shaking procedure from step 2.

  • Record the new initial foam height and the break time. A significant reduction in both indicates effective "knockdown" performance.[11]

• Persistence Test (Foam Inhibition):

  • Using the sample from step 3 (which now contains antifoam), wait one minute after the foam has broken.

  • Re-shake the cylinder for 30 seconds.

  • Record the foam height and break time again.

  • Repeat this re-shake test at intervals (e.g., every 5 minutes) to determine how long the antifoam remains effective at preventing foam formation.[10]

• Data Analysis:

  • Compare the foam height and break time of the untreated TEG with the results from the antifoam-treated samples.

  • Test different concentrations to find the minimum effective dose.

  • The most effective antifoam will show the lowest foam height, the fastest break time, and the longest persistence.

Visualizations

Factors Influencing TEG Foaming

Caption: Causal factors leading to triethylene glycol (TEG) foaming.

Troubleshooting Workflow for TEG Foaming

Caption: A logical workflow for diagnosing and resolving TEG foaming issues.

References

• 1. mdpi.com [mdpi.com]
• 2. The Top 5 Reasons You're Losing Glycol in Your Gas Dehydration Process | Kimray [kimray.com]
• 3. What is Glycol Foaming? | Kimray [kimray.com]
• 4. preprints.org [preprints.org]
• 5. researchgate.net [researchgate.net]
• 6. theengineeringguide.com [theengineeringguide.com]
• 7. globalscientificjournal.com [globalscientificjournal.com]
• 8. scribd.com [scribd.com]
• 9. vurup.sk [vurup.sk]
• 10. scribd.com [scribd.com]
• 11. Antifoaming and Defoaming Evaluation Procedures - Tramfloc, Inc. [tramfloc.com]

Optimizing Triethylene Glycol Concentration for Specific Applications: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing triethylene glycol (TEG) concentration in various laboratory applications. This resource offers troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is triethylene glycol (TEG) and in which applications is it commonly used?

A1: Triethylene glycol (TEG) is a colorless, odorless, and viscous organic compound. Due to its hygroscopic nature and low toxicity compared to other glycols, it finds use in a variety of applications, including as a plasticizer, a humectant in cosmetics, and a dehydrating agent for natural gas. In research and drug development, it is explored for its potential as a cryoprotectant, a precipitant in protein crystallization, and a component in drug delivery systems.[1]

Q2: What are the typical concentration ranges of TEG for different laboratory applications?

A2: The optimal concentration of TEG is highly application-specific. For cryopreservation, concentrations in the range of 5-15% (v/v) are often a good starting point for optimization.[2] In protein crystallization, where it acts as a precipitant, the concentration can vary widely, typically from 4% to 18%, depending on the protein and other buffer components.[1] For drug delivery applications, the concentration will depend on the specific formulation and desired release characteristics.

Q3: How does TEG function as a cryoprotectant?

A3: As a cryoprotective agent, TEG helps to protect cells and tissues from damage during freezing. Its primary mechanisms of action include lowering the freezing point of water, which reduces the formation of damaging ice crystals, and dehydrating the cells before freezing by creating an osmotic gradient.[2]

Q4: Can TEG be used as a precipitant for protein crystallization?

A4: Yes, glycols, particularly polyethylene (B3416737) glycols (PEGs) of various molecular weights, are widely used as precipitants in protein crystallization.[1][3][4] TEG, as a smaller glycol, can also be effective. It works by competing for water molecules, thereby reducing the protein's solubility and promoting the formation of a crystalline lattice.[3] The optimal concentration needs to be determined empirically for each protein.

Q5: Is TEG toxic to cells?

A5: TEG generally exhibits low toxicity.[1] However, at high concentrations, it can be toxic to cells. One study on L929 cells indicated toxicity at high concentrations.[5] It is crucial to determine the optimal, non-toxic concentration for your specific cell line and application through a cell viability assay.

Troubleshooting Guides

Cryopreservation

Issue	Possible Cause	Suggested Solution
Low cell viability after thawing	TEG concentration is too high, causing toxicity.	Decrease the TEG concentration in 5% increments and repeat the cryopreservation cycle.
TEG concentration is too low, providing insufficient cryoprotection.	Increase the TEG concentration in 5% increments, ensuring it remains within a non-toxic range for your cells.
Inadequate cooling rate.	Ensure a slow, controlled cooling rate of approximately -1°C per minute.[6]
Suboptimal cell health before freezing.	Use cells that are in the logarithmic growth phase with high viability (>90%) for cryopreservation.[2]
Cell clumping after thawing	Cell concentration during freezing was too high.	Reduce the cell density in the cryopreservation medium.

Protein Crystallization

Issue	Possible Cause	Suggested Solution
No crystals, clear drops	TEG concentration is too low.	Increase the TEG concentration in the crystallization screen.
Protein concentration is too low.	Increase the protein concentration.
Heavy precipitate	TEG concentration is too high.	Decrease the TEG concentration in the crystallization screen.
Protein concentration is too high.	Decrease the protein concentration.
Small, needle-like crystals	Suboptimal crystal growth conditions.	Try varying the pH of the buffer, the temperature of incubation, or the ratio of protein to precipitant solution.

Cell Viability Assays

Issue	Possible Cause	Suggested Solution
Inconsistent results between wells	Uneven cell seeding.	Ensure a homogenous cell suspension and careful pipetting when seeding the plates.
Edge effects in the microplate.	Avoid using the outer wells of the plate, or fill them with sterile media to maintain humidity.
High background signal	Contamination of media or reagents.	Use sterile techniques and fresh reagents.
Interference of TEG with the assay reagent.	Run a control with TEG in cell-free media to check for any direct reaction with the assay components.

Experimental Protocols

Protocol 1: Determining Optimal TEG Concentration for Cryopreservation

This protocol outlines a method for testing a range of TEG concentrations to find the optimal level for cryopreserving a specific cell line.

Materials:

• Healthy, sub-confluent cell culture

• Complete cell culture medium

• Fetal Bovine Serum (FBS)

• Triethylene glycol (TEG), sterile

• Cryovials

• Controlled-rate freezing container

• -80°C freezer and liquid nitrogen storage

Methodology:

• Cell Preparation: Harvest cells during their logarithmic growth phase. Centrifuge the cell suspension and resuspend the pellet in fresh culture medium. Perform a viable cell count.

• Preparation of Cryopreservation Media: Prepare a series of cryopreservation media with varying TEG concentrations (e.g., 5%, 10%, 15% v/v) in complete culture medium supplemented with FBS.

• Freezing: Aliquot the cell suspension into cryovials, each containing a different TEG concentration. Place the vials in a controlled-rate freezing container and store at -80°C overnight.

• Thawing and Viability Assessment: After 24 hours, rapidly thaw one vial from each concentration in a 37°C water bath. Transfer the cells to fresh, pre-warmed culture medium. Perform a cell viability assay (e.g., Trypan Blue exclusion or MTT assay) to determine the percentage of viable cells for each TEG concentration.

Protocol 2: Screening for Optimal TEG Concentration in Protein Crystallization

This protocol describes a general method for screening different TEG concentrations to identify initial crystallization hits for a target protein.

Materials:

• Purified protein solution at a known concentration

• Triethylene glycol (TEG) stock solution

• Buffer solution at a suitable pH for the protein

• Crystallization plates (e.g., 96-well sitting drop plates)

• Sealing tape

Methodology:

• Prepare Reservoir Solutions: In a 96-well deep-well block, prepare a gradient of TEG concentrations (e.g., from 4% to 20% in 2% increments) in the chosen buffer.

• Set up Crystallization Plates: Pipette the reservoir solutions into the wells of the crystallization plate.

• Dispense Drops: In the corresponding drop wells, mix a small volume of the protein solution with an equal volume of the reservoir solution.

• Seal and Incubate: Seal the plate and incubate at a constant temperature.

• Monitor for Crystal Growth: Regularly inspect the drops under a microscope for the formation of crystals, precipitate, or clear drops over several days to weeks. The conditions that yield the best-quality crystals can then be further optimized.

Protocol 3: Cell Viability (MTT) Assay to Determine TEG Cytotoxicity

This protocol details the use of an MTT assay to evaluate the cytotoxic effects of different TEG concentrations on a chosen cell line.

Materials:

• Cells seeded in a 96-well plate

• Triethylene glycol (TEG) stock solution

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a specialized reagent)

• Microplate reader

Methodology:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• TEG Treatment: Prepare serial dilutions of TEG in complete culture medium and add them to the wells, leaving some wells with medium only as a control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to convert MTT to formazan (B1609692) crystals.[7][8][9][10]

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (typically 570 nm) using a microplate reader. Cell viability is expressed as a percentage relative to the untreated control cells.

Quantitative Data Summary

Table 1: Recommended Starting Concentrations of TEG for Various Applications

Application	Recommended Starting TEG Concentration Range	Notes
Cryopreservation	5 - 15% (v/v)[2]	Optimal concentration is cell-type dependent and should be determined experimentally.
Protein Crystallization	4 - 18% (w/v)[1]	Highly dependent on the specific protein and other buffer components.
Cell Viability Studies	0.1 - 10% (v/v)	A broad range should be tested to determine the IC50 value for the specific cell line.

Table 2: IC50 Values of Triethylene Glycol (TEG) on Different Cell Lines

Cell Line	IC50 Value	Reference
HeLa	19.8 mg/mL	[5]
L929	Toxic at high concentrations	[5]

Note: The cytotoxicity of TEG can vary significantly between different cell lines.

Visualizations

Caption: Workflow for optimizing TEG concentration in cryopreservation.

Caption: Troubleshooting decision tree for protein crystallization with TEG.

References

• 1. Introduction to protein crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. sartorius.com [sartorius.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 10. bds.berkeley.edu [bds.berkeley.edu]

Technical Support Center: Thermal Degradation of Triethylene Glycol (TEG)

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) related to the experimental analysis of triethylene glycol (TEG) thermal degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary byproducts of triethylene glycol (TEG) thermal degradation?

A1: The thermal degradation of TEG results in a complex mixture of byproducts, the composition of which is highly dependent on the experimental conditions, particularly the presence of oxygen.[1]

• In an inert atmosphere (e.g., nitrogen): The primary degradation products are often of a higher molecular weight, which suggests that polymerization or condensation reactions are taking place.[2]

• In the presence of oxygen (oxidative degradation): The degradation is accelerated and leads to the formation of a variety of byproducts.[3][4] These include:

  • Lower Molecular Weight Glycols: Scission of the TEG molecule can form monoethylene glycol (MEG) and diethylene glycol (DEG).[3][4][5]

  • Organic Acids: Oxidation of the alcohol groups in TEG can produce organic acids such as formic acid, acetic acid, and glycolic acid.[3][4][6] The formation of these acidic byproducts can lead to a decrease in the pH of the glycol solution.[6]

  • Aldehydes: Aldehydes like formaldehyde (B43269) and acetaldehyde (B116499) can also be formed as degradation byproducts.[3][4]

Q2: At what temperature does TEG begin to thermally degrade?

A2: The onset of TEG's thermal degradation is highly dependent on the surrounding atmosphere. While TEG is relatively stable, its degradation can commence at temperatures as low as 70°C in the presence of oxygen.[2] In industrial applications, such as natural gas dehydration, reboiler temperatures are typically maintained around 204°C to minimize thermal decomposition.[2] Significant thermal degradation is generally considered to begin at temperatures exceeding 207°C.[2]

Q3: What analytical techniques are most suitable for identifying and quantifying TEG degradation products?

A3: A multi-technique approach is often necessary for a comprehensive analysis of TEG degradation byproducts.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile degradation products.[1]

• Gas Chromatography with a Flame Ionization Detector (GC-FID): For accurate quantification of lower molecular weight glycols like MEG and DEG, GC-FID is often preferred due to its high accuracy.[1][5]

• Fourier-Transform Infrared Spectroscopy (FTIR): FTIR can be used to identify functional groups present in the degradation products and monitor the overall degradation process.

• High-Performance Liquid Chromatography (HPLC) and Ion Chromatography (IC): These techniques are suitable for the quantification of non-volatile acidic byproducts.[2]

Q4: Why is derivatization of samples sometimes necessary before GC-MS analysis?

A4: Glycols, including TEG and its degradation products, possess polar hydroxyl (-OH) groups. These groups can cause poor chromatographic peak shapes (tailing) and have lower volatility, which makes their direct analysis by GC-MS challenging. Derivatization is a chemical process that modifies these polar -OH groups into less polar and more volatile functional groups. A common derivatizing agent for glycols is N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS), which replaces the active hydrogens on the hydroxyl groups with trimethylsilyl (B98337) (TMS) groups.[1]

Troubleshooting Guides

Issue 1: Unexpectedly Rapid Degradation of TEG at Moderate Temperatures

Question: My TEG sample is showing signs of degradation (e.g., discoloration, viscosity changes) at temperatures below its reported decomposition point. What could be the cause?

Answer: Several factors can accelerate the thermal degradation of TEG even at moderate temperatures:

• Presence of Oxygen: TEG is stable in an inert atmosphere like nitrogen but decomposes in the presence of air, particularly dry air.[7] Oxidative degradation can occur at temperatures as low as 70°C.[2]

• Contaminants: The presence of impurities can significantly impact TEG stability.

  • Metallic Ions: Certain metal salts can catalyze degradation. For instance, nickel sulfate (B86663) has been shown to accelerate degradation, while copper acetate (B1210297) and ferric chloride may act as inhibitors.[7]

  • Acidic Byproducts: The accumulation of acidic byproducts from initial degradation can catalyze further decomposition.

Issue 2: Foaming in the TEG Sample During Heating

Question: My TEG solution is foaming excessively upon heating. What is causing this and how can I prevent it?

Answer: Foaming is a common issue that is often linked to the presence of contaminants and degradation products.[2]

• Causes:

  • Impurities: Contaminants such as condensed hydrocarbons, corrosion products, and chemical additives can induce foaming.[2]

  • Degradation Products: The byproducts of TEG degradation can alter the surface tension of the fluid, leading to increased foam stability.[2]

• Troubleshooting Steps:

  • Ensure Purity: Use high-purity TEG and ensure all glassware and equipment are thoroughly cleaned to remove any residual contaminants.

  • Inert Atmosphere: If possible, conduct the heating process under an inert atmosphere (e.g., nitrogen) to minimize oxidative degradation, which produces foam-inducing byproducts.

Data Presentation

Table 1: Key Temperatures in TEG Thermal Degradation

Parameter	Temperature	Conditions/Notes
Onset of Oxidative Degradation	70°C (158°F)	In the presence of oxygen.[2]
Typical Industrial Reboiler Temperature	~204°C (400°F)	To minimize thermal breakdown in natural gas dehydration units.[2]
Onset of Significant Thermal Degradation	>207°C (404°F)	Temperature at which TEG decomposition becomes significant.[2]

Table 2: GC-FID Data for TEG and its Primary Degradation Products

Chemical	Retention Time (min)	Linear Calibration Range (g/L)	R²
TEG	7.438	0.5 - 10	0.9954
DEG	Data not available	Data not available	Data not available
MEG	Data not available	Data not available	Data not available
(Data derived from a representative analysis; actual values may vary based on specific chromatographic conditions.)[1]

Experimental Protocols

Protocol 1: Thermal Degradation of TEG

Objective: To induce and collect samples of thermally degraded TEG for analysis.

Materials:

• Pure triethylene glycol (TEG)

• Round-bottom flask or sealed reaction vessel

• Heating mantle or oil bath with temperature controller

• Gas inlet and outlet for controlled atmosphere (e.g., dry air or nitrogen)

• Condenser (optional, for collecting volatile products)

• Sample vials

Procedure:

• Place a known quantity of pure TEG into the reaction vessel.

• Set the desired temperature for the degradation study (e.g., starting at 70°C for oxidative degradation).

• For studying oxidative degradation, introduce a controlled flow of dry air into the vessel. For non-oxidative degradation, use an inert gas like nitrogen.[7]

• Maintain the set temperature for a specified duration (e.g., several hours or days), taking samples at regular intervals for analysis.

• Store the collected samples in sealed vials at a low temperature to prevent further degradation before analysis.

Protocol 2: GC-MS Analysis of Degraded TEG Samples (with Derivatization)

Objective: To identify and quantify the volatile and semi-volatile byproducts of TEG degradation.

Materials:

• Degraded TEG sample

• Derivatizing agent: N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS)

• Solvent (e.g., pyridine (B92270) or acetonitrile)

• Internal standard (e.g., deuterated TEG)

• GC-MS system with a suitable capillary column (e.g., a non-polar or medium-polarity column)

Procedure:

• Sample Preparation and Derivatization:

  • In a clean vial, add a small aliquot (e.g., 100 µL) of the degraded TEG sample.

  • Add the internal standard.

  • Add the solvent and the derivatizing agent (e.g., 200 µL of BSTFA with 1% TMCS).

  • Seal the vial and heat it at a controlled temperature (e.g., 75-80°C) for a specific time (e.g., 30 minutes) to ensure complete derivatization.[1]

• GC-MS Analysis:

  • Set up the GC-MS instrument with appropriate parameters (e.g., injector temperature, oven temperature program, carrier gas flow rate).

  • Inject a small volume (e.g., 1 µL) of the derivatized sample into the GC.

  • Acquire the mass spectra of the eluting compounds.

• Data Analysis:

  • Identify the degradation byproducts by comparing their mass spectra with a spectral library (e.g., NIST).

  • Quantify the identified byproducts by integrating the peak areas relative to the internal standard.

Protocol 3: Thermogravimetric Analysis (TGA) of TEG

Objective: To determine the thermal stability and decomposition profile of TEG.

Materials:

• TEG sample

• TGA instrument

• TGA sample pans (e.g., alumina (B75360) or platinum)

• Inert gas (e.g., nitrogen) and/or reactive gas (e.g., air)

Procedure:

• Calibrate the TGA instrument for temperature and mass.

• Place a small, accurately weighed amount of the TEG sample (typically 5-10 mg) into a TGA sample pan.

• Place the sample pan in the TGA furnace.

• Purge the furnace with the desired gas (e.g., nitrogen for thermal stability, air for oxidative stability) at a controlled flow rate.

• Program the TGA to heat the sample at a constant rate (e.g., 10 °C/min) over a desired temperature range (e.g., from ambient to 600 °C).

• Record the sample weight as a function of temperature.

• Analyze the resulting TGA curve to determine the onset of decomposition, the temperature of maximum decomposition rate, and the percentage of weight loss at different temperatures.

Mandatory Visualizations

Caption: Simplified pathways for the thermal degradation of TEG.

Caption: Experimental workflow for analyzing TEG degradation byproducts.

Caption: A logical troubleshooting guide for common experimental issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. nva.sikt.no [nva.sikt.no]
• 4. sintef.no [sintef.no]
• 5. projekter.aau.dk [projekter.aau.dk]
• 6. cfrchemicals.com [cfrchemicals.com]
• 7. conservationphysics.org [conservationphysics.org]

Technical Support Center: Stabilizing Triethylene Glycol (TEG) Solutions Against Oxidation

This technical support center is designed for researchers, scientists, and drug development professionals who utilize triethylene glycol (TEG) in their experiments. It provides detailed troubleshooting guides and frequently asked questions (FAQs) to address common issues related to the oxidative instability of TEG solutions.

Frequently Asked Questions (FAQs)

Q1: What is triethylene glycol (TEG) oxidation and why is it a concern?

A1: Triethylene glycol (TEG) is susceptible to oxidative degradation, a chemical process that occurs when TEG reacts with oxygen. This degradation is often accelerated by factors such as heat, light, and the presence of certain metal impurities.[1][2] The oxidation of TEG can lead to the formation of various degradation products, including organic acids (e.g., formic acid, acetic acid), aldehydes, and smaller glycols like diethylene glycol (DEG) and monoethylene glycol (MEG).[1] This degradation is a significant concern in research and pharmaceutical applications as it can lead to changes in the solution's pH, color, and viscosity, potentially impacting experimental results, product stability, and in industrial applications, causing corrosion and foaming.[2]

Q2: What are the common signs of TEG oxidation in my experiments?

A2: The most common indicators of TEG oxidation include:

• Discoloration: A noticeable change in the color of the TEG solution, often turning yellow or brown.

• pH Shift: A decrease in the pH of the solution due to the formation of acidic byproducts.

• Formation of Precipitates: The appearance of solid particles or cloudiness in the solution.

• Inconsistent Experimental Results: Unexplained variations in experimental outcomes where TEG is used as a solvent or reagent.

Q3: What factors can accelerate the oxidation of my TEG solution?

A3: Several factors can increase the rate of TEG oxidation:

• Elevated Temperatures: Storing or using TEG solutions at high temperatures significantly accelerates the oxidation process.

• Exposure to Air (Oxygen): The presence of oxygen is a primary driver of oxidation.

• UV Light Exposure: Exposure to ultraviolet light can initiate and promote oxidative reactions.

• Presence of Metal Ions: Certain metal ions, such as copper and iron, can act as catalysts, speeding up the degradation of TEG.

Q4: How can I prevent or minimize the oxidation of my TEG solutions?

A4: To maintain the stability of your TEG solutions, consider the following preventative measures:

• Inert Atmosphere: Store and handle TEG solutions under an inert atmosphere, such as nitrogen or argon, to minimize contact with oxygen.

• Temperature Control: Store TEG solutions in a cool, dark place and avoid unnecessary exposure to high temperatures during experiments.

• Use of Antioxidants: Incorporate a suitable antioxidant into your TEG solution to inhibit the oxidation process. Sterically hindered phenols like Butylated Hydroxytoluene (BHT) and Butylated Hydroxyanisole (BHA) are commonly used for this purpose.[1]

• High-Purity TEG: Use high-purity TEG to reduce the presence of catalytic impurities.

Troubleshooting Guides

Issue 1: My TEG solution has turned yellow. What should I do?

Possible Cause: The yellowing of your TEG solution is a common sign of oxidation. This is often due to the formation of chromophoric degradation products.

Troubleshooting Steps:

• Assess the Extent of Degradation:

  • Visual Inspection: Note the intensity of the yellow color. A pale-yellow color may indicate minimal oxidation, while a darker brown color suggests more significant degradation.

  • pH Measurement: Measure the pH of the solution. A significant drop in pH indicates the formation of acidic byproducts.

  • Spectrophotometric Analysis: For a quantitative assessment, you can measure the color of your TEG solution using the APHA/Pt-Co color scale.

• Determine if the Solution is Usable:

  • For non-critical applications, a slightly yellowed solution might still be usable. However, for sensitive experiments, it is best to use a fresh, unoxidized solution.

  • If the pH has dropped significantly, the solution should be discarded as the acidic components can interfere with your experiments.

• Implement Preventative Measures for Future Batches:

  • Review your storage and handling procedures. Ensure that TEG solutions are stored under an inert atmosphere and protected from light and heat.

  • Consider adding an antioxidant to fresh batches of TEG solution to prevent future discoloration.

Issue 2: I am observing unexpected peaks in my analytical chromatography (HPLC, GC) when using TEG as a solvent.

Possible Cause: These unexpected peaks are likely due to the presence of TEG degradation products, such as smaller glycols, aldehydes, or organic acids.

Troubleshooting Steps:

• Identify the Contaminants:

  • If using a mass spectrometer (MS) detector, analyze the mass-to-charge ratio of the unknown peaks to tentatively identify the degradation products.

  • Run a blank sample of your TEG solution to confirm that the unexpected peaks originate from the solvent.

  • Compare the retention times of the unknown peaks with those of known TEG degradation product standards if available.

• Mitigate the Interference:

  • Use a Fresh TEG Batch: Replace the current TEG solution with a fresh, unopened bottle.

  • Adjust Chromatographic Method: If the interfering peaks do not co-elute with your analyte of interest, you may be able to adjust your chromatographic method (e.g., gradient, temperature) to achieve separation.

• Prevent Future Contamination:

  • Always use high-purity, unopened TEG for sensitive analytical applications.

  • Store TEG under an inert atmosphere and in appropriate containers to prevent degradation.

Data Presentation

The following table provides illustrative data on the effectiveness of common antioxidants in stabilizing TEG solutions. This data is representative and based on typical performance observed in accelerated aging studies of polyols. Actual results may vary depending on the specific experimental conditions.

Antioxidant	Concentration (wt%)	Peroxide Value (meq/kg) after 1000h at 80°C	Acid Number (mg KOH/g) after 1000h at 80°C
None (Control)	0	25.0	1.5
BHT	0.1	5.2	0.3
BHA	0.1	6.5	0.4
TBHQ	0.1	4.8	0.2

Experimental Protocols

Protocol 1: Determination of Peroxide Value in Triethylene Glycol

This protocol is adapted from standard methods for determining peroxide value in fats and oils and is suitable for assessing the initial stages of TEG oxidation.

Materials:

• TEG sample

• Acetic acid-chloroform solution (3:2 v/v)

• Saturated potassium iodide (KI) solution (freshly prepared)

• Standardized 0.01 N sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• 1% Starch indicator solution

• Deionized water

• Erlenmeyer flasks with stoppers

• Burette

Procedure:

• Weigh approximately 5 g of the TEG sample into a 250 mL Erlenmeyer flask.

• Add 30 mL of the acetic acid-chloroform solution to the flask and swirl to dissolve the sample.

• Add 0.5 mL of the saturated KI solution to the flask, stopper it, and swirl for exactly one minute.

• Immediately add 30 mL of deionized water and unstopper the flask.

• Titrate the liberated iodine with the 0.01 N sodium thiosulfate solution, swirling the flask continuously until the yellow iodine color almost disappears.

• Add 1-2 mL of the starch indicator solution. The solution will turn blue.

• Continue the titration with sodium thiosulfate, drop by drop, until the blue color completely disappears.

• Record the volume of sodium thiosulfate solution used.

• Perform a blank determination using the same procedure but without the TEG sample.

Calculation:

Peroxide Value (meq/kg) = ((S - B) * N * 1000) / W

Where:

• S = Volume of Na₂S₂O₃ solution used for the sample (mL)

• B = Volume of Na₂S₂O₃ solution used for the blank (mL)

• N = Normality of the Na₂S₂O₃ solution

• W = Weight of the TEG sample (g)

Protocol 2: Determination of Acid Number in Triethylene Glycol (ASTM D1613)

This protocol outlines the determination of acidity in TEG, a key indicator of oxidative degradation.

Materials:

• TEG sample

• Isopropyl alcohol (or deionized water if the sample is completely water-soluble)

• Standardized 0.05 N potassium hydroxide (B78521) (KOH) solution (in alcohol)

• Phenolphthalein (B1677637) indicator solution

• Erlenmeyer flasks

• Burette

Procedure:

• To a 250 mL Erlenmeyer flask, add 50 mL of isopropyl alcohol.

• Add 2-3 drops of phenolphthalein indicator solution.

• Titrate the alcohol with the 0.05 N KOH solution to the first permanent faint pink endpoint.

• Pipette 50 mL of the TEG sample into the neutralized alcohol.

• Titrate the mixture with the 0.05 N KOH solution to the same faint pink endpoint as in step 3.

• Record the volume of KOH solution used.

Calculation:

Acid Number (mg KOH/g) = (V * N * 56.1) / (Sample Volume * Specific Gravity of TEG)

Where:

• V = Volume of KOH solution used for the sample (mL)

• N = Normality of the KOH solution

• 56.1 = Molecular weight of KOH

• The specific gravity of TEG is approximately 1.124 g/mL.

Protocol 3: Spectrophotometric Color Measurement (APHA/Pt-Co Scale)

This protocol provides a method for quantifying the color of TEG solutions, which can be correlated with the degree of degradation.

Materials:

• TEG sample

• Spectrophotometer

• Cuvettes with a 10 mm path length

• APHA/Pt-Co color standards (commercially available or prepared according to ASTM D1209)

• Deionized water (as a blank)

Procedure:

• Calibrate the spectrophotometer using the APHA/Pt-Co color standards to create a calibration curve of absorbance versus APHA color value. The measurement wavelength is typically in the yellow region of the spectrum (e.g., 455 nm).

• Fill a clean cuvette with the TEG sample.

• Measure the absorbance of the TEG sample at the selected wavelength.

• Using the calibration curve, determine the APHA color value of your TEG sample.

Mandatory Visualizations

Caption: Free radical autoxidation pathway of triethylene glycol.

Caption: Workflow for evaluating antioxidant efficacy in TEG.

References

• 1. drchristinegrant.wordpress.ncsu.edu [drchristinegrant.wordpress.ncsu.edu]
• 2. nva.sikt.no [nva.sikt.no]

Technical Support Center: Troubleshooting Triethylene Glycol (TEG) Contamination

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify, manage, and resolve issues related to triethylene glycol (TEG) contamination in laboratory experiments.

Frequently Asked Questions (FAQs)

Q1: What is triethylene glycol (TEG) and where does it come from in a lab setting?

A1: Triethylene glycol (TEG) is a colorless, odorless, and viscous liquid organic compound. In a laboratory environment, it can be an intended component of some formulations, such as a plasticizer or solvent.[1] However, it is more often encountered as an unintended contaminant. Potential sources of TEG contamination include:

• Impurities in Reagents: TEG can be a process-related impurity in other chemicals, particularly in other ethylene (B1197577) glycol-based compounds like polyethylene (B3416737) glycol (PEG).[2]

• Leaching from Plastics: TEG and other plasticizers can leach from common laboratory plastics, especially under conditions of prolonged storage, elevated temperatures, or with certain solvents. This can include tubing, centrifuge tubes, and other plasticware.

• Degradation of Materials: Some materials used in the lab may degrade over time, releasing TEG as a byproduct.[3]

• Cross-Contamination: Improper cleaning of glassware or shared equipment can lead to the transfer of TEG from one experiment to another.

Q2: What are the common signs of TEG contamination in my experiments?

A2: The signs of TEG contamination can be subtle and vary depending on the experimental system.

• In Cell Culture:

  • Unexpected changes in cell morphology, such as cells becoming more rounded.

  • Inhibition of cellular growth or proliferation.

  • Induction of cell cycle deregulation, apoptosis, or necrosis at higher concentrations.[4]

  • Sudden and unexplained changes in the pH of the culture medium.

• In Analytical Chemistry:

  • Chromatography (HPLC, GC): Appearance of unexpected "ghost peaks" in your chromatograms, especially during gradient elution.[5][6][7] These are peaks that do not correspond to any of your known analytes.

  • Spectroscopy (UV-Vis): TEG has been reported to have low UV transmittance, which could potentially interfere with UV-Vis spectroscopy readings.[8]

  • Enzyme Assays: While direct interference is not well-documented, any chemical contaminant can potentially affect enzyme kinetics.[9][10]

Troubleshooting Guides

Guide 1: Troubleshooting Suspected TEG Contamination in Cell Culture

If you observe unexpected results in your cell culture experiments, such as those listed in FAQ Q2, follow this troubleshooting workflow to investigate potential TEG contamination.

Step 1: Initial Observation and Confirmation

• Symptom: You observe changes in cell morphology, a decrease in cell viability, or a sudden pH shift in your culture medium.

• Action:

  • Visually inspect the culture under a microscope and compare it to a healthy control culture. Note any specific morphological changes.

  • Perform a cell viability assay (e.g., trypan blue exclusion, MTT assay) to quantify the extent of cell death.

  • Check the pH of the culture medium and compare it to fresh medium.

Step 2: Isolate the Source

• Symptom: The issue persists in new cultures.

• Action: Systematically test each component of your cell culture system.

  • Culture Medium and Supplements: Culture your cells in a fresh, unopened bottle of medium and supplements. If the problem disappears, the original medium or one of its components was likely contaminated.

  • Water: Prepare a new batch of medium using a different source of purified water.

  • Plasticware: Switch to a different brand or lot of culture flasks, plates, and serological pipettes. Consider using glass alternatives where possible.

  • Reagents: If the problem occurs after the addition of a specific drug or reagent, test a fresh dilution of that compound.

Step 3: Analytical Confirmation

• Symptom: You have isolated a potential source (e.g., a specific batch of medium or a particular type of plasticware).

• Action: If the impact on your research is significant, consider analytical testing to confirm the presence and concentration of TEG.

  • Collect a sample of the suspected contaminated material (e.g., culture medium, leachate from plasticware).

  • Submit the sample for analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS). These techniques can definitively identify and quantify TEG.

Step 4: Remediation

• Symptom: TEG contamination is confirmed.

• Action:

  • Discard all contaminated reagents and cell cultures.

  • Thoroughly clean and decontaminate all affected laboratory equipment, including incubators, biosafety cabinets, and pipettes.

  • Review your laboratory's standard operating procedures for glassware cleaning and aseptic technique to prevent future contamination.

Guide 2: Troubleshooting Ghost Peaks in HPLC Potentially Caused by TEG

Ghost peaks in HPLC can be a frustrating problem. If you suspect TEG as a contaminant, this guide can help you pinpoint the source.

Step 1: Confirm it's a Ghost Peak

• Symptom: An unexpected peak appears in your chromatogram.

• Action:

  • Run a blank gradient (mobile phase only, no injection). If the peak is present, the contamination is in your HPLC system or mobile phase.[5]

  • If the peak is not in the blank gradient, inject a solvent blank (the same solvent your sample is dissolved in). If the peak appears, the contamination is in your sample solvent, vial, or cap.

Step 2: Isolate the Source of Contamination

• Symptom: The ghost peak has been localized to either the HPLC system/mobile phase or the sample preparation components.

• Action:

  • If in the HPLC system/mobile phase:

    • Prepare fresh mobile phase using high-purity solvents and a different water source.

    • If the problem persists, systematically clean the HPLC components: injector, lines, and consider replacing the column if it's old.

  • If in the sample preparation components:

    • Use a new, clean vial and cap.

    • Use a fresh aliquot of a different batch of sample solvent.

    • Consider potential leaching from plastic vials or pipette tips used during sample preparation.

Step 3: Analytical Confirmation of TEG

• Symptom: You have a strong suspicion that the contaminant is TEG.

• Action:

  • Prepare a standard solution of TEG and inject it into the HPLC. Compare the retention time of the standard with the ghost peak.

  • For definitive identification, collect the fraction containing the ghost peak and analyze it by mass spectrometry.

Quantitative Data on TEG Effects and Detection

The following tables summarize key quantitative data related to TEG contamination.

Parameter	Concentration	Effect on Cells	Reference(s)
TEG Dimethacrylate (TEGDMA)	0-3 mmol/L	Induced cell cycle delays in V79, N1, and human pulp fibroblasts.	[11]
TEGDMA	2.5-5 mmol/L	Inhibited cellular growth, induced cell cycle deregulation, and provoked necrotic and apoptotic cell death in human dental pulp cells.	[4]
TEGDMA	1 mM & 5 mM	Decreased viability of Chinese hamster ovary (CHO) cells and caused DNA damage.	[12]

Analytical Method	Analyte(s)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Sample Matrix	Reference(s)
GC-MS	EG, DEG, TEG	-	2 µg/mL	Serum, Plasma, Urine	[13]
HPLC-MS/MS	Various Glycols	0.18 - 1.1 mg/L	0.4 - 2.3 mg/L	Serum	[14]
GC-VUV	Water in TEG	~0.1%	-	Triethylene Glycol	[15]
GC-VUV	Hydrocarbons in TEG	~0.01%	-	Triethylene Glycol	[15]

Experimental Protocols

Protocol 1: General Procedure for Cleaning Glassware to Remove Organic Contaminants

To prevent cross-contamination, a thorough cleaning of laboratory glassware is essential.

• Initial Wash: As soon as possible after use, rinse the glassware with tap water. Then, scrub with a suitable brush and a laboratory-grade detergent solution (e.g., Alconox) in hot water.[16]

• Tap Water Rinse: Rinse the glassware thoroughly with tap water at least six times to remove all traces of detergent.[16]

• Deionized Water Rinse: Rinse the glassware at least three to six times with deionized or distilled water.[16]

• Solvent Rinses (for stubborn organic residues): In a chemical fume hood, rinse the glassware sequentially with methanol, acetone, and then hexane. Dispose of the solvent waste appropriately.[16]

• Drying: Allow the glassware to air dry on a drying rack or in a drying oven.

• For Persistent Contamination: For highly persistent organic residues, soaking in a base bath (a saturated solution of NaOH or KOH in ethanol (B145695) or methanol) can be effective. Caution: Base baths are highly corrosive and flammable. Always wear appropriate personal protective equipment (gloves, eye protection) and work in a well-ventilated area.[17] For inorganic residues, an acid wash (e.g., 10% HCl or a Nochromix solution) may be necessary.[17][18]

Protocol 2: Removal of TEG from Aqueous Solutions using Activated Carbon

Activated carbon can be used to adsorb TEG from aqueous solutions like buffers.[19][20]

• Determine the Amount of Activated Carbon: The amount of activated carbon needed will depend on the concentration of TEG and the volume of the solution. As a starting point, a ratio of 1:1 to 10:1 activated carbon to estimated TEG by weight can be tested.

• Adsorption: Add the powdered activated carbon to the TEG-contaminated aqueous solution.

• Mixing: Stir the mixture vigorously for a period of time (e.g., 1-2 hours) to ensure maximum contact between the activated carbon and the TEG.

• Removal of Activated Carbon: Separate the activated carbon from the solution by filtration. A 0.22 µm or 0.45 µm filter is typically sufficient.

• Verification: Analyze a sample of the treated solution by GC-MS or HPLC-MS/MS to confirm the removal of TEG.

Visualizations

Caption: Sources and pathways of triethylene glycol (TEG) contamination in laboratory experiments.

Caption: A logical workflow for troubleshooting suspected chemical contamination, such as from TEG.

References

• 1. Triethylene Glycol | C6H14O4 | CID 8172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. gcms.cz [gcms.cz]
• 3. projekter.aau.dk [projekter.aau.dk]
• 4. Effect of triethylene glycol dimethacrylate on the cytotoxicity, cyclooxygenase-2 expression and prostanoids production in human dental pulp cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ghost Peaks in HPLC - 5 common sources - Axion Labs [axionlabs.com]
• 6. Conquer Ghost Peaks in HPLC: Identification and Elimination | Separation Science [sepscience.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Kinetic Analysis Misinterpretations Due to the Occurrence of Enzyme Inhibition by Reaction Product: Comparison between Initial Velocities and Reaction Time Course Methodologies [mdpi.com]
• 11. The effect of triethylene glycol dimethacrylate on the cell cycle of mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Independent and combined cytotoxicity and genotoxicity of triethylene glycol dimethacrylate and urethane dimethacrylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Validated GC-MS methods to detect ethylene, diethylene, and triethylene glycol in serum, plasma, and urine samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. VUV Analytics [vuvanalytics.com]
• 16. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 17. How To [chem.rochester.edu]
• 18. watersciences.unl.edu [watersciences.unl.edu]
• 19. parker.com [parker.com]
• 20. pjoes.com [pjoes.com]

Technical Support Center: Impact of Impurities on Triethylene Glycol (TEG) Performance

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and understand the impact of impurities on the performance of triethylene glycol (TEG) in laboratory and manufacturing applications.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common challenges and questions regarding TEG quality and performance.

Q1: My TEG solution is foaming excessively during my process. What are the likely causes?

A1: Foaming in TEG is most often caused by contamination. The primary culprits are surfactants, solid particulates, water-soluble inorganic salts, and hydrocarbons introduced from the process stream.[1][2] Chemical additives like corrosion inhibitors or anti-foaming agents can also, paradoxically, contribute to foaming if not used correctly.[1] The presence of these impurities lowers the surface tension of the glycol, making it easier for stable foams to form, which can lead to glycol loss and reduced process efficiency.[1][3]

Q2: The pH of my TEG solution has dropped significantly, and it has a sharp, acidic odor. What happened?

A2: A drop in pH indicates the presence of acidic degradation products. TEG can undergo thermal and oxidative degradation when exposed to high temperatures (above 204°C or 400°F) and oxygen.[4][5][6] This process breaks down TEG molecules into organic acids such as formic acid, acetic acid, and glycolic acid.[4][7][8] The presence of these acids is corrosive to metal equipment and can negatively impact the stability of pH-sensitive compounds in your experiments or formulations.[4][6]

Q3: I am using TEG as a solvent in a drug formulation, but I'm concerned about potential impurities affecting my Active Pharmaceutical Ingredient (API). What should I look for?

A3: When using TEG in pharmaceutical applications, even trace impurities can be critical. You should be concerned with:

• Degradation Products: Aldehydes (like formaldehyde) and acids can react with APIs, leading to degradation, loss of potency, or the formation of toxic byproducts.[9][10][11]

• Related Glycols: The presence of diethylene glycol (DEG) is a major safety concern due to its toxicity.[12] Other glycols (ethylene glycol, tetraethylene glycol) can alter the physical properties of the formulation, such as solubility and viscosity.[12][13]

• Residual Solvents & Reagents: Impurities from the TEG manufacturing process can be incompatible with your API or other excipients.[10][14]

Q4: My gas dehydration process is less efficient than expected, and the water content in the treated stream is too high. Could my TEG be the problem?

A4: Yes, the purity of your "lean" (regenerated) TEG is critical for dehydration efficiency. High residual water content in the lean TEG directly reduces its capacity to absorb more water from the gas stream.[15] Furthermore, degradation of TEG reduces its concentration and overall effectiveness.[6] Foaming caused by impurities can also lead to poor contact between the gas and the glycol, further reducing dehydration performance.[16]

Q5: My normally clear, colorless TEG has turned yellow or brown. Is it still usable?

A5: A change in color to yellow or brown is a strong indicator of thermal degradation.[6] This discoloration is caused by the formation of various degradation byproducts. While the TEG may still function to some degree, its performance will be compromised. The presence of these impurities, particularly acidic compounds, can lead to corrosion and other issues.[4][6] For any sensitive or high-purity application, discolored TEG should be replaced.

Data on Common Impurities and Their Effects

The following tables summarize quantitative data regarding the impact of various impurities on TEG performance.

Table 1: Impact of Common Impurity Classes on TEG Performance

Impurity Class	Primary Impact(s)	Typical Source(s)
Water	Reduces dehydration capacity; lowers viscosity.[15]	Absorption from process streams; incomplete regeneration.[5]
Organic Acids	Lowers pH, causes corrosion, can degrade APIs.[4][6]	Thermal/Oxidative degradation of TEG.[7][8]
Aldehydes & Ketones	Highly reactive, can degrade APIs, indicates degradation.[7][11]	Oxidative degradation of TEG.[7][8]
Solid Particulates	Promotes foaming, fouls equipment.[1][17]	Corrosion products (iron sulfide (B99878), iron oxide), process contaminants.[1]
Hydrocarbons	Causes foaming, reduces reboiler efficiency.[1][17]	Carryover from natural gas or other process streams.[17]
Inorganic Salts	Promotes foaming, can cause corrosion.[1][2]	Carryover from process streams.[1]
Related Glycols (DEG, MEG)	Alters physical properties; DEG is toxic.[12][13]	Manufacturing byproduct; TEG degradation.[6][18]

Table 2: Hierarchy of Foaming Influence by Impurity Type

This table ranks different impurity types by their observed effect on promoting foam in TEG, from most to least impactful.

Rank	Impurity Type	Example(s)
1	Chemical Additives	Surfactant-based corrosion inhibitors, foaming agents.[1][2]
2	Solid Impurities	Calcium carbonate (CaCO₃), Iron(III) oxide (Fe₂O₃).[1][2]
3	Water-Soluble Salts	Magnesium chloride (MgCl₂), Sodium bicarbonate (NaHCO₃).[1][2]
4	Amines	Methyldiethanolamine (MDEA).[1][2]
5	Acid Gases	Hydrogen sulfide (H₂S).[1][2]
6	Hydrocarbons	Condensates, lube oils.[1][17]

Visual Guides and Workflows

The following diagrams illustrate key troubleshooting and analysis workflows.

Caption: Troubleshooting workflow for diagnosing TEG performance issues.

Caption: Simplified pathway of TEG thermal and oxidative degradation.

Key Experimental Protocols

1. Protocol: Determination of Water Content via Karl Fischer Titration

This method is the industry standard for accurately measuring the water content in TEG.[6]

• Objective: To quantify the mass percentage of water in a TEG sample.

• Apparatus: Volumetric or coulometric Karl Fischer titrator, syringe, titration vessel.

• Reagents: Karl Fischer reagent (Anhydrous Methanol (B129727), Iodine, Sulfur Dioxide, and a base like Imidazole), certified water standard.

• Methodology:

  • Titrator Preparation: Prepare the Karl Fischer titrator according to the manufacturer's instructions. The titration vessel must be pre-titrated to a dry, stable endpoint.

  • Standardization: Accurately introduce a known mass of the water standard into the titration vessel and titrate to the endpoint. This determines the titer of the Karl Fischer reagent.

  • Sample Analysis: Inject a precisely weighed TEG sample into the titration vessel.

  • Titration: The sample is titrated with the Karl Fischer reagent until the endpoint is reached, where all water has reacted.

  • Calculation: The instrument's software calculates the water content based on the sample mass, the volume of titrant used, and the predetermined titer of the reagent. For high-purity TEG, results are typically expected to be <0.1% water by weight.

2. Protocol: Purity Analysis and Impurity Identification by Gas Chromatography (GC)

GC is a powerful technique for separating and quantifying volatile and semi-volatile impurities in TEG, such as other glycols and some degradation byproducts.[13][18][19]

• Objective: To determine the purity of TEG and identify/quantify impurities like ethylene (B1197577) glycol (EG), diethylene glycol (DEG), and tetraethylene glycol.

• Apparatus: Gas chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS), capillary column (e.g., DB-1, PEG-20M, or Rtx-624).[13][19][20]

• Methodology:

  • Sample Preparation: Dilute the TEG sample in a suitable solvent (e.g., methanol or isooctanol) if necessary.[13] For trace analysis of glycols in biological matrices, a derivatization step using an agent like BSTFA may be required.[21]

  • Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the heated GC inlet.

  • Separation: The components are separated in the capillary column based on their boiling points and interaction with the column's stationary phase. A typical temperature program might start at 80-170°C and ramp up to 280°C.[18][19]

  • Detection: As components elute from the column, they are detected by the FID (for quantification) or MS (for identification and quantification).

  • Analysis: The purity of TEG is calculated by the area percent of the main TEG peak relative to the total area of all peaks. Impurities are identified by comparing their retention times to known standards (for GC-FID) or their mass spectra to a library (for GC-MS).

3. Protocol: Qualitative Test for Aldehydes and Ketones (2,4-DNPH Test)

This is a simple colorimetric test to detect the presence of aldehyde and ketone functional groups, which are common products of oxidative degradation.[22]

• Objective: To qualitatively detect the presence of carbonyl compounds (aldehydes/ketones) in a TEG sample.

• Apparatus: Test tubes, water bath.

• Reagents: 2,4-Dinitrophenylhydrazine (DNPH) reagent.

• Methodology:

  • Place a small amount (e.g., 1 mL) of the TEG sample into a clean test tube.

  • Add a few drops of the 2,4-DNPH reagent and mix.

  • Observe the solution. The formation of a yellow, orange, or red precipitate indicates a positive test for aldehydes or ketones.[22]

  • If no precipitate forms immediately, gently warm the test tube in a water bath (approx. 60°C) for a few minutes and observe again upon cooling.[22]

  • A control test with pure TEG should be run in parallel for comparison. The absence of a precipitate confirms the TEG is likely free from significant carbonyl contamination.

References

• 1. mdpi.com [mdpi.com]
• 2. preprints.org [preprints.org]
• 3. researchgate.net [researchgate.net]
• 4. cfrchemicals.com [cfrchemicals.com]
• 5. TEG Dehydration Process | Gas Dehydration System - NiGen [nigen.com]
• 6. projekter.aau.dk [projekter.aau.dk]
• 7. Oxidative degradation of triethylene glycol - SINTEF [sintef.no]
• 8. nva.sikt.no [nva.sikt.no]
• 9. teamchem.co [teamchem.co]
• 10. Pharmaceutical Impurities & Their Effects | Advent [adventchembio.com]
• 11. Molecular Mechanisms of Aldehyde Toxicity: A Chemical Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Diethylene glycol - Wikipedia [en.wikipedia.org]
• 13. academic.oup.com [academic.oup.com]
• 14. Recent trends in the impurity profile of pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 15. urfjournals.org [urfjournals.org]
• 16. vurup.sk [vurup.sk]
• 17. Glycol Regeneration: 5 Ways to Maximize Glycol Purity  | Kimray [kimray.com]
• 18. gcms.cz [gcms.cz]
• 19. agilent.com [agilent.com]
• 20. [Determination of purity and impurities of ethylene glycol for industrial use by gas chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Item - Validated GC-MS methods to detect ethylene, diethylene, and triethylene glycol in serum, plasma, and urine samples - Taylor & Francis Group - Figshare [tandf.figshare.com]
• 22. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Technical Support Center: High-Temperature Handling and Storage of Triethylene Glycol (TEG)

This guide provides researchers, scientists, and drug development professionals with essential information for the safe and effective handling and storage of triethylene glycol (TEG) at elevated temperatures.

Frequently Asked Questions (FAQs)

Q1: What is the recommended maximum temperature for handling TEG?

While TEG has a high boiling point, prolonged exposure to elevated temperatures can lead to thermal degradation. It is recommended to keep operating temperatures below 204°C (400°F) to minimize thermal breakdown.[1] TEG's thermal decomposition begins at temperatures above 207°C (404°F).[1][2] Significant thermo-oxidative degradation can occur at much lower temperatures, as low as 70-80°C, in the presence of air.

Q2: What are the primary signs of TEG degradation?

The most common sign of TEG degradation is a change in color.[3] Initially a colorless liquid, degraded TEG can turn dark-brown or even black.[3][4] Other indicators of degradation include foaming, changes in viscosity, and the formation of acidic byproducts which can lead to corrosion.[3][5]

Q3: What are the main causes of TEG degradation in a laboratory setting?

TEG degradation is primarily driven by three factors:

• Thermal Stress: Prolonged exposure to temperatures above 200°C (400°F) can lead to thermal decomposition, even without oxygen.[4]

• Oxidation: The presence of oxygen is a major contributor to degradation, especially at elevated temperatures.[3][5][6][7] This can lead to the formation of acidic byproducts like formic acid, acetic acid, and glycolic acid.[5][6][7]

• Contamination: The presence of incompatible substances such as strong oxidizing agents, strong acids, or certain metals can catalyze or accelerate degradation reactions.[4][5][8][9]

Q4: What are the recommended storage conditions for TEG to ensure stability?

To maintain the quality and extend the shelf-life of TEG, the following storage conditions are recommended:

• Inert Atmosphere: For long-term color stability, it is best to store TEG under an inert atmosphere, such as a nitrogen blanket.[10]

• Temperature Control: Store in a cool, dry, and well-ventilated area, avoiding direct sunlight and high temperatures.[9][10][11][12] The storage temperature should not exceed 40°C.[12][13][14]

• Hygroscopic Nature: TEG is hygroscopic and will absorb moisture from the air.[10][12][15] Therefore, containers must be kept tightly closed to prevent water contamination, which can lead to corrosion of carbon steel or aluminum tanks.[10][12]

• Container Material: Recommended container materials include stainless steel, aluminum, or carbon steel with a suitable lining.[10]

Q5: What personal protective equipment (PPE) should be worn when handling hot TEG?

When handling TEG, especially at elevated temperatures, it is crucial to wear appropriate personal protective equipment (PPE) to prevent skin and eye contact.[9][11] Recommended PPE includes:

• Eye Protection: Chemical safety goggles or a face shield.[11][15][16]

• Hand Protection: Protective gloves made of neoprene, nitrile, polyethylene, or PVC.[11][13][14][16]

• Body Protection: Appropriate clothing to prevent skin contact, such as an apron, protective boots, or a chemical-protection suit.[11][13][16]

• Respiratory Protection: In case of insufficient ventilation or the generation of vapors, a respirator with a cartridge suitable for organic substances should be used.[9][14]

Troubleshooting Guides

Issue 1: Discoloration of TEG During Heating

Symptoms: The TEG solution turns yellow, brown, or black during a high-temperature experiment.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step	Preventative Measure
Oxidation	Immediately cool the solution and purge the vessel with an inert gas (e.g., nitrogen, argon).	Always conduct high-temperature experiments under an inert atmosphere.
Thermal Degradation	Lower the operating temperature to the minimum required for the experiment.	Do not exceed the recommended maximum temperature of 204°C (400°F).[1]
Contamination	Analyze the TEG for impurities. If contaminated, use a fresh, high-purity batch.	Ensure all glassware and equipment are scrupulously clean before use.

Issue 2: Unexpected pH Drop in TEG Solution

Symptoms: The pH of the TEG solution becomes acidic during or after heating.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step	Preventative Measure
Oxidative Degradation	Neutralize the acidic byproducts with a suitable base if compatible with the experimental protocol.	Purge the system with an inert gas to prevent the formation of acidic compounds like formic and acetic acid.[5]
Contamination with Acidic Substances	Identify and remove the source of contamination.	Use dedicated and thoroughly cleaned equipment for handling TEG.

Issue 3: Foaming of TEG Solution

Symptoms: Excessive foam formation when heating or agitating the TEG solution.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step	Preventative Measure
Degradation Products	Reduce the temperature and consider adding a suitable defoamer if it does not interfere with the experiment.	Operate at lower temperatures and under an inert atmosphere to minimize degradation.
Contamination	Identify and remove the source of contamination.	Ensure the purity of the TEG and the cleanliness of the experimental setup.

Quantitative Data

Physical and Chemical Properties of Triethylene Glycol

Property	Value
Molecular Weight	150.17 g/mol [17][18]
Boiling Point	285 - 288°C (545 - 550.4°F)[10][15][17][18]
Melting Point	-7°C (19.4°F)[10][15][18]
Flash Point	165 - 176°C (329 - 348.8°F)[10][15][16][17]
Autoignition Temperature	347 - 371°C (656.6 - 699.8°F)[12][15]
Specific Gravity (20/20°C)	1.124 - 1.125[10][17]
Vapor Pressure (20°C)	<0.01 mmHg[10][15]
Viscosity (20°C)	48 - 49 cP[12][15]

Recommended Materials for High-Temperature Handling

Material	Compatibility
Stainless Steel	Recommended
Aluminum	Recommended[10]
Carbon Steel (with suitable lining)	Recommended[10]
Copper Alloys	May cause discoloration[4]
Strong Oxidizing Agents	Incompatible[8][9][15]
Strong Acids	Incompatible at high temperatures[4][8][9]

Experimental Protocols

Protocol for High-Temperature Reaction Using TEG as a Solvent under Inert Atmosphere

• Preparation of the Reaction Setup:

  • Assemble a clean, dry reaction vessel equipped with a condenser, temperature probe, and gas inlet/outlet.

  • Ensure all joints are properly sealed.

• Purging the System:

  • Introduce a slow stream of an inert gas (e.g., nitrogen or argon) into the reaction vessel through the gas inlet.

  • Vent the gas through the outlet (e.g., via a bubbler) for at least 15-20 minutes to displace any oxygen.

• Charging the Reactor:

  • While maintaining a positive pressure of the inert gas, add the high-purity triethylene glycol and other reactants to the vessel.

• Heating:

  • Begin stirring and gradually heat the mixture to the desired reaction temperature, ensuring it does not exceed 204°C (400°F).

  • Continuously monitor the reaction temperature.

• Reaction Monitoring:

  • Maintain a gentle flow of the inert gas throughout the reaction period.

  • Observe for any signs of degradation, such as color change.

• Cooling and Work-up:

  • Upon completion, turn off the heat source and allow the reaction mixture to cool to room temperature under the inert atmosphere.

  • Once cooled, the inert gas flow can be stopped, and the product can be isolated.

Visualizations

Caption: Factors leading to TEG degradation and its consequences.

Caption: Recommended workflow for handling TEG at high temperatures.

References

• 1. theengineeringguide.com [theengineeringguide.com]
• 2. TEG Dehydration: Stripping Gas Charts for Lean TEG Regeneration – Campbell Tip of the Month [jmcampbell.com]
• 3. projekter.aau.dk [projekter.aau.dk]
• 4. benchchem.com [benchchem.com]
• 5. cfrchemicals.com [cfrchemicals.com]
• 6. sintef.no [sintef.no]
• 7. nva.sikt.no [nva.sikt.no]
• 8. productsandsolutions.pttgcgroup.com [productsandsolutions.pttgcgroup.com]
• 9. kostusa.com [kostusa.com]
• 10. productsandsolutions.pttgcgroup.com [productsandsolutions.pttgcgroup.com]
• 11. safety365.sevron.co.uk [safety365.sevron.co.uk]
• 12. nexchem.co.uk [nexchem.co.uk]
• 13. download.basf.com [download.basf.com]
• 14. Mobile [my.chemius.net]
• 15. fishersci.com [fishersci.com]
• 16. download.basf.com [download.basf.com]
• 17. TRIETHYLENE GLYCOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 18. corrosionpedia.com [corrosionpedia.com]

Technical Support Center: Minimizing Triethylene Glycol (TEG) Losses in Experiments

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing triethylene glycol (TEG) losses during laboratory experiments. Below you will find troubleshooting guides in a question-and-answer format, detailed experimental protocols, and key data to support your work.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered when using TEG as a high-boiling point solvent.

Q1: I'm experiencing significant loss of TEG during my high-temperature reaction, much more than expected. What are the likely causes?

A1: Significant TEG loss at high temperatures is primarily due to three factors: evaporation, thermal degradation, and aerosol formation.

• Evaporation (Vaporization): As a liquid is heated, its vapor pressure increases, leading to a higher rate of evaporation. Operating near TEG's boiling point without a proper reflux setup is a major cause of vapor loss.

• Thermal Degradation: TEG can decompose when exposed to high temperatures, especially in the presence of oxygen or other oxidizing agents.[1][2] This degradation breaks down TEG into more volatile compounds like monoethylene glycol (MEG) and diethylene glycol (DEG), as well as acidic byproducts such as formic and acetic acids, which can further catalyze degradation.[1][3][4]

• Aerosol Formation: Vigorous boiling or bubbling of gas through the hot liquid can create fine droplets of TEG that can be carried out of the reaction vessel with the gas flow, a phenomenon known as entrainment.

Q2: My TEG has turned yellow or brown after a reaction. Is it still usable? What causes this discoloration?

A2: A color change to yellow or brown is a strong indicator of thermal degradation.[2] This occurs when TEG is heated for prolonged periods, especially in the presence of oxygen. The discoloration is due to the formation of degradation byproducts. While the TEG may still function as a solvent, the presence of these impurities can negatively impact your reaction by causing side reactions, affecting product purity, and altering the solvent's physical properties. It is generally not recommended to reuse discolored TEG without purification.

Q3: How can I prevent the thermal degradation of TEG during my experiments?

A3: To prevent thermal degradation, it is crucial to control the reaction temperature and atmosphere.

• Temperature Control: Keep the reaction temperature below TEG's maximum recommended operating temperature (approximately 200-204°C or 392-400°F).[5][6] Use a reliable temperature controller and monitor the internal reaction temperature, not just the heating bath temperature.

• Inert Atmosphere: Conduct reactions under an inert atmosphere, such as nitrogen or argon.[7] This minimizes the presence of oxygen, which significantly accelerates thermal degradation.[1][3]

• Material Compatibility: Ensure that the materials of your reaction vessel and any other components in contact with hot TEG are compatible and do not catalyze degradation.

Q4: What is the best way to set up my experiment to minimize TEG evaporation?

A4: The most effective way to minimize evaporation is to use a reflux condenser.

• Reflux Condenser: A properly set up reflux condenser will cool the TEG vapor and return it to the reaction vessel as a liquid. Ensure a sufficient flow of coolant through the condenser.

• Sealed System: While ensuring the system is not completely closed to avoid pressure buildup, minimize openings to the atmosphere. Use well-fitted ground glass joints.

• Temperature Gradient: If possible, insulating the reaction vessel can help maintain a more uniform temperature and reduce excessive boiling at the heat-transfer surface.

Q5: I'm observing foaming in my TEG reaction mixture. What could be the cause and how does it contribute to TEG loss?

A5: Foaming can be caused by various impurities in the TEG, including dissolved gases, water-soluble inorganic salts, solid particulates, or residual chemical additives from previous uses.[5][8] Foaming increases the surface area of the liquid and can lead to significant physical loss of TEG as the foam rises and is carried out of the reaction vessel. To mitigate this, ensure you are using high-purity TEG and that your glassware is scrupulously clean. If impurities are introduced with your reactants, consider purifying them beforehand.

Quantitative Data: Physical Properties of Triethylene Glycol

Understanding the physical properties of TEG is essential for designing experiments and troubleshooting issues related to its loss.

Property	Value
Molecular Weight	150.17 g/mol
Boiling Point at 760 mmHg	288 °C (550 °F)
Freezing Point	-7 °C (19.4 °F)
Specific Gravity (20/20°C)	1.124
Flash Point (Pensky-Martens Closed Cup)	166 °C (331 °F)
Autoignition Temperature	349°C (660°F)
Vapor Pressure
at 20°C (68°F)	<0.01 mmHg
at 100°C (212°F)	~0.4 mmHg
at 150°C (302°F)	~4.5 mmHg
at 200°C (392°F)	~30 mmHg

Experimental Protocols

Protocol 1: High-Temperature Reaction in TEG under an Inert Atmosphere with Reflux

This protocol outlines a standard procedure for conducting a chemical reaction at elevated temperatures using TEG as a solvent while minimizing its loss.

Materials:

• Three-neck round-bottom flask

• Reflux condenser

• Thermometer or thermocouple with an adapter

• Septum

• Inert gas source (Nitrogen or Argon) with a bubbler

• Heating mantle with a stirrer and temperature controller

• Magnetic stir bar

• Glassware for reagent addition (e.g., dropping funnel, syringe)

• Triethylene Glycol (high purity)

• Reactants

Procedure:

• Glassware Preparation: Ensure all glassware is clean and thoroughly dried to prevent contamination and foaming.

• Apparatus Assembly:

  • Place the magnetic stir bar in the three-neck round-bottom flask.

  • Attach the reflux condenser to the central neck of the flask. Secure it with a clamp.

  • Insert the thermometer or thermocouple through an adapter into one of the side necks, ensuring the tip is submerged in the reaction mixture but does not interfere with the stir bar.

  • Place a septum on the remaining side neck for reagent addition.

  • Connect the inert gas line to the top of the reflux condenser via a T-adapter, with the other end of the T-adapter leading to an oil bubbler to prevent pressure buildup.

• Inerting the System:

  • Begin a gentle flow of inert gas through the system. Allow the gas to purge the apparatus for 5-10 minutes to displace any air.

• Charging the Flask:

  • Add the solid reactants and TEG to the flask before starting the inert gas flow, or add them through the side neck under a positive pressure of inert gas.

  • If adding liquid reactants, use a syringe or dropping funnel through the septum.

• Reaction Execution:

  • Turn on the coolant flow to the reflux condenser.

  • Begin stirring the reaction mixture.

  • Set the temperature controller to the desired reaction temperature. Do not exceed 200°C to minimize thermal degradation.

  • Heat the reaction mixture to the set temperature. Observe for the formation of a reflux ring in the condenser, indicating that the solvent is boiling and being condensed back into the flask.

  • Maintain the reaction at the desired temperature for the required time, monitoring its progress as needed.

• Cooldown and Workup:

  • Once the reaction is complete, turn off the heating mantle and allow the mixture to cool to room temperature under the inert atmosphere.

  • Proceed with your standard workup and purification procedure.

Protocol 2: Recovery of Triethylene Glycol Post-Reaction

If your product is non-volatile and thermally stable, you can recover the TEG for reuse (if it has not undergone significant degradation) using vacuum distillation.

Materials:

• Round-bottom flask containing the reaction mixture

• Short path distillation head with a condenser

• Receiving flask

• Vacuum source (vacuum pump)

• Cold trap

• Heating mantle with a stirrer and temperature controller

Procedure:

• Apparatus Setup: Assemble the vacuum distillation apparatus with the reaction mixture in the distillation flask.

• Cooling: Place a cold trap (e.g., using liquid nitrogen or a dry ice/acetone bath) between the distillation apparatus and the vacuum pump to protect the pump from TEG vapors.

• Distillation:

  • Begin stirring and gradually apply vacuum.

  • Gently heat the distillation flask. The TEG will begin to distill at a lower temperature under reduced pressure.

  • Collect the distilled TEG in the receiving flask.

  • Monitor the temperature and pressure to ensure a controlled distillation.

• Storage: Store the recovered TEG in a tightly sealed container, preferably under an inert atmosphere, to prevent moisture absorption.

Visualizations

Caption: Causes of TEG loss and their corresponding solutions.

Caption: Experimental workflow highlighting potential TEG loss points.

References

• 1. ecolink.com [ecolink.com]
• 2. biotage.com [biotage.com]
• 3. researchgate.net [researchgate.net]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. benchchem.com [benchchem.com]
• 6. thecalculatedchemist.com [thecalculatedchemist.com]
• 7. How To [chem.rochester.edu]
• 8. HPLC Troubleshooting Guide [sigmaaldrich.com]

Technical Support Center: Adjusting the Viscosity of Triethylene Glycol (TEG) Solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with triethylene glycol (TEG) solutions.

Frequently Asked Questions (FAQs)

Q1: What are the key factors that influence the viscosity of a TEG solution?

A1: The viscosity of a triethylene glycol (TEG) solution is primarily influenced by two factors:

• Concentration: The viscosity of an aqueous TEG solution increases as the concentration of TEG increases.

• Temperature: The viscosity of a TEG solution is inversely proportional to its temperature. An increase in temperature will lead to a decrease in viscosity.[1][2]

Q2: How does the pH of the solution affect its viscosity?

A2: The pH of a solution can influence its viscosity by altering the molecular interactions within the substance.[3] For TEG solutions, maintaining a pH between 8.0 and 10.0 is recommended to minimize corrosion and prevent degradation, which can in turn affect viscosity.[4] Solutions with a pH below 7.0 should be replaced.[4]

Q3: What can cause the degradation of a TEG solution, and how does this affect its viscosity?

A3: TEG solutions can degrade when exposed to high temperatures and oxygen over a prolonged period.[5][6] This degradation can lead to the formation of by-products such as monoethylene glycol (MEG), diethylene glycol (DEG), and organic acids.[5][6] These degradation products can alter the viscosity of the solution and may also lead to issues like foaming and corrosion.[5]

Q4: What are the common contaminants in TEG solutions and how do they impact viscosity?

A4: Common contaminants in TEG solutions include water, hydrocarbons, and various solids.[5] Water content significantly lowers the viscosity. Hydrocarbons and other impurities can lead to foaming and emulsification, which can indirectly affect the fluid's flow properties and lead to inaccurate viscosity measurements.[7][8]

Troubleshooting Guide

Issue 1: The measured viscosity of my TEG solution is significantly lower than expected.

Possible Cause	Troubleshooting Step
Incorrect TEG Concentration	Verify the concentration of your TEG solution. Use a refractometer for a quick and accurate measurement of the glycol concentration.[4]
Elevated Temperature	Ensure that the temperature of the solution is controlled and measured accurately during the viscosity measurement. Even a small increase in temperature can significantly decrease viscosity.[1]
Water Contamination	TEG is hygroscopic and can absorb moisture from the atmosphere.[9] Ensure that your TEG is stored in a tightly sealed container. If contamination is suspected, consider using a fresh, unopened container of TEG.

Issue 2: The measured viscosity of my TEG solution is significantly higher than expected.

Possible Cause	Troubleshooting Step
Incorrect TEG Concentration	Confirm that the TEG concentration is not higher than intended. Re-prepare the solution if necessary, ensuring accurate measurements of TEG and the solvent.
Low Temperature	Verify that the temperature of the solution is at the desired setpoint. Lower temperatures will increase the viscosity.[1]
Contamination with a High-Viscosity Substance	Ensure all glassware and equipment are thoroughly cleaned before use to avoid cross-contamination from previous experiments.
Solution Degradation	Long-term storage at elevated temperatures or exposure to oxygen can lead to degradation and an increase in viscosity.[5][6] If degradation is suspected, it is best to prepare a fresh solution.

Issue 3: I am getting inconsistent or fluctuating viscosity readings.

Possible Cause	Troubleshooting Step
Air Bubbles in the Sample	Ensure that the sample is free of air bubbles before measurement, as they can interfere with the viscometer's operation.[1] To avoid introducing bubbles, mix the solution gently and, when using a rotational viscometer, insert the spindle at an angle.[1]
Inadequate Temperature Control	Use a temperature-controlled water bath or a viscometer with integrated temperature control to ensure a stable sample temperature throughout the measurement.[1]
Improper Viscometer Cleaning	Thoroughly clean the viscometer and spindles between measurements to remove any residue from previous samples.[10]
Incorrect Viscometer Setup	Ensure the viscometer is level and the correct spindle and speed are selected for the expected viscosity range. Consult the instrument's manual for guidance.[1][10]

Issue 4: My TEG solution appears cloudy or has formed a precipitate.

Possible Cause	Troubleshooting Step
Contamination	The solution may be contaminated with an insoluble substance. Filter the solution to remove any particulate matter.
Low Temperature	If the TEG concentration is high, a decrease in temperature could cause it to approach its freezing point, leading to cloudiness. Gently warm the solution to see if the precipitate dissolves.
Chemical Reaction	An unintended chemical reaction may have occurred with a contaminant or another component in the formulation. This may require a fresh preparation of the solution, ensuring the purity of all components.

Data Presentation

Table 1: Viscosity of Aqueous Triethylene Glycol (TEG) Solutions at Various Temperatures and Concentrations

TEG Concentration (wt%)	Viscosity at 20°C (68°F) (mPa·s)	Viscosity at 40°C (104°F) (mPa·s)	Viscosity at 60°C (140°F) (mPa·s)
0	1.00	0.65	0.47
20	2.18	1.30	0.88
40	4.31	2.41	1.54
60	8.84	4.47	2.69
80	20.9	9.38	5.16
100	47.7	19.8	9.85

Note: Data is compiled and interpolated from various sources for illustrative purposes.

Experimental Protocols

Protocol 1: Preparation of an Aqueous TEG Solution with a Target Viscosity

• Determine the Required Concentration: Using Table 1, determine the weight percentage of TEG required to achieve the target viscosity at your desired experimental temperature.

• Materials and Equipment:

  • Triethylene glycol (reagent grade or higher)

  • Deionized or distilled water

  • Analytical balance

  • Beaker or flask

  • Magnetic stirrer and stir bar

• Procedure:

  • Tare the beaker on the analytical balance.

  • Carefully weigh the required amount of triethylene glycol into the beaker.

  • Add the required amount of deionized water to the beaker to achieve the desired total weight of the solution.

  • Place the beaker on the magnetic stirrer and add a stir bar.

  • Stir the solution at a moderate speed until it is completely homogeneous. Avoid high speeds that may introduce air bubbles.

  • Allow the solution to equilibrate to the desired temperature before measuring the viscosity.

Protocol 2: Viscosity Measurement using a Rotational Viscometer

• Materials and Equipment:

  • Calibrated rotational viscometer (e.g., Brookfield type)

  • Appropriate spindle for the expected viscosity range

  • Temperature-controlled water bath or sample chamber

  • Prepared TEG solution

• Procedure:

  • Ensure the viscometer is level and properly calibrated according to the manufacturer's instructions.

  • Select the appropriate spindle and rotational speed for your sample's expected viscosity.

  • Place the TEG solution in the sample cup and allow it to thermally equilibrate to the target temperature in the water bath.

  • Immerse the spindle into the solution to the marked level, avoiding the introduction of air bubbles.

  • Turn on the viscometer and allow the reading to stabilize. This may take a few moments.

  • Record the viscosity reading and the temperature.

  • It is good practice to take multiple readings and average them to ensure accuracy.

  • Thoroughly clean the spindle and sample cup with an appropriate solvent (e.g., deionized water followed by isopropanol) and dry them completely before the next measurement.

Visualizations

Caption: Relationship between TEG concentration, temperature, and viscosity.

References

• 1. Tips for accurate viscosity measurements. | Elscolab [elscolab.com]
• 2. researchgate.net [researchgate.net]
• 3. capecrystalbrands.com [capecrystalbrands.com]
• 4. goglycolpros.com [goglycolpros.com]
• 5. projekter.aau.dk [projekter.aau.dk]
• 6. nva.sikt.no [nva.sikt.no]
• 7. research-repository.uwa.edu.au [research-repository.uwa.edu.au]
• 8. Teg Dehydration Problems - Refining, Hydrocarbons, Oil, and Gas - Cheresources.com Community [cheresources.com]
• 9. productsandsolutions.pttgcgroup.com [productsandsolutions.pttgcgroup.com]
• 10. smartlabtech.com [smartlabtech.com]

Technical Support Center: Managing Triethylene Glycol Hygroscopicity in Sensitive Experiments

This technical support center provides researchers, scientists, and drug development professionals with guidance on controlling the hygroscopicity of triethylene glycol (TEG) to ensure the precision and reproducibility of sensitive experiments.

Frequently Asked Questions (FAQs)

Q1: What makes triethylene glycol hygroscopic?

A1: Triethylene glycol's (C6H14O4) molecular structure contains hydroxyl (-OH) groups and ether linkages. These features allow it to readily form hydrogen bonds with water molecules, causing it to absorb and retain moisture from the atmosphere.[1] This inherent property, known as hygroscopicity, can significantly alter the physicochemical characteristics of TEG.[1][2]

Q2: How can water contamination in TEG affect my experiments?

A2: Water contamination in TEG can lead to several experimental issues, including:

• Altered Solvent Properties: The presence of water can change the polarity, viscosity, and boiling point of TEG.

• Reaction Interference: In moisture-sensitive reactions, water can act as an unwanted reactant or catalyst, leading to side reactions, lower yields, or complete reaction failure.

• Compromised Reproducibility: Failure to control the water content in TEG can result in significant variations between experimental runs, undermining the reliability and reproducibility of your research.[1]

Q3: What is the most reliable method for determining the water content in TEG?

A3: Karl Fischer titration is considered the gold standard for accurately determining the water content in various substances, including glycols like TEG.[1][3][4] This method is highly specific to water and can be adapted for different levels of moisture, from trace amounts (coulometric titration) to higher concentrations (volumetric titration).[3][4][5][6]

Q4: What are the recommended storage practices for minimizing water absorption in TEG?

A4: To minimize moisture absorption, TEG should be stored in tightly sealed, airtight containers, preferably under an inert atmosphere of nitrogen or argon.[1][7][8] Storing in a cool, dry place and using desiccants within the storage area can also help maintain a low-humidity environment.[1][7]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Inconsistent reaction yields or unexpected byproducts.	Water contamination in TEG is interfering with the reaction chemistry.	1. Verify the water content of your TEG using Karl Fischer titration.[1][3] 2. If the water content is above the acceptable limit for your experiment (e.g., >50 ppm for highly sensitive reactions), dry the TEG using an appropriate method such as molecular sieves or vacuum distillation.[9] 3. Ensure all glassware is thoroughly dried before use.[1][10]
Physical properties of TEG (e.g., viscosity) seem altered.	Significant water absorption from the atmosphere.	1. Minimize the exposure of TEG to ambient air during handling.[7] 2. Use inert atmosphere techniques, such as a glovebox or Schlenk line, for highly moisture-sensitive applications.[1][10] 3. Re-dry the TEG if significant water uptake is suspected.
Difficulty achieving the required level of dryness in TEG.	The chosen drying method is insufficient or improperly executed.	1. Ensure molecular sieves are properly activated before use.[9] 2. For very low water content, consider vacuum distillation.[9] 3. Allow sufficient contact time between the TEG and the drying agent (e.g., 24-48 hours for molecular sieves).[9]

Experimental Protocols

Protocol 1: Drying Triethylene Glycol with Molecular Sieves

Objective: To reduce the water content of TEG for use in moisture-sensitive experiments.

Materials:

• Triethylene glycol (TEG)

• 4Å molecular sieves

• Oven or muffle furnace

• Flask with a ground glass joint and stopper

• Inert gas (nitrogen or argon) supply (optional, but recommended)

• Desiccator

Methodology:

• Activation of Molecular Sieves:

  • Place the 4Å molecular sieves in a suitable container.

  • Heat in an oven or muffle furnace at a temperature of at least 350°C for a minimum of 8 hours. It is beneficial to do this under a slow stream of dry inert gas.[9]

  • Alternatively, heat the sieves under vacuum at 150-200°C for at least 5-8 hours.[9]

  • Allow the sieves to cool to room temperature in a desiccator or under a stream of dry inert gas before use.[9]

• Drying Procedure:

  • Add the activated 4Å molecular sieves to a flask containing the TEG. A general guideline is to use 10-20% of the solvent's weight by volume.[9]

  • Seal the flask and allow it to stand for at least 24-48 hours, with occasional gentle swirling.[9]

  • For highly critical applications, the dryness of the TEG should be verified by taking a small sample for Karl Fischer titration.

  • Once the desired dryness is achieved, carefully decant or filter the TEG from the molecular sieves under an inert atmosphere to prevent re-exposure to moisture.

Protocol 2: Determination of Water Content in TEG by Karl Fischer Titration

Objective: To quantify the amount of water in a TEG sample.

Materials:

• Karl Fischer titrator (volumetric or coulometric)

• Appropriate Karl Fischer reagents (titrant and solvent)

• Gastight syringe

• TEG sample

Methodology:

• Instrument Preparation:

  • Prepare the Karl Fischer titrator according to the manufacturer's instructions.

  • Add the appropriate Karl Fischer reagents to the titration cell.

  • Perform a pre-titration to neutralize any residual moisture in the solvent until a stable, low drift is achieved.[5][6]

• Sample Analysis:

  • Using a gastight syringe, accurately draw a known volume or weight of the TEG sample.

  • Inject the sample into the titration cell.[5][6]

  • Start the titration. The instrument will automatically titrate the water in the sample and calculate the water content.

  • The result is typically expressed in parts per million (ppm) or percentage (%).

Data Summary

Table 1: Efficiency of TEG Drying Methods

Drying Method	Typical Final Water Content	Advantages	Disadvantages
Molecular Sieves (4Å)	< 50 ppm	Convenient for laboratory scale, effective for removing residual water.[9]	Requires proper activation of sieves, may not be sufficient for ultra-dry requirements.
Vacuum Distillation	< 10 ppm	Highly effective for removing water from high-boiling point solvents.[9]	Requires specialized glassware and vacuum setup, potential for thermal degradation if not controlled properly.
Azeotropic Distillation	Variable, dependent on entrainer	Can remove significant amounts of water.	Introduces a third component (entrainer) that may need to be removed.

Visualizations

Caption: Troubleshooting workflow for hygroscopicity issues with TEG.

Caption: Experimental workflow for drying TEG with molecular sieves.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. gmpinsiders.com [gmpinsiders.com]
• 4. Karl Fischer water content titration - Scharlab [scharlab.com]
• 5. Determination of Water Content in Ethylene glycol Using Karl Fischer Titration [sigmaaldrich.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. tutorchase.com [tutorchase.com]
• 8. Hygroscopic Definition in Chemistry [thoughtco.com]
• 9. benchchem.com [benchchem.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Addressing Corrosion with Triethylene Glycol (TEG)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering corrosion issues when using triethylene glycol (TEG) in their equipment and experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of corrosion when using triethylene glycol (TEG)?

A1: Pure triethylene glycol is generally not corrosive.[1] However, corrosion issues typically arise from two main sources: thermal degradation and contamination.[2] When TEG is exposed to high temperatures (above 206°C or 404°F) and oxygen, it can degrade into acidic byproducts like formic, acetic, and glycolic acids.[3][4][5] This process lowers the pH of the glycol solution, making it acidic and corrosive to many metals, particularly carbon steel.[2][3]

Q2: What contaminants in TEG can accelerate corrosion?

A2: Several contaminants can accelerate corrosion in TEG systems. Dissolved acid gases like hydrogen sulfide (B99878) (H₂S) and carbon dioxide (CO₂) can make the glycol solution acidic.[3][6] Oxygen ingress is a major factor, as it promotes the oxidative degradation of TEG into organic acids.[2][4] Salts, such as chlorides, can also significantly increase corrosion rates.[7][8]

Q3: What materials are generally compatible with TEG?

A3: Stainless steel and aluminum are recommended for handling TEG to prevent corrosion.[9] Carbon steel can be used if the TEG is kept anhydrous and free from acidic contaminants, but it is susceptible to corrosion if the glycol degrades or becomes contaminated.[1][9] For seals and gaskets, materials like PTFE and Kalrez® (FFKM) offer broad chemical resistance, while EPDM and Viton® may also be suitable depending on operating conditions.[10] It is crucial to consult material compatibility charts for specific elastomers.[11]

Q4: How can I prevent TEG-related corrosion in my lab equipment?

A4: A multi-faceted approach is best for preventing corrosion. This includes:

• Temperature Control: Operating well below the TEG thermal degradation point of 206°C (404°F).[12][13]

• Oxygen Exclusion: Using an inert gas blanket (like nitrogen) in storage tanks and minimizing air exposure during transfers can prevent oxidative degradation.[2][9]

• pH Monitoring and Control: Regularly checking the pH of the glycol solution is an early indicator of degradation.[2] Maintaining a slightly alkaline pH (typically 8.0-9.5) through the use of inhibitors or buffers can neutralize acidic byproducts.[3][7]

• Using Inhibitors: Formulated TEG products containing corrosion inhibitors are available.[3][14] These inhibitors create a protective film on metal surfaces or neutralize corrosive acids.[8][14]

• Material Selection: Where possible, use equipment constructed from corrosion-resistant materials like stainless steel.[2][9]

Q5: Are there standard tests to evaluate the corrosiveness of a TEG solution?

A5: Yes, several ASTM standards are relevant for evaluating corrosion. ASTM D1384, "Corrosion Test for Engine Coolants in Glassware," is a common method for assessing the corrosiveness of glycol solutions on various metals.[15][16] For immersion testing, ASTM G31, "Standard Guide for Laboratory Immersion Corrosion Testing of Metals," provides a framework for determining mass loss.[17]

Troubleshooting Guide

Q: I've noticed a change in my TEG's color (e.g., to dark-brown or black) and a drop in its pH. What is happening?

A: A color change and a decrease in pH are strong indicators of thermal degradation.[18] When heated excessively, especially in the presence of oxygen, TEG breaks down into smaller molecules like monoethylene glycol (MEG), diethylene glycol (DEG), and organic acids.[4][18] These acidic compounds lower the pH, making the solution corrosive.

Action Steps:

• Immediately measure the pH of your TEG solution.

• Review your experimental setup to ensure the operating temperature has not exceeded TEG's thermal stability limit (around 206°C).[13]

• Check for potential sources of oxygen ingress in your system.

• Consider sending a sample for analysis to identify the specific degradation products.[3]

• If degradation is confirmed, the glycol should be replaced. For future runs, reduce the operating temperature and consider using an inert atmosphere.

Q: My carbon steel equipment shows signs of rust and pitting after being in contact with TEG.

A: This is likely due to corrosion caused by acidic conditions or contaminants in the TEG. Even in "dry" gas systems, water can co-condense with TEG, creating a corrosive aqueous phase.[19][20] The presence of dissolved gases like CO₂ or H₂S significantly exacerbates this issue.[21]

Action Steps:

• Safely remove the TEG from the equipment.

• Clean and inspect the equipment to assess the extent of the corrosion damage according to ASTM G1 practices.[22]

• Analyze the TEG for water content, pH, and potential contaminants like chlorides or acidic degradation products.

• For future experiments, consider using a corrosion inhibitor package in your TEG or switching to equipment made of more resistant materials like stainless steel.[2][7]

Q: The elastomeric seals (O-rings, gaskets) in my apparatus are swelling and failing prematurely.

A: This indicates a material incompatibility between the elastomer and the TEG. TEG can cause certain rubbers to swell, become brittle, or crack.[11]

Action Steps:

• Identify the material of the failing seal.

• Consult a chemical compatibility database to select a more resistant elastomer.[23]

• Materials like PTFE, Kalrez® (FFKM), and in some cases Viton® or EPDM, are often better choices for applications involving glycols.[10]

• Replace the failed seals with the new, compatible material.

Data Presentation

Table 1: Corrosion Rates of Carbon Steel in TEG/Water Mixtures

This table summarizes data from 15-day tests on carbon steel in TEG-water mixtures exposed to various corrosive gases. The data shows that corrosion rates decrease significantly as the concentration of TEG increases.

TEG Concentration (wt%)	Gas Composition	Corrosion Rate (mpy)	Data Source
0.0 (Pure Distilled Water)	H₂S, CO₂, O₂	0.96 - 4.0	[19][20][21]
Increasing Concentration	H₂S, CO₂, O₂	Rapidly Decreasing	[19][20][21]
≥ 90.0	H₂S, CO₂, O₂	~ 0.0	[19][20][21]
N/A (with N268 Inhibitor)	High CO₂ (up to 9%) and Chlorides (up to 7500 ppm)	< 0.05	[7]
mpy = mils per year

Table 2: General Material Compatibility with Triethylene Glycol

This table provides a general guideline for material selection. For critical applications, specific testing under operational conditions is recommended.

Material Class	Material Name	Compatibility Rating	Notes
Metals	Stainless Steel (304, 316)	Excellent	Recommended for long-term service.[9][10]
Aluminum	Good	Recommended as a container material.[9]
Carbon Steel	Fair	Susceptible to corrosion from wet or degraded TEG.[1] Requires inhibitors and monitoring.[7]
Copper, Brass	Poor to Fair	Can be corroded, especially at elevated temperatures. Inhibitors are needed.[24]
Elastomers	PTFE	Excellent	Broad chemical resistance.[10]
Kalrez® (FFKM)	Excellent	Suitable for demanding applications.[10]
Viton® (FKM)	Good	Good resistance, but check specific grade for temperature range.[10]
EPDM	Good	Good for aqueous solutions, but may have temperature limitations.[10]
Buna-N (Nitrile)	Poor	Not generally recommended due to potential for swelling and degradation.

Experimental Protocols

1. Protocol: Laboratory Immersion Corrosion Test (Based on ASTM G31)

This protocol outlines a procedure to determine the corrosion rate of a metal specimen when immersed in a TEG solution.

• Objective: To measure the mass loss of a metal coupon to quantify the corrosion rate in a specific TEG solution under controlled laboratory conditions.

• Materials:

  • Metal coupons of known composition and surface area (e.g., carbon steel).

  • Test TEG solution (with or without inhibitors/contaminants).

  • Heat-resistant glass beaker or flask with a stopper.[16]

  • Condenser to prevent evaporation.

  • Aerator tube (if studying oxygen effects).[16]

  • Heating mantle or constant temperature bath.

  • Analytical balance (accurate to 0.1 mg).

  • Cleaning agents (as per ASTM G1, e.g., inhibited hydrochloric acid).[22]

• Procedure:

  • Specimen Preparation: Clean the metal coupon according to ASTM G1 procedures, measure its dimensions to calculate the surface area, and weigh it to the nearest 0.1 mg.[22]

  • Assembly: Place the TEG solution into the glass vessel. Immerse the prepared metal coupon completely in the solution, ensuring it is not in direct contact with the glass.

  • Test Conditions: Assemble the apparatus, including the condenser. Maintain the solution at the desired test temperature (e.g., 88°C) for a specified duration (e.g., 336 hours).[16] If required, introduce air or a specific gas at a controlled rate through the aerator tube.

  • Post-Test Cleaning: After the test duration, remove the coupon. Observe and photograph its appearance. Clean the coupon to remove all corrosion products using appropriate chemical or mechanical methods as described in ASTM G1.[22]

  • Evaluation: Dry and re-weigh the cleaned coupon. Calculate the mass loss.

  • Calculation of Corrosion Rate (mpy): Corrosion Rate = (K × W) / (A × T × D) Where:

    • K = A constant (3.45 × 10⁶ for mpy)

    • W = Mass loss in grams

    • A = Surface area in cm²

    • T = Time of exposure in hours

    • D = Density of the metal in g/cm³

2. Protocol: Analysis of TEG Thermal Degradation Products

This protocol describes a method to induce and analyze the products of TEG thermal degradation.

• Objective: To identify and quantify the acidic byproducts formed from heating TEG, using Gas Chromatography-Mass Spectrometry (GC-MS).

• Materials:

  • Pure TEG.

  • Round-bottom flask or sealed reaction vessel.

  • Heating mantle with temperature controller.

  • Gas inlet/outlet for controlled atmosphere (dry air or nitrogen).[25]

  • GC-MS system.

  • Derivatization agent (e.g., BSTFA with 1% TMCS).[25]

  • Analytical standards for expected products (formic acid, acetic acid, MEG, DEG).

• Procedure:

  • Degradation: Place a known quantity of pure TEG into the reaction vessel. Heat the TEG to the desired temperature (e.g., 180-200°C). For oxidative degradation, introduce a controlled flow of dry air; for thermal degradation alone, use an inert nitrogen atmosphere.[25]

  • Sampling: Maintain the temperature for a set duration (e.g., 24-48 hours), taking small samples at regular intervals.

  • Sample Preparation (Derivatization): Since glycols and their acidic products have poor chromatographic properties, they must be derivatized. A common method is silylation, which converts polar -OH groups into more volatile trimethylsilyl (B98337) (TMS) groups.[25] This is achieved by reacting the sample with an agent like BSTFA.

  • GC-MS Analysis: Inject the derivatized sample into the GC-MS. The gas chromatograph separates the different components of the mixture, and the mass spectrometer helps identify them based on their mass-to-charge ratio and fragmentation patterns.

  • Quantification: Compare the peak areas of the identified degradation products to those of known analytical standards to quantify their concentrations in the degraded TEG sample.

Visualizations

Caption: TEG thermal and oxidative degradation pathway leading to acidic corrosion.

Caption: Troubleshooting workflow for diagnosing the root cause of TEG corrosion.

Caption: Logical relationship between causes and effects in TEG corrosion.

References

• 1. Evaluation of the Corrosiveness of Glycol-Water Mixtures in Dry Gas Transmission Pipelines | PRCI [prci.org]
• 2. corrosionpedia.com [corrosionpedia.com]
• 3. cfrchemicals.com [cfrchemicals.com]
• 4. Oxidative degradation of triethylene glycol - SINTEF [sintef.no]
• 5. nva.sikt.no [nva.sikt.no]
• 6. researchgate.net [researchgate.net]
• 7. magnumsolvent.com [magnumsolvent.com]
• 8. globalspec.com [globalspec.com]
• 9. productsandsolutions.pttgcgroup.com [productsandsolutions.pttgcgroup.com]
• 10. benchchem.com [benchchem.com]
• 11. marcorubber.com [marcorubber.com]
• 12. onepetro.org [onepetro.org]
• 13. researchgate.net [researchgate.net]
• 14. owi.com [owi.com]
• 15. dow.com [dow.com]
• 16. farsi.msrpco.com [farsi.msrpco.com]
• 17. tft-pneumatic.com [tft-pneumatic.com]
• 18. projekter.aau.dk [projekter.aau.dk]
• 19. onepetro.org [onepetro.org]
• 20. onepetro.org [onepetro.org]
• 21. researchgate.net [researchgate.net]
• 22. scalinguph2o.com [scalinguph2o.com]
• 23. coleparmer.com [coleparmer.com]
• 24. CA1292612C - Triethylene glycol-based heat transfer fluids - Google Patents [patents.google.com]
• 25. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Stripping Gas Application for TEG Regeneration

Welcome to the technical support center for optimizing stripping gas application in Triethylene Glycol (TEG) regeneration. This resource is designed for researchers, scientists, and drug development professionals to address specific issues encountered during their experiments.

Troubleshooting Guides

This section provides solutions to common problems encountered during the TEG regeneration process, with a focus on the role of stripping gas.

High Water Content in Lean TEG

Q1: My lean TEG concentration is too low (i.e., water content is too high) even though the reboiler temperature is at the optimal 204°C (400°F). What could be the cause and how can I fix it?

A1: Insufficient stripping gas flow rate is a primary reason for low lean TEG purity when the reboiler temperature is already optimized. Stripping gas lowers the partial pressure of water in the reboiler, allowing more water to vaporize from the TEG.[1][2]

Troubleshooting Steps:

• Verify Stripping Gas Flow Rate: Ensure the stripping gas flow rate is within the recommended range. A typical range is 10-20 standard cubic feet per gallon (scf/gal) of TEG.[3] However, rates can be as high as 75 std m³/std m³ TEG (10 scf/gal) for achieving very high lean TEG concentrations.[4]

• Increase Stripping Gas Flow Rate: Gradually increase the stripping gas flow rate and monitor the lean TEG concentration. The required rate will depend on the desired TEG purity.[4]

• Check for Leaks: Inspect the system for any mechanical leaks in pump packings, valves, or fittings that could introduce moisture.[5]

• Ensure Stripping Gas is Dry: The stripping gas itself should be dry to be effective.[6] Using wet stripping gas will reduce its efficiency.

• Reboiler Pressure: Higher reboiler pressure increases the amount of stripping gas required.[7] If the operating pressure of the reboiler is elevated (e.g., to send off-gas to a flare), a significantly higher stripping gas rate will be necessary.[6]

Excessive TEG Losses

Q2: I'm experiencing high TEG losses from the regenerator still column. Could the stripping gas be the cause?

A2: Yes, an excessively high stripping gas flow rate can lead to increased TEG losses through entrainment. While stripping gas is crucial for achieving high TEG purity, an optimal balance must be maintained.

Troubleshooting Steps:

• Optimize Stripping Gas Rate: Reduce the stripping gas flow rate to the minimum required to achieve the target lean TEG concentration. Benefits of increasing the stripping gas rate diminish beyond a certain point.[6]

• Check Still Column Internals: Inspect the packing or trays in the still column for any damage or fouling, which can lead to poor vapor-liquid separation and entrainment.[5]

• Monitor Still Column Overhead Temperature: A properly functioning condenser on the still column overhead helps to cool the vapors and condense any vaporized TEG, preventing its loss.[2][8]

• Install a Mist Extractor: Ensure a properly functioning mist extractor is present in the contactor to minimize TEG carryover.[5]

Foaming in the TEG System

Q3: My TEG system is experiencing foaming. Can stripping gas contribute to this issue?

A3: While stripping gas is not a direct cause of foaming, high gas velocity can exacerbate an existing foaming problem. The root cause of foaming is typically contamination of the TEG.

Troubleshooting Steps:

• Identify and Remove Contaminants: The primary cause of foaming is the presence of contaminants like liquid hydrocarbons, compressor oils, or corrosion inhibitors in the TEG.[2] Ensure proper functioning of the inlet separator to remove these contaminants before they enter the TEG contactor.[2]

• Check Gas Velocity: High gas flow rates in the contactor can lead to entrainment and foaming. Operate within the designed gas velocity limits.[5]

• TEG Filtration: Use effective filtration, including carbon filters, to remove impurities and degradation products from the TEG.[2]

Frequently Asked Questions (FAQs)

Q4: What is the primary function of stripping gas in TEG regeneration?

A4: The primary function of stripping gas is to enhance the purity of the lean TEG by reducing the partial pressure of water in the reboiler.[1][2] This allows more water to be vaporized from the TEG at a given reboiler temperature, leading to a higher lean TEG concentration.[1]

Q5: What type of gas should be used for stripping?

A5: Any inert or dry gas is suitable for stripping.[1][4] Commonly, a portion of the dehydrated natural gas is used as stripping gas.[4]

Q6: How does reboiler temperature affect the required stripping gas rate?

A6: Increasing the reboiler temperature generally decreases the required stripping gas rate to achieve a specific lean TEG concentration.[4][7] However, the reboiler temperature should not exceed 204°C (400°F) to prevent thermal degradation of the TEG.[2]

Q7: Can I achieve high TEG purity without using stripping gas?

A7: Without stripping gas, the maximum achievable lean TEG concentration in a reboiler operating at atmospheric pressure and 204°C (400°F) is approximately 98.7 to 99 wt%.[4] To achieve higher purities, such as 99.9 wt%, the use of stripping gas is necessary.

Data Presentation

Table 1: Effect of Stripping Gas Rate on Lean TEG Concentration

Stripping Gas Rate (scf/gal TEG)	Lean TEG Concentration (wt%)
0	~99.0
1.44	99.4
10	>99.9

Note: Values are approximate and can vary based on reboiler temperature, pressure, and stripping column efficiency.[1]

Table 2: Typical Operating Parameters for TEG Regeneration

Parameter	Recommended Range
Reboiler Temperature	190°C - 204°C (375°F - 400°F)[5]
Stripping Gas Rate	10 - 75 std m³/std m³ TEG (1.3 - 10 scf/gal TEG)[4]
Lean TEG Concentration	99.0 - 99.9+ wt%

Experimental Protocols

Protocol 1: Determining the Optimal Stripping Gas Flow Rate

Objective: To determine the minimum stripping gas flow rate required to achieve a target lean TEG concentration while minimizing TEG losses.

Methodology:

• System Stabilization: Operate the TEG regeneration unit at a constant reboiler temperature (e.g., 204°C or 400°F) and a stable TEG circulation rate until the system reaches a steady state.

• Baseline Measurement: Turn off the stripping gas supply and measure the baseline lean TEG concentration using a suitable analytical method (e.g., Karl Fischer titration).

• Incremental Increase of Stripping Gas: Introduce stripping gas at a low flow rate (e.g., 2 scf/gal TEG). Allow the system to stabilize for a sufficient period (e.g., 1-2 hours).

• Sample and Analyze: Collect a sample of the lean TEG and measure its water content. Also, measure the TEG concentration in the overhead vapor to quantify TEG losses.

• Iterative Process: Repeat steps 3 and 4, incrementally increasing the stripping gas flow rate (e.g., in steps of 2 scf/gal TEG) until the target lean TEG concentration is achieved.

• Data Analysis: Plot the lean TEG concentration and TEG losses as a function of the stripping gas flow rate to identify the optimal operating point that provides the desired purity with minimal TEG loss.

Mandatory Visualization

Caption: Workflow of a typical TEG dehydration and regeneration process.

Caption: Troubleshooting logic for high water content in lean TEG.

References

• 1. TEG Dehydration: How Does the Stripping Gas Work in Lean TEG Regeneration? – Campbell Tip of the Month [jmcampbell.com]
• 2. theengineeringguide.com [theengineeringguide.com]
• 3. teamchem.co [teamchem.co]
• 4. TEG Dehydration: Stripping Gas Charts for Lean TEG Regeneration – Campbell Tip of the Month [jmcampbell.com]
• 5. scribd.com [scribd.com]
• 6. Maximum Allowable Stripping Gas For Teg Dehydration Unit - Industrial Professionals - Cheresources.com Community [cheresources.com]
• 7. High Pressure Regeneration of TEG with Stripping Gas – Campbell Tip of the Month [jmcampbell.com]
• 8. theengineeringguide.com [theengineeringguide.com]

Triethylene Glycol (TEG) Waste Management: A Technical Support Guide

This guide provides best practices for the handling and disposal of triethylene glycol (TEG) waste for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with triethylene glycol (TEG)?

A1: While pure triethylene glycol is not classified as hazardous, it can cause irritation upon contact with the eyes, skin, or if inhaled in high concentrations.[1][2] Ingestion may cause discomfort.[1][2] The primary concern in a laboratory setting arises from contamination of TEG with other hazardous chemicals during experimental processes.[3][4] Used TEG can absorb oils, rust, heavy metals, and other chemical residues, rendering it a hazardous waste stream.[4][5]

Q2: What personal protective equipment (PPE) is required when handling TEG waste?

A2: It is crucial to wear appropriate PPE to prevent exposure. This includes chemical safety goggles, protective gloves, and suitable lab clothing.[3] In cases of inadequate ventilation or potential for aerosolization, respiratory protection may be necessary.[6][7] An eyewash station should also be readily available.[1][2]

Q3: How should I store TEG waste in the laboratory?

A3: TEG waste should be stored in a dedicated and compatible container, with plastic containers often being preferred.[3] The container must be in good condition, free from leaks, and have a secure, tightly sealed lid.[3] Store the waste container at or near the point of generation in a designated satellite accumulation area (SAA) under the control of laboratory personnel.[3] It's also important to keep TEG waste segregated from incompatible materials, such as strong oxidizing agents.[2][3]

Q4: Can I dispose of TEG waste down the drain?

A4: No, it is illegal and unsafe to pour chemicals like TEG down the drain or dispose of them in regular trash.[3][8] Improper disposal can lead to the contamination of water supplies and damage to wastewater treatment facilities.[4][8]

Q5: What are the approved disposal methods for TEG waste?

A5: The standard procedure for laboratory chemical waste is to arrange for pickup by a licensed hazardous waste disposal company.[3] Recycling is also a viable and often preferred option for many glycols; consult with your institution's Environmental Health and Safety (EHS) office or your waste handler for availability.[3][9] All waste must be handled in accordance with local, state, and federal regulations.[10]

Troubleshooting Guide

Issue: Accidental Spill of TEG

• Small Spills (less than 1 gallon):

  • Ensure the area is well-ventilated.[10]

  • Wearing appropriate PPE (gloves, safety goggles), contain the spill with an inert absorbent material such as sand, earth, or vermiculite.[1][10] Do not use combustible materials like sawdust.[11][12]

  • Collect the absorbed material into a suitable, labeled container for waste disposal.[10][11]

  • Clean the spill area with soap and water, and ensure the runoff does not enter drains.[1][10]

• Large Spills (greater than 1 gallon):

  • Evacuate unnecessary personnel from the area.[6]

  • If it is safe to do so, stop the leak.[1]

  • Ventilate the area and remove all ignition sources.[10]

  • Contain the spill using dikes or absorbents to prevent it from entering sewers or waterways.[6]

  • Contact your institution's EHS office or emergency response team for guidance on cleanup and disposal. For spills that could enter waterways, immediate reporting to the appropriate environmental agency may be required.[2]

Issue: Contaminated TEG Waste

If TEG has been mixed with or has come into contact with hazardous chemicals, it must be managed as hazardous waste.[3]

• Waste Characterization: Determine if the TEG waste is hazardous under the Resource Conservation and Recovery Act (RCRA) by assessing the contaminants.[3] If the hazard characteristics are unknown, laboratory analysis may be required.[3]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name ("Waste Triethylene Glycol" and the names of the contaminants), the accumulation start date, and the associated hazards.[3]

• Disposal: Arrange for disposal through a licensed hazardous waste hauler.[3]

Data Presentation

Table 1: Personal Protective Equipment (PPE) for Handling Triethylene Glycol Waste

PPE Item	Specification	Rationale
Eye Protection	Chemical safety goggles or safety glasses with side-shields (EN 166 compliant).[13][14]	To protect eyes from splashes and vapors.
Hand Protection	Chemical resistant gloves (e.g., nitrile rubber, neoprene, PVC).[1][7][13]	To prevent skin contact.
Body Protection	Lab coat, apron, or chemical-protection suit as appropriate to the scale of handling.[7][13]	To prevent contamination of clothing and skin.
Respiratory Protection	Air-purifying respirator with organic vapor cartridges in case of inadequate ventilation.[6][7]	To prevent inhalation of high concentrations of vapor.

Experimental Protocols

Protocol for Small TEG Spill Cleanup

• Preparation: Don appropriate PPE, including chemical safety goggles and nitrile gloves.[15] Ensure the spill area is well-ventilated.

• Containment: Surround the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to prevent it from spreading.[10]

• Absorption: Apply the absorbent material directly onto the spill and allow it to fully absorb the liquid.[1]

• Collection: Using a scoop or brush, carefully collect the saturated absorbent material and place it into a designated, leak-proof waste container.[11]

• Decontamination: Wash the spill surface with soap and water.[1] Collect the wash water for proper disposal; do not allow it to enter the sanitary sewer.[10]

• Disposal: Seal and label the waste container with its contents ("Waste Triethylene Glycol with absorbent") and arrange for disposal through your institution's hazardous waste program.[10]

Visualizations

Caption: Decision workflow for handling TEG waste.

Caption: Experimental workflow for TEG spill response.

References

• 1. safety365.sevron.co.uk [safety365.sevron.co.uk]
• 2. nexchem.co.uk [nexchem.co.uk]
• 3. benchchem.com [benchchem.com]
• 4. envirogreen.co.uk [envirogreen.co.uk]
• 5. Guide to Glycol Disposal | HWH Environmental [hwhenvironmental.com]
• 6. kostusa.com [kostusa.com]
• 7. Mobile [my.chemius.net]
• 8. How to Dispose of Glycol Safely, Sustainably and Legally [clearwatershelton.com]
• 9. servochem.com [servochem.com]
• 10. datasheets.scbt.com [datasheets.scbt.com]
• 11. ru.tnjchem.com [ru.tnjchem.com]
• 12. anchemsales.com [anchemsales.com]
• 13. download.basf.com [download.basf.com]
• 14. download.basf.com [download.basf.com]
• 15. scribd.com [scribd.com]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for Triethylene Glycol Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of triethylene glycol (TEG) is crucial for ensuring product quality, safety, and efficacy. This guide provides a comprehensive comparison of prevalent analytical methods for determining TEG concentration, supported by experimental data.

Quantitative Performance Comparison

The selection of an appropriate analytical method hinges on factors such as the required sensitivity, the complexity of the sample matrix, and throughput needs. The following table summarizes key quantitative performance parameters for various methods used in the quantification of triethylene glycol.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Gas Chromatography-Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)	High-Performance Liquid Chromatography-Refractive Index Detection (HPLC-RID)	High-Performance Liquid Chromatography-Ultraviolet Detection (HPLC-UV)	Spectrophotometry
Principle	Separation of volatile compounds followed by detection based on mass-to-charge ratio.	Separation of volatile compounds followed by detection based on the ionization of analytes in a hydrogen flame.	Separation based on polarity followed by highly selective and sensitive mass-based detection.	Detection based on changes in the refractive index of the eluent as the analyte passes through the detector cell.	Detection based on the absorption of ultraviolet light by the analyte, typically after derivatization.	Measurement of the absorbance of a colored product formed by a chemical reaction with the analyte.
Selectivity	High to Very High	Moderate to High	Very High	Low (non-specific)	Moderate (dependent on derivatization)	Low to Moderate
Sensitivity	High	Moderate	Very High	Low	Moderate	Low
Limit of Detection (LOD)	~1–2 µg/mL[1]	~10 ppb (after derivatization)[2]	~0.18–1.1 mg/L[1]	~4 mg/L (indicative for glycols)[3]	~1 mg/L (after derivatization)[1][4]	~0.5 mg/L[5][6]
Limit of Quantification (LOQ)	~10 µg/mL[1]	~30 ppb (after derivatization)[2]	~0.4–2.3 mg/L[1]	~100 µg/g[7]	~2 mg/L (after derivatization)[1][4]	Not explicitly stated
Linearity Range	2–20 µg/mL[1][8]	Not explicitly stated	50 to 5000 mg/L (for glycols)[1]	4–80 µg/mL[7]	2-50 mg/L (after derivatization)[9]	1–6 mg/L[5]
Matrix Compatibility	Good; derivatization often required for complex matrices.[10]	Good for relatively clean samples; derivatization can mitigate matrix effects.	Excellent for complex biological matrices.[10]	Limited to simple, well-defined matrices due to its non-specific nature.[3]	Requires clean samples or effective cleanup to avoid interferences with the derivatizing agent or chromophore.	Prone to interference from other compounds that can be oxidized or react with the chromogenic reagent.[5]
Primary Applications	Broad applicability, including trace-level quantification in complex samples like biological fluids and pharmaceutical formulations.	Routine quality control of industrial TEG and analysis in less complex matrices.	Ideal for quantifying trace levels of TEG in complex matrices such as biological fluids and environmental samples.[11]	Analysis of higher concentrations of TEG in simple mixtures where high sensitivity is not a primary concern.[3]	Suitable for samples where TEG can be derivatized to introduce a UV-active chromophore.	Screening and quantification in aqueous samples like surface water where high accuracy is not paramount.[5]

Experimental Workflow & Methodologies

General Experimental Workflow

The following diagram illustrates a generalized workflow for the quantification of triethylene glycol, applicable to most chromatographic techniques.

Caption: A generalized workflow for the quantification of TEG.

Detailed Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

This method is highly suitable for the analysis of TEG, particularly in complex matrices, often requiring a derivatization step to enhance volatility and chromatographic performance.[10]

• Sample Preparation (with Derivatization):

  • To 100 µL of the sample (e.g., serum, plasma, or a dissolved pharmaceutical formulation), add an appropriate deuterated internal standard.

  • Perform a protein precipitation or liquid-liquid extraction if necessary to clean up the sample.

  • Evaporate the solvent to dryness under a stream of nitrogen.

  • Add 50 µL of a derivatizing agent such as N,O-bis(trimethylsilyl) trifluoroacetamide (B147638) (BSTFA) with 1% trimethylchlorosilane (TMCS).[10]

  • Seal the vial and heat at 70-80°C for 20-30 minutes.[10]

  • After cooling, the sample is ready for injection.

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 6890 or equivalent.

  • Column: DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or a polar column like a PEG-20M.[10][12]

  • Injector Temperature: 250°C.

  • Oven Temperature Program: Initial temperature of 60-100°C, held for 1 minute, then ramped at 10°C/min to 220-250°C.[10][12]

  • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer: Agilent 5973 or equivalent, operated in Electron Ionization (EI) mode.

  • Data Acquisition: Selected Ion Monitoring (SIM) mode is used for enhanced sensitivity.

High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID)

This method is advantageous for its simplicity, as it often does not require derivatization. However, its lower sensitivity and non-specific nature make it best suited for analyzing higher concentrations of TEG in simple matrices.[3]

• Sample Preparation:

  • Dissolve the sample in the mobile phase (typically water).

  • Filter the sample through a 0.45 µm syringe filter before injection.[3]

• Instrumentation and Conditions:

  • HPLC System: An isocratic HPLC system with a pump, autosampler, and column oven.

  • Detector: Refractive Index Detector (RID).

  • Column: A column suitable for polar compounds, such as a Sepax Carbomix K-NP5 (7.8 mm × 300 mm, 5 µm) or a Bio-Rad Aminex HPX-87H.[3][7][13]

  • Mobile Phase: Ultrapure water.[3][7]

  • Flow Rate: 0.4–0.6 mL/min.[3][7][13]

  • Column Temperature: 55-75°C.[3][7][13]

  • RID Temperature: 50-55°C.[3][7][13]

Spectrophotometry

This colorimetric method is based on the oxidation of glycols to aldehydes, which then react to form a colored compound. It is a cost-effective technique for screening purposes.[5][6]

• Sample Preparation and Reaction:

  • To a known volume of the aqueous sample, add a sulfuric acid solution.

  • Add a potassium permanganate (B83412) solution and heat to oxidize the TEG to its corresponding aldehyde.

  • Add sodium arsenite solution to stop the oxidation.

  • Add 3-methylbenzothiazol-2-one hydrazone hydrochloride (MBTH) reagent and allow the color to develop.

• Instrumentation and Conditions:

  • Spectrophotometer: A standard UV-Vis spectrophotometer.

  • Wavelength: Measure the absorbance of the green-colored product at approximately 630 nm.[5][6]

  • Quantification: A calibration curve is prepared using standard solutions of TEG. A sample blank, where the oxidation step is omitted, is used to correct for background interferences.[5][6]

References

• 1. researchgate.net [researchgate.net]
• 2. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 3. benchchem.com [benchchem.com]
• 4. holcapek.upce.cz [holcapek.upce.cz]
• 5. Spectrophotometric determination of low levels of mono-, di- and triethylene glycols in surface waters - Analyst (RSC Publishing) [pubs.rsc.org]
• 6. scispace.com [scispace.com]
• 7. Simultaneous Determination of Ethylene Glycol, Diethylene Glycol and Ttriethylene Glycol in Polyethylene Glycol by HPLC [journal11.magtechjournal.com]
• 8. Validated GC-MS methods to detect ethylene, diethylene, and triethylene glycol in serum, plasma, and urine samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benchchem.com [benchchem.com]
• 11. epa.gov [epa.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Analysis of ethylene glycol and 1,4-butanediol by HPLC-RID [protocols.io]

A Comparative Guide to GC-MS Analysis for Determining Triethylene Glycol Purity

For Researchers, Scientists, and Drug Development Professionals

Ensuring the purity of triethylene glycol (TEG) is paramount in research, scientific applications, and drug development, where impurities can significantly impact experimental outcomes, product stability, and safety. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely adopted technique for the comprehensive analysis of TEG purity. This guide provides an objective comparison of GC-MS with other analytical methods, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate analytical strategy.

The Role of GC-MS in Triethylene Glycol Purity Assessment

Gas Chromatography-Mass Spectrometry (GC-MS) combines the high-resolution separation capabilities of gas chromatography with the definitive identification power of mass spectrometry. This synergy allows for the effective separation of TEG from its structurally similar impurities, followed by their unambiguous identification based on their unique mass fragmentation patterns. This makes GC-MS not only a quantitative tool but also an invaluable technique for identifying unknown contaminants.

Common impurities in industrial-grade triethylene glycol that can be identified and quantified by GC-MS include:

• Diethylene Glycol (DEG)

• Ethylene Glycol (EG)

• Tetraethylene Glycol

• Other related oligo-ethylene glycols

Comparative Analysis of Analytical Techniques

While GC-MS offers a comprehensive solution for TEG purity analysis, other techniques provide complementary information and may be more suitable for specific analytical needs. The choice of method often depends on the specific requirements of the analysis, such as the target impurities, required sensitivity, and sample throughput.

Technique	Principle	Analytes	Typical Performance	Advantages	Limitations
GC-MS	Separates volatile compounds based on boiling point and polarity, followed by mass-based identification and quantification.	Volatile and semi-volatile organic impurities (e.g., DEG, EG, tetraethylene glycol).	LOD: ~1-2 µg/mL, LOQ: ~2-10 µg/mL, Linearity (R²): >0.99, Precision (%RSD): <5%[1][2]	High specificity and sensitivity; excellent for identifying unknown impurities.	May require derivatization for less volatile impurities; potential for thermal degradation of labile compounds.
GC-FID	Separates volatile compounds similarly to GC-MS, but uses a flame ionization detector for quantification.	Volatile organic impurities.	LOQ: ~44 µ g/media [3]	Robust, widely available, and provides excellent quantitative data for volatile impurities.	Lacks the definitive identification capability of MS; may misidentify co-eluting compounds.
HPLC-RID	Separates compounds based on their polarity using a liquid mobile phase, with detection by a refractive index detector.	Non-volatile impurities, polymers, and compounds without a UV chromophore.	LOD: 25 µg/g, LOQ: 100 µg/g, Linearity (R²): >0.999[4]	Suitable for non-volatile and thermally labile compounds.	Lower resolution for closely related impurities compared to GC; lower sensitivity than MS or FID.
Karl Fischer Titration	Titrimetric method that specifically reacts with water molecules.	Water content.	Range: 0.001% to 100%, Precision (%RSD): <1%[5][6][7]	High accuracy and precision for water determination; the gold standard for moisture content.	Only measures water content; does not provide information on other impurities.

Experimental Protocols

GC-MS Analysis of Triethylene Glycol Purity

This protocol outlines a general procedure for the determination of volatile impurities in triethylene glycol using GC-MS.

a. Sample Preparation:

• Accurately weigh approximately 1.0 g of the triethylene glycol sample into a 10 mL volumetric flask.

• Add a suitable internal standard (e.g., 1,4-butanediol) at a known concentration.

• Dilute to the mark with a suitable solvent such as methanol (B129727) or dichloromethane.

• Mix thoroughly until the sample is completely dissolved.

b. GC-MS Parameters:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Injection Volume: 1 µL.

• Inlet Temperature: 250°C.

• Injection Mode: Split (e.g., 50:1).

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp to 280°C at 15°C/min.

  • Hold at 280°C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 30-450.

• Data Acquisition: Full scan mode.

c. Data Analysis:

• Identify the peaks corresponding to TEG, the internal standard, and any impurities in the total ion chromatogram (TIC).

• Confirm the identity of each impurity by comparing its mass spectrum with a reference library (e.g., NIST).

• Quantify each impurity using the internal standard method based on the integrated peak areas.

Karl Fischer Titration for Water Content Determination

This protocol describes the determination of water content in triethylene glycol using volumetric Karl Fischer titration.

a. Instrument Setup and Reagent Preparation:

• Set up a volumetric Karl Fischer titrator according to the manufacturer's instructions.

• Use a one-component or two-component Karl Fischer reagent system.

• Standardize the Karl Fischer reagent using a certified water standard or disodium (B8443419) tartrate dihydrate.

b. Sample Analysis:

• Add a suitable volume of a dry solvent (e.g., methanol) to the titration vessel and pre-titrate to a stable endpoint to eliminate any residual moisture.

• Accurately weigh an appropriate amount of the triethylene glycol sample and add it to the titration vessel. The sample size should be chosen based on the expected water content to ensure a sufficient titrant consumption.

• Start the titration and record the volume of Karl Fischer reagent consumed at the endpoint.

c. Calculation:

Calculate the water content (in %) in the sample using the following formula:

Water (%) = [(V × F) / W] × 100

Where:

• V = Volume of Karl Fischer reagent consumed (mL)

• F = Titer of the Karl Fischer reagent (mg H₂O/mL)

• W = Weight of the sample (mg)

Visualizing the Workflow and Method Comparison

To better illustrate the analytical processes and their logical relationships, the following diagrams are provided.

References

• 1. Glycol Analysis using a GC Capillary Column [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. Laboratory Analysis of Triethylene glycol - Analytice [analytice.com]
• 4. Simultaneous Determination of Ethylene Glycol, Diethylene Glycol and Ttriethylene Glycol in Polyethylene Glycol by HPLC [journal11.magtechjournal.com]
• 5. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 6. The Precision of Karl Fischer Titration: Your Solution for Accurate Moisture Analysis - Insights & Innovations | Chemical Industry Blog by s d fine chem limited [sdfine.com]
• 7. gmpinsiders.com [gmpinsiders.com]

A Comparative Guide to Ethylene Glycol, Diethylene Glycol, and Triethylene Glycol for Researchers and Drug Development Professionals

An objective comparison of the physicochemical properties, toxicological profiles, and performance in key applications of triethylene glycol versus its shorter-chain homologs, ethylene (B1197577) glycol and diethylene glycol.

This guide provides a comprehensive comparison of triethylene glycol (TEG), diethylene glycol (DEG), and ethylene glycol (EG) to assist researchers, scientists, and drug development professionals in selecting the appropriate glycol for their specific applications. The information presented is supported by experimental data and includes detailed methodologies for key experiments.

Physicochemical Properties

The physicochemical properties of these glycols change systematically with the addition of ethylene oxide units. As the chain length increases from ethylene glycol to triethylene glycol, properties such as molecular weight, boiling point, viscosity, and density also increase, while the freezing point generally decreases.[1] These differences in physical properties directly influence their applications.

Property	Ethylene Glycol (EG)	Diethylene Glycol (DEG)	Triethylene Glycol (TEG)
Chemical Formula	C₂H₆O₂	C₄H₁₀O₃	C₆H₁₄O₄
Molecular Weight ( g/mol )	62.07	106.12	150.17
Boiling Point (°C) at 1 atm	197.6[1]	245.8[1]	285[2]
Freezing Point (°C)	-13[1]	-10.4[3]	-7[2]
Viscosity (mPa·s at 25°C)	16.1[4]	~30-32 (at 20°C)[5]	48.2 (at 20°C)
Density (g/mL at 20°C)	1.1135	1.118[3]	1.1255[2]
Hygroscopicity	High	Higher	Highest

Toxicological Profile and Metabolic Pathways

A critical differentiator among these glycols is their toxicity, which generally decreases as the chain length increases. Ethylene glycol is the most toxic, followed by diethylene glycol, with triethylene glycol being the least toxic of the three.[6] This difference is primarily attributed to their metabolic pathways and the toxicity of their metabolites.

Oral LD50 (Rat):

Compound	LD50 (g/kg)
Ethylene Glycol	4.0 - 13.0[7][8]
Diethylene Glycol	15.6[8]
Triethylene Glycol	15 - 22[9]

Metabolic Pathways

The toxicity of ethylene glycol and diethylene glycol is a result of their metabolism in the liver by the enzyme alcohol dehydrogenase (ADH) and subsequent enzymes.

Ethylene Glycol Metabolism: Ethylene glycol is metabolized to highly toxic compounds, including glycoaldehyde, glycolic acid, glyoxylic acid, and finally oxalic acid. The accumulation of glycolic acid leads to severe metabolic acidosis, and the precipitation of calcium oxalate (B1200264) crystals in the kidneys causes acute renal failure.[10]

Metabolic pathway of Ethylene Glycol toxicity.

Diethylene Glycol Metabolism: Diethylene glycol is also metabolized by alcohol dehydrogenase, but it is primarily converted to 2-hydroxyethoxyacetic acid (HEAA).[3] While less acutely toxic than the metabolites of ethylene glycol, HEAA can still cause renal and neurological damage, though the formation of oxalate crystals is not a significant feature of DEG toxicity.[3]

Metabolic pathway of Diethylene Glycol toxicity.

Triethylene Glycol Metabolism: Triethylene glycol has a very low order of acute toxicity.[9] It is primarily excreted unchanged in the urine, with only a small fraction being metabolized.[9] This lack of significant metabolism into toxic byproducts accounts for its much safer toxicological profile compared to EG and DEG.

Performance in Key Applications

The choice between these glycols often depends on the specific requirements of the application, balancing performance with safety and regulatory considerations.

Cryopreservation

Glycols are commonly used as cryoprotective agents (CPAs) to protect cells and tissues from damage during freezing. Their effectiveness is related to their ability to penetrate cells and reduce the freezing point of intracellular water, thus preventing the formation of damaging ice crystals.

While ethylene glycol is a widely used and effective cryoprotectant, particularly in vitrification protocols due to its high membrane permeability, concerns about its toxicity remain.[5] Studies have shown that the cryoprotective efficacy can vary depending on the cell type and the freezing protocol used. For instance, in some studies with equine and mouse embryos, ethylene glycol showed lower post-thaw viability compared to other cryoprotectants like glycerol (B35011) or propylene (B89431) glycol.[4][11]

There is less published data directly comparing the cryoprotective efficacy of diethylene glycol and triethylene glycol. However, given their lower toxicity, they present potentially safer alternatives, although their larger molecular size may reduce their membrane permeability, which is a critical factor for an effective penetrating cryoprotectant.

Solvents in Drug Development

The solvent properties of these glycols are crucial in drug formulation and delivery. Their ability to dissolve a wide range of active pharmaceutical ingredients (APIs) makes them valuable excipients.

The choice of glycol as a solvent involves a trade-off between solvating power and toxicity. Ethylene glycol, being the most polar of the three, may offer better solubility for certain polar compounds. However, its toxicity limits its use in pharmaceutical formulations. Diethylene glycol also has good solvent properties but is used with caution due to its toxicity.[3] Triethylene glycol, with its favorable safety profile, is often the preferred choice in pharmaceutical applications where a glycol solvent is required, despite potentially having slightly different solvency characteristics compared to its shorter-chain counterparts.

Experimental Protocols

Protocol for Determining Cryoprotectant Efficacy

This protocol provides a general workflow for comparing the efficacy of ethylene glycol, diethylene glycol, and triethylene glycol as cryoprotectants for a suspension cell line.

Experimental workflow for cryoprotectant efficacy.

Methodology:

• Cell Preparation: Culture the desired cell line to a sufficient density. Harvest the cells by centrifugation and determine the cell concentration and viability using a hemocytometer and trypan blue exclusion.

• Cryoprotectant Solution Preparation: Prepare solutions of ethylene glycol, diethylene glycol, and triethylene glycol at various concentrations (e.g., 5%, 10%, 15% v/v) in complete cell culture medium. A control with a standard cryoprotectant like DMSO (10% v/v) should also be included.

• Cryopreservation:

  • Resuspend the cell pellets in the prepared cryoprotectant solutions to a final concentration of 1-5 x 10⁶ cells/mL.

  • Aliquot the cell suspensions into cryovials.

  • Place the cryovials in a controlled-rate freezer and cool at a rate of -1°C per minute to -80°C.

  • Transfer the vials to liquid nitrogen for long-term storage.

• Thawing and Viability Assessment:

  • Rapidly thaw the cryovials in a 37°C water bath.

  • Immediately transfer the cell suspension to a larger volume of pre-warmed culture medium to dilute the cryoprotectant.

  • Centrifuge the cells and resuspend in fresh culture medium.

  • Determine the post-thaw viability using trypan blue exclusion.

  • Assess cell proliferation and metabolic activity using an MTT or similar assay at 24, 48, and 72 hours post-thaw.

Protocol for Determining Drug Solubility

This protocol outlines a standard shake-flask method to compare the solubility of a solid drug substance in ethylene glycol, diethylene glycol, and triethylene glycol.[12]

Methodology:

• Preparation:

  • Ensure the drug substance is in a stable, crystalline form.

  • Use analytical grade ethylene glycol, diethylene glycol, and triethylene glycol.

• Equilibration:

  • Add an excess amount of the solid drug substance to separate vials containing a known volume of each glycol. The presence of undissolved solid is essential to ensure saturation.

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker bath (e.g., 25°C or 37°C) and agitate until equilibrium is reached. Equilibrium is typically assumed after 24-72 hours, which should be confirmed by sampling at different time points (e.g., 24, 48, and 72 hours) and ensuring the concentration does not change significantly.

• Sample Analysis:

  • After equilibration, stop the agitation and allow the undissolved solid to settle.

  • Carefully withdraw a sample from the supernatant and filter it through a syringe filter (e.g., 0.45 µm PTFE) to remove any undissolved particles.

  • Dilute the filtered sample with a suitable solvent to a concentration within the analytical range of the chosen quantification method.

  • Quantify the concentration of the dissolved drug using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation:

  • Calculate the solubility of the drug in each glycol, expressed in units such as mg/mL or mol/L, taking into account the dilution factor.

Conclusion

The choice between triethylene glycol, diethylene glycol, and ethylene glycol requires a careful evaluation of their properties in the context of the intended application. While ethylene glycol and diethylene glycol may offer certain performance advantages in terms of viscosity and solvency for some applications, their higher toxicity is a significant drawback, particularly in drug development. Triethylene glycol, with its substantially lower toxicity, presents a safer alternative, making it a more suitable choice for many applications in research and the pharmaceutical industry, provided its physicochemical properties meet the requirements of the specific use case. The experimental protocols provided in this guide offer a framework for conducting comparative studies to make an informed selection based on empirical data.

References

• 1. iloencyclopaedia.org [iloencyclopaedia.org]
• 2. Diethylene glycol - Wikipedia [en.wikipedia.org]
• 3. Ethylene glycol (data page) - Wikipedia [en.wikipedia.org]
• 4. Cryopreservation: An Overview of Principles and Cell-Specific Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Table 4-2, Physical and Chemical Properties of Ethylene Glycola - Toxicological Profile for Ethylene Glycol - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. ec.europa.eu [ec.europa.eu]
• 8. researchgate.net [researchgate.net]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]
• 10. Comparison of the cryoprotectant properties of glycerol and ethylene glycol for early (day 6) equine embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pharmatutor.org [pharmatutor.org]
• 12. lup.lub.lu.se [lup.lub.lu.se]

A Head-to-Head Comparison: Triethylene Glycol vs. Polyethylene Glycol in Biomedical Applications

For Researchers, Scientists, and Drug Development Professionals

The strategic selection of polymers in drug formulation and biomedical engineering is a critical determinant of therapeutic success. Among the most utilized hydrophilic polymers are triethylene glycol (TEG) and polyethylene (B3416737) glycol (PEG). While structurally related, their differing chain lengths impart distinct physicochemical and biological properties that significantly influence their performance in various biomedical applications. This guide provides an objective, data-driven comparison of TEG and PEG, offering insights into their respective advantages and limitations in drug delivery, bioconjugation, and tissue engineering.

At a Glance: Key Performance Differences

Property	Triethylene Glycol (TEG)	Polyethylene Glycol (PEG)	Key Considerations
Molecular Weight	Low (150.17 g/mol )	Variable (from ~200 to >20,000 g/mol )	Directly impacts pharmacokinetics, immunogenicity, and protein stability.
Cytotoxicity	Can exhibit toxicity at high concentrations.[1][2]	Generally considered biocompatible and non-toxic, though some studies show molecular weight-dependent effects.[1][2][3]	Cell line and concentration are critical factors.
Pharmacokinetics	As a short linker (PEG3), leads to faster clearance.	Longer chains significantly prolong circulation half-life by reducing renal clearance.[4]	Application-dependent; rapid clearance may be desirable in some contexts.
Protein Stability	Minimal impact on protein stability.	Can significantly enhance protein stability by creating a hydration shell and reducing aggregation.[5]	Longer PEG chains generally offer greater stabilization.
Immunogenicity	Less studied, but lower molecular weight may correlate with lower immunogenicity.	Can elicit anti-PEG antibodies, leading to accelerated blood clearance (ABC) and hypersensitivity.[6][7][8][9][10]	A significant concern for multi-dose therapies.
Drug Delivery	Used as a short, discrete linker in conjugates (e.g., ADCs).	Widely used in drug delivery systems (e.g., nanoparticles, hydrogels) to improve solubility and stability.[4][11][12]	Choice depends on the desired release profile and in vivo fate.
Hydrogels	TEG-diacrylate (TEGDA) is a common monomer for hydrogel formation.[13]	PEG-diacrylate (PEGDA) of various molecular weights is extensively used for tunable hydrogels.[13][14][15][16][17]	Mechanical properties and degradation are tunable with chain length.

Quantitative Data Summary

Table 1: Comparative Cytotoxicity of TEG and PEG Oligomers

Compound	Cell Line	Assay	Incubation Time	IC50 (mg/mL)	Reference
Triethylene Glycol (TEG)	HeLa	MTT	24 h	19.8	[18]
L929	MTT	24 h	12.4	[18]
PEG 200	Caco-2	MTT	Not Specified	Severely reduced cell viability at 30% w/v	[18]
PEG 300	Caco-2	MTT	Not Specified	Severely reduced cell viability at 30% w/v	[18]
PEG 400	HeLa	MTT	24 h	> 25	[18]
L929	MTT	24 h	> 25	[18]
PEG 1000	HeLa	MTT	24 h	> 25	[1]
L929	MTT	24 h	18.2	[1]
PEG 2000	HeLa	MTT	24 h	> 25	[1]
L929	MTT	24 h	> 25	[1]
PEG 4000	HeLa	MTT	24 h	> 25	[1]
L929	MTT	24 h	16.5	[1]

Table 2: Impact of PEG Linker Length on Antibody-Drug Conjugate (ADC) Clearance

Linker	Clearance (mL/day/kg) in Rats	Rationale
No PEG	~15	Direct conjugation leads to faster clearance.
PEG2	~10	Short hydrophilic spacer provides some improvement.
TEG (PEG4)	~7	Increased hydrophilicity and hydrodynamic radius reduce clearance.
PEG8	~5	Longer chain further shields the ADC from clearance mechanisms.
PEG12	~5	A plateau effect is observed with longer chains.
PEG24	~5	Minimal additional benefit in clearance reduction beyond PEG8-12.

Experimental Protocols

Protocol 1: MTT Assay for Cytotoxicity

This protocol is used to assess cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[19][20][21][22]

Materials:

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• 96-well microplate

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Treatment: Remove the medium and add fresh medium containing various concentrations of TEG or PEG derivatives. Incubate for the desired period (e.g., 24 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Add 100 µL of solubilization solution to each well and incubate overnight to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control and determine the IC50 value.

Protocol 2: In Vitro Drug Release from Hydrogels

This protocol measures the rate at which a drug is released from a hydrogel matrix into a surrounding medium.

Materials:

• Drug-loaded hydrogels (TEGDA or PEGDA)

• Release medium (e.g., PBS, pH 7.4)

• Thermostatically controlled shaker

• Analytical instrument for drug quantification (e.g., HPLC or UV-Vis spectrophotometer)

Procedure:

• Sample Preparation: Place a known amount of the drug-loaded hydrogel into a known volume of release medium.

• Incubation: Incubate the samples at 37°C with gentle agitation.

• Sampling: At predetermined time intervals, withdraw a small aliquot of the release medium and replace it with an equal volume of fresh medium.

• Quantification: Determine the concentration of the released drug in the collected aliquots using a validated analytical method.

• Data Analysis: Calculate the cumulative percentage of drug released over time.

Protocol 3: Assessment of Protein Stability via Proteolytic Digestion

This protocol evaluates the resistance of a protein to degradation by proteases, which can be enhanced by PEGylation.[23]

Materials:

• Unmodified and PEGylated protein solutions

• Protease (e.g., trypsin)

• Digestion buffer

• Protease inhibitor (e.g., PMSF)

• SDS-PAGE materials

• Densitometer

Procedure:

• Reaction Setup: Prepare solutions of the unmodified and PEGylated proteins at the same concentration in digestion buffer.

• Digestion: Add the protease to both protein solutions at a specific enzyme-to-substrate ratio (e.g., 1:50 w/w) and incubate at 37°C.

• Time-Course Sampling: At various time points, take aliquots of the reaction and stop the digestion by adding a protease inhibitor.

• Analysis: Analyze the samples by SDS-PAGE to visualize the extent of protein degradation.

• Quantification: Use a densitometer to quantify the amount of intact protein remaining at each time point.

Visualizing Key Concepts

Cellular Uptake Mechanisms

The cellular uptake of TEG and PEG is dependent on their molecular weight.

Caption: Cellular uptake of TEG and low MW PEGs occurs via passive diffusion, while high MW PEGs utilize endocytosis.

Workflow for Comparing ADC Pharmacokinetics

A systematic approach is required to evaluate the impact of linkers like TEG and PEG on the pharmacokinetic properties of antibody-drug conjugates.

Caption: Workflow for comparing the pharmacokinetics of ADCs with TEG and PEG linkers.

Signaling Pathway for Anti-PEG Antibody Formation

The immunogenicity of PEGylated therapeutics can lead to the production of anti-PEG antibodies through a T-cell-dependent pathway.

Caption: Simplified signaling pathway for the generation of anti-PEG antibodies.

Concluding Remarks

The choice between triethylene glycol and polyethylene glycol is not a matter of inherent superiority but of strategic application-specific selection. TEG, as a discrete and short linker, offers advantages in applications where rapid clearance or precise spacing is required, such as in certain antibody-drug conjugates. Conversely, the versatility of PEG in a range of molecular weights allows for the fine-tuning of pharmacokinetic profiles, enhancement of protein stability, and the creation of hydrogels with tailored properties. However, the potential for PEG immunogenicity remains a critical consideration, particularly for therapies requiring repeated administration. Researchers and drug development professionals must weigh these factors carefully, leveraging the distinct properties of TEG and PEG to optimize the safety and efficacy of next-generation biomedical technologies.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. Comparative Investigation of Cellular Effects of Polyethylene Glycol (PEG) Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Questioning the Use of PEGylation for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. How PEGylation Influences Protein Conformational Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anti-PEG Antibodies and Their Biological Impact on PEGylated Drugs: Challenges and Strategies for Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antibodies against Poly(ethylene glycol) Activate Innate Immune Cells and Induce Hypersensitivity Reactions to PEGylated Nanomedicines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. adcreview.com [adcreview.com]
• 12. PEGylation as a strategy for improving nanoparticle-based drug and gene delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Determination of the in vivo degradation mechanism of PEGDA hydrogels - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Item - Assessment of Molecular Weight and Drug Loading on Release From Hydrogel Therapeutics - University of Illinois Chicago - Figshare [indigo.uic.edu]
• 15. pure.kaist.ac.kr [pure.kaist.ac.kr]
• 16. scientific-publications.net [scientific-publications.net]
• 17. Poly(ethylene glycol) Hydrogels with Adaptable Mechanical and Degradation Properties for Use in Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. researchhub.com [researchhub.com]
• 20. merckmillipore.com [merckmillipore.com]
• 21. broadpharm.com [broadpharm.com]
• 22. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 23. benchchem.com [benchchem.com]

A Comparative Analysis of Triethylene Glycol as a Cryoprotectant for Cellular Preservation

For Researchers, Scientists, and Drug Development Professionals: An Objective Evaluation of Triethylene Glycol's Efficacy Against Traditional Cryoprotectants

The long-term storage of viable cells is a cornerstone of biomedical research and the development of cell-based therapies. The success of cryopreservation hinges on the effectiveness of the cryoprotective agent (CPA) used to mitigate cellular damage during freezing and thawing. While dimethyl sulfoxide (B87167) (DMSO) and glycerol (B35011) have long been the gold standard CPAs, concerns over their potential cytotoxicity have prompted the investigation of less toxic alternatives. This guide provides a comparative analysis of triethylene glycol (TEG) as a cryoprotectant, evaluating its performance against the established efficacy of DMSO and glycerol, supported by available experimental data.

Mechanism of Action: A Shared Strategy for Cellular Protection

Cryoprotectants, including triethylene glycol, DMSO, and glycerol, primarily function by mitigating the damaging effects of ice crystal formation, both intracellularly and extracellularly. As temperatures drop, these agents increase the total solute concentration, which lowers the freezing point of the intracellular and extracellular solutions. This colligative effect minimizes the amount of ice formed at any given temperature. Furthermore, the osmotic gradient created by the extracellular CPA solution draws water out of the cells before freezing, effectively dehydrating them and reducing the amount of intracellular water available to form damaging ice crystals. At high concentrations, some cryoprotectants can help a solution solidify into a glass-like state without any ice crystal formation, a process known as vitrification.

Quantitative Comparison of Cryoprotectant Performance

The following tables summarize available quantitative data on the performance of triethylene glycol in comparison to DMSO and glycerol. It is important to note that direct comparative studies for TEG are less common in the literature than for DMSO and glycerol.

Table 1: Comparative Toxicity of Cryoprotective Agents

Cryoprotectant	Cell Type	Concentration (mol/kg)	Exposure Time (min)	Cell Viability (%)	Reference
Triethylene Glycol (TEG)	Ovarian Cancer Cells (OVCAR-3)	3	10	~60%	[1]
3	30	~40%	[1]
Dimethyl Sulfoxide (DMSO)	Ovarian Cancer Cells (OVCAR-3)	3	10	>80%	[1]
3	30	>80%	[1]
Glycerol	Ovarian Cancer Cells (OVCAR-3)	3	10	>80%	[1]
3	30	>80%	[1]

Table 2: Post-Thaw Viability with Different Cryoprotectants

Cryoprotectant	Cell Type	Concentration	Post-Thaw Viability	Reference
Triethylene Glycol (TEG)	Not Specified	5-15% (v/v)	Dependent on cell type and protocol optimization	[2]
Dimethyl Sulfoxide (DMSO)	Umbilical Cord-Derived MSCs	10%	~85%	[3]
Trichomonas gallinae	10%	70% (after 24 hours)	[4]
Glycerol	Umbilical Cord-Derived MSCs	10%	~52%	[5]
Trichomonas gallinae	10%	Highest survival after 70 days	[4]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following are generalized protocols for cryopreservation and thawing using triethylene glycol, DMSO, and glycerol.

Protocol 1: Cryopreservation of Adherent Cells

1. Cell Preparation:

• Culture cells to 80-90% confluency in a suitable culture medium.

• Aspirate the culture medium and wash the cell monolayer with a phosphate-buffered saline (PBS) solution.

• Detach the cells using a suitable dissociation reagent (e.g., Trypsin-EDTA).

• Neutralize the dissociation reagent with a medium containing serum.

• Transfer the cell suspension to a conical tube and centrifuge to pellet the cells.

• Resuspend the cell pellet in a small volume of fresh culture medium and perform a viable cell count.

2. Preparation of Cryopreservation Medium:

• Prepare the cryopreservation medium by adding the chosen cryoprotectant to the complete culture medium.

  • Triethylene Glycol (TEG): 5-15% (v/v) final concentration.[2]

  • Dimethyl Sulfoxide (DMSO): 5-10% (v/v) final concentration.

  • Glycerol: 5-20% (v/v) final concentration.

3. Freezing Procedure:

• Centrifuge the cell suspension and resuspend the pellet in the prepared cryopreservation medium to a final density of 1-5 x 10^6 viable cells/mL.

• Aliquot the cell suspension into cryovials.

• Place the cryovials in a controlled-rate freezing container (e.g., "Mr. Frosty") and store at -80°C for at least 4 hours to achieve a cooling rate of approximately -1°C/minute.

• For long-term storage, transfer the cryovials to a liquid nitrogen dewar (-196°C).

Protocol 2: Thawing of Cryopreserved Cells

1. Rapid Thawing:

• Remove a cryovial from liquid nitrogen storage and immediately place it in a 37°C water bath.

• Gently agitate the vial until only a small ice crystal remains. This process should be rapid (typically less than 1-2 minutes).

2. Dilution of Cryoprotectant:

• Aseptically transfer the contents of the cryovial to a sterile conical tube containing pre-warmed complete culture medium.

• Gently mix the cell suspension.

3. Cell Recovery:

• Centrifuge the cell suspension to pellet the cells and remove the cryopreservation medium.

• Aspirate the supernatant and gently resuspend the cell pellet in an appropriate volume of fresh, pre-warmed complete culture medium.

4. Post-Thaw Culture:

• Transfer the cell suspension to a new culture flask and place it in a 37°C incubator.

• Monitor the cells closely for the first 24 hours for attachment and viability.

Visualizing the Process

To better understand the experimental workflow and the underlying principles of cryoprotection, the following diagrams are provided.

Caption: A typical experimental workflow for cell cryopreservation and thawing.

Caption: Mechanism of action for a penetrating cryoprotectant like triethylene glycol.

Conclusion

Triethylene glycol presents itself as a potential alternative to traditional cryoprotectants like DMSO and glycerol, primarily due to its lower toxicity profile. However, the available data on its cryoprotective efficacy is not as extensive. The high-throughput screening data suggests that at similar concentrations, TEG may exhibit higher toxicity than DMSO and glycerol under the tested conditions.[1]

For researchers and drug development professionals, the choice of cryoprotectant should be guided by empirical testing for the specific cell type of interest. While DMSO and glycerol remain the most widely used and well-characterized CPAs, TEG may offer advantages in specific applications where lower toxicity is a critical parameter. Further head-to-head studies are warranted to fully elucidate the comparative efficacy of triethylene glycol across a range of cell types and cryopreservation protocols. The combination of different cryoprotectants, a strategy known to reduce overall toxicity while maintaining high efficacy, could also be a promising avenue for the application of triethylene glycol.

References

• 1. High-Throughput Evaluation of Cryoprotective Agents for Mixture Effects That Reduce Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. ijvm.ut.ac.ir [ijvm.ut.ac.ir]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of Triethylene Glycol and Glycerol as Plasticizers for Polymeric Formulations

For researchers, scientists, and drug development professionals, the selection of an appropriate plasticizer is critical in tailoring the physicochemical properties of polymeric materials for a wide range of applications, from advanced drug delivery systems to biodegradable packaging. Triethylene glycol (TEG) and glycerol (B35011) are two commonly employed plasticizers, each possessing distinct characteristics that influence the performance of the final product. This guide provides an objective comparison of their efficacy, supported by available experimental data, to aid in the selection process for specific formulation requirements.

Plasticizers are low molecular weight substances that, when added to a polymer, increase its flexibility, ductility, and processability. They achieve this by embedding themselves between the polymer chains, thereby reducing intermolecular forces and increasing the free volume. This leads to a decrease in the glass transition temperature (Tg), tensile strength, and Young's modulus, and an increase in the elongation at break.

Comparative Performance Data

While a direct head-to-head comparison of triethylene glycol and glycerol across a single polymer system under identical conditions is not extensively available in the reviewed literature, this section aggregates relevant experimental data to provide a comparative overview. The following tables summarize the effects of these plasticizers on the mechanical and thermal properties of various polymers. It is important to note that the polymer matrix, plasticizer concentration, and processing conditions significantly influence the final properties.

Table 1: Effect of Plasticizer Concentration on Mechanical Properties of Polymer Films

Plasticizer	Polymer	Concentration (wt%)	Tensile Strength (MPa)	Elongation at Break (%)	Young's Modulus (MPa)
Glycerol	Arrowroot Starch	0	9.34	2.41	620.79
15	-	-	-
30	-	-	-
45	1.95	57.33	36.08
Glycerol	Wheat Starch	0	37.81	1.94	1629.8
15	22.8	4.4	1119
25	-	46.1	-
35	6.35	47.2	-
Triethylene Glycol (TEG) *	Polyvinyl Chloride (PVC)	-	Improved	Improved	-

*Qualitative data from a patent indicates that TEG esters improve tensile strength and elongation in PVC resins; specific quantitative values are not provided.[1][2]

Table 2: Effect of Plasticizer Concentration on Thermal Properties of Polymer Films

Plasticizer	Polymer	Concentration (wt%)	Glass Transition Temperature (Tg) (°C)
Glycerol	Alginate	0	110
33	~110
45	90
50	90
Glycerol	Silk Fibroin	0	~175
<12	Decreased with increasing concentration
Triethylene Glycol (TEG) **	Bloodmeal-based thermoplastic	-	Reduced

Note: Direct quantitative data for the effect of TEG on the Tg of common polymers was not available in the search results. However, it is a well-established principle that effective plasticizers, including TEG, reduce the Tg of the polymer matrix.[3]

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the performance of plasticizers.

Preparation of Plasticized Polymer Films (Solution Casting Method)

This protocol describes a common laboratory-scale method for preparing plasticized polymer films.

• Polymer Solution Preparation: Dissolve a predetermined amount of the polymer resin in a suitable solvent to achieve a specific concentration (e.g., 5-10% w/v). Stir the mixture at ambient temperature until the polymer is fully dissolved. Gentle heating may be applied if necessary to aid dissolution.

• Plasticizer Incorporation: Calculate the required amount of triethylene glycol or glycerol to achieve the desired plasticizer concentration (e.g., 10, 20, 30 wt% relative to the polymer). Add the plasticizer to the polymer solution and stir until a homogenous mixture is obtained.

• Casting: Pour the plasticized polymer solution into a level, non-stick petri dish or onto a glass plate. Ensure a uniform thickness of the cast solution.

• Drying: Allow the solvent to evaporate in a well-ventilated fume hood at room temperature for 24-48 hours. The drying process can be completed in a vacuum oven at a slightly elevated temperature (e.g., 40-50°C) to ensure complete removal of the solvent.

• Film Conditioning: Carefully peel the dried film from the casting surface. Store the film in a desiccator or a controlled humidity chamber for at least 48 hours before characterization to ensure consistent moisture content.

Determination of Mechanical Properties (Tensile Testing)

This protocol outlines the procedure for measuring the tensile strength, elongation at break, and Young's modulus of the plasticized films, often following standards such as ASTM D882.

• Instrumentation: A universal testing machine (UTM) equipped with a suitable load cell and grips.

• Sample Preparation: Cut the conditioned polymer films into dumbbell-shaped specimens using a standard die. Measure the thickness and width of the gauge section of each specimen at several points and calculate the average cross-sectional area.

• Tensile Testing:

  • Mount the specimen securely in the grips of the UTM, ensuring it is aligned with the direction of pull.

  • Set the initial grip separation (gauge length).

  • Apply a constant rate of extension (e.g., 5 mm/min) until the specimen fractures.

  • Record the force and displacement throughout the test.

• Data Analysis:

  • Tensile Strength (MPa): The maximum stress the film can withstand before breaking, calculated by dividing the maximum load by the original cross-sectional area.

  • Elongation at Break (%): The percentage increase in the length of the specimen at the point of fracture relative to its original length.

  • Young's Modulus (MPa): The slope of the initial, linear portion of the stress-strain curve, indicating the material's stiffness.

Determination of Glass Transition Temperature (Differential Scanning Calorimetry - DSC)

This protocol describes the use of DSC to determine the effect of the plasticizer on the glass transition temperature (Tg) of the polymer. A significant reduction in Tg is indicative of effective plasticization.

• Instrumentation: A differential scanning calorimeter (DSC).

• Sample Preparation: Accurately weigh 5-10 mg of the plasticized polymer film into a standard aluminum DSC pan. Hermetically seal the pan.

• DSC Measurement:

  • Place the sample pan and an empty reference pan into the DSC cell.

  • First Heating Scan: Heat the sample to a temperature well above its expected Tg (e.g., 200°C) at a controlled rate (e.g., 10°C/min) to erase its thermal history.

  • Cooling Scan: Cool the sample at a controlled rate (e.g., 10°C/min) to a temperature below its expected Tg.

  • Second Heating Scan: Heat the sample again at a controlled rate (e.g., 10°C/min) through the glass transition region.

• Data Analysis: The Tg is determined from the second heating scan as the midpoint of the step change in the heat flow curve.

Plasticizer Migration/Leaching Study

This protocol provides a general method to assess the extent of plasticizer migration from a polymer film into a food simulant or solvent.

• Sample Preparation: Cut a known weight and surface area of the plasticized polymer film.

• Migration Test:

  • Immerse the film in a specified volume of a relevant solvent (e.g., deionized water, n-hexane, or a food simulant like ethanol/water mixtures) in a sealed container.[4]

  • Store the container at a controlled temperature for a defined period, with gentle agitation.[4]

• Sample Analysis:

  • After the specified time, remove the polymer film from the solvent.

  • Dry the film to a constant weight.

  • The weight loss of the film corresponds to the amount of plasticizer that has migrated into the solvent.

  • Alternatively, the concentration of the plasticizer in the solvent can be quantified using analytical techniques such as gas chromatography-mass spectrometry (GC-MS).[4]

Visualizations

Caption: Workflow for preparing plasticized polymer films via solution casting.

Caption: Molecular mechanism of polymer plasticization.

Discussion and Conclusion

The choice between triethylene glycol and glycerol as a plasticizer depends heavily on the specific requirements of the application.

Glycerol is a small, highly hydrophilic molecule with three hydroxyl groups. This structure allows it to readily form hydrogen bonds with polar polymers like starches and proteins, leading to a significant reduction in intermolecular forces and a notable increase in flexibility.[5][6][7] However, its high hygroscopicity can be a disadvantage in applications where moisture sensitivity is a concern, as it can lead to changes in mechanical properties with varying humidity. The extensive data available for glycerol shows a clear trend of decreasing tensile strength and increasing elongation at break with increasing concentration.[6][8][9]

Triethylene glycol is a larger and less polar molecule than glycerol, with two hydroxyl end groups and ether linkages. Its plasticizing effect is also based on the disruption of polymer chain interactions. While direct comparative data is scarce, its structural similarity to other short-chain polyethylene (B3416737) glycols suggests it is an effective plasticizer.[10] Studies on related glycols indicate that they can effectively reduce the glass transition temperature of polymers.[3] A study on the migration of glycols from regenerated cellulose (B213188) films indicated that triethylene glycol has lower migration levels compared to propylene (B89431) glycol, which is a smaller glycol molecule.[4] This suggests that the larger molecular size of TEG may result in lower migration rates compared to smaller plasticizers like glycerol, which would be advantageous in applications such as food packaging and medical devices.

For professionals in research and drug development, the selection between these two plasticizers should be guided by experimental evaluation within the specific polymer system and for the intended application. Key considerations should include the desired mechanical properties, thermal stability, and the potential for plasticizer migration. This guide provides a foundational understanding to inform this critical decision-making process.

References

• 1. KR100676303B1 - Triethylene glycol ester plasticizer composition for polyvinyl chloride resin - Google Patents [patents.google.com]
• 2. CN101155772A - Triethylene glycol ester-based plasticizer composition for polyvinyl chloride resin and preparation method thereof - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. The migration of propylene glycol, mono-, di-, and triethylene glycols from regenerated cellulose film into food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

A Comparative Analysis of Triethylene Glycol and Other Common Coolants for Heat Transfer Applications

For researchers, scientists, and drug development professionals, maintaining precise temperature control is paramount. The efficiency of a cooling system is critically dependent on the heat transfer fluid employed. This guide provides an objective comparison of the heat transfer efficiency of triethylene glycol (TEG) against other widely used coolants: ethylene (B1197577) glycol (EG), propylene (B89431) glycol (PG), and water. The following analysis is supported by a synthesis of experimental data to facilitate an informed selection process for your specific application.

Executive Summary

Triethylene glycol distinguishes itself as a high-performance heat transfer fluid, particularly in applications requiring thermal stability at elevated temperatures. While water is the most efficient coolant in terms of its intrinsic thermal properties, its application is limited by its freezing and boiling points. Ethylene glycol and propylene glycol are common antifreeze agents, with ethylene glycol generally exhibiting better heat transfer characteristics than propylene glycol. However, TEG often presents a superior balance of high-temperature stability, low volatility, and efficient heat transfer, making it a compelling choice for demanding thermal management scenarios.

Comparative Analysis of Thermophysical Properties

The heat transfer efficiency of a coolant is primarily determined by its thermophysical properties, including thermal conductivity, specific heat capacity, viscosity, and density. These properties are temperature-dependent and vary with the concentration of the glycol in aqueous solutions.

Data Presentation

The tables below summarize the key thermophysical properties of TEG, EG, PG, and water at various temperatures. The data for glycol solutions are presented for a 50% concentration by weight in water, a common formulation for many applications.

Table 1: Thermal Conductivity (W/m·K)

Temperature (°C)	Water	50% Ethylene Glycol	50% Propylene Glycol	50% Triethylene Glycol
20	0.60	0.41	0.36	0.38
40	0.63	0.42	0.37	0.39
60	0.65	0.43	0.38	0.40
80	0.67	0.44	0.39	0.41

Table 2: Specific Heat Capacity (kJ/kg·K)

Temperature (°C)	Water	50% Ethylene Glycol	50% Propylene Glycol	50% Triethylene Glycol
20	4.18	3.50	3.70	3.60
40	4.18	3.55	3.75	3.65
60	4.19	3.60	3.80	3.70
80	4.20	3.65	3.85	3.75

Table 3: Dynamic Viscosity (mPa·s)

Temperature (°C)	Water	50% Ethylene Glycol	50% Propylene Glycol	50% Triethylene Glycol
20	1.00	4.20	5.50	6.00
40	0.65	2.50	3.20	3.50
60	0.47	1.60	2.00	2.20
80	0.35	1.10	1.40	1.50

Table 4: Density ( kg/m ³)

Temperature (°C)	Water	50% Ethylene Glycol	50% Propylene Glycol	50% Triethylene Glycol
20	998	1060	1040	1070
40	992	1050	1030	1060
60	983	1040	1020	1050
80	972	1030	1010	1040

Heat Transfer Performance

Direct experimental comparisons of heat transfer coefficients provide the most definitive assessment of a coolant's performance. One study found that a triethylene glycol/water mixture exhibited a roughly 2.0% higher heat transfer coefficient compared to an ethylene glycol/water mixture under the same flow conditions.[1] This enhancement is attributed to the favorable combination of TEG's thermophysical properties.

While water possesses the highest thermal conductivity and specific heat capacity, its use is constrained by its freezing point and high vapor pressure at elevated temperatures. The addition of glycols lowers the freezing point and raises the boiling point, extending the operational temperature range. Ethylene glycol is generally a more efficient heat transfer fluid than propylene glycol due to its lower viscosity.[2] However, triethylene glycol's higher thermal stability makes it a superior choice for high-temperature applications.

Experimental Protocols

The determination of a coolant's heat transfer efficiency involves standardized experimental procedures. Below are generalized methodologies for measuring key parameters.

Thermal Conductivity Measurement

A common method for measuring the thermal conductivity of liquids is the transient hot-wire method.

• Apparatus: A transient hot-wire apparatus consists of a thin platinum wire submerged in the test fluid.

• Procedure:

  • The fluid is brought to the desired temperature and allowed to reach thermal equilibrium.

  • A known electrical current is passed through the platinum wire, causing its temperature to rise.

  • The rate of temperature increase of the wire is precisely measured over a short period.

  • The thermal conductivity of the fluid is calculated from the rate of temperature rise, the heat input to the wire, and the geometry of the apparatus.

Heat Transfer Coefficient Measurement in Internal Flow

The heat transfer coefficient for a coolant flowing inside a pipe or channel can be determined as follows:

• Apparatus: A test section consisting of a tube of known diameter and length, instrumented with thermocouples to measure the wall temperature. The test section is heated with a uniform heat flux, for example, by electrical resistance heating.

• Procedure:

  • The coolant is pumped through the test section at a controlled flow rate.

  • The inlet and outlet temperatures of the coolant are measured to determine the bulk fluid temperature change.

  • The power input to the heater and the surface area of the heated section are used to calculate the heat flux.

  • The wall temperatures are measured at multiple points along the test section.

  • The heat transfer coefficient (h) is then calculated using the equation: h = q / (Tw - Tb) where q is the heat flux, Tw is the average wall temperature, and Tb is the average bulk fluid temperature.

Coolant Selection Pathway

The selection of an appropriate coolant is a multi-faceted process that extends beyond just heat transfer efficiency. Factors such as operating temperature range, material compatibility, toxicity, and cost must be considered. The following diagram illustrates a logical workflow for coolant selection.

A logical workflow for selecting an optimal coolant.

Signaling Pathways in Thermal Management

The fundamental principle of convective heat transfer involves the movement of a fluid to transport thermal energy. The efficiency of this process is governed by the interplay of the coolant's thermophysical properties and the flow conditions.

Factors influencing heat transfer performance.

Conclusion

Triethylene glycol presents a compelling option as a heat transfer fluid, particularly for applications demanding high-temperature stability and performance. While its viscosity is higher than that of ethylene glycol, its superior thermal stability and slightly better heat transfer coefficient in aqueous solutions can be advantageous. For applications with moderate temperature ranges where toxicity is not a primary concern, ethylene glycol remains a strong candidate due to its lower viscosity and good thermal properties. Propylene glycol serves as a less toxic alternative, albeit with a penalty in heat transfer efficiency. Water, when its operational temperature limitations are not a factor, is the most efficient and cost-effective coolant. The selection of the optimal coolant requires a careful evaluation of the specific requirements of the application, balancing heat transfer performance with other critical factors.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. cfdflowengineering.com [cfdflowengineering.com]

Validating the Antimicrobial Properties of Triethylene Glycol: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the antimicrobial performance of triethylene glycol (TEG) against other alternatives, supported by experimental data. The focus of available research is on TEG's application as an airborne disinfectant.

Triethylene glycol has demonstrated significant antimicrobial properties, particularly in its vapor phase, making it a subject of interest for air disinfection. Its efficacy against a broad spectrum of airborne bacteria and viruses, including surrogates for pathogens like SARS-CoV-2, has been documented in various studies. The primary mechanism of action is understood to be the condensation of TEG vapor onto microorganisms suspended in the air, leading to their inactivation.

Comparative Performance of Triethylene Glycol

While direct comparative studies are limited, research provides insights into TEG's efficacy, especially when compared to other glycols and some common disinfectants.

Airborne Antimicrobial Efficacy

TEG is particularly effective as an airborne disinfectant, with studies showing significant log reductions in viable microorganisms. Its potency in the air is reported to be substantially higher than that of propylene (B89431) glycol.

Table 1: Documented Airborne Antimicrobial Efficacy of Triethylene Glycol

Microorganism(s)	TEG Concentration	Exposure Time	Log Reduction	Reference(s)
Bacteria, Viruses, Mycobacteria	~0.7 mg/m³	30-60 minutes	2.0 - 4.5
H1N1 Influenza Virus (on surfaces)	2 ppm (saturated air)	1 hour	~1.3
Bacteriophage MS2 (SARS-CoV-2 surrogate)	1.2 - 1.5 mg/m³	90 minutes	Up to 3.0 (99.9%)

Comparison with Other Antimicrobial Agents

Table 2: Documented Efficacy of Propylene Glycol (Airborne)

Microorganism(s)	Propylene Glycol Concentration	Exposure Time	Log Reduction/Efficacy	Reference(s)
Pneumococci, Streptococci, Staphylococci	1 g / 2-4 million cm³ air	Immediate	Complete sterilization

Table 3: Documented Efficacy of Hydrogen Peroxide (Vapor)

Microorganism(s)	Hydrogen Peroxide Concentration	Exposure Time	Efficacy	Reference(s)
H1N1 Influenza Virus (on surfaces)	10 ppm	2.5 minutes	99% inactivation

Table 4: General Efficacy of Quaternary Ammonium Compounds (QACs) and Glutaraldehyde (Liquid/Surface)

Antimicrobial Agent	Application	General Efficacy	Reference(s)
Quaternary Ammonium Compounds	Surface Disinfection	Effective against a broad spectrum of microbes; virucidal against many enveloped viruses.
Glutaraldehyde	High-Level Disinfection/Sterilization	Effective against bacteria, viruses, and spores, but may require long contact times for sporicidal activity.

Experimental Protocols

Detailed, standardized protocols for testing the antimicrobial properties of TEG are not widely published. However, the following methodologies are based on the experimental designs described in the cited research.

Protocol 1: General Method for Evaluating Airborne Antimicrobial Efficacy

This protocol provides a generalized workflow for testing the efficacy of airborne disinfectants like TEG.

1. Preparation of Microbial Culture:

• Culture the selected test microorganism (e.g., Staphylococcus epidermidis, MS2 bacteriophage) to a high concentration in an appropriate liquid medium.
• Wash and resuspend the microorganisms in a suitable buffer or medium for aerosolization.

2. Aerosolization of Microorganisms:

• Use a nebulizer to generate a bioaerosol from the microbial suspension and introduce it into a sealed environmental test chamber.
• Allow the bioaerosol concentration to stabilize within the chamber.

3. Introduction of Triethylene Glycol:

• Vaporize or aerosolize a known concentration of TEG into the test chamber.
• Continuously monitor the concentration of TEG in the air throughout the experiment.

4. Air Sampling:

• Collect air samples from the chamber at predetermined time intervals using a bioimpinger or other air sampling device.
• The collection medium in the sampler should be suitable for maintaining the viability of the collected microorganisms.

5. Quantification of Viable Microorganisms:

• Plate serial dilutions of the collection medium onto appropriate agar (B569324) plates.
• Incubate the plates under optimal conditions for the test microorganism.
• Count the number of colony-forming units (CFUs) or plaque-forming units (PFUs) to determine the concentration of viable microorganisms in the air at each time point.

6. Data Analysis:

• Calculate the log reduction in viable microorganisms at each time point compared to the initial concentration or to a control chamber without TEG.

Protocol 2: Minimum Inhibitory Concentration (MIC) Testing (Liquid Phase)

While data on TEG's liquid-phase efficacy is sparse, a standard MIC test can be performed to evaluate it.

1. Preparation of TEG Dilutions:

• Prepare a series of twofold dilutions of TEG in a suitable liquid growth medium (e.g., Mueller-Hinton broth for bacteria) in a 96-well microtiter plate.

2. Inoculum Preparation:

• Prepare a standardized inoculum of the test microorganism adjusted to a 0.5 McFarland standard.

3. Inoculation:

• Inoculate each well of the microtiter plate with the microbial suspension. Include a positive control (no TEG) and a negative control (no microorganisms).

4. Incubation:

• Incubate the plate at an appropriate temperature and duration for the test microorganism (typically 18-24 hours for bacteria).

5. Determination of MIC:

• The MIC is the lowest concentration of TEG that completely inhibits the visible growth of the microorganism.

Visualizing Workflows and Mechanisms

Experimental Workflow for Airborne Antimicrobial Testing

Caption: Workflow for airborne antimicrobial efficacy testing of TEG.

Proposed Mechanism of TEG Antimicrobial Action

Caption: Condensation model for TEG's antimicrobial action on airborne microbes.

A Comparative Performance Analysis of Triethylene Glycol (TEG) from Various Suppliers for Research and Pharmaceutical Applications

For researchers, scientists, and professionals in drug development, the purity and consistency of solvents and reagents are paramount. Triethylene glycol (TEG), a versatile solvent and humectant, is utilized in a range of applications from pharmaceutical formulations to serving as a plasticizer.[1][2] The performance of TEG can be significantly influenced by its purity and the profile of impurities, which may vary between suppliers. This guide provides an objective comparison of TEG based on typical specifications and outlines the experimental protocols required to verify its performance.

While direct, publicly available head-to-head comparative studies on TEG from different commercial suppliers are scarce, a robust evaluation can be performed by researchers in their own laboratories. This guide is structured to facilitate such a comparison, providing the necessary parameters and methodologies. Key industry players in the triethylene glycol market include companies like Dow, SABIC, Huntsman, and Shell Chemicals.[3]

Key Performance Parameters and Data Presentation

The critical quality attributes for triethylene glycol in research and pharmaceutical contexts include purity, water content, and the concentration of related glycols such as monoethylene glycol (MEG) and diethylene glycol (DEG). The following tables summarize the typical specifications for different grades of TEG, which can be used as a benchmark when comparing suppliers.

Table 1: Typical Specifications for Industrial Grade Triethylene Glycol

Parameter	Specification	Test Method
Purity (% wt.)	≥ 99.5%	ASTM E202
Diethylene Glycol (% wt.)	≤ 0.1%	ASTM E202
Monoethylene Glycol (% wt.)	≤ 0.5%	ASTM E202
Water Content (% wt.)	≤ 0.05%	ASTM E202
Acidity (as Acetic Acid, ppm)	≤ 50	ASTM D1613
Color (Pt-Co)	≤ 25	ASTM E202
Specific Gravity (20/20°C)	1.124 - 1.126	ASTM D4052

Data compiled from publicly available certificates of analysis and product specifications.[4]

Table 2: Representative Specifications for High-Purity/Pharmaceutical Grade Triethylene Glycol

Parameter	Specification	Test Method
Purity (% wt.)	≥ 99.0%	Gas Chromatography
Water Content (% wt.)	≤ 0.1%	Karl Fischer Titration
Ash Content (% wt.)	≤ 0.01%	USP/NF
Acidity (as Acetic Acid)	≤ 0.01%	Titration

Note: Pharmaceutical grade TEG must adhere to stringent standards set by regulatory bodies like the FDA and EMA to ensure its suitability for use in drug products.[5] These specifications can be found in pharmacopeias such as the United States Pharmacopeia (USP) and the European Pharmacopoeia (Ph. Eur.).

Experimental Protocols

To ensure the quality and consistency of triethylene glycol from a given supplier, the following experimental protocols are recommended.

1. Purity Determination by Gas Chromatography (GC)

• Objective: To quantify the percentage of triethylene glycol and identify and quantify related impurities such as MEG and DEG.

• Methodology:

  • Instrument: A gas chromatograph equipped with a flame ionization detector (FID).

  • Column: A capillary column suitable for glycol analysis (e.g., a DB-WAX or equivalent).

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Oven Temperature Program: An initial temperature of 150°C, hold for 2 minutes, then ramp to 240°C at a rate of 10°C/min, and hold for 10 minutes.

  • Injector and Detector Temperature: 250°C and 275°C, respectively.

  • Sample Preparation: Dilute the TEG sample in a suitable solvent such as methanol (B129727) or isopropanol.

  • Standard Preparation: Prepare calibration standards of TEG, MEG, and DEG of known concentrations.

  • Analysis: Inject the sample and standards into the GC. The area of each peak is proportional to the concentration of the component. Calculate the weight percentage of each component using the calibration curve.

2. Water Content Determination by Karl Fischer Titration

• Objective: To accurately measure the water content in the TEG sample.

• Methodology:

  • Instrument: A Karl Fischer titrator (coulometric or volumetric).

  • Reagent: Karl Fischer reagent appropriate for aldehydes and ketones if the sample matrix requires it, although for pure TEG, a standard composite reagent is sufficient.

  • Sample Preparation: A known weight of the TEG sample is introduced into the titration vessel containing the Karl Fischer reagent.

  • Titration: The titrator automatically dispenses the Karl Fischer reagent until the endpoint is reached, which is detected by a platinum electrode.

  • Calculation: The instrument software calculates the water content based on the amount of reagent consumed.

3. Acidity Determination by Titration

• Objective: To quantify the acidic impurities in TEG, typically reported as acetic acid.

• Methodology:

  • Reagents: Standardized sodium hydroxide (B78521) (NaOH) solution (e.g., 0.01 N), phenolphthalein (B1677637) indicator.

  • Procedure: a. Weigh a specific amount of the TEG sample into a flask. b. Add deionized water and a few drops of phenolphthalein indicator. c. Titrate the solution with the standardized NaOH solution until a faint pink color persists for at least 30 seconds.

  • Calculation: The acidity is calculated based on the volume of NaOH used and is expressed as a percentage or ppm of acetic acid.

Visualizing Experimental and Logical Workflows

Workflow for Supplier Qualification

The following diagram illustrates a logical workflow for qualifying a new supplier of triethylene glycol for research applications.

Caption: Workflow for qualifying a TEG supplier.

Application in a Research Context: Cryopreservation Protocol

Triethylene glycol can be used as a cryoprotective agent. The following diagram shows a simplified workflow for cell cryopreservation using a TEG-based cryoprotectant solution.

Caption: Cell cryopreservation workflow using TEG.

By implementing a rigorous internal qualification process based on the methodologies described, researchers can ensure the quality and consistency of triethylene glycol from any supplier, thereby safeguarding the integrity of their experimental results and drug development processes.

References

• 1. How Does Triethylene Glycol Enhance Product Performance？ [eureka.patsnap.com]
• 2. TRIETHYLENE GLYCOL - Ataman Kimya [atamanchemicals.com]
• 3. skyquestt.com [skyquestt.com]
• 4. arkan-group.com [arkan-group.com]
• 5. teamchem.co [teamchem.co]

Triethylene Glycol: A Comparative Analysis of its Physical Properties and Experimental Performance

For Researchers, Scientists, and Drug Development Professionals

Triethylene glycol (TEG) is a versatile liquid excipient and industrial compound valued for its hygroscopic, solvating, and antimicrobial properties. Understanding the correlation between its physical characteristics and experimental performance is crucial for formulation development, chemical processing, and infection control applications. This guide provides an objective comparison of TEG's performance with common alternatives, supported by experimental data and detailed methodologies.

Physical and Chemical Properties

A comprehensive understanding of a substance's physical and chemical properties is fundamental to predicting its behavior in various applications. The key properties of triethylene glycol are summarized below, with comparative data for common alternatives such as propylene (B89431) glycol (PG), glycerin, and polyethylene (B3416737) glycol 400 (PEG 400).

Property	Triethylene Glycol (TEG)	Propylene Glycol (PG)	Glycerin (Glycerol)	Polyethylene Glycol 400 (PEG 400)
Molecular Formula	C6H14O4	C3H8O2	C3H8O3	HO(C2H4O)nH (n≈8.7)
Molecular Weight ( g/mol )	150.17	76.09	92.09	~400
Boiling Point (°C)	285 - 288	188.2	290	Decomposes
Melting Point (°C)	-7	-59	17.9	4 - 8
Density (g/cm³ at 20°C)	1.125	1.036	1.261	~1.128
Viscosity (mPa·s at 25°C)	~37	~40	~954	~112
Refractive Index (at 20°C)	~1.455	~1.432	~1.474	~1.467

Correlating Physical Properties with Experimental Outcomes

The unique combination of TEG's physical properties directly influences its performance in key applications. The following sections delve into the experimental data that substantiates these correlations.

Hygroscopicity and Humectant Performance

A substance's ability to attract and retain water molecules from the surrounding environment is known as hygroscopicity. This property is critical for applications requiring moisture control, such as in humectants used in pharmaceuticals, cosmetics, and food products. The higher number of hydroxyl groups and ether linkages in TEG's structure, compared to propylene glycol, contributes to its excellent hygroscopic nature.

Experimental Data: Comparative Hygroscopicity

While direct comparative studies under identical conditions are limited in the public domain, the general trend indicates that glycerin is the most hygroscopic, followed by triethylene glycol and then propylene glycol. The equilibrium water absorption of these glycols increases with rising relative humidity (RH).

Humectant	Water Absorption at 50% RH (% w/w)	Water Absorption at 80% RH (% w/w)
Triethylene Glycol (TEG)	~10-15	~30-40
Propylene Glycol (PG)	~8-12	~25-35
Glycerin	~15-20	~40-50
Note: These are approximate values compiled from various sources and may vary based on specific experimental conditions.

Experimental Protocol: Determination of Hygroscopicity

A common method for evaluating hygroscopicity is gravimetric analysis.

• Sample Preparation: Accurately weigh a sample of the test substance (e.g., 1-2 grams) in a pre-weighed, shallow container.

• Controlled Environment: Place the container in a desiccator or environmental chamber with a controlled relative humidity. Saturated salt solutions (e.g., sodium chloride for ~75% RH, potassium nitrate (B79036) for ~94% RH) can be used to maintain a constant RH.

• Equilibration: Allow the sample to equilibrate at a constant temperature (e.g., 25°C) for a specified period (e.g., 24-48 hours).

• Weight Measurement: After equilibration, reweigh the sample.

• Calculation: The percentage of water absorbed is calculated using the formula: ((Final Weight - Initial Weight) / Initial Weight) * 100.

• Data Analysis: Repeat the experiment at different relative humidities to generate a hygroscopicity profile.

Logical Workflow for Hygroscopicity Evaluation

Caption: Workflow for determining the hygroscopicity of a substance.

Solvent Properties and Drug Solubility

The polarity and hydrogen bonding capacity of TEG, stemming from its hydroxyl and ether groups, make it an effective solvent for a wide range of active pharmaceutical ingredients (APIs), particularly those that are poorly water-soluble. Its higher molecular weight and viscosity compared to lower glycols can sometimes influence the dissolution rate.

Experimental Data: Comparative Solubility of Celecoxib

Celecoxib, a poorly water-soluble nonsteroidal anti-inflammatory drug (NSAID), is often used as a model compound to evaluate the solubilizing capacity of different excipients.

Solvent	Solubility of Celecoxib (mg/mL) at 25°C
Triethylene Glycol (TEG)	> 100 (Estimated based on high solubility in glycols)
Polyethylene Glycol 400 (PEG 400)	~150-200
Propylene Glycol (PG)	~50-70
Water	< 0.01
Note: Data is compiled from various pharmaceutical studies and is intended for comparative purposes. Actual solubility can vary with the specific solid-state form of the API and the presence of other excipients.

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

The shake-flask method is a standard technique for determining the equilibrium solubility of a compound in a given solvent.

• Sample Preparation: Add an excess amount of the API to a known volume of the solvent (e.g., TEG) in a sealed container (e.g., a glass vial).

• Equilibration: Agitate the mixture at a constant temperature (e.g., 25°C or 37°C) using a shaker bath for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, stop the agitation and allow the undissolved solid to settle. Centrifuge the sample to ensure complete separation of the solid and liquid phases.

• Sample Analysis: Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are included. Dilute the sample with a suitable solvent.

• Quantification: Analyze the concentration of the dissolved API in the diluted sample using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation: Calculate the original concentration of the API in the solvent to determine its solubility.

Signaling Pathway for API Solubilization

Caption: Conceptual pathway of API solubilization in TEG.

Antimicrobial Efficacy

When aerosolized, triethylene glycol acts as a disinfectant by condensing onto airborne microorganisms, leading to their inactivation.[1] Its low vapor pressure and high boiling point allow it to remain suspended in the air for longer periods, enhancing its antimicrobial effect. This property is particularly relevant for air sanitization applications.

Experimental Data: Comparative Antimicrobial Efficacy (Airborne)

Studies have demonstrated the bactericidal and virucidal activity of TEG vapor against a range of airborne pathogens.

Air Sanitizer	Target Microorganism	Log Reduction	Exposure Time
Triethylene Glycol (TEG) Vapor	Staphylococcus aureus (airborne)	> 2.0	30-60 minutes
Triethylene Glycol (TEG) Vapor	MS2 Bacteriophage (airborne surrogate for viruses)	~3.0	15 minutes
Propylene Glycol (PG) Vapor	Influenza Virus (airborne)	Effective, but requires higher concentrations than TEG	Varies
Note: Log reduction signifies a 10-fold (1-log), 100-fold (2-log), or 1000-fold (3-log) reduction in the number of viable microorganisms. Efficacy is highly dependent on concentration, relative humidity, and the specific microorganism.[1]

Experimental Protocol: Evaluation of Airborne Antimicrobial Efficacy

Assessing the efficacy of an air sanitizer requires a specialized aerobiology chamber.

• Chamber Preparation: Seal a test chamber of a known volume and ensure it is clean and free of contaminants. Control the temperature and relative humidity within the chamber.

• Microorganism Aerosolization: Generate a stable aerosol of the test microorganism (e.g., Staphylococcus aureus or a viral surrogate) within the chamber using a nebulizer.

• Baseline Sampling: Collect air samples at various time points to determine the natural decay rate of the microorganism in the chamber.

• Air Sanitizer Dissemination: Introduce a known concentration of the air sanitizer (e.g., TEG vapor) into the chamber.

• Post-Treatment Sampling: Collect air samples at the same time points as the baseline to determine the reduction in viable microorganisms in the presence of the sanitizer. Air samplers, such as impingers or impactors, are used to collect the airborne microbes.

• Quantification: The collected microorganisms are cultured on appropriate growth media, and the number of colony-forming units (CFUs) is counted. For viruses, plaque assays or other infectivity assays are used.

• Calculation: The log reduction is calculated by comparing the number of viable microorganisms in the treated chamber to the number in the untreated (control) chamber at each time point.

Experimental Workflow for Antimicrobial Efficacy Testing

Caption: Workflow for evaluating the efficacy of an airborne antimicrobial agent.

Conclusion

The physical properties of triethylene glycol—notably its molecular structure, boiling point, and polarity—are intrinsically linked to its high performance as a humectant, a solvent for poorly soluble compounds, and an airborne antimicrobial agent. The experimental data, when compared with common alternatives, demonstrates that while TEG may not be the absolute best in every single category (e.g., glycerin's superior hygroscopicity), its balanced profile of efficacy, low volatility, and favorable safety profile makes it a valuable and widely used compound in research, drug development, and various industrial applications. The selection of TEG over other glycols should be based on a thorough evaluation of the specific requirements of the intended application, considering factors such as required moisture content, desired solubility of an active ingredient, and the need for antimicrobial activity.

References

• 1. biorxiv.org [biorxiv.org]

A Comparative Guide to the In Vitro and In Vivo Toxicity of Triethylene Glycol

For researchers, scientists, and drug development professionals, a thorough understanding of the toxicological profiles of chemical compounds is paramount. This guide provides an objective comparison of the in vitro and in vivo toxicity of triethylene glycol (TEG), a common industrial solvent and plasticizer, with its alternatives, diethylene glycol (DEG) and propylene (B89431) glycol (PG). The information presented herein is supported by experimental data from a range of toxicological studies.

Executive Summary

Triethylene glycol exhibits a low order of acute toxicity via oral, dermal, and inhalation routes.[1] In vitro studies have shown that its derivative, triethylene glycol dimethacrylate (TEGDMA), can induce cytotoxicity through mechanisms involving oxidative stress and apoptosis. While less toxic than diethylene glycol, which is known for its nephrotoxic effects, TEG is generally considered to have a better safety profile. Propylene glycol is widely recognized as a less toxic alternative to ethylene (B1197577) glycols.

Data Presentation

Table 1: Comparative Acute Toxicity Data

Compound	Animal Model	Route of Administration	LD50 Value	Reference
Triethylene Glycol (TEG)	Rat	Oral	17,000 mg/kg	[1]
Rabbit	Dermal	>20,000 mg/kg	[1]
Rat	Inhalation (4h)	>5.2 mg/L	[1]
Diethylene Glycol (DEG)	Rat	Oral	12,565 mg/kg	[1]
Rabbit	Dermal	11,890 mg/kg	[1]
Rat	Inhalation (4h)	>4.6 mg/m³	[2]
Propylene Glycol (PG)	Rat	Oral	20,000 mg/kg
Rabbit	Dermal	20,800 mg/kg

Table 2: Genotoxicity and Reproductive/Developmental Toxicity

Compound	Genotoxicity (Ames Test)	Reproductive/Developmental Toxicity	Reference
Triethylene Glycol (TEG)	Not mutagenic	No evidence of reproductive toxicity in mice. Developmental toxicity (fetotoxicity) observed at high doses in rats and mice, but no embryotoxicity or teratogenicity.	[3]
Diethylene Glycol (DEG)	Not mutagenic in Salmonella/microsome assay	Developmental toxicity observed at high doses.	[4]
Propylene Glycol (PG)	Not mutagenic	No evidence of reproductive or developmental toxicity.	[5]

Signaling Pathways in TEG-Induced Toxicity

While direct evidence for the specific signaling pathways activated by triethylene glycol is limited, studies on its derivative, triethylene glycol dimethacrylate (TEGDMA), provide significant insights. The toxicity of TEGDMA is associated with the induction of oxidative stress, leading to the generation of reactive oxygen species (ROS).[6] This oxidative stress can, in turn, trigger downstream signaling cascades, including the activation of c-Jun N-terminal kinase (JNK) and p38 mitogen-activated protein kinase (MAPK) pathways.[7][8] Activation of these pathways can ultimately lead to apoptosis through the activation of caspases, including caspase-3, -8, and -9.[9][10] It is plausible that TEG may induce cellular toxicity through similar, albeit likely less potent, mechanisms.

TEG-induced cellular toxicity pathway.

Experimental Protocols

In Vitro Cytotoxicity Assessment: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Cells are seeded in a 96-well plate at a predetermined density and allowed to adhere for 24 hours.

• Compound Exposure: The cells are then treated with various concentrations of the test compound (e.g., TEG, DEG, or PG) and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Following incubation, an MTT solution (typically 5 mg/mL in PBS) is added to each well, and the plate is incubated for an additional 1-4 hours at 37°C.[11]

• Formazan (B1609692) Solubilization: The resulting formazan crystals are dissolved by adding a solubilization solution (e.g., 40% dimethylformamide in 2% glacial acetic acid with 16% SDS).[11]

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.[11] Cell viability is calculated as a percentage of the untreated control cells.

In Vivo Acute Oral Toxicity: Fixed Dose Procedure (OECD Guideline 420)

This method is used to assess the acute oral toxicity of a substance.[12][13][14][15]

• Animal Model: Typically, rats of a single sex (usually females) are used.

• Sighting Study: An initial sighting study is performed with single animals dosed sequentially at fixed dose levels (5, 50, 300, 2000 mg/kg) to determine the appropriate starting dose for the main study.

• Main Study: Groups of animals are dosed in a stepwise manner. The study proceeds until the dose causing evident toxicity or mortality is identified, or no effects are observed at the highest dose.

• Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

• Necropsy: At the end of the observation period, all animals are subjected to a gross necropsy.

Genotoxicity Assessment: Ames Test

The Ames test is a bacterial reverse mutation assay to detect the mutagenic potential of chemical compounds.[16][17]

• Bacterial Strains: Histidine-requiring strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) are used.

• Exposure: The tester strains are exposed to various concentrations of the test substance with and without a metabolic activation system (S9 fraction from rat liver).

• Plating: The bacteria are plated on a minimal glucose agar (B569324) medium lacking histidine.

• Incubation: Plates are incubated at 37°C for 48-72 hours.

• Evaluation: The number of revertant colonies (colonies that have regained the ability to synthesize histidine) is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.

Experimental Workflow

The following diagram illustrates a general workflow for the toxicological evaluation of a chemical compound.

General workflow for toxicological evaluation.

References

• 1. monumentchemical.com [monumentchemical.com]
• 2. kostusa.com [kostusa.com]
• 3. Triethylene glycol HO(CH2CH2O)3H - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ec.europa.eu [ec.europa.eu]
• 5. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 6. Differential gene expression involved in oxidative stress response caused by triethylene glycol dimethacrylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Antagonistic control of cell fates by JNK and p38-MAPK signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. oecd.org [oecd.org]
• 13. Acute Oral Toxicity test – Fixed Dose Procedure (OECD 420: 2001). - IVAMI [ivami.com]
• 14. catalog.labcorp.com [catalog.labcorp.com]
• 15. oecd.org [oecd.org]
• 16. legacy.genetics-gsa.org [legacy.genetics-gsa.org]
• 17. Ames Test Protocol | AAT Bioquest [aatbio.com]

A Comparative Guide to Analytical Techniques for Triethylene Glycol (TEG) Detection

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of two primary analytical techniques for the detection and quantification of triethylene glycol (TEG): Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID). The presence of TEG, a potential impurity in pharmaceutical excipients like polyethylene (B3416737) glycol (PEG), necessitates robust and reliable analytical methods for quality control and safety assessment.[1] This document presents a comparative analysis of their performance, detailed experimental protocols, and a logical workflow for method cross-validation.

Performance Comparison of Analytical Techniques

The selection of an appropriate analytical technique depends on various factors, including the sample matrix, required sensitivity, and available instrumentation. Both GC-MS and HPLC-RID offer reliable means for quantifying TEG, each with distinct advantages and performance characteristics. The following table summarizes key validation parameters for each method based on published experimental data.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-RID)
Principle	Separation of volatile compounds followed by mass-based detection. Requires derivatization for polar glycols like TEG.[2]	Separation based on polarity using a liquid mobile phase, with detection via changes in the refractive index.
Sample Matrix	Biological Fluids (Serum, Plasma, Urine)[3], Pharmaceutical Syrups	Polyethylene Glycol (Mw≥1000)
Linearity Range	2–20 µg/mL[1][3]	4–80 µg/mL
Limit of Detection (LOD)	~2.5 µg/mL (estimated from linearity)	25 µg/g
Limit of Quantitation (LOQ)	7.46 µg/mL	100 µg/g
Precision (%RSD)	< 10%	Not explicitly stated, but linearity (r > 0.9990) suggests good precision.
Key Advantage	High specificity and sensitivity due to mass detection.	Simpler sample preparation (no derivatization required).

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and cross-validation of analytical techniques. Below are representative protocols for the analysis of TEG using GC-MS and HPLC-RID.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is adapted from methods developed for the analysis of glycols in biological matrices and pharmaceutical syrups, which require a derivatization step to enhance the volatility of TEG.[2][3]

1. Sample Preparation & Derivatization:

• Aliquoting: Transfer a precise volume (e.g., 100 µL) of the liquid sample or a prepared solution of a solid sample into a clean vial.[2]

• Internal Standard: Add an appropriate deuterated internal standard (e.g., ethylene (B1197577) glycol-d4) to the aliquot to ensure accurate quantification.[1][3]

• Drying: Evaporate the sample to dryness under a gentle stream of nitrogen. This step is critical as the derivatization agent is moisture-sensitive.

• Derivatization: Add 50 µL of a derivatizing agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).[2][3]

• Reaction: Seal the vial and heat it at 70-80°C for 20-30 minutes to complete the derivatization reaction.[2][3]

• Final Step: After cooling to room temperature, the sample is ready for injection into the GC-MS system.

2. GC-MS Instrumental Conditions:

• GC System: Agilent 6890 or equivalent.[2]

• Column: DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar non-polar column.[2]

• Injection Volume: 1 µL.[2]

• Inlet Temperature: 250°C.[2]

• Oven Program: Start at an initial temperature of 50-60°C, hold for 1-2 minutes, then ramp at 10-15°C/min to a final temperature of 280-300°C.

• Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer: Agilent 5975 or equivalent.

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring characteristic ions of the derivatized TEG.

Method 2: High-Performance Liquid Chromatography (HPLC-RID)

This protocol is based on a validated method for the simultaneous determination of various glycols in polyethylene glycol.

1. Sample Preparation:

• Dissolution: Accurately weigh and dissolve the sample in deionized water to achieve a concentration within the method's linearity range (e.g., 4-80 µg/mL).

• Filtration: Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter before injection.

2. HPLC Instrumental Conditions:

• HPLC System: Standard HPLC system equipped with a Refractive Index Detector (RID).

• Column: Sepax Carbomix K-NP5 (7.8 mm × 300 mm, 5 µm).

• Mobile Phase: Deionized water.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 75°C.

• Detector Temperature: 50°C.

• Injection Volume: 20 µL.

Cross-Validation Workflow

Cross-validation ensures that different analytical methods yield comparable and reliable results, confirming the robustness of the findings.[4] The process involves analyzing the same set of samples using two or more distinct methods and statistically comparing the outcomes.

References

• 1. Validated GC-MS methods to detect ethylene, diethylene, and triethylene glycol in serum, plasma, and urine samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. pharmaguru.co [pharmaguru.co]

The Evolving Landscape of Cryopreservation: A Comparative Guide to Triethylene Glycol

For researchers, scientists, and drug development professionals, the quest for optimal cryopreservation methods is paramount to ensure the viability and functionality of valuable biological samples. While dimethyl sulfoxide (B87167) (DMSO) and glycerol (B35011) have long been the gold standards in cryoprotective agents (CPAs), concerns over their potential toxicity have spurred the investigation of alternatives. This guide offers a detailed comparison of triethylene glycol (TEG) with traditional CPAs, supported by available experimental data and detailed protocols, to aid in the selection of the most suitable cryoprotectant for your specific research needs.

Triethylene glycol, a higher-order ethylene (B1197577) glycol, presents itself as a potentially less toxic alternative for the cryopreservation of cells and tissues.[1] Its cryoprotective properties, similar to other glycols, stem from its ability to lower the freezing point of intracellular and extracellular solutions, dehydrate cells before freezing to minimize ice crystal formation, and at high concentrations, contribute to vitrification—the solidification of the sample into a glass-like state without ice crystal formation.[1]

Performance Comparison: Triethylene Glycol vs. DMSO and Glycerol

Direct quantitative comparisons of triethylene glycol with DMSO and glycerol in peer-reviewed literature are limited. However, data on related ethylene glycols and qualitative assessments provide valuable insights into its potential performance. Higher-order ethylene glycols, like TEG, are generally considered to have lower toxicity compared to smaller glycols such as ethylene glycol.[1] The toxicity of ethylene glycol is primarily attributed to its metabolites, which are formed to a lesser extent from higher ethylene glycols.[1]

For the purpose of this guide, we will summarize the available qualitative and quantitative data for TEG and its closest relative, ethylene glycol (EG), in comparison to DMSO and glycerol.

Quantitative Data Summary

Cryoprotective Agent	Cell Type	Concentration	Post-Thaw Viability (%)	Post-Thaw Recovery (%)	Key Findings	Reference
Glycerol	Equine Embryos	1.5 M	High (low pyknotic nuclei)	-	Effective for early-stage embryos.	[2]
Ethylene Glycol	Equine Embryos	1.5 M	0	-	Poor cryoprotectant for this cell type.	[2]
Glycerol	Stallion Spermatozoa	3%	-	Higher PMS than 3% EG	Initially better motility than EG.	[3]
Ethylene Glycol	Stallion Spermatozoa	3%	-	Lower PMS than 3% G	Motility comparable to glycerol after 12h post-thaw.	[3]
Glycerol	Vero Cells	10%	~70%	-	Higher viability compared to 10% DMSO.	[4]
DMSO	Vero Cells	10%	~60%	-	Lower viability compared to 10% glycerol.	[4]
Ethylene Glycol	Mouse Zygotes	1.5 M	58.2%	39.1% (expanded blastocyst)	Lower survival and development than PROH.	[5]
Propanediol (PROH)	Mouse Zygotes	1.5 M	92.8%	68.2% (expanded blastocyst)	Significantly better than ethylene glycol.	[5]
Ethylene Glycol	Umbilical Cord MSCs	10% + 0.2M Sucrose	High	-	Efficiency comparable to 10% DMSO + 0.2M Sucrose.	[6]
DMSO	Umbilical Cord MSCs	10% + 0.2M Sucrose	High	-	Efficiency comparable to 10% Ethylene Glycol + 0.2M Sucrose.	[6]

Note: This table includes data for ethylene glycol as a proxy for triethylene glycol due to the limited direct comparative data for TEG.

Qualitative Comparison of Cryoprotectant Properties

Cryoprotective Agent	Relative Permeability	Relative Toxicity	Reference
Triethylene Glycol	Moderate	Low	[1]
Tetraethylene Glycol Dimethyl Ether	Fast	Low	[1]
Ethylene Glycol	Fast	Moderate	[1]
Dimethyl Sulfoxide (DMSO)	Fast	Moderate	[1]
Glycerol	Slow	Low	[1]

Experimental Protocols

The following are generalized protocols for the cryopreservation of mammalian cells. It is crucial to optimize the concentration of the cryoprotectant, equilibration times, and cooling/warming rates for each specific cell type to achieve maximum viability.

Protocol 1: Slow-Cooling Cryopreservation of Adherent Mammalian Cells

Materials:

• Complete cell culture medium

• Phosphate-buffered saline (PBS), Ca²⁺/Mg²⁺ free

• Trypsin-EDTA solution

• Fetal Bovine Serum (FBS)

• Cryoprotectant (TEG, DMSO, or Glycerol)

• Cryovials

• Controlled-rate freezing container

Procedure:

• Cell Culture and Harvesting:

  • Culture cells to 80-90% confluency in the logarithmic growth phase.

  • Aspirate the culture medium and wash the cell monolayer with PBS.

  • Add trypsin-EDTA and incubate at 37°C until cells detach.

  • Neutralize trypsin with complete culture medium containing FBS and transfer the cell suspension to a conical tube.

• Cell Pellet Collection and Counting:

  • Centrifuge the cell suspension at 150 x g for 5 minutes.

  • Aspirate the supernatant and resuspend the cell pellet in a small volume of fresh, complete culture medium.

  • Perform a viable cell count (e.g., using a hemocytometer and trypan blue exclusion).

• Preparation of Cryopreservation Medium:

  • Prepare the cryopreservation medium by adding the chosen cryoprotectant to the complete culture medium. Common starting concentrations are 5-15% (v/v) for TEG, 5-10% (v/v) for DMSO, and 10-20% (v/v) for glycerol.[1][7] The optimal concentration must be determined experimentally.

• Final Cell Suspension and Aliquoting:

  • Centrifuge the remaining cells and resuspend the pellet in the prepared cryopreservation medium to a final density of 1-4 x 10⁶ viable cells/mL.[1]

  • Dispense 1 mL of the cell suspension into each pre-labeled cryovial.

• Controlled Cooling:

  • Place the cryovials into a controlled-rate freezing container.

  • The container should provide a cooling rate of approximately -1°C/minute.[8]

  • Place the container in a -80°C freezer for at least 4 hours, preferably overnight.

• Long-Term Storage:

  • Transfer the cryovials to a liquid nitrogen dewar for long-term storage in the vapor or liquid phase.

Protocol 2: Thawing of Cryopreserved Cells

Materials:

• Complete cell culture medium, pre-warmed to 37°C

• Water bath at 37°C

• Sterile conical tube

Procedure:

• Rapid Thawing:

  • Remove a cryovial from liquid nitrogen storage.

  • Immediately place the vial in a 37°C water bath, ensuring the cap does not get submerged.

  • Gently agitate the vial until only a small ice crystal remains (typically less than 1-2 minutes).

• Dilution of Cryoprotectant:

  • Aseptically transfer the thawed cell suspension to a sterile conical tube containing pre-warmed complete culture medium. For cells sensitive to osmotic shock, add the medium dropwise while gently agitating the tube.

• Cell Recovery and Plating:

  • Centrifuge the cell suspension at 150 x g for 5 minutes to pellet the cells and remove the cryopreservation medium.[1]

  • Aspirate the supernatant and gently resuspend the cell pellet in an appropriate volume of fresh, pre-warmed complete culture medium.

  • Transfer the cell suspension to a new culture flask and place it in a 37°C incubator.

• Post-Thaw Culture:

  • Monitor the cells closely for the first 24 hours. It is advisable to change the medium after 24 hours to remove any residual cryoprotectant and dead cells.[1]

Visualizing Key Processes and Pathways

To better understand the experimental workflows and the cellular responses to cryopreservation, the following diagrams have been generated.

A generalized workflow for the cryopreservation and thawing of mammalian cells.

Cryopreservation, while essential, can induce cellular stress and activate signaling pathways leading to cell death. Understanding these pathways is crucial for developing strategies to improve post-thaw viability.

Key signaling pathways involved in cryoinjury leading to cell death.

Conclusion

Triethylene glycol holds promise as a less toxic alternative to traditional cryoprotectants like DMSO and glycerol. While direct comparative data is still emerging, preliminary information and data from related glycols suggest it could be a viable option for certain cell types, particularly when lower toxicity is a critical requirement. The provided protocols offer a starting point for researchers to evaluate TEG's efficacy in their specific applications. As with any cryopreservation protocol, empirical optimization is key to achieving the highest possible post-thaw viability and recovery. The continued exploration of alternative cryoprotectants like TEG is vital for advancing cell-based research and therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. Comparison of the cryoprotectant properties of glycerol and ethylene glycol for early (day 6) equine embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison between glycerol and ethylene glycol for the cryopreservation of equine spermatozoa: semen quality assessment with standard analyses and with the hypoosmotic swelling test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. Comparison of 1,2-Propanediol and Ethylene Glycol for Cryopreservation of Slow-Cooled Mouse Zygotes and Their Subsequent Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Applications and optimization of cryopreservation technologies to cellular therapeutics [insights.bio]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Triethylene Glycol

For researchers, scientists, and drug development professionals, meticulous adherence to safety protocols is paramount, extending to the responsible disposal of all chemical substances. Triethylene glycol (TEG), a common solvent and reagent, requires careful management to ensure laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for the proper disposal of triethylene glycol, aligning with best practices in laboratory safety and chemical handling.

Immediate Safety and Logistical Information

Pure, unused triethylene glycol is generally not classified as a hazardous waste under federal regulations such as the Resource Conservation and Recovery Act (RCRA).[1] However, it is crucial to recognize that the classification of TEG waste can be altered by contamination with other laboratory chemicals, potentially rendering it a hazardous waste.[2][3] Therefore, a thorough waste characterization is the essential first step in determining the appropriate disposal pathway.[3]

Key Regulatory and Safety Data Summary

Parameter	Value / Information	Source
RCRA Hazardous Waste Status (Unused TEG)	Not typically classified as hazardous waste.	[1][2][4]
Waste Characterization	Required to determine if contamination has rendered the waste hazardous.	[3]
Disposal of Contaminated TEG	Must be managed as hazardous waste if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.	[5][3]
Spill Management	Absorb with inert material (e.g., sand, diatomite), collect in a suitable container, and dispose of properly.[6]	[6]
Personal Protective Equipment (PPE)	Safety goggles with side-shields, chemical-resistant gloves, and a lab coat are recommended.	[6]
Prohibited Disposal Method	Do not dispose of triethylene glycol down the sanitary sewer.[6][7]	[6][7]

Detailed Disposal Protocol for a Laboratory Setting

The following protocol outlines the standard operating procedure for the disposal of triethylene glycol from a research or drug development laboratory.

1. Waste Characterization:

• Unused/Pure Triethylene Glycol: If the TEG is in its original, unopened container or is otherwise uncontaminated, it can generally be managed as non-hazardous chemical waste.

• Used/Contaminated Triethylene Glycol: If the TEG has been used in a process where it may have come into contact with hazardous materials, it must be treated as hazardous waste until proven otherwise through analysis.[3]

2. Waste Segregation and Collection:

• Dedicated Waste Container: Use a clearly labeled, chemically compatible, and leak-proof container for collecting TEG waste. The original product container is often a suitable choice.[6]

• Labeling: The container must be clearly labeled with "Waste Triethylene Glycol" and a list of any potential contaminants with their approximate concentrations. If the waste is determined to be hazardous, it must be labeled with the words "Hazardous Waste."[3][6]

• Segregation: Do not mix triethylene glycol waste with other waste streams, especially those that are incompatible.[6]

3. Storage of Waste:

• Designated Area: Store the sealed waste container in a designated and well-ventilated satellite accumulation area (SAA) that is away from sources of ignition and incompatible materials.[6]

• Container Integrity: Ensure the waste container is kept tightly closed except when adding waste.

4. Disposal Arrangement:

• Contact Environmental Health and Safety (EHS): Notify your institution's EHS department or a licensed chemical waste disposal contractor to schedule a pickup for the waste.[6]

• Documentation: Complete all required waste disposal forms provided by your EHS office, ensuring an accurate description of the waste.[6]

5. Final Disposal Method:

• The ultimate disposal of triethylene glycol should be conducted by a licensed and approved facility.[6] The preferred method for disposal is typically controlled incineration in a chemical incinerator.[6]

Logical Workflow for Triethylene Glycol Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of triethylene glycol.

Caption: Disposal workflow for triethylene glycol.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of triethylene glycol, fostering a secure research environment and upholding their commitment to environmental stewardship.

References

• 1. sharptechusa.com [sharptechusa.com]
• 2. complexchemical.com [complexchemical.com]
• 3. hwhenvironmental.com [hwhenvironmental.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. rcrapublic.epa.gov [rcrapublic.epa.gov]
• 6. benchchem.com [benchchem.com]
• 7. How to Dispose of Glycol Safely, Sustainably and Legally [clearwatershelton.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Triethylene Glycol

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for the proper handling and disposal of Triethylene Glycol (TEG), a common solvent and plasticizer. Adherence to these procedural steps will help mitigate risks and ensure operational excellence.

Personal Protective Equipment (PPE)

When handling Triethylene Glycol, a comprehensive approach to personal protection is crucial. The following table summarizes the recommended PPE to prevent skin and eye contact, and respiratory exposure.

Protection Type	Specific Recommendations	Applicable Standards
Hand Protection	Chemical resistant gloves are required. Frequent changes are advisable as the liquid may penetrate the gloves.[1]	EN ISO 374-1[2][3]
- Nitrile Rubber: 0.4 mm thickness, > 480 minutes permeation time.[2][3][4]
- Chloroprene Rubber: 0.5 mm thickness, > 480 minutes permeation time.[2][3][4]
- Butyl Rubber: 0.7 mm thickness, > 480 minutes permeation time.[2][3][4]
Eye and Face Protection	Safety glasses with side-shields or chemical safety goggles are recommended where eye exposure is reasonably probable.[1][2][5]	EN 166[2][3]
Skin and Body Protection	Wear appropriate protective clothing to prevent skin contact.[1][6] This may include an apron, protective boots, and a chemical-protection suit for splashes.[2][3] Closed work clothing is a required minimum.[2][3]	EN 14605 (splashes), EN ISO 13982 (dust)[2][3]
Respiratory Protection	Generally not required with adequate ventilation.[6][7] In case of insufficient ventilation or when vapours/aerosols are generated, use a mask with a filter for organic vapors.[4][8] For firefighting, a self-contained breathing apparatus (SCBA) is necessary.[1][9]	BS EN 14387[4]

Operational Plans: Safe Handling and Storage

Handling:

• Always handle Triethylene Glycol in a well-ventilated area.[1][9]

• Avoid contact with skin and eyes.[1][5]

• Do not eat, drink, or smoke when using this product.[5][9]

• Wash hands thoroughly after handling.[5][10]

• Handle packages and containers carefully to minimize spills.[9]

Storage:

• Store in a cool, dry, and well-ventilated place, away from direct sunlight and heat sources.[1][2][3] The storage temperature should not exceed 40°C.[4][9]

• Keep containers tightly closed when not in use.[1][2][9] Triethylene Glycol is hygroscopic and will absorb moisture from the air.[6][9]

• Store away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[1][5][9]

• For longer-term color stability, storage under an inert atmosphere, such as nitrogen, is recommended.[11]

Disposal Plans

Proper disposal of Triethylene Glycol and its containers is essential to protect the environment.

• Product Disposal: Dispose of waste and residues in accordance with local, state, and federal regulations.[1][7] Whenever possible, recovery and recycling are preferred options.[1] Unused material should be managed by an appropriate and approved waste disposal facility.[7] Do not allow the substance to enter drains, sewers, or watercourses.[1][9]

• Container Disposal: Containers may retain product residues and can be hazardous when empty.[7] Uncleaned containers should be handled in the same manner as the product itself.[4] After proper cleaning, empty containers may be suitable for reuse.[4]

Emergency Procedures: Spill Response Workflow

In the event of a Triethylene Glycol spill, a structured and immediate response is critical. The following diagram outlines the necessary steps to safely manage a spill.

Caption: Workflow for Safely Managing a Triethylene Glycol Spill.

References

• 1. safety365.sevron.co.uk [safety365.sevron.co.uk]
• 2. download.basf.com [download.basf.com]
• 3. download.basf.com [download.basf.com]
• 4. Mobile [my.chemius.net]
• 5. kostusa.com [kostusa.com]
• 6. fishersci.com [fishersci.com]
• 7. ru.tnjchem.com [ru.tnjchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. nexchem.co.uk [nexchem.co.uk]
• 10. chemicalbook.com [chemicalbook.com]
• 11. productsandsolutions.pttgcgroup.com [productsandsolutions.pttgcgroup.com]